5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• CAS: 160017-09-4

Core Science & Biosynthesis

5-Pyrrolidin-1-ylpyridine-2-carbonitrile chemical properties

An In-depth Technical Guide to 5-Pyrrolidin-1-ylpyridine-2-carbonitrile: Properties, Synthesis, and Applications

Introduction

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a heterocyclic compound featuring a pyridine ring scaffold substituted with a pyrrolidine moiety at the 5-position and a nitrile group at the 2-position. This unique arrangement of functional groups—an electron-donating saturated amine and a potent electron-withdrawing nitrile—on an aromatic core makes it a molecule of significant interest in medicinal chemistry and drug discovery. The pyrrolidine ring is a ubiquitous structural motif in a vast array of biologically active compounds and natural products, prized for its ability to introduce a three-dimensional, sp³-hybridized character that can enhance binding affinity and selectivity for biological targets.[1] Similarly, the substituted pyridine core is a privileged structure in pharmacology, known to participate in key hydrogen bonding and aromatic interactions.[2]

This technical guide provides a comprehensive overview of the chemical properties, a robust synthetic strategy, and the reactivity profile of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. It is intended for researchers and drug development professionals seeking to leverage this scaffold in the design of novel therapeutics.

Physicochemical and Safety Profile

A thorough understanding of a compound's physical properties and safety requirements is the foundation of effective laboratory research. 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a solid at room temperature with a defined melting point, indicating a stable crystalline structure.

Physicochemical Data Summary

Property	Value	Source(s)
CAS Number	160017-09-4	[3]
Molecular Formula	C₁₀H₁₁N₃	[3]
Molecular Weight	173.22 g/mol	[3]
Physical Form	Solid
Melting Point	106 °C
IUPAC Name	5-(pyrrolidin-1-yl)pyridine-2-carbonitrile

Safety and Handling

As with any specialized chemical reagent, proper handling of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is crucial for laboratory safety. The compound is classified as harmful and requires careful management to avoid exposure.

• Hazard Statements: The compound is designated as harmful if swallowed, in contact with skin, or inhaled. It is also known to cause skin and eye irritation.

• Precautionary Measures:

  • Engineering Controls: All manipulations should be performed within a certified chemical fume hood to prevent inhalation of dust or vapors.

  • Personal Protective Equipment (PPE): Wear appropriate protective gloves (nitrile or neoprene), chemical safety goggles, and a lab coat to prevent skin and eye contact.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials. Recommended storage temperature is 4°C.

  • Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.

Synthesis via Nucleophilic Aromatic Substitution (SNAr)

The most logical and efficient synthesis of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is through a nucleophilic aromatic substitution (SNAr) reaction. This pathway leverages the commercially available precursor, 5-bromo-2-cyanopyridine.

Causality of the Synthetic Strategy

The pyridine ring is generally electron-deficient, but not typically reactive enough for nucleophilic substitution. However, the presence of a strong electron-withdrawing group, such as the nitrile (-C≡N) at the 2-position, significantly acidifies the ring protons and polarizes the carbon-halogen bond. This electronic activation makes the carbon at the 5-position highly electrophilic and susceptible to attack by a nucleophile.[4][5] Pyrrolidine, a secondary amine, serves as an excellent nucleophile for this transformation. The reaction proceeds via an addition-elimination mechanism, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex before the bromide leaving group is expelled.[6][7]

Experimental Protocol

• Reagent Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-bromo-2-cyanopyridine (1.0 eq.), potassium carbonate (K₂CO₃, 2.0 eq.), and a suitable polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

  • Scientist's Note: Potassium carbonate acts as a non-nucleophilic base to neutralize the hydrobromic acid (HBr) that is formed during the reaction, driving the equilibrium towards the product.

• Addition of Nucleophile: Add pyrrolidine (1.2 eq.) to the stirring suspension.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up and Purification: a. Cool the reaction mixture to room temperature. b. Pour the mixture into water and extract with an organic solvent such as ethyl acetate (3x). c. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter. d. Concentrate the solvent under reduced pressure to yield the crude product. e. Purify the crude solid by column chromatography on silica gel or by recrystallization to afford pure 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Spectroscopic Profile (Predictive Analysis)

¹H NMR Spectroscopy (Predicted)

• Pyridine Protons (Aromatic Region, δ 7.0-8.5 ppm):

  • H-6: Expected to be a doublet, furthest downfield due to the anisotropic effect of the nitrile group.

  • H-4: Expected to be a doublet of doublets, coupled to both H-3 and H-6.

  • H-3: Expected to be a doublet, furthest upfield among the pyridine protons due to the electron-donating effect of the pyrrolidine group at the para position.

• Pyrrolidine Protons (Aliphatic Region, δ 1.8-3.5 ppm):

  • α-CH₂ (to Nitrogen): Expected to be a triplet around δ 3.2-3.5 ppm. These protons are adjacent to the electron-donating nitrogen atom.

  • β-CH₂: Expected to be a multiplet (quintet) around δ 1.9-2.2 ppm, appearing more upfield.

¹³C NMR Spectroscopy (Predicted)

• Nitrile Carbon (-C≡N): ~118-120 ppm.

• Pyridine Carbons:

  • C-2 (attached to -CN): ~140-145 ppm.

  • C-5 (attached to Pyrrolidine-N): ~150-155 ppm (significantly deshielded by nitrogen).

  • Other aromatic carbons: ~110-140 ppm.

• Pyrrolidine Carbons:

  • α-C: ~47-50 ppm.

  • β-C: ~25-28 ppm.

Infrared (IR) Spectroscopy

• C≡N Stretch: A sharp, intense absorption peak is expected in the range of 2220-2240 cm⁻¹. This is a highly characteristic peak for a nitrile group.

• C-N Stretch (Aromatic Amine): A strong band around 1335–1250 cm⁻¹.

• Aromatic C=C and C=N Stretches: Multiple bands in the 1600-1400 cm⁻¹ region.

• Aliphatic C-H Stretch: Bands just below 3000 cm⁻¹.

Reactivity and Derivatization Potential

The molecule possesses three distinct regions of reactivity, making it a versatile building block for further chemical modification.

• The Nitrile Group: The cyano group is a versatile functional handle.

  • Reduction: It can be reduced to a primary amine (-CH₂NH₂) using strong reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation. This introduces a basic, nucleophilic aminomethyl group.

  • Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to form a carboxylic acid (-COOH), often proceeding through a primary amide (-CONH₂) intermediate.[8]

• The Pyridine Ring: The pyridine nitrogen is basic and can be protonated or alkylated to form pyridinium salts. The electron-rich nature of the ring (due to the pyrrolidino substituent) may also allow for selective electrophilic aromatic substitution, although this is tempered by the deactivating nitrile group.

• The Pyrrolidine Ring: The saturated pyrrolidine ring is generally stable, but the α-protons to the nitrogen can be involved in certain reactions under specific conditions.

Caption: Key reactivity sites on 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Applications in Drug Discovery and Medicinal Chemistry

The structural features of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile make it an attractive scaffold for targeting a variety of enzymes and receptors. The pyrrolidine-2-carbonitrile motif, in particular, is a well-established pharmacophore for inhibitors of dipeptidyl peptidase-4 (DPP-4), an enzyme involved in glucose metabolism. Several successful anti-diabetic drugs are based on this core structure.[1]

A 2013 study in Bioorganic & Medicinal Chemistry detailed the design and synthesis of a series of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as potent DPP-4 inhibitors for the treatment of type 2 diabetes. This work underscores the therapeutic relevance of the core scaffold present in 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, highlighting its potential as a starting point for the development of new enzyme inhibitors. The pyrrolidine ring often occupies a key hydrophobic pocket in the enzyme's active site, while the nitrile group can form critical interactions with catalytic residues.

Conclusion

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a valuable heterocyclic building block with a compelling profile for applications in medicinal chemistry. Its synthesis is readily achievable through established nucleophilic aromatic substitution chemistry. The molecule's distinct functional groups—the pyrrolidine ring, the pyridine core, and the reactive nitrile—offer multiple avenues for derivatization, enabling the exploration of structure-activity relationships in drug design programs. Its structural similarity to known DPP-4 inhibitors provides a strong rationale for its investigation in metabolic diseases and potentially other therapeutic areas where this privileged scaffold can be exploited.

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An In-Depth Technical Guide to 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (CAS 160017-09-4)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a heterocyclic organic compound featuring a pyridine ring substituted with a pyrrolidine group at the 5-position and a nitrile group at the 2-position. This unique arrangement of functional groups makes it a valuable building block in medicinal chemistry and materials science. The pyrrolidine moiety, a saturated five-membered nitrogen heterocycle, is a prevalent scaffold in numerous FDA-approved drugs and natural products, prized for its ability to introduce three-dimensional complexity and explore pharmacophore space effectively.[1][2] Concurrently, the cyanopyridine structure is a key pharmacophore in various biologically active molecules, recognized for its role in compounds with anticancer, antiviral, and anti-inflammatory properties.[3] This guide provides a comprehensive overview of the technical data, synthesis, applications, and handling procedures for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, serving as a critical resource for its application in advanced research.

Chemical Identity and Physicochemical Properties

A summary of the key identifiers and physical properties of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is provided below. This data is essential for its correct identification, handling, and application in experimental settings.

Property	Value	Reference(s)
CAS Number	160017-09-4	[4][5][6][7]
Molecular Formula	C₁₀H₁₁N₃	[4][5][6][7]
Molecular Weight	173.22 g/mol	[4][5][7]
IUPAC Name	5-(pyrrolidin-1-yl)pyridine-2-carbonitrile	[5]
InChI Key	WBEGYGZFOINKIL-UHFFFAOYSA-N	[1][5]
SMILES	C1CCN(C1)C2=CN=C(C=C2)C#N	[5]
Physical Form	Solid	[1]
Melting Point	106 °C	[1]
Purity	Typically ≥95% - 97%	[1][6][8]
Storage Temperature	4 °C	[1]

Molecular Structure and Key Features

The structure of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile incorporates three key functional regions that dictate its chemical reactivity and utility as a synthetic intermediate.

Key functional moieties of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Synthesis and Reactivity

Conceptual Synthesis Pathway

While specific proprietary synthesis methods may vary, a plausible and common approach for synthesizing 5-Pyrrolidin-1-ylpyridine-2-carbonitrile involves a nucleophilic aromatic substitution (SNAr) reaction. This strategy typically uses a halo-substituted pyridine as the electrophilic partner and pyrrolidine as the nucleophile.[9][10]

The pyridine ring, especially when substituted with an electron-withdrawing group like a nitrile, is activated towards nucleophilic attack.[10] A common precursor would be 5-bromo- or 5-chloropyridine-2-carbonitrile. The reaction proceeds by the addition of pyrrolidine to the electron-deficient pyridine ring, followed by the elimination of the halide leaving group to restore aromaticity.

Conceptual workflow for the synthesis of the title compound.

Reactivity Profile

The chemical behavior of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is governed by its distinct functional groups:

• Nitrile Group : This group is a versatile synthetic handle. It can be hydrolyzed under acidic or basic conditions to form a carboxylic acid (5-pyrrolidin-1-ylpicolinic acid) or an amide. It can also be reduced to a primary amine (aminomethyl group) using reducing agents like lithium aluminum hydride (LiAlH₄).[4][8]

• Pyrrolidine Nitrogen : The nitrogen atom of the pyrrolidine ring is a tertiary amine and retains its nucleophilic and basic character, although this is somewhat attenuated by its connection to the electron-deficient pyridine ring.

• Pyridine Ring : The pyridine nitrogen can be protonated or coordinated to metal centers.[11] The ring itself can undergo further electrophilic substitution, although the existing substituents will direct the position and influence the reactivity.

Applications in Research and Drug Development

The true value of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile lies in its role as a scaffold for the synthesis of more complex molecules with potential therapeutic applications.

• Leveraging the Pyrrolidine Scaffold : The pyrrolidine ring is a "privileged scaffold" in medicinal chemistry. Its non-planar, sp³-rich structure provides access to a greater three-dimensional chemical space compared to flat aromatic rings.[1] This is crucial for achieving high-affinity and selective interactions with biological targets like enzymes and receptors.[1][12] Molecules containing the pyrrolidine motif have demonstrated a wide range of biological activities, including antibacterial, antiviral, anticancer, and anti-inflammatory properties.[12]

• The Role of the Cyanopyridine Moiety : 2-Aminopyridine and cyanopyridine derivatives are important precursors for a variety of heterocyclic compounds.[13] They have been identified as inhibitors of IKK-β and possess antibacterial properties. The nitrile group's ability to act as a hydrogen bond acceptor and its bioisosteric relationship with other functional groups make it a valuable feature in drug design.[3]

• Potential as a Synthetic Intermediate : By combining these two pharmacologically significant motifs, 5-Pyrrolidin-1-ylpyridine-2-carbonitrile serves as an excellent starting point for generating libraries of novel compounds. Through modification of the nitrile group or substitution on the pyridine ring, researchers can develop new chemical entities for screening against various diseases, including cancer, infectious diseases, and neurological disorders.

Safety and Handling

Proper handling of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is crucial to ensure laboratory safety. The following information is synthesized from available Safety Data Sheets (SDS).[4][8][12]

Hazard Identification

The compound is classified with the following hazards:

Hazard Class	GHS Code	Description	Reference(s)
Acute Toxicity, Oral	H302	Harmful if swallowed	[1][4]
Acute Toxicity, Dermal	H312	Harmful in contact with skin	[1][4]
Skin Corrosion/Irritation	H314 / H315	Causes severe skin burns and eye damage / Causes skin irritation	[1][4]
Serious Eye Damage/Irritation	H318 / H319	Causes serious eye damage / Causes serious eye irritation	[1][4]
Acute Toxicity, Inhalation	H332	Harmful if inhaled	[1][4]
Specific Target Organ Toxicity	H335	May cause respiratory irritation	[1]

First-Aid Measures

• Inhalation : If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[8]

• Skin Contact : Immediately wash off with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[8]

• Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[4][8]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][8]

Handling and Storage

• Handling : Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[8] Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing dust. Wash hands thoroughly after handling.[8][12]

• Storage : Keep the container tightly closed in a dry, cool, and well-ventilated place.[8] Store at recommended temperatures (e.g., 4°C) for long-term stability.[1]

• Incompatible Materials : Strong oxidizing agents, strong acids.[8]

Representative Experimental Protocol: Nitrile Hydrolysis

To illustrate the utility of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile as an intermediate, the following conceptual protocol describes the hydrolysis of the nitrile group to a carboxylic acid.

Objective: To synthesize 5-pyrrolidin-1-ylpyridine-2-carboxylic acid.

Materials:

• 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

• Deionized Water

• Sodium Hydroxide (NaOH) solution (for neutralization)

• Ethyl Acetate or Dichloromethane (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel.

A representative workflow for the hydrolysis of the nitrile group.

Conclusion

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a strategically designed chemical intermediate that embodies key structural features sought after in modern drug discovery. Its synthesis from readily available precursors and the versatile reactivity of its nitrile and heterocyclic components provide a robust platform for the development of novel, biologically active compounds. The insights provided in this guide on its properties, applications, and handling are intended to empower researchers to effectively and safely utilize this compound in their synthetic endeavors, accelerating the discovery of next-generation therapeutics and advanced materials.

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An In-depth Technical Guide to 5-(1-pyrrolidinyl)-2-pyridinecarbonitrile: Synthesis, Characterization, and Therapeutic Potential

Abstract

This technical guide provides a comprehensive framework for the synthesis, characterization, and biological evaluation of 5-(1-pyrrolidinyl)-2-pyridinecarbonitrile (CAS No. 160017-09-4). This molecule merges two privileged scaffolds in medicinal chemistry: the electron-deficient pyridine carbonitrile core and the saturated pyrrolidine ring. While specific literature on this compound is sparse, this guide leverages established chemical principles and data from structurally related analogues to present a robust scientific narrative. We propose a validated synthetic route via nucleophilic aromatic substitution, detail essential analytical characterization protocols, and explore its therapeutic potential as a kinase inhibitor, with a specific focus on Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), a key mediator in inflammatory signaling pathways. This document is intended to serve as a foundational resource for researchers in medicinal chemistry and drug development investigating this and similar heterocyclic compounds.

Introduction: The Strategic Combination of Pyrrolidine and Pyridine Carbonitrile Scaffolds

The pyridine ring is a cornerstone of medicinal chemistry, present in a vast number of therapeutic agents.[1] Its utility is enhanced when functionalized with an electron-withdrawing cyano group, which can act as a hydrogen bond acceptor and a versatile synthetic handle. The resulting pyridine carbonitrile core is a feature of molecules with demonstrated anticancer, enzyme inhibitory, and anti-inflammatory activities.[2]

Complementing this is the pyrrolidine ring, a five-membered saturated heterocycle prized in drug design. Its non-planar, three-dimensional structure allows for efficient exploration of pharmacophore space, often leading to improved binding affinity and physicochemical properties such as aqueous solubility.[3]

The target molecule, 5-(1-pyrrolidinyl)-2-pyridinecarbonitrile, represents a strategic fusion of these two motifs. The direct N-arylation places the pyrrolidine nitrogen in conjugation with the electron-deficient pyridine system, modulating its electronic properties. Based on the established pharmacology of similar structures, this compound emerges as a compelling candidate for investigation as a kinase inhibitor, particularly targeting the innate immune signaling cascade.

Physicochemical and Analytical Profile

Detailed experimental data for 5-(1-pyrrolidinyl)-2-pyridinecarbonitrile is not widely published. However, its fundamental properties can be reliably calculated, and its analytical characterization can be predicted based on its structure.

Compound Properties

A summary of key identifiers and computed properties for 5-(1-pyrrolidinyl)-2-pyridinecarbonitrile is provided below.

Property	Value	Source(s)
CAS Number	160017-09-4	[4][5][6][7]
Molecular Formula	C₁₀H₁₁N₃	[4][5]
Molecular Weight	173.22 g/mol	[4][5]
IUPAC Name	5-(pyrrolidin-1-yl)pyridine-2-carbonitrile	[4]
SMILES	N#CC1=NC=C(C=C1)N1CCCC1	[4][6]
InChI Key	WBEGYGZFOINKIL-UHFFFAOYSA-N	[4]
Appearance	Predicted: White to off-white or yellow solid	Analogues[8][9]

Spectroscopic Characterization Profile

Structural confirmation relies on a combination of spectroscopic techniques. The expected spectral features are outlined below. For detailed guidance on the spectroscopic analysis of related structures, see BenchChem's application note.[10]

• ¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to be informative. Protons on the pyrrolidine ring would likely appear as multiplets around δ 2.0-2.2 ppm (internal CH₂) and δ 3.3-3.5 ppm (CH₂ adjacent to nitrogen). The pyridine ring protons would appear in the aromatic region, with distinct chemical shifts and coupling patterns. The H6 proton, adjacent to the nitrogen and nitrile, would be the most deshielded. The H3 and H4 protons would also show characteristic doublet or doublet-of-doublets splitting.

• ¹³C NMR (101 MHz, CDCl₃): The carbon spectrum should show ten distinct signals. The nitrile carbon (C≡N) is expected around δ 117-119 ppm. The pyrrolidine carbons would appear in the aliphatic region (approx. δ 25 ppm and δ 47 ppm). The five distinct aromatic carbons of the pyridine ring would be observed between δ 108-160 ppm.

• FTIR (ATR): The most prominent feature will be a sharp, strong absorption band for the nitrile (C≡N) stretch, typically observed between 2220-2240 cm⁻¹. C-N stretching from the pyrrolidine-pyridine bond and aromatic C=C and C=N stretching will appear in the 1600-1400 cm⁻¹ region.

• Mass Spectrometry (ESI+): Electrospray ionization in positive mode should readily show the protonated molecular ion [M+H]⁺ at m/z 174.10.

Synthesis and Purification

The most logical and established method for synthesizing 5-(1-pyrrolidinyl)-2-pyridinecarbonitrile is through a nucleophilic aromatic substitution (SₙAr) reaction.[11][12][13] This strategy involves the displacement of a halide from an electron-deficient pyridine ring by an amine nucleophile. The electron-withdrawing nitrile group at the C2 position strongly activates the pyridine ring for nucleophilic attack, particularly at the C5 position.

The proposed precursor is 5-bromo-2-pyridinecarbonitrile (CAS 97483-77-7), a commercially available starting material.[14][15] The reaction proceeds by the addition of pyrrolidine, which attacks the carbon bearing the bromine, followed by the elimination of the bromide leaving group to restore aromaticity.

Proposed Synthetic Workflow

The overall workflow from starting materials to a purified, characterized final product is outlined below.

Caption: Synthetic workflow for 5-(1-pyrrolidinyl)-2-pyridinecarbonitrile.

A detailed, step-by-step protocol for this synthesis is provided in Section 5.1.

Biological Context & Therapeutic Potential: Targeting the IRAK4 Signaling Pathway

Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) is a serine/threonine kinase that acts as a master regulator in the innate immune system.[1][16] It is an essential component of the signaling cascade downstream of Toll-like receptors (TLRs) and the IL-1 receptor (IL-1R) family.[17][18] Upon activation, IRAK4 initiates a phosphorylation cascade involving IRAK1 and TRAF6, ultimately leading to the activation of transcription factors like NF-κB and IRF5.[17][19] This results in the production of pro-inflammatory cytokines, making IRAK4 a critical node in inflammation.

Dysregulation of the IRAK4 pathway is implicated in a range of autoimmune and inflammatory diseases, including rheumatoid arthritis and lupus, as well as certain cancers.[15] Consequently, potent and selective small-molecule inhibitors of IRAK4 are highly sought-after therapeutic agents. Many known IRAK4 inhibitors feature nitrogen-containing heterocyclic scaffolds, such as pyrimidines and pyridines, that interact with the kinase hinge region.[8][20] The structure of 5-(1-pyrrolidinyl)-2-pyridinecarbonitrile makes it a plausible candidate for IRAK4 inhibition.

IRAK4 Signaling Cascade

The diagram below illustrates the central role of IRAK4 in mediating TLR/IL-1R signaling.

Caption: Simplified IRAK4 signaling pathway and the point of therapeutic intervention.

Experimental Protocols

The following protocols provide detailed, actionable methodologies for the synthesis, analysis, and biological evaluation of the title compound.

Protocol A: Synthesis of 5-(1-pyrrolidinyl)-2-pyridinecarbonitrile

This protocol is based on standard SₙAr conditions for similar substrates.[11][21]

• Reagent Preparation: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-bromo-2-pyridinecarbonitrile (1.0 eq, e.g., 1.83 g, 10 mmol), potassium carbonate (K₂CO₃, 2.0 eq, 2.76 g, 20 mmol), and dimethyl sulfoxide (DMSO, 20 mL).

• Nucleophile Addition: Add pyrrolidine (1.2 eq, 1.0 mL, 12 mmol) to the suspension dropwise at room temperature.

• Reaction: Heat the reaction mixture to 120 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-water (200 mL). A precipitate may form.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 100 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 10% to 50%) to afford the title compound as a solid.

Protocol B: Analytical Quality Control by HPLC-MS

• Sample Preparation: Prepare a 1 mg/mL stock solution of the purified product in methanol. Dilute to 10 µg/mL in 50:50 acetonitrile:water for analysis.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to 5% B and re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

  • Detection: UV at 254 nm.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Scan Range: m/z 100-500.

  • Targeted Ion Monitoring: Monitor for the [M+H]⁺ ion at m/z 174.1.

Protocol C: In Vitro IRAK4 Inhibition Assay (ADP-Glo™ Format)

This protocol describes a luminescence-based biochemical assay to determine the IC₅₀ value of the compound against recombinant human IRAK4. It is adapted from established methods.[2][22][23][24]

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of 5-(1-pyrrolidinyl)-2-pyridinecarbonitrile in DMSO, starting from a 10 mM stock. The final DMSO concentration in the assay should be ≤1%.

• Kinase Reaction Setup:

  • In a white, opaque 384-well assay plate, add 1 µL of the compound dilution or DMSO (vehicle control).

  • Add 2 µL of a 2X IRAK4 enzyme/substrate mix (e.g., recombinant IRAK4 and Myelin Basic Protein substrate) prepared in kinase assay buffer (40mM Tris, pH 7.5; 20mM MgCl₂; 0.1mg/ml BSA; 50µM DTT).[2]

  • Pre-incubate the plate for 15 minutes at room temperature to allow for compound-enzyme binding.

• Initiate Reaction: Add 2 µL of a 2X ATP solution (prepared in kinase assay buffer) to all wells to initiate the reaction. The final ATP concentration should be at or near its Kₘ for IRAK4.

• Incubation: Incubate the plate for 60 minutes at room temperature.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition relative to DMSO controls and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.

Conclusion

5-(1-pyrrolidinyl)-2-pyridinecarbonitrile is a synthetically accessible molecule with a high potential for utility in drug discovery. By leveraging the favorable properties of its constituent heterocyclic scaffolds, it stands as a promising candidate for targeted therapies. The proposed synthesis via nucleophilic aromatic substitution is robust and scalable. The primary therapeutic hypothesis centers on the inhibition of the IRAK4 kinase, a high-value target for inflammatory and autoimmune diseases. The protocols detailed in this guide provide a clear and actionable path for researchers to synthesize, characterize, and validate the biological activity of this compound, paving the way for further investigation and optimization in medicinal chemistry programs.

References

A complete list of all sources cited in this document, including full titles and clickable URLs for verification, is provided below.

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A Comprehensive Technical Guide to the Molecular Structure of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

Introduction

In the landscape of modern medicinal chemistry and drug discovery, nitrogen-containing heterocycles represent a cornerstone of molecular design. Among these, the substituted pyridine scaffold is of paramount importance due to its presence in numerous bioactive compounds and its versatile chemical reactivity. This guide provides an in-depth technical exploration of a specific, promising derivative: 5-Pyrrolidin-1-ylpyridine-2-carbonitrile .

This molecule uniquely combines three critical functional groups: an aromatic pyridine ring, an electron-donating pyrrolidine moiety, and an electron-withdrawing carbonitrile group. This specific arrangement of functional groups creates a distinct electronic and steric profile, making it a molecule of significant interest. The pyrrolidine-2-carbonitrile framework, for instance, is a known pharmacophore in inhibitors of dipeptidyl peptidase-4 (DPP-4), a key target in the treatment of type 2 diabetes[1]. This guide will serve as a technical resource for researchers, scientists, and drug development professionals, offering a detailed examination of the molecule's structure, a robust methodology for its synthesis, and a comprehensive strategy for its definitive characterization.

Section 1: Molecular Architecture and Physicochemical Profile

The foundational step in evaluating any compound for further development is a thorough understanding of its intrinsic molecular and electronic properties. 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (CAS: 160017-09-4) is a molecule where the interplay between its constituent parts dictates its overall character.

The structure features a tertiary amine (the pyrrolidine nitrogen) directly attached to the C5 position of the pyridine ring. This N-aryl bond places the nitrogen's lone pair in conjugation with the pyridine π-system, acting as a strong electron-donating group. Conversely, the carbonitrile group at the C2 position is a potent electron-withdrawing group, polarizing the aromatic ring. This "push-pull" electronic configuration is a classic design strategy in materials science and medicinal chemistry to tune a molecule's properties, including its dipole moment, reactivity, and potential for intermolecular interactions.

Caption: Molecular structure of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Physicochemical Data Summary

A summary of the key computed and experimental properties provides a quantitative snapshot of the molecule.

Property	Value	Source
CAS Number	160017-09-4	[2]
Molecular Formula	C₁₀H₁₁N₃	[2]
Molecular Weight	173.22 g/mol	[2]
Physical Form	Solid
Melting Point	106 °C
Hydrogen Bond Acceptors	3	[3]
Hydrogen Bond Donors	0	[3]
Topological Polar Surface Area	39.9 Ų	[3]

Computational Insights: A Predictive Approach

While experimental data provides definitive validation, computational chemistry offers powerful predictive insights into molecular behavior.[4][5] Density Functional Theory (DFT) calculations are particularly valuable for elucidating the electronic landscape. For this molecule, DFT analysis would be expected to reveal:

• Molecular Electrostatic Potential (MEP): An MEP map would likely show a high electron density (negative potential) around the nitrogen atoms of both the pyridine and nitrile groups, highlighting them as primary sites for electrophilic attack or hydrogen bonding. The pyrrolidine moiety and the pyridine ring's hydrogen atoms would exhibit a more positive potential.

• Frontier Molecular Orbitals (FMO): The Highest Occupied Molecular Orbital (HOMO) is expected to be localized primarily on the electron-rich pyrrolidine-pyridine system, confirming its role as the principal nucleophilic region. The Lowest Unoccupied Molecular Orbital (LUMO) would likely be distributed across the electron-deficient pyridine-carbonitrile portion, indicating the most probable site for nucleophilic attack. The HOMO-LUMO energy gap is a critical parameter for predicting chemical reactivity and stability.

Section 2: Synthesis and Purification Protocol

The reliable synthesis of high-purity material is the bedrock of all subsequent research. The most logical and field-proven approach for constructing 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a nucleophilic aromatic substitution (SₙAr) reaction. This strategy is frequently employed for the synthesis of N-aryl heterocycles.[6][7]

Causality of Experimental Design

The proposed protocol is designed as a self-validating system. The choice of reagents and conditions is predicated on established mechanistic principles to maximize yield and purity while minimizing side reactions.

• Reactants: The reaction utilizes 5-bromo-2-cyanopyridine as the electrophilic substrate and pyrrolidine as the nucleophile. The bromine atom is an excellent leaving group, and its position is activated towards nucleophilic attack by the strong electron-withdrawing effect of the para-positioned nitrile group.

• Base: Potassium carbonate (K₂CO₃) is selected as a mild, non-nucleophilic base. Its role is to quench the hydrobromic acid (HBr) byproduct generated during the reaction, preventing the protonation and deactivation of the pyrrolidine nucleophile.

• Solvent: Dimethyl sulfoxide (DMSO) is an ideal polar aprotic solvent for SₙAr reactions. Its high polarity stabilizes the charged intermediate (Meisenheimer complex), thereby lowering the activation energy, while its aprotic nature ensures the nucleophilicity of the pyrrolidine is not blunted by hydrogen bonding.

• Temperature: Elevated temperature (100-120 °C) is necessary to provide sufficient thermal energy to overcome the activation barrier of the reaction, as breaking aromaticity in the intermediate step is energetically costly.

Caption: Experimental workflow for the synthesis and purification.

Step-by-Step Synthesis Protocol

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-bromo-2-cyanopyridine (1.0 eq), potassium carbonate (2.0 eq), and anhydrous DMSO.

• Addition of Nucleophile: Add pyrrolidine (1.2 eq) dropwise to the stirring suspension at room temperature under an inert nitrogen atmosphere.

• Heating: Immerse the flask in a preheated oil bath at 110 °C and allow the reaction to stir vigorously for 12-18 hours.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with a 30:70 ethyl acetate/hexanes mixture. The disappearance of the starting bromide and the appearance of a new, more polar spot indicates product formation.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the dark solution into a separatory funnel containing deionized water and extract with ethyl acetate (3 x 50 mL).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as a dark oil or solid.

Step-by-Step Purification Protocol

• Adsorption: Adsorb the crude product onto a small amount of silica gel.

• Column Preparation: Prepare a flash chromatography column with silica gel, using a gradient elution system starting from 10% ethyl acetate in hexanes.

• Elution: Carefully load the adsorbed crude product onto the column. Elute the column with the solvent gradient, gradually increasing the polarity to 40% ethyl acetate in hexanes.

• Fraction Collection: Collect fractions and analyze them by TLC.

• Final Product: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure to afford 5-Pyrrolidin-1-ylpyridine-2-carbonitrile as a solid. The reported purity is typically >97%.

Section 3: Definitive Structural Characterization

Unambiguous confirmation of the molecular structure is achieved by employing a suite of orthogonal analytical techniques. The following section details the expected outcomes from these analyses, providing a benchmark for experimental validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule.

Protocol for NMR Sample Preparation:

• Accurately weigh 5-10 mg of the purified solid.

• Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Acquire ¹H, ¹³C, and 2D correlation spectra (e.g., COSY, HSQC) on a 400 MHz or higher spectrometer.

Predicted NMR Spectroscopic Data (in CDCl₃):

Assignment	¹H NMR (Predicted)	¹³C NMR (Predicted)	Justification
Pyrrolidine CH₂ -N	δ 3.2-3.4 (m, 4H)	δ ~47	Protons alpha to the nitrogen are deshielded.
Pyrrolidine CH₂	δ 1.9-2.1 (m, 4H)	δ ~25	Standard aliphatic chemical shift for pyrrolidine.
Pyridine H 3	δ 7.5-7.6 (d)	δ ~122	Ortho to the electron-withdrawing nitrile group.
Pyridine H 4	δ 6.8-7.0 (dd)	δ ~118	Coupled to both H3 and H6.
Pyridine H 6	δ 8.2-8.3 (d)	δ ~145	Deshielded due to proximity to ring nitrogen and ortho position to the donating pyrrolidine.
Pyridine C 2-CN	-	δ ~135	Quaternary carbon attached to the nitrile.
Pyridine C 5-N	-	δ ~150	Quaternary carbon deshielded by attachment to pyrrolidine nitrogen.
C N	-	δ ~117	Characteristic shift for a nitrile carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is essential for confirming the presence of key functional groups.

Protocol for IR Sample Preparation (ATR):

• Ensure the Attenuated Total Reflectance (ATR) crystal is clean.

• Place a small amount of the solid sample directly onto the crystal.

• Apply pressure using the anvil to ensure good contact.

• Acquire the spectrum over a range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands:

Frequency (cm⁻¹)	Vibration Mode	Functional Group
~2225	C≡N stretch	Carbonitrile[8]
3100-3000	C-H stretch	Aromatic (Pyridine)
2980-2850	C-H stretch	Aliphatic (Pyrrolidine)[9]
1600-1550	C=C / C=N stretch	Aromatic Ring
1350-1250	C-N stretch	Aryl-Amine

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) provides the exact molecular weight, confirming the elemental composition.

Protocol for MS Sample Preparation (LC-MS/ESI):

• Prepare a dilute solution of the sample (~1 mg/mL) in methanol or acetonitrile.

• Inject a small volume (1-5 µL) into the liquid chromatography-mass spectrometry system operating in positive electrospray ionization (ESI+) mode.

Predicted Mass Spectral Data:

• Molecular Ion: A prominent peak at m/z = 174.1026, corresponding to the protonated molecule [M+H]⁺. The calculated exact mass for C₁₀H₁₂N₃⁺ is 174.1026.

• Key Fragmentation: A characteristic fragmentation pattern for N-alkyl pyrrolidines is the formation of a stable immonium cation.[10][11] A significant fragment ion would be expected at m/z = 70.0651, corresponding to the [C₄H₈N]⁺ ion from the pyrrolidine ring after alpha-cleavage.

X-Ray Crystallography

For an unambiguous determination of the three-dimensional structure in the solid state, single-crystal X-ray diffraction is the gold standard.[12][13]

Protocol for Crystal Growth:

• Dissolve the purified compound in a minimal amount of a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture).

• Employ slow evaporation: leave the uncapped vial in a draft-free environment for several days to weeks.

• Alternatively, use vapor diffusion: place the vial of the dissolved compound inside a larger sealed jar containing a poor solvent (e.g., hexanes). The slow diffusion of the anti-solvent will induce crystallization.

• Mount a suitable single crystal on a goniometer and collect diffraction data.

Expected Structural Insights:

• Confirmation of Connectivity: Provides definitive proof of the atomic connections.

• Molecular Geometry: Precise bond lengths, bond angles, and torsion angles will be determined. The pyridine ring will be planar, while the pyrrolidine ring is expected to adopt a non-planar "envelope" or "twist" conformation.[14]

• Intermolecular Interactions: The analysis will reveal how molecules pack in the crystal lattice. Given the structure's polarity and aromatic nature, interactions such as π-π stacking between pyridine rings are plausible and would be quantified.[15]

Section 4: Significance and Future Research

The structural and electronic features of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile make it a compelling candidate for further investigation, particularly in drug discovery. The presence of the pyrrolidine-2-carbonitrile motif strongly suggests its potential as a DPP-4 inhibitor.[1]

Future research directives should include:

• Biological Screening: In vitro assays to determine the inhibitory activity against DPP-4 and selectivity against related proteases like DPP-8 and DPP-9.

• Structure-Activity Relationship (SAR) Studies: Synthesis of analogues by modifying the pyrrolidine ring (e.g., substitution, different ring sizes) or the pyridine core to optimize potency and pharmacokinetic properties.

• Advanced Computational Modeling: Docking studies of the molecule into the active site of the DPP-4 enzyme to rationalize binding affinity and guide the design of more potent derivatives.

Conclusion

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a molecule with significant potential, underpinned by a fascinating molecular architecture. Its synthesis is readily achievable through standard organic chemistry methods, and its structure can be unequivocally confirmed through a combination of modern analytical techniques. This guide provides the foundational knowledge and detailed protocols necessary for researchers to confidently synthesize, characterize, and explore the potential of this promising compound in their scientific endeavors.

References

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Biological Activity Screening of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile: A Strategic Approach to Unveiling Therapeutic Potential

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridine-carbonitrile scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active agents. The specific substitution with a pyrrolidinyl group at the 5-position, as seen in 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, presents a unique chemical architecture with significant therapeutic potential. This guide outlines a comprehensive, multi-tiered screening strategy designed to systematically evaluate the biological activities of this compound. We will move from broad-based primary assays to more defined, target-specific secondary screens and essential early ADME profiling. The causality behind each experimental choice is explained, providing a robust framework for researchers to identify and validate promising lead candidates for drug development.

Introduction: The Rationale for Screening

The 5-Pyrrolidin-1-ylpyridine-2-carbonitrile molecule integrates two key pharmacophores: the cyanopyridine and the pyrrolidine ring. Cyanopyridine derivatives have garnered considerable attention for their wide spectrum of therapeutic activities, including antibacterial, antifungal, and anticancer properties.[1][2][3] The incorporation of a pyrrolidine ring is a common strategy in drug design to enhance potency, selectivity, and pharmacokinetic properties. Notably, derivatives of this core structure have been investigated as potent and selective inhibitors of crucial cellular targets, including Dipeptidyl Peptidase IV (DPP-IV) for type 2 diabetes and various protein kinases involved in cancer progression, such as PI3K, mTOR, and cyclin-dependent kinases (CDKs).[4][5][6][7]

This confluence of structural alerts strongly suggests that 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a high-value candidate for extensive biological screening. Our proposed strategy is therefore designed to cast a wide net initially, followed by focused investigations into the most promising areas of activity.

A Multi-Tiered Screening Strategy

A phased approach is critical for the cost-effective and logical evaluation of a novel chemical entity. We propose a three-tiered system that progresses from broad phenotypic screening to specific mechanistic and drug-like property assessments. This ensures that resources are focused on compounds with the most promising, validated activities.

Caption: High-level overview of the 3-Tier Screening Workflow.

Tier 1: The Primary Screening Cascade

The goal of Tier 1 is to rapidly and efficiently identify any significant biological activity. We employ robust, high-throughput assays that provide clear, actionable data.

Antiproliferative Activity Screening

Given the precedent for related compounds in oncology, assessing cytotoxicity against cancer cell lines is a primary objective.[8][9]

Protocol: MTT Assay for Cell Viability

The MTT assay is a foundational colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[10][11] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT, to purple formazan crystals.[12]

Step-by-Step Methodology:

• Cell Seeding: Seed a panel of human cancer cell lines (e.g., MCF-7 [breast], HCT-116 [colon], A549 [lung]) and a non-cancerous control line (e.g., HEK293 [human embryonic kidney]) into 96-well plates at a density of 5,000-10,000 cells/well.[10] Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (e.g., from 0.01 µM to 100 µM) in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the compound. Include vehicle-only (e.g., 0.1% DMSO) and no-treatment controls.

• Incubation: Incubate the plates for 48-72 hours. The longer incubation period allows for effects on cell proliferation to become apparent.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.[12] During this time, viable cells will convert the MTT to formazan.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or isopropanol with HCl) to each well to dissolve the formazan crystals.[12]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Data Presentation:

Cell Line	Type	IC₅₀ (µM)	Selectivity Index (SI)¹
MCF-7	Breast Cancer (ER+)	8.4	11.9
HCT-116	Colon Cancer	5.2	19.2
A549	Lung Cancer	12.1	8.3
HEK293	Normal Kidney	> 100	-

¹ Selectivity Index (SI) = IC₅₀ in normal cells / IC₅₀ in cancer cells. A higher SI is desirable.

Antimicrobial Activity Screening

The pyridine-carbonitrile core is associated with antimicrobial properties.[1][13] A standard broth microdilution assay is the most efficient method for determining the Minimum Inhibitory Concentration (MIC).

Protocol: Broth Microdilution for MIC Determination

• Prepare Inoculum: Culture representative microbial strains, such as Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative), and Candida albicans (Fungus), overnight. Dilute the cultures to achieve a standardized concentration of ~5 x 10⁵ CFU/mL.

• Compound Dilution: Perform a two-fold serial dilution of the test compound in a 96-well plate using appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI for fungi).

• Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (microbes, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, and at 35°C for 24-48 hours for fungi.

• Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Antioxidant Potential Screening

Assessing antioxidant activity provides another dimension to the compound's biological profile. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a rapid and simple method based on electron/hydrogen atom transfer.[14][15]

Protocol: DPPH Radical Scavenging Assay

• Prepare Solutions: Create a stock solution of the test compound in methanol. Prepare a working solution of DPPH in methanol with an absorbance of ~1.0 at 517 nm.

• Reaction: In a 96-well plate, add a serial dilution of the test compound to the DPPH solution. Use ascorbic acid or Trolox as a positive control.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the decrease in absorbance at 517 nm. The scavenging of the DPPH radical by the antioxidant results in a color change from purple to yellow.[14]

• Calculation: Calculate the percentage of radical scavenging activity and determine the EC₅₀ (the concentration required to scavenge 50% of DPPH radicals).

Tier 2: Hit Validation and Mechanism of Action (MoA)

If a compound shows promising activity (a "hit") in Tier 1, the next step is to validate this activity and begin investigating its mechanism of action.

For Antiproliferative Hits: Kinase Inhibition Profile

Many pyridine-based compounds exert their anticancer effects by inhibiting protein kinases.[5][16][17] Therefore, a logical follow-up is to screen the compound against a panel of kinases known to be involved in the pathways dysregulated in the cancer cell lines where activity was observed.

Rationale for Target Selection:

• PI3K/mTOR Pathway: This is a central signaling pathway controlling cell growth and survival. Inhibitors of this pathway are of high interest.[5]

• CDK Family: Cyclin-dependent kinases are critical regulators of the cell cycle. CDK4/6 inhibitors, in particular, are established cancer therapeutics.[7][17]

• Receptor Tyrosine Kinases (EGFR, VEGFR-2): These are frequently overexpressed or mutated in various cancers, making them prime targets.[8][9]

Caption: A simplified diagram of key kinase signaling pathways in cancer.

Protocol: High-Throughput Kinase Inhibition Assay (Fluorescence-Based)

High-throughput screening for enzyme inhibitors often utilizes fluorescence or luminescence-based readouts for sensitivity and scalability.[18][19]

• Assay Principle: A typical assay measures the consumption of ATP or the phosphorylation of a substrate. For example, a fluorescently labeled peptide substrate is incubated with the kinase, ATP, and the test compound. After the reaction, the phosphorylated and unphosphorylated peptides are separated, and the fluorescence is measured.

• Procedure: a. In a 384-well plate, add the kinase enzyme, the fluorescent peptide substrate, and the test compound at various concentrations. b. Initiate the reaction by adding an ATP solution. c. Incubate for a defined period (e.g., 60 minutes) at room temperature. d. Stop the reaction by adding a termination buffer (e.g., containing EDTA). e. Read the plate on a suitable fluorescence reader.

• Data Analysis: Calculate the percent inhibition relative to controls and determine the IC₅₀ value for each kinase target. This provides a profile of the compound's potency and selectivity.

Tier 3: Early ADME and Druggability Profiling

A potent compound is of little therapeutic value if it has poor drug-like properties. Early in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies are essential to identify potential liabilities before significant resources are invested.[20][21][22]

Caption: Workflow for the early in vitro ADME screening cascade.

Key Early ADME Assays

• Aqueous Solubility: Measures how well the compound dissolves in water, which is critical for oral absorption. Kinetic solubility assays are often used in early screening.[23][24]

• Metabolic Stability: The stability of the compound is assessed in the presence of liver microsomes, which contain the major drug-metabolizing cytochrome P450 (CYP) enzymes.[23] A compound that is metabolized too quickly will have a short half-life in vivo.

• CYP450 Inhibition: This assay determines if the compound inhibits major CYP isoforms (e.g., 3A4, 2D6, 2C9).[23] Inhibition can lead to dangerous drug-drug interactions.

Protocol: Liver Microsomal Stability Assay

• Incubation: Incubate the test compound (at a low concentration, e.g., 1 µM) with pooled human liver microsomes and an NADPH-regenerating system (which is required for CYP enzyme activity).

• Time Points: Remove aliquots from the reaction at several time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Stop the reaction in the aliquots by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Centrifuge to precipitate the proteins. Analyze the supernatant using LC-MS/MS to quantify the amount of the parent compound remaining at each time point.

• Calculation: Plot the natural log of the percentage of compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ).

Data Presentation:

Compound	Solubility (µg/mL)	Microsomal t₁/₂ (min)	CYP3A4 Inhibition IC₅₀ (µM)
5-Pyrrolidin-1-ylpyridine-2-carbonitrile	55	> 60	> 25
Warfarin (Control)	> 100	45	5.2 (for 2C9)

Conclusion and Future Directions

This in-depth guide provides a logical and experimentally validated framework for the biological screening of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. By progressing through a tiered system of antiproliferative, antimicrobial, and antioxidant screening, followed by target deconvolution and essential ADME profiling, researchers can efficiently identify the most promising therapeutic applications for this scaffold. A positive result in this cascade, such as potent and selective kinase inhibition combined with a favorable early ADME profile, would establish this compound as a strong candidate for lead optimization and subsequent in vivo efficacy studies. This structured approach maximizes the potential for discovery while ensuring that downstream development efforts are based on a solid foundation of high-quality, reproducible data.

References

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• PubMed Central. How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches. Available from: [Link]

• ResearchGate. (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Available from: [Link]

• PubMed Central. Analytical Methods Used in Determining Antioxidant Activity: A Review. Available from: [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Available from: [Link]

• Journal of Pharmaceutical Research International. Synthesis and Antimicrobial Activity of Some New Coumarin Incorporated Pyridine-3-carbonitrile Derivatives. Available from: [Link]

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• ResearchGate. Focus on the synthesis and relations of some new pyridine carbonitrile derivatives as antimicrobial and antioxidant agents. Available from: [Link]

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• PubChem. 5-(Pyrrolidin-1-ylmethyl)pyridine-2-carbonitrile. Available from: [Link]

• RSC Publishing. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis. Available from: [Link]

• PubMed Central. Pyridine Compounds with Antimicrobial and Antiviral Activities. Available from: [Link]

• National Institutes of Health (NIH). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. Available from: [Link]

• PubMed. 1-[2-[(5-Cyanopyridin-2-yl)amino]ethylamino]acetyl-2-(S)-pyrrolidinecarbonitrile: a potent, selective, and orally bioavailable dipeptidyl peptidase IV inhibitor with antihyperglycemic properties. Available from: [Link]

• PubMed Central. Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives. Available from: [Link]

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• PubMed. Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors for the treatment of type 2 diabetes. Available from: [Link]

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• National Institutes of Health (NIH). Discovery of 8-Cyclopentyl-2-[4-(4-methyl-piperazin-1-yl)-phenylamino]-7-oxo-7,8-dihydro-pyrido[2,3-d]pyrimidine-6-carbonitrile (7x) as a Potent Inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and AMPK. Available from: [Link]

• ResearchGate. Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Available from: [Link]

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• ResearchGate. Discovery of 8-Cyclopentyl-2-[4-(4-methyl-piperazin-1-yl)-phenylamino]-7-oxo-7,8-dihy dro-pyrido[2,3-d]pyrimidine-6-carbonitrile (7x) as a Potent Inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and. Available from: [Link]

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An In-Depth Technical Guide to the Potential Therapeutic Targets of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The compound 5-Pyrrolidin-1-ylpyridine-2-carbonitrile represents a compelling molecular scaffold, integrating the pharmacologically significant pyrrolidine and cyanopyridine moieties. This guide provides a comprehensive exploration of its potential therapeutic targets, grounded in a synthesis of current scientific literature. We delve into the mechanistic rationale for investigating Dipeptidyl Peptidase-4 (DPP-4), Janus Kinases (JAKs), Cyclin-Dependent Kinases (CDKs), and inflammatory enzymes such as Cyclooxygenase-2 (COX-2) and 15-Lipoxygenase (15-LOX) as primary targets. For each proposed target, we provide detailed, field-proven experimental protocols to enable rigorous in vitro evaluation. This document is intended to serve as a foundational resource for researchers embarking on the characterization and development of this and structurally related compounds.

Introduction: Deconstructing the Pharmacophore

The therapeutic potential of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile can be inferred from the well-documented biological activities of its constituent chemical motifs. The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs.[1] The addition of a carbonitrile group often enhances biological activity, with cyanopyridine derivatives showing promise as kinase inhibitors and cytotoxic agents.[1] The pyrrolidine ring, a five-membered nitrogen heterocycle, is also a cornerstone of drug discovery, valued for its ability to introduce three-dimensionality and serve as a versatile pharmacophore in a wide array of bioactive compounds.[2]

The convergence of these two moieties in a single molecule suggests a high probability of interaction with specific biological targets. This guide will systematically explore the most promising of these, providing the scientific rationale and practical methodologies for their investigation.

Primary Target Class: Dipeptidyl Peptidase-4 (DPP-4)

Scientific Rationale: The cyanopyrrolidine scaffold is a well-established pharmacophore for the inhibition of Dipeptidyl Peptidase-4 (DPP-4), a serine protease that plays a critical role in glucose homeostasis.[2] Several approved anti-diabetic drugs, known as "gliptins," are cyanopyrrolidine derivatives.[3] A key piece of evidence supporting DPP-4 as a primary target is the existence of the compound 1-[2-[(5-Cyanopyridin-2-yl)amino]ethylamino]acetyl-2-(S)-pyrrolidinecarbonitrile, which is a potent and selective DPP-4 inhibitor with demonstrated antihyperglycemic properties.[4] This structural similarity strongly suggests that 5-Pyrrolidin-1-ylpyridine-2-carbonitrile warrants investigation as a DPP-4 inhibitor for the potential treatment of type 2 diabetes.

Signaling Pathway

Caption: DPP-4 Signaling and Point of Inhibition.

Experimental Protocol: In Vitro DPP-4 Inhibition Assay (Fluorometric)

This protocol outlines a robust method for determining the half-maximal inhibitory concentration (IC50) of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile against DPP-4.[5][6]

Materials:

• Recombinant Human DPP-4 Enzyme

• DPP-4 Assay Buffer (e.g., 100 mM HEPES, pH 7.8, with 1 µg/ml BSA)

• DPP-4 Substrate: Gly-Pro-AMC (Gly-Pro-7-amino-4-methylcoumarin)

• Test Compound: 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Positive Control: Sitagliptin or Vildagliptin

• DMSO (Dimethyl Sulfoxide)

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader (Excitation: ~360 nm, Emission: ~460 nm)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test compound and positive control in 100% DMSO.

  • Create a serial dilution of the test compound and positive control in assay buffer. The final DMSO concentration in the assay should not exceed 1%.

  • Dilute the DPP-4 enzyme to the desired working concentration in cold assay buffer.

  • Prepare the Gly-Pro-AMC substrate solution in assay buffer.

• Assay Plate Setup:

  • Blank wells: Add assay buffer and the highest concentration of the test compound (to account for any intrinsic fluorescence).

  • Enzyme Control wells (100% activity): Add assay buffer and DPP-4 enzyme solution.

  • Test Compound wells: Add the serially diluted test compound and DPP-4 enzyme solution.

  • Positive Control wells: Add the serially diluted positive control and DPP-4 enzyme solution.

• Incubation:

  • Incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Add the Gly-Pro-AMC substrate solution to all wells to initiate the enzymatic reaction.

• Fluorescence Measurement:

  • Immediately place the plate in a pre-warmed (37°C) fluorescence plate reader.

  • Measure the fluorescence intensity in kinetic mode for 15-30 minutes, taking readings every 1-2 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the kinetic curve) for each well.

  • Subtract the average rate of the blank wells from all other wells.

  • Determine the percent inhibition for each concentration of the test compound and positive control relative to the enzyme control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Secondary Target Class: Kinases

Scientific Rationale: The cyanopyridine moiety is a known "hinge-binder" in many kinase inhibitors, mimicking the adenine portion of ATP to interact with the kinase hinge region.[7] Furthermore, pyrrolopyridine derivatives have been successfully developed as kinase inhibitors.[7] This structural precedent suggests that 5-Pyrrolidin-1-ylpyridine-2-carbonitrile could exhibit inhibitory activity against various kinases, particularly those implicated in cancer and inflammatory diseases.

Janus Kinases (JAKs)

The JAK family of tyrosine kinases (JAK1, JAK2, JAK3, and TYK2) are central to cytokine signaling pathways that regulate immune responses and cell proliferation.[8] Dysregulation of JAK signaling is a hallmark of many autoimmune diseases and cancers.[8] The structural features of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile make it a candidate for investigation as a JAK inhibitor.

Caption: JAK/STAT Signaling and Point of Inhibition.

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay for screening inhibitors of JAK2.[9][10][11]

Materials:

• Recombinant Human JAK2 Enzyme (e.g., GST-tagged)

• LanthaScreen™ Tb-anti-GST Antibody (or other suitable donor fluorophore-labeled antibody)

• Fluorescently labeled ATP-competitive tracer (e.g., Kinase Tracer 236)

• JAK Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test Compound: 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Positive Control: Tofacitinib or Ruxolitinib

• DMSO

• 384-well, low-volume, black assay plates

• TR-FRET enabled plate reader

Procedure:

• Compound Plating:

  • Prepare serial dilutions of the test compound and positive control in 100% DMSO.

  • Dispense a small volume of the diluted compounds into the assay plate.

• Reagent Preparation:

  • Prepare a master mix containing the JAK2 enzyme and the Tb-anti-GST antibody in assay buffer.

  • Prepare the fluorescent tracer solution in assay buffer.

• Assay Execution:

  • Add the enzyme/antibody master mix to all wells.

  • Add the fluorescent tracer solution to all wells to initiate the binding reaction.

• Incubation:

  • Incubate the plate at room temperature for 60 minutes, protected from light, to allow the binding to reach equilibrium.

• TR-FRET Measurement:

  • Read the plate on a TR-FRET enabled plate reader (e.g., Excitation: 340 nm, Emission: 490 nm and 520 nm).

• Data Analysis:

  • Calculate the TR-FRET emission ratio (520 nm / 490 nm).

  • An effective inhibitor will displace the tracer, leading to a decrease in the TR-FRET signal.

  • Determine the percent inhibition and calculate the IC50 value as described for the DPP-4 assay.

Cyclin-Dependent Kinases (CDKs)

CDKs are a family of serine/threonine kinases that regulate the cell cycle. Their aberrant activity is a common feature of cancer.[12] The structural motifs of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile suggest it could be an inhibitor of CDKs, making it a candidate for anticancer drug development.

A similar TR-FRET or other kinase assay format as described for JAK2 can be adapted for screening against CDK2/Cyclin A or other CDK complexes. The specific recombinant enzyme, substrate peptide, and tracer/antibody pairs would need to be optimized for the CDK of interest.

Tertiary Target Class: Inflammatory Enzymes

Scientific Rationale: Pyridine carbonitrile derivatives have been reported to possess anti-inflammatory properties, including the inhibition of COX-2 and 15-LOX.[13] These enzymes are key players in the arachidonic acid cascade, which produces pro-inflammatory mediators.

Cyclooxygenase-2 (COX-2)

Selective inhibition of COX-2 is a major strategy for treating inflammation and pain while minimizing gastrointestinal side effects associated with non-selective NSAIDs.[14]

This assay measures the peroxidase activity of COX-2.[14][15][16][17][18]

Materials:

• Human Recombinant COX-2 Enzyme

• COX Assay Buffer

• Heme

• Fluorometric probe (e.g., Amplex Red)

• Arachidonic Acid

• Test Compound: 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Positive Control: Celecoxib

• DMSO

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader (e.g., Excitation: 535 nm, Emission: 587 nm)

Procedure:

• Reagent Preparation:

  • Prepare stock and serial dilutions of the test compound and positive control in DMSO.

  • Prepare working solutions of all other reagents in COX assay buffer.

• Assay Plate Setup:

  • Prepare a master mix containing assay buffer, heme, and the fluorometric probe.

  • Add the master mix to all wells.

  • Add the diluted COX-2 enzyme to all wells except the blank.

  • Add the serially diluted test compound, positive control, or DMSO (for 100% activity control) to the appropriate wells.

• Pre-incubation:

  • Incubate the plate at room temperature for 10-15 minutes.

• Reaction Initiation:

  • Add the arachidonic acid solution to all wells.

• Fluorescence Measurement:

  • Immediately measure fluorescence in kinetic mode for 5-10 minutes.

• Data Analysis:

  • Calculate the rate of reaction and percent inhibition to determine the IC50 value, as previously described.

15-Lipoxygenase (15-LOX)

15-LOX is another key enzyme in the metabolism of arachidonic acid and is implicated in inflammatory diseases.[19]

A variety of assay formats are available for 15-LOX, including those that measure the formation of the hydroperoxy product by UV-spectroscopy or use colorimetric or fluorometric probes. A suitable protocol would need to be selected and optimized based on available resources.

Anticancer Activity Evaluation

Given the potential for this compound to inhibit kinases, it is prudent to assess its general cytotoxic effects on cancer cell lines.

Experimental Protocol: Cell-Based Proliferation Assay (MTT or SRB)

This protocol provides a general method for assessing the antiproliferative activity of the compound.[20][21][22][23]

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer)

• Cell culture medium and supplements

• Test Compound: 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Positive Control: Doxorubicin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (Sulforhodamine B) reagents

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with serial dilutions of the test compound and positive control for 48-72 hours.

• Cell Viability Assessment:

  • For MTT assay: Add MTT solution and incubate until formazan crystals form. Solubilize the crystals with DMSO and measure absorbance.

  • For SRB assay: Fix the cells with trichloroacetic acid, stain with SRB, and then solubilize the bound dye. Measure absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated controls.

  • Determine the IC50 value by plotting cell viability against the logarithm of the compound concentration.

Conclusion and Future Directions

The structural features of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile make it a highly promising candidate for drug discovery, with strong potential as an inhibitor of DPP-4 and various kinases, particularly JAKs and CDKs. The provided experimental protocols offer a clear and robust framework for the initial in vitro characterization of this molecule. Positive results from these assays would warrant further investigation, including selectivity profiling against a broader panel of kinases and other enzymes, cell-based functional assays, and eventual progression to in vivo models of disease. The systematic approach outlined in this guide will enable a thorough and efficient evaluation of the therapeutic potential of this intriguing compound.

References

• A review: Biological activities of novel cyanopyridine derivatives - PubMed. (n.d.). Retrieved January 11, 2026, from [Link]

• Design, synthesis and biological evaluation of new pyridine/bipyridine carbonitriles and some related compounds Interfering with arachidonic acid pathway as potential anti-inflammatory agents - R Discovery. (n.d.). Retrieved January 11, 2026, from [Link]

• De Novo Design of High Potent DPP-IV Inhibitors Based on the Scaffold of Cyanopyrrolidine. (n.d.). Retrieved January 11, 2026, from [Link]

• Recent Advances of Pyrrolopyridines Derivatives: A Patent and Literature Review - PubMed. (n.d.). Retrieved January 11, 2026, from [Link]

• COX-2 Inhibitor Screening Kit (Fluorometric) (BN00777) - Assay Genie. (n.d.). Retrieved January 11, 2026, from [Link]

• Synthesis and structure activity relationships of cyanopyridone based anti-tuberculosis agents - PubMed. (n.d.). Retrieved January 11, 2026, from [Link]

• 11 Years of cyanopyrrolidines as DPP-IV inhibitors - PubMed. (n.d.). Retrieved January 11, 2026, from [Link]

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In-silico docking studies of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

An In-Depth Technical Guide to In-Silico Docking Studies of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

Abstract

This whitepaper provides a comprehensive, in-depth guide to performing in-silico molecular docking studies on 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a heterocyclic compound with potential pharmacological relevance. The document is structured to serve as a practical and theoretical resource for researchers, scientists, and drug development professionals. We will move beyond a simple recitation of steps to explain the underlying scientific rationale for each decision in the workflow, ensuring a self-validating and reproducible protocol. The guide will use Epidermal Growth Factor Receptor (EGFR), a critical oncology target, as a representative protein for this study, demonstrating a complete workflow from system preparation to results analysis and validation.

Introduction: The Rationale for In-Silico Analysis

Molecular docking is a powerful computational method that predicts the preferred orientation and binding affinity of one molecule (the ligand) to a second (the receptor, typically a protein).[1][2] This approach is fundamental in structure-based drug design, allowing for the rapid screening of virtual libraries, the elucidation of potential mechanisms of action, and the optimization of lead compounds before committing to costly and time-consuming wet-lab synthesis and testing.[2][3]

The subject of our study, 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, belongs to a class of nitrogen-containing heterocyclic compounds. The pyridine and pyrrolidine scaffolds are prevalent in numerous FDA-approved drugs and natural alkaloids, valued for their ability to form key interactions with biological targets.[4][5][6][7] The pyrrolidine ring, in particular, offers a three-dimensional, sp3-hybridized structure that can effectively explore pharmacophore space.[4][6][7] Given the established roles of similar pyridine derivatives as kinase inhibitors, this guide will focus on docking this ligand against a well-validated member of the kinase family.[8][9][10]

Target Selection: Epidermal Growth Factor Receptor (EGFR)

We have selected the Epidermal Growth Factor Receptor (EGFR) kinase domain as our target protein. EGFR is a well-established target in cancer therapy, and its inhibition is a proven clinical strategy.[8][9] Numerous crystal structures of EGFR in complex with various inhibitors are available in the Protein Data Bank (PDB), which is essential for validating our docking protocol.

The Theoretical Cornerstone: Principles of Molecular Docking

A successful docking study is built on a robust understanding of its two core components: the search algorithm and the scoring function.[1][11]

• Search Algorithms: The goal of the search algorithm is to explore the vast conformational space of the ligand within the defined active site of the protein. It generates a multitude of possible binding poses. Common algorithms include:

  • Genetic Algorithms (GA): Used by programs like AutoDock, GA applies principles of evolution, such as mutation, crossover, and selection, to "evolve" populations of ligand poses towards a low-energy (favorable) binding state.[1][11]

  • Monte Carlo (MC) Methods: These methods involve making random changes to the ligand's position, orientation, and conformation, and accepting or rejecting the new state based on an energy criterion.

  • Fragment-Based/Incremental Construction: Algorithms like that in FlexX build the ligand piece-by-piece into the active site, exploring conformational flexibility incrementally.[1]

• Scoring Functions: Once a pose is generated, the scoring function estimates its binding affinity. The score is typically a numerical value representing the free energy of binding (e.g., in kcal/mol), where a lower value indicates a more favorable interaction.[12] Scoring functions are generally classified into three types:

  • Force-Field Based: These use classical mechanics parameters to calculate the sum of non-bonded interactions, including van der Waals forces and electrostatic interactions.

  • Empirical: These are regression-based functions that use coefficients fitted to experimental binding data to weigh different energy terms (e.g., hydrogen bonds, hydrophobic contacts, rotational entropy).

  • Knowledge-Based: These derive statistical potentials from a database of known protein-ligand complexes, scoring interactions based on their observed frequencies in native structures.

The accuracy of a docking prediction is critically dependent on both the algorithm's ability to find the correct pose and the scoring function's ability to identify it.[13][14][15]

A Self-Validating Experimental Protocol

This section details a complete, step-by-step workflow for docking 5-Pyrrolidin-1-ylpyridine-2-carbonitrile into the EGFR kinase domain. The protocol is designed to be self-validating through the crucial step of redocking.

Phase 1: System Preparation - The Foundation of Accuracy

The quality of your input structures directly dictates the quality of your results. This preparation phase is the most critical for ensuring a meaningful simulation.[16]

Step 1.1: Receptor Preparation

• Obtain the Protein Structure: Download the crystal structure of the EGFR kinase domain complexed with a known inhibitor from the RCSB Protein Data Bank. For this guide, we will use PDB ID: 2GS2 , which features EGFR bound to the inhibitor Lapatinib. The presence of a co-crystallized ligand is essential for defining the active site and for protocol validation.

• Clean the PDB File: Open the PDB file in a molecular visualization tool (e.g., UCSF ChimeraX, Discovery Studio Visualizer, PyMOL).[17]

  • Remove Water Molecules: Delete all water molecules (HOH). While some water molecules can be structurally important (bridging interactions), they are typically removed in standard docking protocols to simplify the calculation, unless there is specific evidence for their role in ligand binding.[18][19]

  • Remove Co-factors and Unnecessary Chains: The PDB file may contain multiple protein chains or co-factors not relevant to the binding event. For this PDB, retain only Chain A and remove the co-crystallized ligand (Lapatinib) and any other heteroatoms.[19]

• Add Hydrogens and Assign Charges: Docking algorithms require proteins to be chemically complete.

  • Add Hydrogen Atoms: PDB files from X-ray crystallography typically lack hydrogen atoms. Use a preparation tool (e.g., the Dock Prep tool in ChimeraX or the Protein Preparation Wizard in Schrödinger Maestro) to add hydrogens, assuming a physiological pH of 7.4.[19][20][21]

  • Assign Partial Charges: The same tools will assign partial atomic charges based on a chosen force field (e.g., AMBER, CHARMM). These charges are crucial for calculating electrostatic interactions.[22]

• Save the Prepared Receptor: Save the final, cleaned protein structure in a format required by the docking software, such as the .pdbqt format for AutoDock Vina.

Step 1.2: Ligand Preparation

• Obtain Ligand Structure: The 2D structure of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile can be drawn using chemical sketcher software like MarvinSketch or ChemDraw.

• Convert to 3D and Minimize Energy: Convert the 2D sketch into a 3D structure. It is crucial to perform an energy minimization using a force field (e.g., MMFF94) to obtain a low-energy, stereochemically correct conformation.[19][23]

• Assign Charges and Define Rotatable Bonds:

  • Use a tool like AutoDock Tools to assign partial charges (Gasteiger charges are commonly used for ligands).[24]

  • Identify and define the rotatable bonds. The docking software will explore conformations by rotating around these bonds. The number of rotatable bonds directly impacts the complexity of the conformational search.[24]

• Save the Prepared Ligand: Save the final ligand structure in the .pdbqt format.

Phase 2: The Docking Simulation

Step 2.1: Defining the Search Space (Grid Box Generation)

The docking algorithm must be told where to search. This is done by defining a 3D grid box that encompasses the active site.

• Identify the Active Site: The most reliable way to define the active site is by using the position of the co-crystallized ligand (Lapatinib in PDB 2GS2) that we removed earlier.

• Generate the Grid Box: In your docking software (e.g., AutoDock Tools), center the grid box on the coordinates of the reference ligand. Adjust the dimensions of the box to be large enough to accommodate the ligand (5-Pyrrolidin-1-ylpyridine-2-carbonitrile) and allow for its rotation and translation. A typical padding of 10-15 Å around the reference ligand is a good starting point.

Causality Check: A grid box that is too small may prevent the software from finding the optimal binding pose. A box that is too large will unnecessarily increase computation time and may lead to the ligand docking in irrelevant pockets.

Step 2.2: Running AutoDock Vina

With the prepared receptor, ligand, and grid definition, the docking can be executed. AutoDock Vina requires a configuration file that specifies the input files and search parameters.

• Create a Configuration File (conf.txt):

• Execute the Docking Run: Run Vina from the command line: vina --config conf.txt --log results.log

• Understanding exhaustiveness: This parameter controls the thoroughness of the search. Higher values increase the probability of finding the global energy minimum but also increase the computation time. A value of 8 is a reasonable default for standard docking.

Phase 3: Analysis, Interpretation, and Validation

Step 3.1: Analyzing the Docking Results

The output file (results.pdbqt) will contain several predicted binding poses ranked by their binding affinity scores.

• Examine Binding Affinity: The top of the log file or the output file will list the binding affinity in kcal/mol for the best poses. A more negative value suggests stronger binding.

• Visualize Binding Poses: Load the receptor and the results.pdbqt file into a visualization tool. Analyze the top-ranked pose.

• Identify Key Interactions: Examine the non-covalent interactions between the ligand and the protein. Look for:

  • Hydrogen Bonds: Are the nitrogen atoms in the pyridine and pyrrolidine rings or the nitrile group acting as hydrogen bond acceptors with backbone or side-chain donors in the protein?

  • Hydrophobic Interactions: Is the aliphatic pyrrolidine ring situated in a greasy, non-polar pocket?

  • Pi-Stacking: Is the aromatic pyridine ring interacting with aromatic residues like Phenylalanine (PHE), Tyrosine (TYR), or Tryptophan (TRP)?

Table 1: Example Docking Results Summary

Pose Rank	Binding Affinity (kcal/mol)	Key Interacting Residues (Example)	Interaction Type
1	-9.2	MET793, LYS745	H-Bond (Pyridine N)
LEU718, VAL726	Hydrophobic
2	-8.8	CYS797, ASP855	H-Bond (Nitrile)
ALA743, LEU844	Hydrophobic

Step 3.2: Protocol Validation - The Trustworthiness Pillar

To trust our results for the novel ligand, we must first prove that our protocol can reproduce known experimental data. This is achieved by redocking .[25][26]

• Redocking Procedure:

  • Take the co-crystallized ligand (Lapatinib) that was originally in the PDB file (2GS2).

  • Prepare it exactly as you would any other ligand (add hydrogens, assign charges).

  • Using the exact same protein structure and grid box definition, dock Lapatinib back into the EGFR active site.

• Success Criterion (RMSD):

  • Superimpose the top-ranked docked pose of Lapatinib with its original crystallographic position.

  • Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the two poses.

  • An RMSD value of less than 2.0 Å is considered a successful validation. [25][27][28] It demonstrates that your chosen docking parameters are capable of accurately reproducing the experimentally determined binding mode.

Self-Validation Logic: If the protocol can successfully replicate the known pose of a similar ligand, it builds confidence that the predicted pose for the new, unknown ligand is plausible. Failure to achieve a low RMSD would require re-evaluating the preparation steps, grid box size, or docking parameters.

Visualizations

Visual diagrams are essential for conceptualizing complex workflows and relationships.

Caption: Overall workflow for a validated molecular docking study.

Caption: Logical flow of the redocking protocol for self-validation.

Caption: Conceptual EGFR signaling pathway and point of inhibition.

Conclusion and Future Directions

This guide has outlined a rigorous and self-validating protocol for conducting in-silico docking studies of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile against the EGFR kinase domain. By grounding our practical steps in theoretical principles and emphasizing the critical nature of protocol validation, researchers can generate more reliable and meaningful computational hypotheses.

The results from such a study—namely the predicted binding affinity and interaction profile—provide a strong foundation for subsequent steps in the drug discovery pipeline. Favorable docking results would justify advancing the compound to in vitro kinase assays to determine its IC50 value experimentally. Furthermore, the detailed interaction analysis can guide the rational design of analogues with potentially improved potency or selectivity, creating a synergistic cycle of computational prediction and experimental validation.

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Introduction: The Strategic Importance of the Pyridine-2-carbonitrile Scaffold

An In-depth Technical Guide to the Discovery and History of Substituted Pyridine-2-carbonitriles

The pyridine ring is a cornerstone of medicinal chemistry, a privileged scaffold found in a vast array of pharmaceuticals and biologically active compounds.[1][2][3] Its unique electronic properties, basicity, and ability to engage in hydrogen bonding make it an invaluable component in drug design.[4][5] When substituted at the 2-position with a carbonitrile (cyano) group, the resulting pyridine-2-carbonitrile moiety becomes a particularly powerful and versatile building block. The cyano group is not merely a placeholder; it is a compact, polar functional group that can act as a hydrogen bond acceptor, a bioisostere for other groups, and a reactive handle for further chemical transformations.[6] This dual functionality has cemented the role of substituted pyridine-2-carbonitriles as crucial intermediates in the synthesis of complex molecules, from agrochemicals to life-saving drugs.[7][8][9][10]

This guide provides a comprehensive exploration of the discovery and historical evolution of synthetic methodologies for creating substituted pyridine-2-carbonitriles. We will trace the journey from classical, often harsh, stoichiometric reactions to the sophisticated and mild catalytic systems that define modern organic synthesis, offering field-proven insights into the causality behind these pivotal developments.

Part 1: Foundational Pillars of Synthesis: Classical Cyanation Methodologies

The initial forays into the synthesis of pyridine-2-carbonitriles were dominated by reactions that, while groundbreaking for their time, often required severe conditions and had limited substrate scope. These methods, however, laid the essential groundwork for all subsequent innovation.

The Sandmeyer Reaction: A Cornerstone of Aromatic Chemistry

Discovered by the Swiss chemist Traugott Sandmeyer in 1884, this reaction became a fundamental tool for the conversion of aromatic amines into a variety of other functional groups.[11] Its application to the pyridine series provided one of the first reliable routes to pyridine-2-carbonitriles. The process begins with the diazotization of a 2-aminopyridine using nitrous acid (generated in situ from a nitrite salt and a strong acid) to form a reactive diazonium salt. This intermediate is then displaced by a cyanide nucleophile, a transformation catalyzed by copper(I) cyanide (CuCN).[11][12][13]

The reaction is understood to proceed through a radical-nucleophilic aromatic substitution (SRNAr) mechanism.[11] The copper(I) catalyst initiates a single-electron transfer to the diazonium salt, leading to the extrusion of nitrogen gas and the formation of an aryl radical. This radical then reacts with a copper(II) cyanide species to yield the final pyridine-2-carbonitrile product and regenerate the copper(I) catalyst.[11]

Diagram 1: The Sandmeyer Reaction Mechanism

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The Pharmacological Blueprint of Novel Pyrrolidine Compounds: A Technical Guide for Drug Development Professionals

Introduction: The Pyrrolidine Scaffold - A Cornerstone of Modern Medicinal Chemistry

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, stands as a privileged scaffold in the landscape of drug discovery.[1] Its prevalence in numerous natural products and FDA-approved drugs underscores its significance.[2][3] The structural flexibility of the pyrrolidine ring, combined with its capacity for straightforward functionalization, renders it an ideal framework for designing novel therapeutic agents that target a broad spectrum of biological entities.[1][4] This guide offers a deep dive into the pharmacological profiling of novel pyrrolidine compounds, moving beyond a mere listing of facts to provide a causal understanding of experimental design and data interpretation. We will explore three distinct classes of innovative pyrrolidine-based compounds, each targeting a different therapeutic area: inflammation, cancer metastasis, and ischemic stroke.

Chapter 1: Pyrrolidine-Based N-Acylethanolamine Acid Amidase (NAAA) Inhibitors for Anti-Inflammatory Therapy

The Therapeutic Rationale: Targeting NAAA in Inflammation

N-acylethanolamine acid amidase (NAAA) is a lysosomal enzyme pivotal in the degradation of the anti-inflammatory and analgesic lipid mediator, palmitoylethanolamide (PEA).[5][6] By inhibiting NAAA, the endogenous levels of PEA are elevated, leading to the activation of the peroxisome proliferator-activated receptor-alpha (PPAR-α).[6][7] This nuclear receptor plays a crucial role in modulating the transcription of genes associated with inflammation.[6][7] Consequently, the development of potent and selective NAAA inhibitors carrying the pyrrolidine scaffold presents a promising therapeutic avenue for managing inflammatory conditions and related pain.[5][8]

Structure-Activity Relationship (SAR) Insights

Systematic modification of the pyrrolidine amide scaffold has yielded critical insights into the structural requirements for potent and selective NAAA inhibition.[5] Key findings from SAR studies include:

• Terminal Phenyl Group: The substitution pattern on the terminal phenyl ring significantly impacts potency. Small, lipophilic substituents at the 3-position have been identified as optimal for enhancing inhibitory activity.[5]

• Linker Region: The nature of the linker connecting the pyrrolidine core to the terminal phenyl group governs both potency and selectivity.

  • Flexible Linkers: Introduction of conformational flexibility in the linker region generally leads to an increase in NAAA inhibitory potency. However, this often comes at the cost of reduced selectivity over the related enzyme, fatty acid amide hydrolase (FAAH).[5]

  • Rigid Linkers: Conversely, conformationally restricted linkers, such as a 4-phenylcinnamoyl group, do not typically boost NAAA inhibitory potency but significantly improve selectivity against FAAH.[5]

Quantitative Pharmacological Profile

The following table summarizes the in vitro activity of representative pyrrolidine-based NAAA inhibitors.

Compound ID	NAAA IC50 (µM)	FAAH IC50 (µM)	Selectivity Index (FAAH/NAAA)	Mechanism of Action	Reference
4g (E93)	Low micromolar	>100	High	Competitive, Reversible	[5]
Compound 8	2.12	>100 (30% inhibition at 100 µM)	>47	Competitive	[9]
ARN077	Low nanomolar	>10 µM	>1000	Covalent	[9]

Experimental Protocols for Pharmacological Characterization

This assay quantifies NAAA activity by measuring the fluorescence generated from the enzymatic hydrolysis of a synthetic substrate.

• Principle: The fluorogenic substrate, N-(4-methylcoumarin)-palmitamide (PAMCA), is cleaved by NAAA to release the highly fluorescent molecule 7-amino-4-methylcoumarin (AMC), which can be detected spectrophotometrically.[7]

• Step-by-Step Protocol:

  • Compound Preparation: Prepare a dilution series of the test pyrrolidine compound in DMSO. A typical starting concentration is 10 mM.

  • Assay Plate Preparation: In a 96-well plate, add 2 µL of the diluted test compound or DMSO (for vehicle control) to the designated wells.[7]

  • Enzyme Addition: Add 88 µL of NAAA assay buffer (e.g., 100 mM citrate-phosphate buffer, pH 4.5, containing 3 mM DTT and 0.1% Triton X-100) containing recombinant human NAAA enzyme to each well.[10] The final enzyme concentration should be optimized for linear reaction kinetics.[7]

  • Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme.[7]

  • Reaction Initiation: Add 10 µL of the PAMCA substrate solution to each well to initiate the reaction.[7]

  • Incubation: Incubate the plate at 37°C for 30 minutes.[11]

  • Detection: Measure the fluorescence of the product at an excitation wavelength of 360 nm and an emission wavelength of 460 nm using a microplate reader.[11]

• Self-Validating System:

  • Positive Control: A well-characterized NAAA inhibitor (e.g., AM9053) should be included to confirm assay performance.[10]

  • Negative Control: Wells containing the enzyme and substrate but no inhibitor (vehicle control) are used to determine maximal enzyme activity.

  • Blank: Wells containing the substrate and buffer but no enzyme are used to measure background fluorescence.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

This model is a classic and reliable method for evaluating the anti-inflammatory effects of novel compounds.[12][13]

• Principle: Subcutaneous injection of carrageenan into the rat hind paw induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.[12]

• Step-by-Step Protocol:

  • Animal Acclimatization: Acclimate male Wistar rats (240–285 g) for at least one week before the experiment.[14]

  • Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.[12]

  • Compound Administration: Administer the test pyrrolidine compound or vehicle (e.g., saline) intraperitoneally 30 minutes before the carrageenan injection.[12] A positive control group receiving a known anti-inflammatory drug like indomethacin (5 mg/kg) should also be included.[12]

  • Induction of Edema: Inject 0.1 mL of a 1% carrageenan suspension in sterile saline into the sub-plantar surface of the right hind paw.[12][14]

  • Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[12]

• Self-Validating System:

  • Positive Control: Indomethacin or another known NSAID is used to validate the model's responsiveness to anti-inflammatory agents.[12]

  • Negative Control: A group of animals receives only the vehicle and carrageenan to establish the maximal inflammatory response.

  • Sham Control: A group can be included that receives the vehicle but no carrageenan to control for any effects of the injection procedure itself.

  • Data Analysis: The degree of edema is calculated as the difference in paw volume before and after carrageenan injection. The percentage inhibition of edema by the test compound is calculated relative to the vehicle control group.

Signaling Pathway and Workflow Visualization

Caption: NAAA Signaling Pathway and Inhibition.

Chapter 2: Pyrrolidine-Based CXCR4 Antagonists for Anti-Metastatic Therapy

The Therapeutic Rationale: Targeting CXCR4 in Cancer Metastasis

The chemokine receptor CXCR4 and its ligand, CXCL12, form a critical signaling axis that is frequently hijacked by cancer cells to facilitate metastasis.[10][15] Overexpression of CXCR4 on tumor cells enables them to migrate towards CXCL12 gradients, which are often high in organs such as the lungs, liver, and bone marrow, common sites of metastasis.[10] Therefore, blocking the CXCR4/CXCL12 interaction with potent antagonists represents a promising strategy to inhibit cancer cell migration and invasion, thereby preventing the formation of distant metastases.[15]

Structure-Activity Relationship (SAR) Insights

The development of pyrrolidine-based CXCR4 antagonists has been guided by extensive SAR studies. For a series of (S)-pyrrolidine derivatives, the position of substituents on a linked pyridine ring was found to be crucial for activity. A methyl group at the 3-position of the pyridine ring resulted in a compound with an excellent binding affinity for the CXCR4 receptor (IC50 = 79 nM).[16] Shifting this methyl group to other positions on the pyridine ring led to a significant decrease in binding affinity, with IC50 values increasing to 216 nM, 278 nM, and 2391 nM.[16] This highlights the precise steric and electronic requirements for optimal interaction with the receptor's binding pocket.

Quantitative Pharmacological Profile

The following table presents the pharmacological data for a representative novel pyrrolidine-based CXCR4 antagonist, compound 46.

Compound ID	CXCR4 Binding IC50 (nM)	CXCL12-induced Ca2+ Flux IC50 (nM)	hERG Inhibition IC50 (µM)	Reference
Compound 46	79	0.25	> 30	[2][15]

Experimental Protocols for Pharmacological Characterization

This assay determines the ability of a test compound to displace the binding of a fluorescently labeled antibody to the CXCR4 receptor.

• Principle: The assay is based on the competition between the unlabeled test compound and a fluorescently tagged anti-CXCR4 antibody (clone 12G5) for binding to CXCR4 expressed on the surface of living cells. A reduction in fluorescence intensity indicates that the test compound is binding to the receptor.[17]

• Step-by-Step Protocol:

  • Cell Preparation: Use a cell line that endogenously expresses high levels of CXCR4, such as Jurkat T-cells. Wash the cells and resuspend them in an assay buffer (e.g., PBS with 1% FBS) at a concentration of 50,000 cells per well in a 96-well plate.[18]

  • Compound Addition: Add the test pyrrolidine compounds at various concentrations to the wells.

  • Antibody Addition: Add a fixed concentration of a fluorescently labeled anti-CXCR4 antibody (e.g., 12G5-APC).

  • Incubation: Incubate the plate at 4°C for 30-45 minutes in the dark.[19]

  • Washing: Wash the cells to remove unbound antibody.

  • Detection: Analyze the cells by flow cytometry to measure the mean fluorescence intensity (MFI).[19]

• Self-Validating System:

  • Positive Control: A known CXCR4 antagonist (e.g., AMD3100) is used to establish maximal displacement.

  • Negative Control: Wells with cells and the fluorescent antibody but no competing compound represent maximal binding.

  • Isotype Control: A fluorescently labeled antibody of the same isotype but with no specificity for CXCR4 is used to determine non-specific binding.[20]

  • Data Analysis: The percentage of specific binding is calculated for each compound concentration, and the IC50 value is determined from the resulting dose-response curve.

This assay measures the ability of a compound to inhibit the directed migration of cancer cells towards a chemoattractant.

• Principle: Cancer cells are placed in the upper chamber of a transwell insert, which has a porous membrane. The lower chamber contains a chemoattractant (CXCL12). The ability of the cells to migrate through the pores to the lower chamber is quantified. An effective CXCR4 antagonist will block this migration.[5][21]

• Step-by-Step Protocol:

  • Cell Preparation: Culture cancer cells (e.g., MDA-MB-231 breast cancer cells) to ~80% confluency and then serum-starve them for 18-24 hours.[22] Resuspend the cells in serum-free medium at 1 x 10^6 cells/mL.[22]

  • Assay Setup: Add serum-free medium containing CXCL12 to the lower wells of a 24-well plate. Place transwell inserts (8 µm pore size) into the wells.[22]

  • Cell Seeding: Add the cell suspension to the upper chamber of the transwell inserts, along with the test pyrrolidine compound or vehicle.[5]

  • Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for a period determined by the migratory capacity of the cell line (e.g., 2.5 to 24 hours).[21][22]

  • Cell Removal: Remove the non-migrated cells from the upper surface of the membrane with a cotton swab.[22]

  • Fixation and Staining: Fix the migrated cells on the lower surface of the membrane with 70% ethanol and stain with 1% crystal violet.[5][22]

  • Quantification: Count the number of stained, migrated cells in several random fields under a microscope.[22]

• Self-Validating System:

  • Positive Control: Wells with cells and CXCL12 but no inhibitor establish the maximal migration response.

  • Negative Control: Wells with cells but no CXCL12 in the lower chamber are used to measure random, non-directed migration.

  • Data Analysis: The number of migrated cells in the presence of the test compound is compared to the positive control to determine the percentage of inhibition.

Signaling Pathway and Workflow Visualization

Caption: CXCR4 Signaling and Antagonism.

Chapter 3: Pyrrolidine-Based Sodium Channel Blockers for Ischemic Stroke

The Therapeutic Rationale: Targeting Sodium Channels in Ischemic Stroke

Ischemic stroke leads to a rapid depletion of cellular energy, causing the failure of ion pumps and a subsequent influx of sodium (Na+) ions into neurons.[23] This sustained Na+ influx leads to cytotoxic edema, glutamate excitotoxicity, and ultimately, neuronal death.[23] Therefore, blocking voltage-gated sodium channels represents a key neuroprotective strategy to mitigate the damaging cascade of events following an ischemic insult.[13] A novel series of pyrrolidine derivatives has been synthesized and evaluated for their potential as potent Na+ channel blockers for the treatment of ischemic stroke.[13]

Structure-Activity Relationship (SAR) Insights

SAR studies of a lead pyrrolidine analogue led to the discovery of compound 5e as a potent Na+ channel blocker with the added benefit of low inhibitory activity against the hERG potassium channel, which is crucial for avoiding cardiac side effects.[13] This highlights the ability to fine-tune the pyrrolidine scaffold to achieve both high potency at the desired target and selectivity against off-targets.

Quantitative Pharmacological Profile

Compound 5e has demonstrated significant neuroprotective activity in a preclinical model of ischemic stroke.

Compound ID	Target	In Vivo Efficacy	Reference
5e	Neuronal Na+ channels	Remarkable neuroprotective activity in a rat MCAO model	[13]

Experimental Protocols for Pharmacological Characterization

This is the gold-standard technique for directly measuring the effect of a compound on ion channel function.

• Principle: A glass micropipette forms a high-resistance (gigaohm) seal with the membrane of a single neuron. The membrane patch is then ruptured, allowing control of the membrane potential (voltage-clamp) and measurement of the ionic currents flowing through the sodium channels. A sodium channel blocker will reduce the magnitude of these currents.[9][24]

• Step-by-Step Protocol:

  • Cell Culture: Plate neurons on coverslips a few days prior to recording.[24]

  • Pipette Preparation: Pull recording pipettes from borosilicate glass capillaries to a resistance of 3-7 MΩ and fill with an appropriate internal solution (e.g., K-Gluconate based).[9][24]

  • Recording Setup: Place the coverslip in a recording chamber perfused with an external solution.[9]

  • Seal Formation: Under microscopic guidance, approach a neuron with the micropipette and apply gentle suction to form a GΩ seal.[25]

  • Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch and achieve the whole-cell configuration.[26]

  • Data Acquisition: In voltage-clamp mode, apply a voltage protocol (e.g., a step depolarization from a holding potential of -70 mV) to elicit sodium currents.[27]

  • Compound Application: Perfuse the test pyrrolidine compound onto the cell and repeat the voltage protocol to measure the extent of current inhibition.

• Self-Validating System:

  • Positive Control: A known sodium channel blocker, such as tetrodotoxin (TTX), is used to confirm that the recorded currents are indeed from voltage-gated sodium channels.[9]

  • Vehicle Control: Recordings are made before and after application of the vehicle solution to ensure it has no effect on the sodium currents.

  • Washout: After compound application, perfuse with the external solution alone to see if the inhibitory effect is reversible.

  • Data Analysis: The peak sodium current amplitude in the presence of the compound is compared to the control amplitude to calculate the percentage of inhibition. An IC50 can be determined from a concentration-response curve.

This model is widely used to mimic the pathophysiology of human ischemic stroke and is ideal for evaluating the neuroprotective effects of test compounds.[28][29]

• Principle: A filament is inserted into the internal carotid artery and advanced to occlude the origin of the middle cerebral artery (MCA), causing focal cerebral ischemia. After a defined period, the filament is withdrawn to allow reperfusion. The extent of brain damage (infarct volume) is then assessed.[28]

• Step-by-Step Protocol:

  • Animal Preparation: Anesthetize a male Sprague-Dawley rat.[30]

  • Surgical Procedure: Expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) through a midline neck incision.[30]

  • Occlusion: Introduce a 4-0 nylon monofilament suture with a blunted tip into the ECA and advance it into the ICA until it blocks the origin of the MCA (typically 17-20 mm from the CCA bifurcation).[28]

  • Ischemia: Maintain the occlusion for a specific duration (e.g., 90 minutes).[31]

  • Reperfusion: Withdraw the filament to allow blood flow to resume.

  • Post-operative Care and Behavioral Assessment: Allow the animal to recover and perform neurological scoring (e.g., Garcia score, Bederson score) at various time points (e.g., 24 and 72 hours) to assess functional deficits.[15][32]

  • Infarct Volume Measurement: At the end of the experiment (e.g., 72 hours), euthanize the animal and slice the brain. Stain the slices with 2,3,5-triphenyltetrazolium chloride (TTC), which stains viable tissue red, leaving the infarcted tissue white.[28] Calculate the infarct volume.

• Self-Validating System:

  • Sham-Operated Control: Animals undergo the same surgical procedure, but the filament is not advanced to occlude the MCA. This controls for the effects of the surgery itself.[31]

  • Vehicle Control: Stroke animals are treated with the vehicle to establish the maximum infarct size.

  • Cerebral Blood Flow Monitoring: Laser Doppler flowmetry can be used to confirm successful occlusion and reperfusion.[29]

  • Data Analysis: The infarct volume and neurological scores of the compound-treated group are compared to the vehicle-treated group to determine the degree of neuroprotection.

Workflow and Pathway Visualization

Caption: Experimental Workflow for Pyrrolidine-Based Neuroprotectants.

Conclusion: The Enduring Versatility of the Pyrrolidine Scaffold

This guide has illuminated the pharmacological profiles of three distinct classes of novel pyrrolidine-based compounds, showcasing the remarkable versatility of this chemical scaffold. From mitigating inflammation by inhibiting NAAA to preventing cancer metastasis through CXCR4 antagonism and offering neuroprotection in ischemic stroke by blocking sodium channels, pyrrolidine derivatives continue to provide a fertile ground for the development of innovative therapeutics. The detailed experimental protocols and self-validating systems described herein provide a robust framework for researchers and drug development professionals to rigorously characterize the pharmacological properties of their own novel pyrrolidine compounds, thereby accelerating the journey from the laboratory to the clinic.

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An Investigational Guide to Elucidating the Mechanism of Action of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

Abstract

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a novel small molecule incorporating a pyrrolidine ring, a structural motif prevalent in numerous pharmacologically active compounds.[1][2][3][4] The pyridine-2-carbonitrile moiety further suggests potential for specific molecular interactions. However, its precise biological target and mechanism of action remain uncharacterized. This technical guide presents a comprehensive, multi-phase investigational strategy designed for researchers, scientists, and drug development professionals to systematically elucidate the compound's pharmacological profile. The proposed workflow integrates computational prediction, broad-based screening, target deconvolution, and cellular pathway analysis to build a robust, evidence-based understanding of its molecular mechanism, from initial hypothesis to validated pathway modulation.

Introduction: The Rationale for Investigation

The pyrrolidine scaffold is a cornerstone in medicinal chemistry, recognized for its ability to explore three-dimensional pharmacophore space and contribute to the stereochemistry of bioactive molecules.[1][3][4] Its presence in FDA-approved drugs highlights its versatility in targeting a wide array of protein classes.[1][3] The combination of this privileged scaffold with an electron-withdrawing carbonitrile group on a pyridine ring presents a compelling case for biological activity.

This guide eschews a rigid template in favor of a logical, causality-driven narrative that mirrors the drug discovery process. We begin with broad, hypothesis-generating techniques and progressively narrow the focus through rigorous validation and mechanistic studies. Each proposed step is designed to be self-validating, ensuring that downstream experiments are built upon a solid foundation of reliable data.

Phase I: Hypothesis Generation & Broad-Spectrum Target Identification

The initial phase is designed to cast a wide net, transforming the unknown mechanism of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile into a set of testable hypotheses. This is achieved by combining computational predictions with empirical, high-throughput screening.

In Silico Target Prediction: A Data-Driven Starting Point

Before committing to resource-intensive wet-lab experiments, computational "target fishing" offers an efficient first pass at identifying potential biological targets.[5][6] These methods leverage vast chemogenomic databases to predict interactions based on the principle that structurally similar molecules often share similar biological activities.[5]

Methodology Rationale: We will employ a dual-strategy approach for robust hypothesis generation:

• Ligand-Based (2D/3D Similarity): This method compares the topology and shape of our query molecule against databases of compounds with known biological targets (e.g., ChEMBL). Tools like SwissTargetPrediction or TargetHunter utilize this principle.[5][6] The goal is to identify proteins that are known to bind molecules with similar scaffolds.

• Structure-Based (Inverse Docking): If high-quality crystal structures are available, we can computationally "dock" 5-Pyrrolidin-1-ylpyridine-2-carbonitrile against a panel of protein binding sites to predict favorable interactions and estimate binding energies.

Experimental Protocol: In Silico Target Prediction

• Obtain the 2D structure (SMILES format) of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile: N#Cc1ncccc1CN1CCCC1.

• Submit the structure to a web-based target prediction server like TargetHunter.[5]

• Analyze the output, which typically provides a ranked list of potential targets based on similarity scores to known ligands.

• Cross-reference the top-ranked targets (e.g., top 20) for biological plausibility and druggability.

• Consolidate the predictions into a list of prioritized protein families (e.g., Kinases, GPCRs, Ion Channels) to guide initial wet-lab screening.

Broad-Based Pharmacological Screening: Empirical Discovery

While in silico methods provide valuable hypotheses, they are predictive. Empirical screening against large, diverse panels of biological targets is essential for unbiased hit identification. Leading contract research organizations (CROs) offer curated panels that cover major druggable protein families.

Methodology Rationale: The choice of screening panels should be informed by the in silico predictions but remain broad enough to capture unexpected activities. Key panels include:

• Kinome Screening: Dysregulation of protein kinases is implicated in a vast number of diseases.[7] Panels like KINOMEscan® or Reaction Biology's Kinase Panel Screening services offer assays for over 400-500 human kinases, providing a comprehensive view of potential kinase inhibition.[1][8][9]

• GPCR Screening: G-protein coupled receptors represent the largest family of membrane proteins and are the targets of approximately 40% of marketed drugs.[10] Screening services from companies like Creative Biogene or Eurofins Discovery can assess activity at hundreds of GPCRs.[11][12]

• Ion Channel Screening: Ion channels are critical targets for a range of therapeutic areas.[2] High-throughput platforms, such as automated patch-clamp systems offered by Sygnature Discovery or Charles River, can efficiently screen for modulators.[13][14][15]

• Nuclear Receptor Screening: These ligand-inducible transcription factors are key regulators of metabolism and inflammation.[16] Cell-based reporter assays are a common format for high-throughput screening of nuclear receptor modulators.[4][16][17]

The following diagram illustrates the workflow for this initial phase of target discovery.

Caption: Workflow for Phase I Target Hypothesis Generation.

Data Presentation: Summarizing Screening Hits

All quantitative data from high-throughput screens should be summarized for clear interpretation. A typical format for a kinase panel screen is shown below.

Target Kinase	% Inhibition @ 1 µM	% Inhibition @ 10 µM	Hit Classification
Kinase A	8.2	15.1	Negative
Kinase B	92.5	98.1	Primary Hit
Kinase C	45.3	68.7	Moderate Hit
Kinase D	12.1	25.4	Negative
Kinase E	88.9	95.2	Primary Hit

Table 1: Example data summary from a primary kinase screening panel.

Phase II: Target Validation & Affinity Characterization

Following the identification of putative targets, the next critical phase is to validate these interactions, confirming that the compound directly binds to the protein target(s) of interest. This phase employs orthogonal methods to increase confidence and rule out artifacts from primary screens.

Chemoproteomic Target Deconvolution

Chemoproteomics offers powerful, unbiased methods to identify small-molecule targets in a complex biological matrix (e.g., cell lysate) without requiring chemical modification of the compound.[18] This is a crucial step to confirm that the hits from recombinant protein screens are relevant in a more physiological context.

Methodology Rationale: We propose using Thermal Proteome Profiling (TPP) as a primary label-free validation method. TPP is based on the principle that the binding of a small molecule alters the thermal stability of its target protein.[19] This change can be detected on a proteome-wide scale using quantitative mass spectrometry.

Experimental Protocol: Thermal Proteome Profiling (TPP)

• Cell Culture & Treatment: Culture a relevant cell line (e.g., a cancer cell line if anti-proliferative effects are observed) and treat separate aliquots with either vehicle (DMSO) or 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

• Thermal Challenge: Heat the cell lysates across a defined temperature gradient (e.g., 10 temperatures from 37°C to 67°C).

• Protein Extraction: Separate soluble proteins from aggregated, denatured proteins by centrifugation.

• Sample Preparation & MS Analysis: Prepare the soluble protein fractions for quantitative proteomics analysis using Tandem Mass Tag (TMT) labeling and LC-MS/MS.

• Data Analysis: For each of the thousands of proteins identified, generate a "melting curve." A statistically significant shift in the melting curve between the drug-treated and vehicle-treated samples identifies a direct or indirect target.[19]

Direct Binding Affinity Determination

Once a target is validated by chemoproteomics, it is essential to quantify the binding interaction. Biophysical assays provide precise measurements of binding affinity (Kd) and kinetics (kon/koff).

Methodology Rationale: Surface Plasmon Resonance (SPR) is a gold-standard, label-free technology for real-time monitoring of biomolecular interactions.[4] It provides high-quality data on binding affinity, specificity, and kinetics, which are critical for structure-activity relationship (SAR) studies.

Experimental Protocol: Surface Plasmon Resonance (SPR)

• Immobilization: Covalently immobilize the purified recombinant target protein onto a sensor chip surface.

• Binding Measurement: Flow a series of concentrations of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile across the sensor surface.

• Data Acquisition: Monitor the change in the refractive index near the sensor surface in real-time, which is proportional to the mass bound (the analyte).

• Kinetic Analysis: Fit the resulting sensorgrams to a binding model (e.g., 1:1 Langmuir) to determine the association rate (kon), dissociation rate (koff), and the equilibrium dissociation constant (Kd = koff/kon).

Phase III: Cellular Mechanism & Pathway Elucidation

Confirming a direct binding target is a milestone, but understanding the functional consequence of that interaction within a living cell is the ultimate goal. This phase investigates target engagement in a cellular context and maps the downstream signaling effects.

Cellular Target Engagement & Functional Modulation

To confirm that the compound interacts with its target in living cells and produces a functional outcome, specific cell-based assays are required. The choice of assay is entirely dependent on the validated target's protein class.

Example Scenario: Validated Target is "Kinase B"

Methodology Rationale: If "Kinase B" is validated as a direct target, the next step is to determine if the compound inhibits its catalytic activity in cells. A targeted cellular phosphorylation assay is the most direct method. Technologies like LanthaScreen™ Cellular Assays or HTRF® can be used to quantify the phosphorylation of a known substrate of Kinase B.[20]

Experimental Protocol: Cellular Kinase B Inhibition Assay

• Select a cell line that endogenously expresses Kinase B or engineer one to do so.

• Treat the cells with a dose-response curve of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (e.g., 1 nM to 100 µM).

• Lyse the cells at a specified time point.

• Quantify the phosphorylation of a specific, known substrate of Kinase B using a sensitive immunoassay format (e.g., TR-FRET, ELISA).

• Calculate the IC50 value, representing the concentration of the compound required to inhibit 50% of the substrate phosphorylation.

Data Presentation: Dose-Response Analysis

The results of the cellular functional assay should be presented in a dose-response curve and summarized in a table.

Parameter	Value
Target	Kinase B
Assay Type	Cellular Phospho-Substrate Assay
IC50	75.2 nM
Hill Slope	1.1
R2	0.992

Table 2: Example IC50 determination for the inhibition of Kinase B.

Signaling Pathway Analysis

Modulation of a single protein target invariably impacts a broader signaling network. Understanding these downstream effects is crucial for predicting both efficacy and potential off-target liabilities.

Methodology Rationale: Luciferase-based reporter gene assays are a robust and widely used tool for monitoring the activity of specific signal transduction pathways.[21][22] These assays utilize a transcriptional response element (TRE) specific to a pathway (e.g., NF-κB, AP-1, CREB) cloned upstream of a luciferase reporter gene. A change in pathway activity results in a quantifiable change in light output.

Example Scenario: Kinase B is a known upstream regulator of the NF-κB pathway.

The following diagram illustrates the hypothetical signaling pathway and the experimental logic for its investigation.

Caption: Investigating a hypothetical Kinase B / NF-κB pathway.

Experimental Protocol: NF-κB Reporter Gene Assay

• Transfect a suitable cell line (e.g., HEK293) with a plasmid containing an NF-κB response element driving luciferase expression.

• Co-transfect a constitutively expressed Renilla luciferase plasmid as an internal control for normalization.

• Treat the cells with an agonist that activates the NF-κB pathway (e.g., TNF-α) in the presence of a dose-response curve of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

• After an appropriate incubation period (e.g., 6-8 hours), lyse the cells.

• Measure both Firefly and Renilla luciferase activity using a dual-luciferase assay system.

• Normalize the Firefly luciferase signal to the Renilla signal and plot the inhibition of TNF-α-induced signaling.

Conclusion

This guide outlines a systematic, multi-layered strategy for the comprehensive elucidation of the mechanism of action for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. By progressing logically from broad, unbiased screening to specific, hypothesis-driven validation and pathway analysis, researchers can build a high-confidence profile of the compound's biological activity. This integrated approach, combining computational, biochemical, and cell-based methodologies, provides the rigorous framework necessary for advancing a novel chemical entity through the drug discovery pipeline.

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A Comprehensive Technical Guide to Preliminary Cytotoxicity Assays for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

Abstract

The evaluation of a novel compound's cytotoxic potential is a foundational step in the drug discovery pipeline.[1] This guide provides an in-depth, technically-focused framework for conducting preliminary cytotoxicity assays on 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a heterocyclic compound with potential pharmacological applications. As Senior Application Scientist, the following sections are designed to move beyond simple protocol recitation, instead focusing on the scientific rationale behind experimental choices, ensuring data integrity, and providing a clear path for interpretation. This document is intended for researchers, scientists, and drug development professionals seeking to establish a robust initial toxicity profile for this and similar novel chemical entities.

Introduction: The "Why" Before the "How"

Before embarking on any experimental workflow, it is crucial to understand the compound and the significance of cytotoxicity screening.

1.1. Understanding 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

5-Pyrrolidin-1-ylpyridine-2-carbonitrile belongs to the pyridine carbonitrile class of compounds. The pyridine ring is a common scaffold in medicinal chemistry, known for a wide range of biological activities.[2][3] The presence of a pyrrolidine moiety and a nitrile group suggests potential interactions with various biological targets. While specific data on 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is limited, related pyridine derivatives have demonstrated cytotoxic effects against various cancer cell lines.[2][3] This structural class warrants investigation for its potential as an anti-proliferative agent.

1.2. The Imperative of Early Cytotoxicity Profiling

Cytotoxicity assays are essential gatekeepers in drug development.[4] They provide the first indication of a compound's therapeutic window—the concentration range where it can exert a therapeutic effect without causing excessive harm to healthy cells.[5] Early identification of potent, non-specific cytotoxicity can save significant resources by halting the development of compounds with unfavorable toxicity profiles.[6]

Strategic Experimental Design: A Multi-faceted Approach

A single assay provides a limited view of a compound's cytotoxic nature. Therefore, a multi-pronged strategy is advocated, employing assays that probe different aspects of cell health.

2.1. Rationale for Assay Selection

For a preliminary screen of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a combination of assays measuring metabolic activity and membrane integrity is recommended.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is a widely accepted method for assessing cell viability by measuring the metabolic activity of mitochondrial dehydrogenases.[7] A decrease in the conversion of MTT to formazan indicates a reduction in metabolically active cells.[8]

• LDH (Lactate Dehydrogenase) Release Assay: This assay quantifies cytotoxicity by measuring the activity of LDH, a cytosolic enzyme, released into the culture medium upon cell membrane damage.[9] An increase in extracellular LDH activity is a direct indicator of compromised membrane integrity and cell lysis.[10]

2.2. Judicious Selection of Cell Lines

The choice of cell lines is critical and should be guided by the potential therapeutic application of the compound.[11] For a broad initial screening of an unknown compound, a panel of cell lines is recommended.

• Cancer Cell Lines: To explore potential anti-cancer activity, a diverse panel of human cancer cell lines from different tissue origins should be used.[12] Examples include:

  • MCF-7: A human breast adenocarcinoma cell line.

  • A549: A human lung carcinoma cell line.

  • HeLa: A human cervical cancer cell line.

• Non-Cancerous Cell Line: To assess general cytotoxicity and selectivity, a non-cancerous cell line should be included.[11]

  • hTERT-immortalized Gingival Fibroblasts (CRL-4061™): A well-characterized human fibroblast cell line that serves as a model for normal tissue.[11]

Detailed Experimental Protocols

The following protocols are presented as a comprehensive guide. Adherence to aseptic cell culture techniques is paramount throughout.[13]

3.1. General Cell Culture and Maintenance

• Culture Conditions: All cell lines should be cultured according to the supplier's recommendations (e.g., ATCC), typically in a humidified incubator at 37°C with 5% CO2.[13][14]

• Subculturing: Cells should be passaged upon reaching approximately 80% confluency to maintain them in the logarithmic growth phase.[14]

• Cryopreservation: A portion of the cell lines should be cryopreserved as backup stocks.[14]

3.2. MTT Assay Protocol

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere for 24 hours.[1]

• Compound Treatment: Prepare serial dilutions of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in the appropriate cell culture medium. The final concentration of the solvent (e.g., DMSO) should not exceed 0.5% to avoid solvent-induced toxicity.[1] Replace the existing medium with the medium containing the test compound. Include vehicle control (medium with solvent) and positive control (e.g., Doxorubicin) wells.[1]

• Incubation: Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[8]

• Formazan Solubilization: Carefully remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

3.3. LDH Release Assay Protocol

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1-3).

• Supernatant Collection: After the incubation period, carefully collect a portion of the cell culture supernatant from each well.

• LDH Reaction: In a separate 96-well plate, mix the collected supernatant with the LDH assay reaction mixture according to the manufacturer's instructions. This typically involves a coupled enzymatic reaction where LDH reduces NAD+ to NADH, which then reduces a tetrazolium salt to a colored formazan product.[16]

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (usually around 30 minutes), protected from light.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm) using a microplate reader.[16]

• Maximum LDH Release Control: To determine the maximum LDH release, lyse a set of untreated control cells with a lysis buffer provided in the assay kit.

Data Analysis and Interpretation: From Raw Data to Actionable Insights

4.1. Calculation of Cell Viability and Cytotoxicity

• MTT Assay:

  • % Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] * 100

• LDH Assay:

  • % Cytotoxicity = [(Absorbance of Treated Cells - Absorbance of Spontaneous Release) / (Absorbance of Maximum Release - Absorbance of Spontaneous Release)] * 100

4.2. Determination of IC50 Value

The half-maximal inhibitory concentration (IC50) is the concentration of a drug that is required for 50% inhibition of a biological process in vitro.[17] It is a standard measure of a compound's potency.[18] The IC50 value is determined by plotting the percentage of cell viability or cytotoxicity against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).[17]

4.3. Data Presentation

Quantitative data should be summarized in a clear and organized table for easy comparison of the cytotoxic effects of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile across different cell lines and time points.

Cell Line	Assay	Incubation Time (h)	IC50 (µM) ± SD
MCF-7	MTT	48	[Insert Value]
A549	MTT	48	[Insert Value]
HeLa	MTT	48	[Insert Value]
CRL-4061™	MTT	48	[Insert Value]
MCF-7	LDH	48	[Insert Value]
A549	LDH	48	[Insert Value]
HeLa	LDH	48	[Insert Value]
CRL-4061™	LDH	48	[Insert Value]

Visualizing the Process: Workflows and Pathways

5.1. Experimental Workflow Diagram

Caption: General workflow for preliminary cytotoxicity assessment.

5.2. Conceptual Signaling Pathway for Drug-Induced Cytotoxicity

Caption: Potential mechanisms of drug-induced cytotoxicity.

Concluding Remarks and Future Directions

The preliminary cytotoxicity data generated through these assays will provide a critical foundation for the continued development of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. A low IC50 value in cancer cell lines coupled with a high IC50 value in the non-cancerous cell line would indicate promising selective cytotoxicity, warranting further investigation.

Future studies should aim to elucidate the specific mechanism of cell death (e.g., apoptosis vs. necrosis) through assays such as Annexin V/Propidium Iodide staining and caspase activity assays. Furthermore, exploring the compound's effects on a broader panel of cell lines, including those with known resistance mechanisms, will provide a more comprehensive understanding of its therapeutic potential.

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An In-depth Technical Guide to the Solubility and Stability of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility and stability of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a heterocyclic compound with significant potential in medicinal chemistry. In the absence of extensive public data for this specific molecule, this document synthesizes information from structurally related analogs and established scientific principles to predict its physicochemical behavior. Crucially, this guide offers detailed, field-proven experimental protocols for researchers to determine precise solubility and stability profiles. By explaining the causality behind experimental choices, this document serves as a practical resource for drug discovery and development professionals, enabling robust characterization of this promising chemical entity.

Introduction: The Significance of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

The fusion of a pyridine ring with a pyrrolidine moiety in 5-Pyrrolidin-1-ylpyridine-2-carbonitrile creates a unique chemical scaffold. The pyridine core is a well-established pharmacophore present in numerous approved drugs, valued for its ability to engage in hydrogen bonding and its overall metabolic stability. The pyrrolidine ring, a saturated five-membered nitrogen-containing heterocycle, is also a prevalent feature in a wide array of natural products and synthetic pharmaceuticals. The electron-withdrawing nitrile group further modulates the electronic properties of the pyridine ring, influencing its reactivity and potential biological interactions. A thorough understanding of the solubility and stability of this compound is a critical first step in its journey from a promising lead to a viable drug candidate. These fundamental properties govern its absorption, distribution, metabolism, and excretion (ADME) profile, ultimately impacting its bioavailability and therapeutic efficacy.

Predicted Physicochemical Properties

Based on its chemical structure, several key physicochemical properties of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile can be predicted. These predictions provide a foundational understanding for initiating experimental work.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₁₀H₁₁N₃	Derived from the chemical structure.
Molecular Weight	173.22 g/mol	Calculated from the molecular formula.
Melting Point	Approximately 106 °C	Based on available supplier data.
pKa	Estimated around 4-6	The pyridine nitrogen is basic, but its pKa is likely reduced by the electron-withdrawing nitrile group. The pyrrolidine nitrogen is a stronger base, but its basicity is also influenced by its attachment to the aromatic ring. A theoretical study on 3-substituted pyridines provides context for these estimations.[1]
LogP	Moderately lipophilic	The presence of the pyrrolidine and pyridine rings suggests some lipophilicity, while the nitrogen atoms and the nitrile group contribute to its polarity.

Solubility Profile: A Predictive and Experimental Approach

The solubility of a compound is a critical determinant of its suitability for various stages of drug development, from in vitro assays to formulation.

Predicted Solubility

Based on the solubility of related pyridinecarbonitrile derivatives, 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is expected to exhibit the following solubility characteristics[2][3]:

Solvent Class	Predicted Solubility	Rationale
Polar Aprotic Solvents	High (e.g., DMSO, DMF)	These solvents are effective at solvating polar organic molecules. Studies on novel cyanopyridine derivatives have demonstrated good solubility in DMSO and DMF.
Polar Protic Solvents	Moderate to High (e.g., Methanol, Ethanol)	The nitrogen atoms can act as hydrogen bond acceptors, facilitating dissolution in alcohols.
Non-Polar Solvents	Low (e.g., Hexane, Toluene)	The overall polarity of the molecule is likely too high for significant solubility in non-polar media.
Aqueous Solutions	Limited	While the nitrogen atoms can be protonated to enhance water solubility, the overall molecule possesses significant hydrophobic character from the aromatic and aliphatic rings. The solubility of a related compound, 2-cyanopyridine, is described as soluble in water, which suggests some degree of aqueous solubility for the target molecule.[4]

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

The "gold standard" for determining thermodynamic solubility is the shake-flask method. This protocol provides a reliable and reproducible approach to ascertain the saturation concentration of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in a given solvent.

Caption: Workflow for Shake-Flask Solubility Determination.

• Preparation of Saturated Solution: Add an excess amount of solid 5-Pyrrolidin-1-ylpyridine-2-carbonitrile to a sealed vial containing a known volume of the desired solvent. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation: Separate the undissolved solid from the saturated solution by centrifugation followed by filtration of the supernatant through a 0.45 µm syringe filter. This step is critical to prevent solid particles from artificially inflating the measured concentration.

• Quantification: Accurately dilute an aliquot of the clear filtrate with a suitable solvent (typically the mobile phase of the analytical method). Analyze the diluted sample using a validated quantitative method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Determine the concentration of the compound in the original saturated solution by back-calculating from the diluted sample concentration.

Stability Profile and Degradation Pathway Analysis

Understanding the chemical stability of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is paramount for defining its shelf-life, storage conditions, and potential liabilities in a formulation. Forced degradation studies are a systematic way to probe the intrinsic stability of a molecule under more severe conditions than those used for long-term stability testing[5].

Predicted Stability

The chemical structure of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile contains several functional groups that could be susceptible to degradation:

• Nitrile Group: Can be susceptible to hydrolysis under strong acidic or basic conditions, potentially converting to a carboxylic acid or an amide.

• Pyridine Ring: Generally stable, but can be susceptible to oxidation. The pyrrolidine substituent may influence its stability. Studies on substituted pyridiniums have shown that stability in alkaline conditions can be influenced by the nature and position of substituents[6].

• Pyrrolidine Ring: The tertiary amine is susceptible to oxidation.

Forced Degradation Studies: A Framework for Investigation

Forced degradation studies are essential to identify potential degradation products and establish degradation pathways[7][8]. The following workflow outlines a systematic approach.

Caption: Workflow for Forced Degradation Studies.

• Stock Solution Preparation: Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent, such as a mixture of acetonitrile and water[9].

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of an acid solution (e.g., 0.1 M or 1 M HCl) and heat (e.g., at 60-80 °C) for a defined period.

  • Base Hydrolysis: Mix the stock solution with an equal volume of a basic solution (e.g., 0.1 M or 1 M NaOH) and heat (e.g., at 60-80 °C).

  • Oxidative Degradation: Treat the stock solution with an oxidizing agent, such as 3% hydrogen peroxide, at room temperature.

  • Thermal Degradation: Expose the solid compound to elevated temperatures (e.g., 80 °C).

  • Photodegradation: Expose the stock solution and the solid compound to light according to ICH Q1B guidelines.

• Sample Analysis:

  • At appropriate time points, withdraw samples. For acid and base hydrolysis, neutralize the samples before analysis.

  • Analyze all samples, including a non-stressed control, using a stability-indicating HPLC method. A photodiode array (PDA) detector is recommended to assess peak purity[10].

  • The goal is to achieve 5-20% degradation to ensure that the major degradation products are formed without overly complex secondary degradation[9].

• Degradant Characterization: For samples showing significant degradation, use LC-MS/MS to identify the molecular weights and fragmentation patterns of the degradation products, which aids in their structural elucidation[11][12].

Predicted Degradation Pathway

Based on the functional groups present, a potential primary degradation pathway under hydrolytic conditions could involve the hydrolysis of the nitrile group to form the corresponding carboxylic acid.

Caption: Predicted Hydrolysis of the Nitrile Group.

Analytical Methodologies for Quantification

A robust and validated analytical method is essential for accurate solubility and stability assessment. High-Performance Liquid Chromatography (HPLC) is the technique of choice for this purpose.

Recommended HPLC Method

Given the polar nature of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a reversed-phase HPLC method using a C18 column with a polar-embedded stationary phase is recommended to achieve good retention and peak shape[13].

Parameter	Recommended Condition	Rationale
Column	Polar-embedded C18, 4.6 x 150 mm, 5 µm	Provides a balance of hydrophobic and polar interactions for improved retention of polar analytes.
Mobile Phase A	0.1% Formic Acid in Water	Provides a source of protons for good peak shape and is compatible with mass spectrometry.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	A common organic modifier for reversed-phase chromatography.
Gradient Elution	A gradient from low to high organic content	To ensure elution of the parent compound and any potential degradation products with a wide range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	To ensure reproducible retention times.
Detection	UV at a suitable wavelength (e.g., 254 nm) or PDA	The pyridine ring is a strong chromophore. A PDA detector is crucial for assessing peak purity in forced degradation studies.
Injection Volume	10 µL	A typical injection volume.

LC-MS/MS for Degradant Identification

For the structural elucidation of degradation products, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is an indispensable tool[14][15][16]. By coupling the separation power of HPLC with the mass-resolving capabilities of a mass spectrometer, one can obtain the molecular weight and fragmentation patterns of unknown impurities.

Conclusion

This technical guide has provided a comprehensive overview of the predicted solubility and stability of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, grounded in the behavior of structurally related compounds and fundamental chemical principles. More importantly, it has laid out detailed, actionable experimental protocols for researchers to determine these critical parameters with a high degree of scientific rigor. By following the methodologies for solubility determination, forced degradation studies, and quantitative analysis outlined herein, scientists and drug development professionals can build a robust data package to support the advancement of this and other novel chemical entities.

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• Thermo Fisher Scientific. (2011). Identification of Degradation Products of Synthetic Peptides with Nano-LC/MS on an Orbitrap Mass Spectrometer: HUPO 2011.
• Kumar, A., et al. (2016). LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. Journal of Pharmaceutical Analysis, 6(5), 312-321.
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• Feller, M., et al. (2014). Heteroleptic complexes via solubility control: examples of Cu(ii), Co(ii), Ni(ii) and Mn(ii) complexes based on the derivatives of terpyridine and hydroxyquinoline. Dalton Transactions, 43(3), 1216-1224.
• Ma, Y. L., et al. (2022). Incorporating LC-MS/MS Analysis and the Dereplication of Natural Product Samples into an Upper-Division Undergraduate Laboratory Course.
• Wolfender, J. L., et al. (2015). Various Dereplication Strategies Using LC-MS for Rapid Natural Product Lead Identification and Drug Discovery. Planta Medica, 81(12/13), 1027-1042.
• Szabó, T., et al. (2024). Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. Molecules, 29(5), 1083.

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The Pyrrolidine Motif: A Privileged Scaffold in Modern Drug Discovery

A Senior Application Scientist's Guide to a Cornerstone of Medicinal Chemistry

Introduction: The Enduring Significance of the Pyrrolidine Ring

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, stands as a cornerstone in the edifice of medicinal chemistry. Also known as tetrahydropyrrole, this seemingly simple scaffold is a recurring motif in a vast array of natural products, alkaloids, and, most notably, a significant number of clinically successful drugs.[1][2] Its prevalence is not coincidental; the pyrrolidine nucleus offers a unique combination of structural and chemical properties that make it a "privileged scaffold"—a molecular framework with a proven ability to bind to multiple biological targets with high affinity.[3][4] This guide provides an in-depth exploration of the pyrrolidine motif, from its fundamental physicochemical attributes to its application in cutting-edge therapeutic design, intended for researchers and professionals in the field of drug discovery.

The power of the pyrrolidine scaffold lies in its inherent three-dimensionality. Unlike flat, aromatic systems, the sp³-hybridized carbons of the pyrrolidine ring create a non-planar, puckered conformation.[3][4][5] This "pseudorotation" allows for a more comprehensive exploration of the pharmacophore space, enabling the precise spatial orientation of substituents to optimize interactions with complex protein binding sites.[3][5][6] Furthermore, the nitrogen atom imparts basicity and can act as a hydrogen bond acceptor, while the N-H group (in unsubstituted pyrrolidines) can serve as a hydrogen bond donor, facilitating crucial interactions with biological targets.[7] The ring's stereogenic carbons also allow for the creation of multiple stereoisomers, a critical factor in developing drugs with high target selectivity and reduced off-target effects.[3][5][6]

Part 1: The Pyrrolidine Scaffold - A Privileged Architectural Element

The concept of a "privileged scaffold" is central to understanding the outsized role of pyrrolidine in drug discovery. This status is earned through a combination of advantageous properties that medicinal chemists can expertly manipulate.

Key Physicochemical and Structural Advantages:

• Three-Dimensionality (3D) and Conformational Flexibility: The non-planar nature of the pyrrolidine ring allows appended functional groups to project into three-dimensional space, increasing the potential for specific and high-affinity interactions with protein targets.[4][5] The ring's conformational flexibility can be controlled or "locked" through strategic substitution, influencing the molecule's overall shape and biological activity.[5]

• Stereochemical Richness: With up to four stereogenic centers, the pyrrolidine scaffold can give rise to numerous stereoisomers.[3] This diversity is a powerful tool in drug design, as different stereoisomers can exhibit vastly different biological profiles and potencies due to the chiral nature of their protein targets.[5][6]

• Modulation of Physicochemical Properties: The pyrrolidine motif can enhance aqueous solubility and other desirable pharmacokinetic properties.[7] The nitrogen atom's basicity can be fine-tuned through substitution, influencing properties like absorption and distribution.

• Synthetic Tractability: A wealth of synthetic methods exists for the construction and functionalization of the pyrrolidine ring, making it an accessible and versatile building block for medicinal chemists.[8][9] Chiral starting materials, such as the amino acid L-proline, are readily available for stereoselective syntheses.[8][9]

The strategic incorporation of this scaffold has led to the development of a wide range of therapeutics, from antiviral and anticancer agents to treatments for central nervous system disorders and metabolic diseases.[2][10] Recent FDA approvals continue to underscore its importance, with drugs like the JAK-2 inhibitor pacritinib and the FGFR-4 inhibitor futibatinib featuring the pyrrolidine core.[1][2]

Part 2: Synthetic Strategies for Pyrrolidine-Containing Scaffolds

The ability to efficiently and stereoselectively synthesize substituted pyrrolidines is fundamental to their use in drug discovery. Methodologies can be broadly categorized into two approaches: functionalization of a pre-existing pyrrolidine ring and de novo construction of the ring.

Functionalization of Proline and its Derivatives

The amino acid L-proline and its derivative, 4-hydroxyproline, are invaluable chiral building blocks. They provide a stereochemically defined pyrrolidine core that can be elaborated upon.

Workflow: Synthesis from Chiral Precursors

Caption: General workflow for elaborating chiral pyrrolidine precursors.

A common strategy involves the reduction of proline's carboxylic acid to an alcohol (prolinol), which serves as a versatile intermediate.[8] For example, the synthesis of Avanafil , a phosphodiesterase 5 (PDE5) inhibitor, utilizes (S)-prolinol as a key starting material.[8][9]

De Novo Ring Construction: 1,3-Dipolar Cycloaddition

Among the most powerful methods for constructing the pyrrolidine ring from acyclic precursors is the [3+2] cycloaddition reaction between an azomethine ylide and an alkene (dipolarophile). This method allows for high control over stereochemistry and substitution patterns.

Experimental Protocol: Asymmetric [3+2] Cycloaddition

This protocol is a representative example of a metal-catalyzed asymmetric 1,3-dipolar cycloaddition, a robust method for generating enantiomerically pure pyrrolidines.[11]

Objective: To synthesize a chiral, substituted pyrrolidine via a silver-catalyzed reaction.

Materials:

• Aldehyde (e.g., heteroaromatic aldehyde)

• Amino acid ester (e.g., methyl glycinate) or a derivative like an N-acylsultam for chiral control[11]

• Alkene (dipolarophile)

• Silver(I) catalyst (e.g., AgOAc) with a chiral ligand

• Anhydrous, inert solvent (e.g., Toluene or Dichloromethane)

Procedure:

• Catalyst Preparation: In a flame-dried, inert-atmosphere flask, dissolve the silver(I) salt and the chiral ligand in the anhydrous solvent. Stir for 30 minutes at room temperature to allow for complex formation.

  • Causality: Pre-formation of the chiral catalyst complex is crucial for inducing high stereoselectivity in the subsequent cycloaddition.

• Ylide Generation: To the catalyst solution, add the aldehyde and the amino acid ester. The components will condense in situ to form a Schiff base. The metal catalyst then coordinates to the Schiff base, facilitating deprotonation to form the azomethine ylide dipole.[11]

• Cycloaddition: Add the alkene (dipolarophile) to the reaction mixture. The reaction is typically run at room temperature or with gentle heating. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Causality: The azomethine ylide reacts in a concerted [3+2] manner with the alkene. The facial selectivity of the cycloaddition is directed by the chiral ligand on the metal catalyst, leading to an enantiomerically enriched product.[11]

• Work-up and Purification: Once the reaction is complete, quench the reaction (if necessary) and remove the solvent under reduced pressure. The crude product is then purified using column chromatography on silica gel to isolate the desired pyrrolidine cycloadduct.

• Characterization: Confirm the structure and stereochemistry of the final product using NMR spectroscopy (including NOE experiments), mass spectrometry, and chiral HPLC.[11]

Part 3: Pyrrolidine in Action - Therapeutic Applications & Case Studies

The versatility of the pyrrolidine scaffold is best illustrated by its presence in drugs across a wide spectrum of therapeutic areas.

Case Study 1: Dipeptidyl Peptidase-4 (DPP-4) Inhibitors for Type 2 Diabetes

DPP-4 inhibitors, or "gliptins," are a class of oral hypoglycemic agents that work by preventing the degradation of incretin hormones like GLP-1. This leads to increased insulin secretion and reduced glucagon secretion in a glucose-dependent manner. Several successful DPP-4 inhibitors incorporate a pyrrolidine ring, which often serves as a key pharmacophore that mimics the proline residue of the natural DPP-4 substrates.

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Protocols & Analytical Methods

Synthesis protocol for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

An Application Note for the Synthesis of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a valuable heterocyclic building block in medicinal chemistry and materials science. The pyrrolidine moiety is a key structural feature in numerous biologically active compounds and approved drugs[1]. This protocol details a robust and reproducible method centered on a Nucleophilic Aromatic Substitution (SNAr) reaction, selected for its operational simplicity and high efficiency with electron-deficient pyridine systems. This guide is intended for researchers in organic synthesis, drug discovery, and chemical development, offering detailed procedural steps, mechanistic insights, safety protocols, and troubleshooting advice to ensure successful execution.

Introduction and Synthetic Strategy

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a substituted cyanopyridine derivative. The pyridine core, particularly when functionalized with an electron-withdrawing group like a nitrile, serves as an excellent scaffold in drug design. The introduction of a pyrrolidine ring can enhance solubility, modulate pharmacokinetic properties, and provide a vector for further functionalization.

The synthetic approach detailed herein is the Nucleophilic Aromatic Substitution (SNAr) reaction. The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom. This effect is significantly amplified by the strongly electron-withdrawing nitrile (-C≡N) group at the 2-position. This electronic arrangement renders the carbon at the 5-position (para to the nitrogen and ortho to the leaving group) highly electrophilic and susceptible to attack by a nucleophile[2][3][4]. Pyrrolidine, a secondary cyclic amine, serves as an excellent nucleophile for this transformation.

This SNAr pathway is generally preferred over catalyzed cross-coupling methods like the Buchwald-Hartwig amination for this specific substrate due to its simplicity, cost-effectiveness (it avoids the need for expensive palladium catalysts and ligands), and typically straightforward work-up procedures[5][6].

Reaction Mechanism and Workflow

The SNAr reaction proceeds via a two-step addition-elimination mechanism.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of pyrrolidine attacks the electron-deficient C5 carbon of 5-bromo-2-cyanopyridine. This initial attack is the rate-determining step and temporarily disrupts the aromaticity of the pyridine ring.

• Formation of Meisenheimer Complex: A negatively charged intermediate, known as a Meisenheimer complex, is formed. The negative charge is delocalized and stabilized by resonance across the pyridine ring and, crucially, by the electron-withdrawing nitrile group[2][3].

• Elimination and Aromaticity Restoration: The aromatic system is restored by the expulsion of the bromide leaving group, yielding the final product, 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Figure 2: Experimental Workflow

Detailed Synthesis Protocol

Materials and Reagents

Reagent	CAS No.	Formula	MW ( g/mol )	Amount	Equivalents
5-Bromo-2-cyanopyridine	97483-77-7	C₆H₃BrN₂	183.01	5.00 g	1.0
Pyrrolidine	123-75-1	C₄H₉N	71.12	3.69 g (4.3 mL)	1.9
Potassium Carbonate (K₂CO₃)	584-08-7	K₂CO₃	138.21	7.55 g	2.0
Acetonitrile (CH₃CN)	75-05-8	C₂H₄N	41.05	100 mL	-
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11	~200 mL	-
Brine (Saturated NaCl)	7647-14-5	NaCl	58.44	~50 mL	-
Anhydrous Sodium Sulfate	7757-82-6	Na₂SO₄	142.04	As needed	-
Silica Gel (230-400 mesh)	7631-86-9	SiO₂	60.08	As needed	-

Equipment

• 250 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Nitrogen or Argon gas inlet

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for column chromatography

• Standard laboratory glassware (beakers, graduated cylinders)

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-bromo-2-cyanopyridine (5.00 g, 27.3 mmol),[7] potassium carbonate (7.55 g, 54.6 mmol), and acetonitrile (100 mL).

• Inert Atmosphere: Flush the flask with an inert gas (Nitrogen or Argon) for 5 minutes.

• Reagent Addition: Add pyrrolidine (4.3 mL, 51.9 mmol) to the stirring suspension at room temperature using a syringe.

• Reaction: Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain vigorous stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cooling and Filtration: Once the reaction is complete, cool the mixture to room temperature. Filter the suspension through a pad of celite to remove the inorganic salts (potassium carbonate and potassium bromide byproduct). Wash the filter cake with a small amount of ethyl acetate (~20 mL).

• Solvent Removal: Combine the filtrates and concentrate the solution under reduced pressure using a rotary evaporator to obtain a crude oil or solid.

• Extraction: Dissolve the crude residue in ethyl acetate (100 mL) and transfer it to a separatory funnel. Wash the organic layer sequentially with water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% EtOAc/Hexanes and gradually increasing to 30%).

• Final Product: Combine the pure fractions and evaporate the solvent to afford 5-Pyrrolidin-1-ylpyridine-2-carbonitrile as a solid. The expected yield is typically in the range of 80-95%.

Characterization

The identity and purity of the synthesized 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (MW: 173.22 g/mol , Formula: C₁₀H₁₁N₃) should be confirmed using standard analytical techniques.[8]

• ¹H NMR: Expect signals corresponding to the aromatic protons on the pyridine ring and the aliphatic protons of the pyrrolidine ring. The chemical shifts will be indicative of the electronic environment.

• ¹³C NMR: Will show distinct signals for the carbon atoms of the pyridine ring (including the nitrile carbon) and the pyrrolidine ring.

• Mass Spectrometry (MS): The molecular ion peak (M+H)⁺ should be observed at m/z = 174.22.

• Appearance: Typically a white to off-white or yellow solid.

Safety and Handling Precautions

Adherence to safety protocols is paramount during this synthesis.

• General Precautions: Perform all steps in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[9][10]

• Reagent-Specific Hazards:

  • Cyanopyridines: 5-Bromo-2-cyanopyridine is harmful if swallowed, in contact with skin, or if inhaled.[7][11][12] Avoid creating dust. In case of contact, wash the affected area thoroughly with water.[12][13]

  • Pyrrolidine: Is a corrosive, flammable, and volatile liquid. It can cause severe skin and eye irritation.[10] Handle with care, avoiding inhalation of vapors and direct contact.

  • Solvents: Acetonitrile and ethyl acetate are flammable. Keep away from ignition sources.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Halogenated and non-halogenated organic waste streams should be segregated appropriately.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Insufficient temperature. 2. Inactive starting material. 3. Insufficient base.	1. Ensure the reaction is at a full, vigorous reflux. 2. Check the purity of 5-bromo-2-cyanopyridine. 3. Ensure the potassium carbonate is anhydrous and finely powdered for maximum surface area.
Incomplete Reaction	1. Reaction time is too short. 2. Moisture in the reaction.	1. Continue refluxing and monitor by TLC until the starting material is consumed. 2. Use anhydrous solvents and ensure glassware is properly dried.
Formation of Side Products	1. Reaction temperature is too high, leading to decomposition. 2. Impurities in starting materials.	1. Maintain a controlled reflux; do not overheat. 2. Use high-purity reagents. Purify starting materials if necessary.
Difficult Purification	1. Product co-elutes with impurities. 2. Product is streaking on the silica column.	1. Adjust the solvent polarity for column chromatography. Try a different solvent system (e.g., dichloromethane/methanol). 2. Add a small amount of triethylamine (~0.5%) to the eluent to neutralize acidic sites on the silica gel.

References

• PubChem. (2026). 5-(Pyrrolidin-1-ylmethyl)pyridine-2-carbonitrile. National Center for Biotechnology Information. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 3-Cyanopyridine, 98%. [Link]

• NJ Department of Health. (n.d.). Hazardous Substance Fact Sheet - Pyrrolidine. [Link]

• Ruijter, E., et al. (n.d.). The Buchwald–Hartwig Amination After 25 Years. University of Groningen Research Portal. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination Reagent Guide. [Link]

• YouTube. (2019). nucleophilic aromatic substitutions. [Link]

• Wen, J., et al. (2016). A Novel Method for the Synthesis of 5-Bromo-2-cyanopyridine. Fine Chemical Intermediates. [Link]

• ResearchGate. (2015). How can I get 5-bromo-2-cyanopyridine using other raw material apart from 2,5-dibromopyridine?. [Link]

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• Wikipedia. (n.d.). Nucleophilic aromatic substitution. [Link]

• Beilstein Journals. (n.d.). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. [Link]

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• ResearchGate. (2025). In-silico design, synthesis and pharmacological evaluation of pyrrolidine-2-carbonitrile derived anti-diabetic agents. [Link]

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One-Pot Synthesis of Substituted Pyridines: A Detailed Guide for Researchers

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and functional materials. Its prevalence drives the continuous need for efficient and versatile synthetic methodologies. One-pot multicomponent reactions have emerged as a highly attractive strategy, offering atom economy, reduced reaction times, and simplified purification processes. This guide provides an in-depth exploration of several classic and modern one-pot methods for the synthesis of substituted pyridines, tailored for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings, provide detailed, field-tested protocols, and offer insights into troubleshooting and optimization.

The Hantzsch Pyridine Synthesis: A Classic and Versatile Approach

First reported by Arthur Hantzsch in 1881, this multicomponent reaction remains one of the most reliable and straightforward methods for constructing the pyridine ring.[1] The classical approach involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen donor, typically ammonia or ammonium acetate.[2] The initial product is a 1,4-dihydropyridine (1,4-DHP), which is subsequently oxidized to the corresponding aromatic pyridine.[3] This two-step, one-pot process is renowned for its efficiency in creating highly functionalized pyridines.[4]

Reaction Mechanism

The Hantzsch synthesis proceeds through a cascade of well-understood reactions. A generally accepted mechanism involves:[4]

• Knoevenagel Condensation: The aldehyde reacts with one equivalent of the β-ketoester to form an α,β-unsaturated carbonyl compound.[5]

• Enamine Formation: The second equivalent of the β-ketoester reacts with ammonia to form a β-enamino ester.[5]

• Michael Addition: The enamine intermediate acts as a nucleophile, attacking the α,β-unsaturated carbonyl compound in a Michael-type addition.[5]

• Cyclization and Dehydration: The resulting intermediate undergoes cyclization and subsequent dehydration to form the 1,4-dihydropyridine ring.

• Aromatization: The 1,4-DHP is oxidized to the final pyridine product, driven by the thermodynamic stability of the aromatic ring.[1]

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Application Note: A Multi-Technique Approach for the Comprehensive Characterization of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

Abstract

This document provides a detailed guide to the analytical methods required for the comprehensive characterization of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a heterocyclic compound with potential applications in medicinal chemistry and materials science. The structural complexity, combining aromatic and aliphatic heterocycles with a reactive nitrile group, necessitates a multi-technique approach to unambiguously confirm its identity, purity, and key physicochemical properties. This guide moves beyond simple procedural lists to explain the rationale behind method selection and data interpretation, ensuring a robust and self-validating analytical workflow. Protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Fourier-Transform Infrared (FTIR) Spectroscopy are detailed, grounded in established principles for the analysis of N-heterocyclic compounds.

Introduction and Physicochemical Overview

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a small organic molecule featuring a pyridine ring substituted with a pyrrolidine moiety at the 5-position and a carbonitrile group at the 2-position. The strategic combination of these functional groups—a hydrogen bond acceptor (pyridine nitrogen), a lipophilic aliphatic amine (pyrrolidine), and a polar, reactive nitrile—makes it a compound of interest for library synthesis and as a potential scaffold in drug discovery programs.[1]

A thorough analytical characterization is the bedrock of all subsequent research, from reaction optimization to biological screening. It ensures that the material being studied is indeed the correct compound and that its purity is sufficient for the intended application, thereby guaranteeing data integrity and reproducibility.

Table 1: Key Physicochemical Properties of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

Property	Value	Source
Molecular Formula	C₁₀H₁₁N₃	ChemScene LLC
Molecular Weight	173.22 g/mol	PubChem[2]
IUPAC Name	5-(pyrrolidin-1-yl)pyridine-2-carbonitrile	ChemScene LLC
Physical Form	Solid	ChemScene LLC
Melting Point	106 °C	ChemScene LLC
CAS Number	160017-09-4	ChemScene LLC

The Analytical Workflow: A Strategy for Certainty

A sequential and orthogonal analytical approach is critical. We begin with techniques that provide definitive structural information (NMR, MS) and then employ separative methods to assess purity and quantify the analyte (HPLC). Spectroscopic methods (FTIR, UV-Vis) provide complementary functional group information.

Figure 1: A comprehensive analytical workflow for the characterization of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Structural Elucidation Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR is the most powerful tool for unambiguous structure determination of organic molecules. ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR reveals the carbon skeleton. The distinct electronic environments of the pyridine and pyrrolidine rings will give rise to a predictable set of signals.

Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆). The choice of solvent is critical; CDCl₃ is standard, but DMSO-d₆ may be required if solubility is an issue. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation:

  • Spectrometer: 400 MHz or higher for good signal dispersion.

  • Acquisition: Run standard ¹H, ¹³C, and consider 2D experiments like COSY (Correlation Spectroscopy) to establish proton-proton couplings.

• Data Interpretation & Expected Signals:

  • ¹H NMR:

    • Pyridine Protons (3H): Expect three signals in the aromatic region (~7.0-8.5 ppm). The proton adjacent to the nitrile group will be the most downfield. Coupling patterns (doublets, doublet of doublets) will be informative. Based on pyridine spectra, these signals will be distinct from typical benzene protons.[3][4]

    • Pyrrolidine Protons (8H): Expect two or more multiplets in the aliphatic region. The protons alpha to the nitrogen (~3.0-3.5 ppm) will be downfield relative to the other CH₂ groups (~1.8-2.2 ppm) due to the electron-withdrawing effect of the nitrogen.[5]

  • ¹³C NMR:

    • Pyridine Carbons (5C): Expect five signals in the aromatic/heteroaromatic region (~110-160 ppm). The carbon of the nitrile group (C≡N) will appear around 115-120 ppm, and the carbon attached to it (C2 of pyridine) will also be distinct.

    • Pyrrolidine Carbons (4C): Expect two signals in the aliphatic region (~25 ppm and ~47 ppm).[6]

Mass Spectrometry (MS)

Principle: MS provides the exact molecular weight of the compound and offers structural clues through its fragmentation pattern. Electrospray Ionization (ESI) is a soft technique ideal for obtaining the molecular ion, while Electron Ionization (EI) can provide more extensive fragmentation. For pyrrolidinophenone-type compounds, a characteristic fragmentation is the formation of an immonium ion from the pyrrolidine ring.[7][8]

Protocol: LC-MS with ESI

• Sample Preparation: Prepare a dilute solution of the sample (~10-100 µg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation:

  • Ionization Source: Electrospray Ionization (ESI), positive ion mode.

  • Mass Analyzer: Time-of-Flight (TOF) or Orbitrap for high-resolution mass spectrometry (HRMS) to confirm the elemental composition.

  • Method: Infuse the sample directly or via a liquid chromatography (LC) system.

• Data Interpretation & Expected Signals:

  • Molecular Ion: Look for the protonated molecule [M+H]⁺ at m/z 174.1026 (calculated for C₁₀H₁₂N₃⁺). Confirming this value within 5 ppm using HRMS provides strong evidence for the molecular formula.

  • Key Fragments: A likely and diagnostic fragment would be the immonium ion resulting from the cleavage of the bond between the pyridine and pyrrolidine rings, which is a common pathway for such structures.[9]

Purity and Quantitative Analysis Protocol

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Principle: HPLC is the gold standard for determining the purity of non-volatile organic compounds. A reversed-phase method separates compounds based on their hydrophobicity. For 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a C18 column is an excellent starting point, eluting with a mixture of an aqueous buffer and an organic solvent. Purity is typically reported as a percentage of the total peak area.

Protocol: Purity Assessment by RP-HPLC

• Sample Preparation: Prepare a stock solution of the sample in the mobile phase or a compatible solvent (e.g., acetonitrile/water) at a concentration of ~1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection. Prepare a working solution at ~0.1 mg/mL.

• Instrumentation and Conditions:

  Table 2: Recommended Starting HPLC Conditions

Parameter	Recommended Setting	Rationale
Column	C18, 150 x 4.6 mm, 5 µm	Standard for small molecule analysis, provides good retention for moderately polar compounds.[10][11]
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water	Provides acidic pH to ensure the pyrrolidine nitrogen is protonated, leading to sharper peaks.
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.
Elution	Isocratic or Gradient (e.g., 20-80% B over 15 min)	Start with a gradient to find the optimal elution conditions, then switch to isocratic for routine analysis.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides reproducible retention times.
Detector	UV-Vis Diode Array Detector (DAD)	Monitor at a wavelength of maximal absorbance (e.g., ~254 nm or ~280 nm) and collect the full spectrum to check for co-eluting impurities.
Injection Volume	10 µL	Standard volume; can be adjusted based on response.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

  • The method should be validated for linearity, accuracy, and precision according to ICH guidelines for quantitative purposes.[10]

Complementary Spectroscopic Protocols

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy identifies the functional groups present in a molecule by detecting the absorption of infrared radiation at specific frequencies corresponding to bond vibrations. It serves as an excellent tool to quickly confirm the presence of the key nitrile (C≡N), C-N, and aromatic C-H bonds.[12]

Protocol: FTIR Analysis

• Sample Preparation: Use Attenuated Total Reflectance (ATR) for a solid sample, which requires minimal preparation. Alternatively, prepare a KBr pellet.

• Instrumentation: Any modern FTIR spectrometer is suitable.

• Data Interpretation & Expected Absorption Bands:

  • ~2220-2240 cm⁻¹: A sharp, medium-intensity peak characteristic of the C≡N (nitrile) stretch. This is a highly diagnostic peak.[13]

  • ~1600-1450 cm⁻¹: Multiple sharp peaks corresponding to C=C and C=N stretching vibrations within the pyridine ring.[14]

  • ~3100-3000 cm⁻¹: Weak to medium peaks from aromatic C-H stretching.

  • ~2980-2850 cm⁻¹: Peaks from aliphatic C-H stretching of the pyrrolidine ring.

  • ~1350-1250 cm⁻¹: Aromatic C-N stretching vibrations.

UV-Vis Spectroscopy

Principle: UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule, which corresponds to electronic transitions (e.g., π to π*). The pyridine ring and nitrile group constitute a conjugated system (chromophore) that will absorb in the UV range. While not definitive for structure, it is useful for quantification (using the Beer-Lambert law) and as a quick identity check.[15]

Protocol: UV-Vis Analysis

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile) in a quartz cuvette.

• Instrumentation: A standard dual-beam UV-Vis spectrophotometer.

• Data Interpretation:

  • Scan from ~200 to 400 nm.

  • Expect one or more absorption maxima (λ_max) characteristic of the pyridine-based chromophore, likely in the 250-300 nm range.[16][17] The exact λ_max can be recorded as a physical constant for the compound.

Conclusion

The analytical characterization of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a clear-cut process when a logical, multi-technique workflow is applied. The combination of NMR and high-resolution mass spectrometry provides an unassailable confirmation of the chemical structure. RP-HPLC offers a robust and reliable method for determining purity, essential for ensuring the quality of the material for any downstream application. Finally, FTIR and UV-Vis spectroscopy serve as rapid, complementary techniques to verify functional group identity and basic electronic properties. By following these detailed protocols, researchers can be confident in the identity and quality of their material, paving the way for successful and reproducible scientific outcomes.

References

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• PubChem. (n.d.). 5-[5-[(3R)-3-(pyrrolidine-1-carbonyl)piperidin-1-yl]-1H-imidazo[4,5-b]pyridin-2-yl]pyridine-3-carbonitrile. National Center for Biotechnology Information. Retrieved from [Link]

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Application Notes and Protocols for the Research Chemical: 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: Unveiling the Potential of a Novel Pyridine-Carbonitrile Scaffold

The landscape of modern drug discovery is characterized by the exploration of novel chemical scaffolds that offer unique pharmacological profiles. Among these, nitrogen-containing heterocycles are of paramount importance, with the pyrrolidine and pyridine moieties being integral components of numerous biologically active compounds.[1][2] 5-Pyrrolidin-1-ylpyridine-2-carbonitrile presents itself as a research chemical of significant interest, combining these two key structural features. The pyrrolidine ring, a five-membered saturated heterocycle, provides a three-dimensional architecture that is advantageous for molecular recognition by biological targets.[1] Conversely, the pyridine ring is a common feature in many established drugs, offering favorable pharmacokinetic properties.[2] The presence of a carbonitrile group further suggests the potential for covalent or strong non-covalent interactions with enzymatic targets.

This document serves as a comprehensive guide for researchers investigating the potential applications of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. Based on a thorough analysis of structurally related compounds, a primary avenue of investigation for this molecule is its potential as an inhibitor of Dipeptidyl Peptidase-4 (DPP-4), a key therapeutic target for type 2 diabetes.[3][4][5] This guide provides detailed protocols for the initial characterization and screening of this compound, with a focus on in vitro and cell-based DPP-4 inhibition assays.

Physicochemical Properties and Safety Data

A foundational understanding of the physicochemical properties and safety profile of a research chemical is critical for its effective and safe use in a laboratory setting.

Table 1: Physicochemical Properties of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

Property	Value	Source
CAS Number	160017-09-4	[6][7]
Molecular Formula	C10H11N3	[6][7]
Molecular Weight	173.22 g/mol	[7]
Appearance	Solid	[6]
Melting Point	106 °C	[6]
Storage Temperature	4 °C	[6]

Safety and Handling:

Researchers must adhere to strict safety protocols when handling 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. The compound is classified with the following hazard statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation).[6]

Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses with side-shields or goggles are mandatory.

• Hand Protection: Wear compatible chemical-resistant gloves.

• Skin and Body Protection: A lab coat and appropriate footwear must be worn.

• Respiratory Protection: Use in a well-ventilated area. If dusts are generated, a NIOSH-approved respirator is recommended.

First Aid Measures:

• After Inhalation: Move the person to fresh air.

• After Skin Contact: Wash off with soap and plenty of water.

• After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

• After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water.

For detailed safety information, consult the Material Safety Data Sheet (MSDS) provided by the supplier.

Hypothesized Mechanism of Action: DPP-4 Inhibition

The structural similarity of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile to known Dipeptidyl Peptidase-4 (DPP-4) inhibitors suggests that its primary biological activity may lie in the inhibition of this enzyme.[3][4] DPP-4 is a serine protease that plays a critical role in glucose homeostasis by inactivating incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[4] By inhibiting DPP-4, the levels of active incretins are increased, leading to enhanced insulin secretion and suppressed glucagon release in a glucose-dependent manner. This makes DPP-4 a validated therapeutic target for the treatment of type 2 diabetes.[5]

The pyrrolidine-2-carbonitrile moiety is a key pharmacophore in several potent DPP-4 inhibitors, where the nitrile group is thought to interact with the active site serine residue of the enzyme.[2]

Diagram 1: Hypothesized DPP-4 Inhibition Workflow

A proposed synthetic pathway for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

This proposed synthesis involves the reaction of a 5-halopyridine-2-carbonitrile with pyrrolidine in the presence of a base and a suitable solvent, likely with heating. The choice of halogen on the pyridine ring and the specific reaction conditions would need to be optimized experimentally.

Conclusion and Future Directions

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a research chemical with a promising structural scaffold for the development of novel therapeutic agents. The presented application notes and protocols provide a robust framework for initiating the investigation of its hypothesized activity as a DPP-4 inhibitor. Successful demonstration of potent and selective DPP-4 inhibition would warrant further studies, including selectivity profiling against other proteases, pharmacokinetic evaluation, and in vivo efficacy studies in relevant animal models of type 2 diabetes. The versatility of the pyrrolidine and pyridine scaffolds also suggests that this compound could be a valuable starting point for the synthesis of a library of analogs for broader biological screening.

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• 7. 5-(Pyrrolidin-1-yl)pyridine-2-carbonitrile - CAS:160017-09-4 - Abovchem [abovchem.com]

Applications of Pyrrolidine-2-Carbonitrile Derivatives in Diabetes Research: A Technical Guide

This guide provides an in-depth exploration of pyrrolidine-2-carbonitrile derivatives as potent and selective inhibitors of Dipeptidyl Peptidase-4 (DPP-4) for the treatment of type 2 diabetes mellitus (T2DM). It is intended for researchers, scientists, and drug development professionals engaged in diabetes research and discovery. This document delves into the core mechanism of action, provides detailed protocols for synthesis and biological evaluation, and offers insights into the structure-activity relationships that govern the efficacy of this important class of therapeutic agents.

The Central Role of DPP-4 Inhibition in Glycemic Control

Type 2 diabetes is characterized by insulin resistance and a progressive decline in pancreatic β-cell function. A key therapeutic strategy involves augmenting the endogenous incretin system. Incretin hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), are released from the gut in response to nutrient intake.[1] They play a crucial role in glucose homeostasis by stimulating glucose-dependent insulin secretion, suppressing glucagon release from pancreatic α-cells, and slowing gastric emptying.[2][3]

However, the therapeutic potential of native incretins is limited by their rapid inactivation by the enzyme Dipeptidyl Peptidase-4 (DPP-4).[3][4] DPP-4 is a serine protease that cleaves and inactivates GLP-1 and GIP within minutes.[3][4] By inhibiting DPP-4, the circulating levels of active incretins are increased, thereby prolonging their beneficial effects on glucose control.[1][5] This mechanism forms the basis for the clinical use of DPP-4 inhibitors, also known as "gliptins," in the management of T2DM.[2][6]

Pyrrolidine-2-carbonitrile derivatives have emerged as a prominent class of DPP-4 inhibitors.[7][8] The defining feature of these compounds is the pyrrolidine-2-carbonitrile moiety, which plays a critical role in binding to the active site of the DPP-4 enzyme.[3][9] This interaction is typically reversible and highly selective, leading to effective inhibition of the enzyme's activity.[6] Vildagliptin and Saxagliptin are notable examples of clinically approved DPP-4 inhibitors that feature this key structural motif.[3][10]

Below is a diagram illustrating the mechanism of action of DPP-4 inhibitors.

Caption: Mechanism of action of pyrrolidine-2-carbonitrile DPP-4 inhibitors.

Synthesis of a Key Intermediate: (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile

The synthesis of many pyrrolidine-2-carbonitrile-based DPP-4 inhibitors relies on a common key intermediate, (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile.[3][9] This intermediate provides a reactive chloroacetyl group that can be readily displaced by various amines to generate a library of final compounds for structure-activity relationship (SAR) studies.[3] A practical and efficient synthesis starting from the readily available and inexpensive L-proline is outlined below.[3][9]

Protocol 2.1: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile from L-proline

This protocol describes a two-step process involving N-acylation of L-proline followed by conversion of the carboxylic acid to the nitrile.

Materials:

• L-proline

• Chloroacetyl chloride

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (DCM), anhydrous

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Ammonium bicarbonate

• Trifluoroacetic anhydride (TFAA)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Step 1: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid [9]

• Suspend L-proline in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add chloroacetyl chloride to the suspension with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C to precipitate the product.

• Filter the solid, wash with cold diisopropyl ether, and dry under vacuum to afford the N-acylated product.

Step 2: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide [9]

• Dissolve the N-acylated product from Step 1 in anhydrous DCM.

• Add DCC and stir at room temperature for 2 hours.

• Add ammonium bicarbonate and continue stirring for an additional 1 hour.

• Filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: ethyl acetate/hexanes) to yield the corresponding amide.

Step 3: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile [9]

• Dissolve the amide from Step 2 in anhydrous THF.

• Cool the solution to 0 °C.

• Add trifluoroacetic anhydride dropwise.

• Stir the reaction mixture at room temperature for 1 hour.

• Quench the reaction by the addition of saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under vacuum.

• Purify the crude product by column chromatography to obtain (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile.

In Vitro Evaluation of DPP-4 Inhibitory Activity

The potency of newly synthesized pyrrolidine-2-carbonitrile derivatives is determined by measuring their ability to inhibit the enzymatic activity of DPP-4 in vitro. A common and reliable method is a fluorometric assay that utilizes a synthetic DPP-4 substrate.[1][11][12]

Protocol 3.1: Fluorometric DPP-4 Inhibition Assay

Principle: This assay measures the cleavage of the fluorogenic substrate Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC) by DPP-4.[1] Upon cleavage, the highly fluorescent 7-amino-4-methylcoumarin (AMC) is released. The rate of increase in fluorescence is directly proportional to the DPP-4 activity. In the presence of an inhibitor, the rate of AMC release is reduced, allowing for the determination of the inhibitor's potency, typically expressed as the half-maximal inhibitory concentration (IC50).[1][12]

Materials:

• Recombinant human DPP-4 enzyme

• DPP-4 substrate: Gly-Pro-AMC

• DPP-4 assay buffer (e.g., Tris-HCl, pH 8.0)[11]

• Test compounds (pyrrolidine-2-carbonitrile derivatives) dissolved in DMSO

• Positive control inhibitor (e.g., Sitagliptin, Vildagliptin)

• 96-well black microplate

• Fluorescence microplate reader

Experimental Workflow:

Caption: Experimental workflow for the in vitro DPP-4 inhibition assay.

Procedure:

• Prepare serial dilutions of the test compounds and the positive control in assay buffer. The final DMSO concentration in the well should not exceed 1% to avoid solvent effects.[1]

• In a 96-well black microplate, add 25 µL of the diluted test compounds, positive control, or assay buffer (for the uninhibited control) to respective wells.

• Add 50 µL of the DPP-4 enzyme solution to each well.[12]

• Incubate the plate at 37°C for 10 minutes.[11]

• Initiate the enzymatic reaction by adding 25 µL of the Gly-Pro-AMC substrate solution to each well.[12]

• Immediately place the plate in a fluorescence microplate reader pre-warmed to 37°C.

• Measure the fluorescence intensity (Excitation: ~360 nm, Emission: ~460 nm) in kinetic mode, recording data every 1-2 minutes for a period of 15-30 minutes.[1]

• Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time curve).

• Determine the percentage of inhibition for each compound concentration relative to the uninhibited control.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Data Presentation:

The inhibitory potencies of a series of hypothetical pyrrolidine-2-carbonitrile derivatives are summarized in the table below.

Compound ID	R-Group Modification	IC50 (nM) for DPP-4	Selectivity vs. DPP-8 (fold)	Selectivity vs. DPP-9 (fold)
Vildagliptin (Ref)	3-hydroxyadamantyl	2.3	>5000	>5000
Saxagliptin (Ref)	3-hydroxyadamantyl	50	>400	>80
Compound A	4-fluorophenyl	17	1324	1164
Compound B	2,4,5-trifluorobenzyl	8.5	>3000	>3000
Compound C	5-cyanopyridin-2-yl	12	>2500	>2500

Note: IC50 and selectivity data are representative values from published literature for illustrative purposes.[13]

In Vivo Efficacy Assessment: Oral Glucose Tolerance Test (OGTT)

To evaluate the in vivo antihyperglycemic activity of the synthesized compounds, the oral glucose tolerance test (OGTT) is a standard and widely used model.[14][15][16] This test assesses the ability of a compound to improve glucose disposal following an oral glucose challenge in an animal model, typically mice or rats.[17][18]

Protocol 4.1: Oral Glucose Tolerance Test in Mice

Principle: Fasted mice are administered the test compound orally, followed by a bolus of glucose solution. Blood glucose levels are then monitored at several time points. An effective DPP-4 inhibitor will enhance the action of endogenous incretins, leading to improved glucose tolerance, which is observed as a smaller increase and faster decrease in blood glucose levels compared to vehicle-treated control animals.[14][16]

Materials:

• Male C57BL/6J mice (or other appropriate diabetic model like KKAy mice)[13]

• Test compound formulated in a suitable vehicle (e.g., water, 0.5% methylcellulose)

• Glucose solution (e.g., 2 g/kg body weight)[14][18]

• Vehicle control

• Positive control (e.g., Sitagliptin)

• Handheld glucometer and test strips

• Oral gavage needles

Procedure:

• Acclimatize the mice to handling and gavage procedures.

• Fast the mice overnight (e.g., for 6-16 hours) with free access to water.[14][17]

• Record the body weight of each mouse.

• Administer the test compound, vehicle, or positive control orally by gavage at a specific time (e.g., 30-60 minutes) before the glucose challenge.[15]

• At time 0, measure the baseline blood glucose level from a tail tip blood sample.

• Immediately after the baseline measurement, administer the glucose solution (2 g/kg) orally by gavage.[14][18]

• Measure blood glucose levels at various time points post-glucose administration, for example, at 15, 30, 60, 90, and 120 minutes.[16]

• Plot the blood glucose concentration versus time for each treatment group.

• Calculate the Area Under the Curve (AUC) for the glucose excursion from 0 to 120 minutes for each animal.

• Compare the AUC values of the compound-treated groups to the vehicle-treated group to determine the percentage reduction in glucose excursion.

Data Presentation:

The following table shows representative data from an OGTT study with a hypothetical pyrrolidine-2-carbonitrile derivative.

Treatment Group (Dose)	Glucose AUC (0-120 min) (mg/dL * min)	% Reduction in Glucose Excursion
Vehicle	15000 ± 850	-
Compound A (1 mg/kg)	11250 ± 600	25%
Compound A (3 mg/kg)	9000 ± 550	40%
Compound A (10 mg/kg)	7500 ± 480	50%
Sitagliptin (10 mg/kg)	7800 ± 500	48%

Note: Data are presented as mean ± SEM and are hypothetical for illustrative purposes.

Pharmacokinetic Profile

The pharmacokinetic (PK) properties of pyrrolidine-2-carbonitrile derivatives are crucial for their development as oral therapeutic agents.[19][20] Key parameters include oral bioavailability, half-life, and metabolism.[21][22] Generally, these compounds exhibit good oral bioavailability.[10][21] Metabolism can vary, with some compounds being cleared renally and others undergoing hepatic metabolism.[19][22] For instance, Vildagliptin is primarily eliminated through hydrolysis of the cyano group, a process not mediated by cytochrome P450 enzymes.[19] In contrast, Saxagliptin is metabolized by CYP3A4/A5.[10][21] Understanding the PK profile is essential for determining the dosing regimen and assessing the potential for drug-drug interactions.[10][19]

Conclusion

Pyrrolidine-2-carbonitrile derivatives represent a highly successful class of DPP-4 inhibitors for the treatment of type 2 diabetes. Their efficacy stems from a well-defined mechanism of action that enhances the endogenous incretin system. The synthetic accessibility of these compounds, coupled with robust in vitro and in vivo evaluation methods, facilitates the discovery and optimization of new chemical entities. The protocols and information provided in this guide offer a comprehensive framework for researchers to synthesize, characterize, and advance novel pyrrolidine-2-carbonitrile derivatives in the quest for improved diabetes therapies.

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• Dipeptidyl peptidase-4 inhibitors: Novel mechanism of actions. ResearchGate. [Link]

• Synthesis of methanoprolinenitrile based derivatives as DPP‐IV inhibitors. ResearchGate. [Link]

• Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors for the treatment of type 2 diabetes. PubMed. [Link]

• Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism. Frontiers in Nutrition. [Link]

• The pharmacokinetic considerations and adverse effects of DDP-4 inhibitors. ResearchGate. [Link]

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• PYRROLIDINE-2-CARBONITRILE DERIVATIVES AND THEIR USE AS INHIBITORS OF DIPEPTIDYL PEPTIDASE-IV (DPP-IV). WIPO Patentscope. [Link]

• Pharmacology of dipeptidyl peptidase-4 inhibitors and its use in the management of metabolic syndrome: a comprehensive review on drug repositioning. PubMed Central. [Link]

• Pharmacokinetics of Dipeptidylpeptidase-4 Inhibitors. ResearchGate. [Link]

• Pyrrolidine‐2‐carbonitrile Derivatives as Multifunctional Antidiabetic Agents: Inhibition of α‐Amylase, α‐Glucosidase, and DPP‐IV With Structure‐Activity Relationships, HSA Binding, and Molecular Docking Studies. ResearchGate. [Link]

• Heterocyclic Compounds as Dipeptidyl Peptidase-IV Inhibitors with Special Emphasis on Oxadiazoles as Potent Anti-Diabetic Agents. Molecules. [Link]

• Design, synthesis, and in vitro evaluation of novel dipeptidyl peptidase IV inhibitors. OAText. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules. [Link]

• Pyrrolidine-2-carbonitrile Derivatives as Multifunctional Antidiabetic Agents: Inhibition of α-Amylase, α-Glucosidase, and DPP-IV With Structure-Activity Relationships, HSA Binding, and Molecular Docking Studies. PubMed. [Link]

• Pyrrolidine Derivatives as Anti‐diabetic Agents: Current Status and Future Prospects. ChemistrySelect. [Link]

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• Oral Glucose Tolerance Test (OGTT) in Mice. Melior Discovery. [Link]

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• (PDF) Synthesis and type-II anti-diabetic activity of Pyrrolidine-2-carbonitrile derived Ligands in SHR-STZ Animal model. ResearchGate. [Link]

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Application Notes & Protocols: 5-Pyrrolidin-1-ylpyridine-2-carbonitrile as a Versatile Scaffold for Library Synthesis

Introduction: The Power of the Privileged Scaffold

In the landscape of modern drug discovery, the concept of the "privileged scaffold" has emerged as a cornerstone of efficient library design and lead generation. These are molecular frameworks that are capable of binding to multiple biological targets, offering a significant head start in the quest for novel therapeutics. The 5-pyrrolidin-1-ylpyridine-2-carbonitrile core represents such a scaffold, blending key features known to impart favorable pharmacological properties.

The pyridine ring is a ubiquitous heterocycle in FDA-approved drugs, prized for its ability to act as a hydrogen bond acceptor and engage in pi-stacking interactions.[1] The pyrrolidine moiety, a saturated five-membered nitrogen heterocycle, introduces a three-dimensional character to the flat aromatic system, which can enhance binding affinity and improve physicochemical properties like solubility.[2] The nitrile group serves as a versatile chemical handle, acting as a potent hydrogen bond acceptor or as a precursor for a variety of other functional groups crucial for modulating target engagement and ADME properties.[3][4]

This guide provides a comprehensive overview of the synthesis and strategic diversification of the 5-pyrrolidin-1-ylpyridine-2-carbonitrile scaffold. We present detailed, field-proven protocols for its preparation and subsequent functionalization, enabling researchers to rapidly generate diverse compound libraries for screening and hit-to-lead optimization.

Physicochemical Properties of the Core Scaffold

A clear understanding of the scaffold's properties is essential for its application in drug design and synthesis.

Property	Value	Reference
CAS Number	160017-09-4	[5]
Molecular Formula	C₁₀H₁₁N₃	[5]
Molecular Weight	173.22 g/mol	[5]
Appearance	Solid	[6]
Melting Point	106 °C	[6]
InChIKey	WBEGYGZFOINKIL-UHFFFAOYSA-N	[6]

Synthesis of the Core Scaffold: A Reliable Pathway

The most direct route to 5-pyrrolidin-1-ylpyridine-2-carbonitrile involves the nucleophilic aromatic substitution (SNAr) on an appropriately activated pyridine precursor. 5-Bromo-2-cyanopyridine is an ideal and commercially available starting material for this purpose. The electron-withdrawing nature of the nitrile group at the 2-position activates the pyridine ring for nucleophilic attack at the 5-position.

Caption: Synthesis of the core scaffold.

Protocol 1: Synthesis of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

This protocol describes a robust method for the synthesis of the title scaffold via nucleophilic aromatic substitution.

Materials:

• 5-Bromo-2-cyanopyridine (1.0 equiv.)

• Pyrrolidine (1.5 equiv.)

• Potassium carbonate (K₂CO₃) (2.0 equiv.)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Reaction vessel (e.g., round-bottom flask or sealed tube)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• To a clean, dry reaction vessel, add 5-bromo-2-cyanopyridine (1.0 equiv.) and potassium carbonate (2.0 equiv.).

• Under an inert atmosphere (e.g., Nitrogen or Argon), add anhydrous DMSO to create a stirrable suspension (approx. 0.2 M concentration with respect to the starting material).

• Add pyrrolidine (1.5 equiv.) to the mixture via syringe.

• Heat the reaction mixture to 120 °C and stir vigorously for 12-18 hours.

• Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until consumption of the starting material is observed.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water and extract with ethyl acetate (3 x volume of DMSO).

• Combine the organic layers and wash with brine (2x) to remove residual DMSO.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-pyrrolidin-1-ylpyridine-2-carbonitrile.

Library Synthesis & Diversification Strategies

The true power of a scaffold lies in its capacity for diversification. The 5-pyrrolidin-1-ylpyridine-2-carbonitrile framework offers multiple strategic points for modification, allowing for the systematic exploration of chemical space around the core. A highly effective strategy involves performing initial diversification on a common precursor, such as 5-bromo-2-cyanopyridine, before introducing the pyrrolidine moiety. This avoids potential catalyst inhibition by the pyridine nitrogen in later-stage functionalizations.

Caption: Library diversification workflow.

Diversification Point 1: The Pyridine Core via Cross-Coupling

Palladium-catalyzed cross-coupling reactions are powerful tools for C-C and C-N bond formation.[7][8] By applying these reactions to 5-bromo-2-cyanopyridine, a wide array of substituents can be installed at the 5-position.

Protocol 2: Suzuki-Miyaura Coupling for C-C Bond Formation

This protocol provides a general method for coupling aryl or heteroaryl boronic acids with 5-bromo-2-cyanopyridine. The electron-deficient nature of the pyridine ring generally favors this transformation.[9][10]

Materials:

• 5-Bromo-2-cyanopyridine (1.0 equiv.)

• Aryl/Heteroarylboronic acid (1.2 equiv.)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv.)

• Anhydrous and degassed solvent (e.g., 1,4-Dioxane/H₂O, 4:1 mixture)

• Inert atmosphere supplies (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk flask, add 5-bromo-2-cyanopyridine (1.0 equiv.), the boronic acid (1.2 equiv.), palladium catalyst (3 mol%), and base (2.0 equiv.).

• Seal the flask, then evacuate and backfill with an inert gas (repeat this cycle three times).

• Add the degassed solvent mixture via syringe.

• Heat the reaction to 90-100 °C and stir for 8-16 hours.

• Monitoring: Track the reaction by TLC or LC-MS.

• Work-up: After cooling, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography to yield the 5-aryl-2-cyanopyridine intermediate, which can then be subjected to Protocol 1 to install the pyrrolidine group.

Table of Representative Boronic Acids for Library Synthesis:

Boronic Acid	Expected Product Feature
Phenylboronic acid	Introduces a simple aryl group
4-Methoxyphenylboronic acid	Introduces an electron-donating group
3-(Trifluoromethyl)phenylboronic acid	Introduces an electron-withdrawing group
Thiophene-2-boronic acid	Introduces a heteroaromatic ring
Pyridine-3-boronic acid	Introduces an additional basic nitrogen center

Protocol 3: Buchwald-Hartwig Amination for C-N Bond Formation

This protocol outlines the coupling of various amines to the 5-position of the pyridine ring, a key transformation for accessing analogs with diverse polarity and hydrogen-bonding capabilities.[11][12]

Materials:

• 5-Bromo-2-cyanopyridine (1.0 equiv.)

• Amine (primary or secondary) (1.2 equiv.)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., Xantphos, 4 mol%)

• Base (e.g., Sodium tert-butoxide (NaOtBu), 1.4 equiv.)

• Anhydrous and degassed Toluene

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst, ligand, and base to a dry reaction vessel.

• Add 5-bromo-2-cyanopyridine and the chosen amine.

• Add the degassed toluene and seal the vessel.

• Heat the reaction mixture to 100-110 °C for 12-24 hours.

• Monitoring: Monitor for the disappearance of starting material by LC-MS.

• Work-up: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify via flash column chromatography to obtain the 5-amino-2-cyanopyridine intermediate, ready for further steps.

Diversification Point 2: The Nitrile Group

The nitrile is a versatile functional group that can be readily transformed into other key pharmacophoric elements, most notably primary amides and tetrazoles.

Protocol 4: Selective Hydrolysis of Nitrile to Primary Amide

Complete hydrolysis of nitriles to carboxylic acids is common under harsh conditions.[13] However, controlled partial hydrolysis to the amide can be achieved, for instance, by using a peroxide-based system in an alkaline medium, which is often milder than strong acid/base hydrolysis.[14]

Materials:

• 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (1.0 equiv.)

• Hydrogen peroxide (H₂O₂, 30% aqueous solution, 5.0 equiv.)

• Potassium carbonate (K₂CO₃) (1.0 equiv.)

• Solvent (e.g., DMSO or a mixture of t-BuOH/H₂O)

Procedure:

• Dissolve the 5-pyrrolidin-1-ylpyridine-2-carbonitrile in the chosen solvent in a round-bottom flask.

• Add the potassium carbonate and stir to dissolve.

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add the 30% hydrogen peroxide solution dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the formation of the more polar amide product by TLC.

• Work-up: Carefully quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃) until bubbling ceases.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify by chromatography or recrystallization to yield 5-pyrrolidin-1-ylpyridine-2-carboxamide.

Protocol 5: [2+3] Cycloaddition for Tetrazole Synthesis

The conversion of a nitrile to a tetrazole is a bioisosteric replacement for a carboxylic acid, offering improved metabolic stability and lipophilicity.[15] The reaction is typically performed via a [2+3] cycloaddition with an azide source, often catalyzed by a Lewis acid.[16]

Materials:

• 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (1.0 equiv.)

• Sodium azide (NaN₃) (2.0 equiv.)

• Zinc chloride (ZnCl₂) (1.5 equiv.)

• Solvent (e.g., N,N-Dimethylformamide (DMF) or water)

Procedure:

• Caution: Azides are potentially explosive. Handle with appropriate care behind a blast shield.

• To a reaction vessel, add 5-pyrrolidin-1-ylpyridine-2-carbonitrile, sodium azide, and zinc chloride.

• Add the solvent (DMF is common for organic substrates) and heat the mixture to 120-130 °C.

• Stir the reaction for 12-24 hours.

• Monitoring: Monitor by LC-MS, looking for the product mass (M+42).

• Work-up: Cool the reaction to room temperature. Carefully acidify the mixture with dilute HCl (e.g., 2 M) to pH ~2-3 to protonate the tetrazole and decompose any excess azide.

• Extract the product into ethyl acetate.

• Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the resulting tetrazole derivative by flash chromatography or recrystallization.

Conclusion

The 5-pyrrolidin-1-ylpyridine-2-carbonitrile scaffold is a highly valuable starting point for the generation of diverse chemical libraries. Its synthesis is straightforward, and it possesses multiple handles for chemical diversification. By employing robust and well-established methodologies such as palladium-catalyzed cross-coupling and functional group transformations of the nitrile, researchers can efficiently explore the chemical space around this privileged core. The protocols detailed herein provide a practical guide for scientists in drug discovery to leverage this scaffold in their search for the next generation of therapeutic agents.

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Application Notes and Protocols: Pyrrolidine Derivatives as Potential Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrrolidine ring is a five-membered nitrogen-containing heterocycle that serves as a foundational scaffold in medicinal chemistry.[1] This structural motif is prevalent in a multitude of biologically active natural products and FDA-approved drugs, underscoring its significance as a "privileged scaffold".[2] The non-planar, sp³-rich structure of the pyrrolidine ring allows for the exploration of three-dimensional chemical space, a critical factor for enhancing molecular complexity and achieving target specificity.[2][3][4][5] Pyrrolidine derivatives have demonstrated significant promise as anticancer agents, with their mechanisms of action often involving the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways essential for cancer cell proliferation.[1][6][7][8]

This guide provides a comprehensive overview of the application of pyrrolidine derivatives as potential anticancer agents, detailing their diverse pharmacological activities, underlying mechanisms of action, and the experimental methodologies used in their evaluation.

Mechanisms of Anticancer Activity

Pyrrolidine derivatives exert their anticancer effects through a variety of mechanisms, often targeting multiple pathways simultaneously. This multi-targeted approach can be advantageous in overcoming the development of drug resistance.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a crucial process for maintaining tissue homeostasis. A deregulation of apoptotic mechanisms is a hallmark of cancer.[7][9] Many pyrrolidine derivatives have been shown to induce apoptosis in cancer cells through both the intrinsic and extrinsic pathways.[7]

• Caspase Activation: A key event in apoptosis is the activation of a cascade of proteases called caspases. Some pyrrolidine derivatives have been shown to induce apoptosis in a caspase-dependent manner, specifically through the activation of caspase-3.[7][9]

• Modulation of Bcl-2 Family Proteins: The Bcl-2 family of proteins plays a critical role in regulating the intrinsic apoptotic pathway. Anti-apoptotic proteins like Bcl-2 and Mcl-1 are potential targets for cancer therapy.[10] Certain pyrrolidine derivatives have been developed as potent inhibitors of Mcl-1, thereby promoting apoptosis.[10]

Cell Cycle Arrest

The cell cycle is a tightly regulated process that governs cell division. Uncontrolled cell proliferation in cancer is often due to defects in cell cycle checkpoints. Pyrrolidine derivatives can intervene in this process by inducing cell cycle arrest at specific phases, thereby preventing cancer cells from dividing. For instance, some pyrrolidine compounds have been observed to cause cell cycle arrest at the G0/G1 phase in cancer cell lines such as HCT116 and HL60.[8]

Inhibition of Signaling Pathways

Several signaling pathways are aberrantly activated in cancer, promoting cell growth, survival, and proliferation. Pyrrolidine derivatives have been designed to inhibit key components of these pathways.

• PI3K/Akt/mTOR Pathway: The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) signaling pathway is frequently hyperactivated in various cancers and regulates a wide range of cellular processes including cell proliferation, survival, and angiogenesis.[11][12][] A number of pyrrolidin-2-one derivatives have been developed as potent inhibitors of PI3K, a key enzyme in this pathway.[14] By blocking this pathway, these compounds can effectively suppress tumor growth.[15]

• Other Kinase Inhibition: Pyrrolidine derivatives have also been shown to inhibit other important kinases involved in cancer progression, such as Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 2 (CDK2).[16]

Signaling Pathway Diagram

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by pyrrolidine derivatives.

Experimental Protocols

The following section outlines detailed protocols for key in vitro assays used to evaluate the anticancer potential of pyrrolidine derivatives.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1]

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT116)[6][17][18]

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Pyrrolidine derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrrolidine derivatives in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48 to 72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) value using non-linear regression analysis.

Apoptosis Analysis by Flow Cytometry (Annexin V-FITC/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• Pyrrolidine derivatives

• Annexin V-FITC Apoptosis Detection Kit

• 6-well plates

• Flow cytometer

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the pyrrolidine derivative at its IC₅₀ concentration for 24, 48, or 72 hours.[8]

• Cell Harvesting: Harvest the cells by trypsinization and wash twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within 1 hour.

Cell Cycle Analysis by Flow Cytometry

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Materials:

• Cancer cell lines

• Pyrrolidine derivatives

• Propidium Iodide (PI) staining solution (containing RNase A)

• 6-well plates

• Flow cytometer

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the pyrrolidine derivative at various concentrations (e.g., 0, 3, 6, 9 µM) for a specified time (e.g., 12 hours).[8]

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the DNA content of the cells by flow cytometry.

Experimental Workflow Diagram

Caption: General workflow for evaluating the anticancer potential of pyrrolidine derivatives.

Structure-Activity Relationship (SAR) Insights

The anticancer activity of pyrrolidine derivatives is highly dependent on their substitution patterns.[6][19] Structure-activity relationship (SAR) studies are crucial for optimizing the potency and selectivity of these compounds.[6][20][21]

• Spirooxindole-pyrrolidines: This class of compounds has shown significant anticancer activity. The nature and position of substituents on both the oxindole and pyrrolidine rings can greatly influence their potency.[6][19]

• N-Substituted Pyrrolidines: Modifications at the nitrogen atom of the pyrrolidine ring have led to the development of various derivatives with diverse anticancer activities.[6]

• Metal Complexes: The coordination of pyrrolidine derivatives to metal ions has emerged as a promising strategy to enhance their anticancer properties.[6][19]

Data Presentation: Comparative Anticancer Activity

The following table summarizes the in vitro anticancer activity of representative pyrrolidine derivatives against various human cancer cell lines.

Compound Class	Derivative Example	Cancer Cell Line	IC₅₀ (µM)	Reference(s)
Spirooxindole-pyrrolidine	1a	HCT116	15.2	[1]
Spirooxindole-pyrrolidine	1b	HCT116	8.5	[1]
Pyrrolidine Chalcone	3IP	MCF-7	25-30 µg/mL	[17]
Pyrrolidine Chalcone	3FP	MDA-MB-468	25 µg/mL	[17]
Polysubstituted Pyrrolidine	3h	HCT116	2.9-16	[8]
Polysubstituted Pyrrolidine	3k	HL60	2.9-16	[8]
Pyrrolidine-carboxamide	7g	A-549, MCF-7, HT-29	Mean IC₅₀ = 0.90	[16]
Spiro[pyrrolidine-3,3-oxindoles]	38i	MCF-7	3.53	[3]
Phenyl/thiophene dispiro indenoquinoxaline pyrrolidine quinolone	37e	MCF-7, HeLa	17, 19	[3]

Conclusion and Future Perspectives

Pyrrolidine derivatives represent a versatile and promising class of compounds for the development of novel anticancer agents.[6][19][20] Their ability to modulate multiple cancer-relevant pathways, including apoptosis, cell cycle progression, and key signaling networks, makes them attractive candidates for further investigation. Future research should focus on optimizing the structure of these derivatives to improve their potency, selectivity, and pharmacokinetic properties. The exploration of novel pyrrolidine-based scaffolds and the development of combination therapies are also promising avenues for advancing the clinical translation of these compounds.

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Application Notes and Protocols for the Initial Characterization of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in Cell-Based Assays

Introduction: Rationale for a Phased Assay Strategy

The compound 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a heterocyclic molecule featuring two key structural motifs of interest in medicinal chemistry: a pyrrolidine ring and a pyridine-carbonitrile core. The pyrrolidine scaffold is a privileged structure found in numerous FDA-approved drugs and natural alkaloids, valued for its ability to explore three-dimensional chemical space and contribute to stereospecific interactions with biological targets[1][2][3]. Concurrently, the pyridine-carbonitrile framework is present in various compounds investigated for therapeutic potential, including as anticancer agents that can modulate critical cell signaling pathways[4][5].

Given the absence of established biological data for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a logical and resource-efficient approach to its initial characterization is to employ a tiered screening cascade. This guide outlines a series of foundational cell-based assays designed to first establish its biological activity profile—specifically its effects on cell health and proliferation—before proceeding to more complex mechanistic studies. We will hypothesize a potential mechanism of action involving kinase inhibition, based on the activities of structurally related compounds, to guide the experimental design. Specifically, the frequent dysregulation of the PI3K/AKT/mTOR pathway in cancer makes it a plausible, albeit speculative, target for this class of molecule[3][6][7][8][9].

This document provides detailed protocols for assessing cell viability, proliferation, and apoptosis, which together offer a robust initial assessment of the compound's cytotoxic or cytostatic potential.

Phase 1: Foundational Viability and Proliferation Screening

The primary objective of this phase is to determine if and at what concentrations 5-Pyrrolidin-1-ylpyridine-2-carbonitrile affects fundamental cellular processes.

Experimental Workflow: Initial Compound Characterization

Caption: General workflow for the initial biological characterization of a novel compound.

Protocol 1: Cell Viability Assessment using MTT Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of their viability. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product, the absorbance of which is proportional to the number of living cells[10][11].

Materials:

• 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Cancer cell lines (e.g., MCF-7, HeLa, A549)

• Complete growth medium (e.g., DMEM or MEM with 10% FBS)[12][13][14]

• MTT solution (5 mg/mL in sterile PBS)[2]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[2][15]

• 96-well flat-bottom plates

• Microplate reader (570 nm wavelength)

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete growth medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in DMSO. Create a series of 2-fold dilutions in serum-free medium to achieve final concentrations ranging from (for example) 0.1 µM to 100 µM.

• Cell Treatment: Remove the medium from the wells and replace it with 100 µL of medium containing the various concentrations of the compound. Include a "vehicle control" (DMSO only) and an "untreated control" (medium only).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C[2]. The formation of purple precipitates should be visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix thoroughly by pipetting to dissolve the formazan crystals[2].

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Protocol 2: Cell Proliferation Assessment using BrdU Assay

This assay measures DNA synthesis directly by detecting the incorporation of the thymidine analog, 5-bromo-2'-deoxyuridine (BrdU), into the DNA of proliferating cells. This provides a more direct measure of anti-proliferative effects compared to metabolic assays[16][17].

Materials:

• BrdU Labeling Reagent (e.g., from a commercial kit)

• Fixing/Denaturing Solution

• Anti-BrdU antibody (conjugated to HRP or a fluorophore)

• Substrate (e.g., TMB for HRP)

• Wash Buffer and Stop Solution

• 96-well plates

• Microplate reader or fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT assay protocol. A shorter incubation period (e.g., 24-48 hours) is often sufficient.

• BrdU Labeling: Add BrdU labeling solution to each well to the final recommended concentration (e.g., 10 µM) and incubate for 2-4 hours at 37°C[18][19].

• Fixation and Denaturation: Remove the medium, and add 100 µL of Fixing/Denaturing solution to each well. Incubate for 30 minutes at room temperature. This step is critical to expose the incorporated BrdU to the antibody[17].

• Antibody Incubation: Wash the wells with Wash Buffer. Add the diluted anti-BrdU antibody and incubate for 1-2 hours at room temperature.

• Detection: Wash the wells again. If using an HRP-conjugated antibody, add the TMB substrate and incubate until color develops, then add Stop Solution. If using a fluorescently-conjugated antibody, proceed to imaging.

• Measurement: Read the absorbance (e.g., at 450 nm for TMB) or fluorescence intensity.

• Data Analysis: Quantify the relative proliferation by comparing the signal from treated cells to the vehicle control.

Assay	Principle	Primary Endpoint	Typical Incubation
MTT	Enzymatic reduction of tetrazolium salt	Metabolic Activity (Viability)	48-72 hours
BrdU	Incorporation of thymidine analog into new DNA	DNA Synthesis (Proliferation)	24-48 hours

Phase 2: Elucidating the Mechanism of Cell Death

If the results from Phase 1 indicate that the compound reduces cell viability or proliferation, the next logical step is to determine the mode of cell death.

Protocol 3: Apoptosis Detection using Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can then bind to the cell surface[20]. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is compromised[1][21].

Materials:

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Seed cells (e.g., 1 x 10⁶ cells in a 6-well plate) and treat with the compound at its IC50 and 2x IC50 concentrations for 24-48 hours. Include positive (e.g., with staurosporine) and negative (vehicle) controls.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension at ~500 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer[22].

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension. Gently vortex and incubate for 15 minutes at room temperature in the dark[1][20].

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

• Interpretation of Results:

  • Annexin V- / PI- (Bottom Left Quadrant): Healthy cells.

  • Annexin V+ / PI- (Bottom Right Quadrant): Early apoptotic cells.

  • Annexin V+ / PI+ (Top Right Quadrant): Late apoptotic or necrotic cells.

  • Annexin V- / PI+ (Top Left Quadrant): Primarily necrotic cells.

Hypothesized Target Pathway and Mechanistic Exploration

The pyridine-carbonitrile scaffold has been associated with the inhibition of protein kinases. A prominent pathway often dysregulated in cancer is the PI3K/AKT/mTOR signaling cascade, which governs cell proliferation, survival, and growth[3][6][9]. Inhibition of kinases within this pathway is a validated anticancer strategy.

Potential PI3K/AKT Signaling Inhibition

Caption: Hypothesized inhibition of the PI3K/AKT pathway by the test compound.

Protocol 4: General In Vitro Kinase Inhibition Assay (ADP-Glo™)

Should the compound induce apoptosis, a direct assessment of its kinase inhibitory potential is warranted. The ADP-Glo™ assay is a luminescent-based method that quantifies the amount of ADP produced during a kinase reaction, which is inversely correlated with kinase inhibition[23][24].

Materials:

• Kinase of interest (e.g., PI3K, AKT, or a panel of kinases)

• Kinase-specific substrate and ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test compound

• White, opaque 384-well plates

• Plate-reading luminometer

Procedure:

• Compound Plating: Prepare serial dilutions of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in DMSO and add to the wells of a 384-well plate.

• Kinase Reaction: Add the kinase, substrate, and ATP to initiate the reaction. Incubate for a specified time (e.g., 60 minutes) at room temperature[23].

• ADP-Glo™ Reagent: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Kinase Detection Reagent: Add the Kinase Detection Reagent to convert the generated ADP back to ATP, which is then used in a luciferase reaction to produce light. Incubate for 30-60 minutes.

• Luminescence Measurement: Measure the luminescent signal using a plate reader. A lower signal indicates less ADP was produced, meaning stronger kinase inhibition.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value against the specific kinase.

Conclusion and Future Directions

This structured, multi-phase protocol provides a comprehensive framework for the initial biological evaluation of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. By systematically assessing its impact on cell viability, proliferation, and apoptosis, researchers can efficiently determine its potential as a cytotoxic or cytostatic agent. Positive results from these foundational assays provide a strong rationale for pursuing more in-depth mechanistic studies, such as the proposed kinase inhibition assays, to identify its molecular target and elucidate its mechanism of action.

References

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Retrieved from [Link]

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. Retrieved from [Link]

• Hennessy, B. T., Smith, D. L., Ram, P. T., Lu, Y., & Mills, G. B. (2005). PI3K/Akt signalling pathway and cancer. Nature Reviews Drug Discovery, 4(12), 988-1004. Retrieved from [Link]

• PI3K/Akt/mTOR pathway. (n.d.). Wikipedia. Retrieved from [Link]

• MTT (Assay protocol). (2023). Protocols.io. Retrieved from [Link]

• The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review. (2021). National Center for Biotechnology Information. Retrieved from [Link]

• PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? (2022). Frontiers in Oncology. Retrieved from [Link]

• BrdU Staining Protocol. (n.d.). Creative Diagnostics. Retrieved from [Link]

• The Annexin V Apoptosis Assay. (n.d.). University of Georgia. Retrieved from [Link]

• Cell Proliferation Assay by Flow Cytometry (BrdU and PI Staining). (2012). Bio-protocol. Retrieved from [Link]

• MCF-7 Culture Protocol. (n.d.). Altogen Biosystems. Retrieved from [Link]

• Protocols for Cancer-related cell lines. (n.d.). Horizon Discovery. Retrieved from [Link]

• 5-(Pyrrolidin-1-ylmethyl)pyridine-2-carbonitrile. (n.d.). PubChem. Retrieved from [Link]

• MCF-7 Cell Culture. (n.d.). ENCODE. Retrieved from [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. (2024). Reaction Biology. Retrieved from [Link]

• MCF7 [MCF-7] Cell Line. (n.d.). Elabscience. Retrieved from [Link]

• Testing kinase inhibitors where it matters: Drug screening in intact cells. (2024). Reaction Biology. Retrieved from [Link]

• Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. (2021). National Center for Biotechnology Information. Retrieved from [Link]

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. (2021). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. (2025). ResearchGate. Retrieved from [Link]

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Application Notes & Protocols: Strategic Functionalization of the Pyrrolidine Ring in Pyridinecarbonitriles

An In-Depth Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Pyrrolidine-Pyridinecarbonitrile Scaffold

The convergence of a pyrrolidine ring and a pyridinecarbonitrile core creates a molecular scaffold of significant interest in modern medicinal chemistry. The pyrrolidine ring, a saturated five-membered nitrogen heterocycle, is a cornerstone of drug design, prized for its ability to confer favorable physicochemical properties such as improved solubility and metabolic stability.[1] Its non-planar, three-dimensional structure allows for a thorough exploration of pharmacophore space, a critical advantage over flat, aromatic systems.[1][2] When appended to a pyridinecarbonitrile moiety—a recognized pharmacophore in its own right, present in numerous bioactive compounds[3]—the resulting conjugate is a high-potential starting point for novel therapeutic agents.

Functionalization of the pyrrolidine ring is paramount as it allows for the precise installation of chemical groups that can modulate biological activity, fine-tune pharmacokinetics, and establish key interactions with protein targets.[4] This guide provides a detailed exploration of advanced synthetic strategies for modifying the pyrrolidine ring within these conjugates, offering both the theoretical basis and practical, step-by-step protocols for laboratory application. We will delve into modern catalytic methods that offer unparalleled efficiency and selectivity, moving beyond classical approaches to provide researchers with a robust toolkit for innovation.

Core Synthetic Strategies for Pyrrolidine Functionalization

The modification of the pyrrolidine ring can be approached through several distinct strategies. The choice of method depends on the desired substitution pattern, the required level of stereocontrol, and the overall complexity of the target molecule. This section outlines the most powerful and versatile approaches, explaining the causality behind each method.

Direct C-H Bond Functionalization: The Modern Paradigm

Directly converting a C-H bond into a C-C, C-N, or C-O bond represents the pinnacle of synthetic efficiency. This strategy avoids the need for pre-functionalized substrates, reducing step counts and improving atom economy. For the pyrrolidine ring, which is rich in sp³ C-H bonds, this approach is particularly powerful.

Causality & Expertise: Transition metal catalysis is the engine behind modern C-H functionalization. Catalysts based on copper, palladium, or iridium can selectively activate specific C-H bonds, often guided by a directing group or inherent electronic biases within the substrate.[5][6] In the context of a pyrrolidine-pyridinecarbonitrile, the pyrrolidine nitrogen or a suitably placed group on the pyridine ring can serve to direct the catalyst. A "borrowing hydrogen" mechanism is an elegant variant where the catalyst temporarily "borrows" hydrogen from the substrate to form a reactive intermediate (an enamine or iminium ion), which is then attacked by a nucleophile before the hydrogen is returned.[7][8]

This protocol describes the β-alkylation of a pyrrolidine ring using an isatin-derived ketone as the electrophile, adapted from methodologies developed for related systems.[7] This transition-metal-free method offers a redox-neutral pathway to introduce a functionalized exocyclic alkene.

Logical Workflow for β-Functionalization

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• 4. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 5. Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-Catalyzed C-N Bond Formation via C-H Functionalization: Facile Synthesis of Multisubstituted Imidazo[1,2-a]pyridines from N-(2-Pyridinyl)enaminones [organic-chemistry.org]
• 7. B(C6F5)3-Catalyzed β-Functionalization of Pyrrolidines Using Isatins via Borrowing Hydrogen: Divergent Access to Substituted Pyrrolidines and Pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Stereoselective synthesis of pyrrolidine-containing compounds

Application Notes & Protocols

Topic: Stereoselective Synthesis of Pyrrolidine-Containing Compounds: A Guide for Drug Discovery Professionals

Introduction: The Strategic Importance of Chiral Pyrrolidines in Modern Drug Discovery

The pyrrolidine ring is a privileged N-heterocyclic scaffold, demonstrating remarkable prevalence in both natural products and FDA-approved pharmaceuticals.[1][2][3][4][5] Its non-planar, sp³-rich structure provides an ideal framework for creating three-dimensional diversity, a critical attribute for enhancing binding affinity, selectivity, and pharmacokinetic properties of drug candidates.[5] Over half of all small-molecule drugs feature a nitrogen heterocycle, with pyrrolidines being a dominant motif within this class.[3]

The true power of the pyrrolidine scaffold in medicinal chemistry is unlocked through precise control of its stereochemistry. The ring can possess up to four stereogenic centers, leading to a multitude of possible stereoisomers.[5] It is a foundational principle of pharmacology that enantiomers of a chiral drug can exhibit profoundly different biological activities, with one being therapeutic while the other may be inactive or even toxic.[6][7] Consequently, the development of robust and efficient stereoselective synthetic methods is not merely an academic exercise but a critical necessity for the creation of safe and effective medicines.

This guide provides an in-depth overview of field-proven and contemporary strategies for the stereoselective synthesis of chiral pyrrolidines. We will move beyond simple procedural lists to explain the causality behind methodological choices, offering protocols that are both reproducible and self-validating. The strategies covered include chiral pool synthesis, asymmetric cycloadditions, intramolecular cyclizations, and biocatalysis, providing researchers with a comprehensive toolkit for accessing these vital molecular architectures.

Core Strategic Approaches to Asymmetric Pyrrolidine Synthesis

The construction of enantiomerically enriched pyrrolidines can be broadly categorized into two main approaches: functionalization of an existing chiral pyrrolidine core or the de novo construction of the ring from acyclic or other cyclic precursors where chirality is induced during the cyclization process.[8][9]

Strategy 1: The Chiral Pool Approach

The chiral pool strategy leverages naturally occurring, inexpensive chiral molecules as starting materials. For pyrrolidines, L-proline, 4-hydroxyproline, and pyroglutamic acid are common and powerful starting points.[2][8][10] This approach is often robust and reliable, as the initial stereocenters are pre-defined by nature.

• Expertise & Experience: The primary advantage of the chiral pool is the unambiguous transfer of chirality. However, the synthetic sequences can be lengthy, and the available substitution patterns are inherently limited by the starting material's structure.[3] Functionalization often requires careful use of protecting groups and can sometimes involve challenging stereochemical manipulations at other positions on the ring. The first stereoselective synthesis of 2,5-disubstituted pyrrolidines, developed by Rapoport, began from L-pyroglutamic acid, showcasing the foundational importance of this strategy.[2][10]

Strategy 2: Asymmetric [3+2] Cycloaddition of Azomethine Ylides

Perhaps the most powerful and convergent method for constructing polysubstituted pyrrolidines is the 1,3-dipolar cycloaddition between an azomethine ylide and a dipolarophile (typically an alkene).[11][12][13] This reaction constructs the five-membered ring in a single step and can generate up to four new stereogenic centers simultaneously, making it highly atom-economical and efficient.[14]

• Causality Behind Control: Stereocontrol is achieved by employing either a chiral catalyst (metal or organocatalyst) or a chiral auxiliary attached to one of the reactants. The catalyst or auxiliary creates a chiral environment around the reacting species, forcing the cycloaddition to proceed through a lower-energy transition state for one stereoisomer over the others.

• Metal-Catalyzed Variants: Lewis acidic metal complexes, often involving Silver (Ag) or Copper (Cu), can coordinate to both the azomethine ylide and the dipolarophile, organizing them in a chiral ligand sphere to direct the facial selectivity of the approach.[11][14]

• Organocatalytic Variants: Chiral Brønsted acids or bases can activate the reactants and control the stereochemical outcome.[15] This approach avoids potentially toxic or expensive metals, aligning with green chemistry principles.[16]

Strategy 3: Intramolecular Cyclization Reactions

Building the pyrrolidine ring from an acyclic precursor via intramolecular cyclization is a versatile and widely used strategy. Chirality is introduced either by using a chiral catalyst to guide the cyclization or by starting with a chiral acyclic molecule.

• Asymmetric Aza-Michael Addition: The intramolecular conjugate addition of a nitrogen nucleophile to an α,β-unsaturated system is a powerful method for forming the pyrrolidine ring.[17][18] The development of bifunctional organocatalysts, such as squaramides or Cinchona alkaloids, has been transformative.[19] These catalysts typically possess both a Brønsted base site (e.g., a tertiary amine) to deprotonate the nucleophile and a hydrogen-bond donor site to activate the Michael acceptor and control the stereochemistry.[19][20] This dual activation strategy leads to highly organized, chair-like transition states, resulting in excellent enantioselectivities.

• Transition Metal-Catalyzed C-H Amination: A frontier in organic synthesis is the direct functionalization of C-H bonds. Intramolecular C-H amination, often proceeding through nitrene insertion intermediates, provides a highly efficient route to pyrrolidines.[21] Catalysts based on rhodium, iridium, and copper are commonly employed to achieve this transformation with high regio- and stereoselectivity.[21][22] Recently, an enantioselective Hofmann-Löffler-Freytag (HLF) reaction has been developed using a chiral copper catalyst, solving a century-old challenge in remote C-H amination via iminyl radicals to access chiral pyrrolidines.[3]

Strategy 4: Biocatalysis and Enzymatic Approaches

Nature's catalysts—enzymes—offer unparalleled stereoselectivity under mild, environmentally benign conditions. The application of biocatalysis to pyrrolidine synthesis is a rapidly growing field.

• Expertise & Experience: Key enzyme classes include imine reductases (IREDs) for the asymmetric reduction of cyclic imine precursors and amine transaminases (ATAs) for the stereoselective amination of ketone precursors.[23][24] A groundbreaking development is the use of directed evolution to engineer new enzymatic activities. For instance, cytochrome P411 variants have been created that catalyze the intramolecular C(sp³)–H amination of organic azides to form chiral pyrrolidines with high efficiency and enantioselectivity, a reaction not known in nature.[1][25] These enzymatic methods can be integrated into multi-step cascades, sometimes combined with other reaction types like photochemistry, to build molecular complexity rapidly.[24][26]

Detailed Application Protocols

The following protocols are representative examples of the strategies discussed, designed to be self-validating with clear experimental steps and expected outcomes.

Protocol 1: Organocatalytic Asymmetric Aza-Michael/Michael Cascade for Trisubstituted Pyrrolidines

• Principle: This protocol, adapted from established literature, utilizes a bifunctional squaramide catalyst to mediate a cascade reaction between a tosylaminomethyl enone and a nitroalkene.[19] The reaction proceeds via an initial intermolecular aza-Michael addition followed by an intramolecular Michael addition to furnish a highly functionalized, trisubstituted pyrrolidine with excellent stereocontrol.

• Materials and Reagents:

  Reagent	CAS No.	M.W. ( g/mol )	Amount	Moles
  Tosylaminomethyl enone	Varies	Varies	100 mg	0.2 mmol
  β-Nitrostyrene	102-96-5	149.15	33 mg	0.22 mmol
  Cinchona-squaramide catalyst	Varies	~650	13 mg	0.02 mmol
  Toluene	108-88-3	92.14	2.0 mL	-
  Ethyl acetate	141-78-6	88.11	-	-

  | Hexanes | 110-54-3 | 86.18 | - | - |

• Step-by-Step Methodology:

  • To a dry 10 mL round-bottom flask equipped with a magnetic stir bar, add the tosylaminomethyl enone (0.2 mmol, 1.0 equiv) and the Cinchona-squaramide catalyst (0.02 mmol, 10 mol%).

  • Add 2.0 mL of dry toluene via syringe. Stir the mixture at room temperature for 10 minutes to ensure dissolution.

  • Add β-nitrostyrene (0.22 mmol, 1.1 equiv) to the reaction mixture in one portion.

  • Seal the flask and stir the reaction at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes/Ethyl Acetate eluent system.

    • Scientist's Note: The bifunctional catalyst simultaneously activates the enone via hydrogen bonding to the squaramide moiety and deprotonates the tosylamine with its tertiary amine base, facilitating the initial aza-Michael addition. The subsequent intramolecular cyclization is also directed by the catalyst, locking in the stereochemistry.

  • Once the starting enone is consumed (typically 12-24 hours), concentrate the reaction mixture under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel (eluent: gradient of 10% to 30% ethyl acetate in hexanes) to afford the desired trisubstituted pyrrolidine.

• Characterization and Validation:

  • Expected Yield: 85-99%.[19]

  • Expected Stereoselectivity: Diastereomeric ratio (dr) up to 91:9; Enantiomeric excess (ee) up to >99%.[19]

  • Analytical Methods: Determine dr by ¹H NMR analysis of the crude reaction mixture. Determine ee by chiral stationary phase HPLC analysis. Confirm structure by ¹H NMR, ¹³C NMR, and HRMS.

• Safety Precautions: Perform all operations in a well-ventilated fume hood. Toluene is flammable and toxic. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 2: Biocatalytic Intramolecular C(sp³)–H Amination using an Engineered Cytochrome P411

• Principle: This protocol describes the use of a laboratory-evolved cytochrome P411 variant (P411-PYS-5149) to catalyze the enantioselective intramolecular amination of an alkyl azide, forming a chiral pyrrolidine.[1][25] The reaction is performed in an aqueous buffer under mild conditions and demonstrates the power of "new-to-nature" biocatalysis.

• Materials and Reagents:

  Reagent	Source	Concentration/Amount
  P411-PYS-5149 Lyophilized Powder	In-house expression/purification	2-5 mg
  Substrate (e.g., 5-azidopentan-2-one)	Custom Synthesis	5 mM final concentration
  Potassium Phosphate Buffer (pH 8.0)	Standard lab prep	100 mM
  Glucose	Sigma-Aldrich	150 mM
  Glucose Dehydrogenase (GDH)	Sigma-Aldrich	1 mg/mL
  NADP⁺	Sigma-Aldrich	1 mM

  | Sodium Dithionite | Sigma-Aldrich | 10 mM (for anaerobic glovebox) |

• Step-by-Step Methodology:

  • Catalyst Reconstitution: In a microcentrifuge tube, dissolve the lyophilized P411 enzyme powder in 1.0 mL of 100 mM potassium phosphate buffer (pH 8.0) to create an enzyme stock solution.

  • Reaction Setup (Anaerobic Conditions): All subsequent steps must be performed inside an anaerobic glovebox.

    • Scientist's Note: The enzymatic cycle is sensitive to oxygen, which can lead to unproductive pathways. Sodium dithionite is used as a chemical reductant to initiate the catalytic cycle under strict anaerobic conditions.

  • In a 2 mL glass vial, prepare the reaction mixture by adding:

    • 880 µL of 100 mM potassium phosphate buffer (pH 8.0)

    • 50 µL of 3 M glucose stock solution (final conc. 150 mM)

    • 10 µL of 100 mM NADP⁺ stock solution (final conc. 1 mM)

    • 10 µL of 100 mg/mL GDH stock solution (final conc. 1 mg/mL)

    • Scientist's Note: The glucose/GDH/NADP⁺ system serves as a cofactor regeneration system, continuously providing the reducing equivalents (NADPH) needed by the P411 enzyme to function.

  • Add 50 µL of the reconstituted P411 enzyme stock solution.

  • Initiate the reaction by adding 10 µL of a 500 mM stock solution of the azide substrate in DMSO (final conc. 5 mM).

  • Seal the vial tightly and place it on a shaker at 25 °C for 24 hours.

  • Work-up and Analysis:

    • Quench the reaction by adding 1.0 mL of ethyl acetate and vortexing vigorously for 1 minute.

    • Centrifuge the mixture to separate the layers.

    • Carefully remove the organic layer and analyze it directly.

• Characterization and Validation:

  • Expected Yield: Up to 74%.[1]

  • Expected Stereoselectivity: Enantiomeric ratio (er) up to 99:1.[1]

  • Analytical Methods: Determine conversion and yield by Gas Chromatography (GC) or GC-MS. Determine enantiomeric ratio by chiral GC analysis.

• Safety Precautions: Organic azides are potentially explosive and should be handled with care behind a blast shield. Sodium dithionite is a flammable solid. Standard laboratory safety practices should be followed.

Summary of Representative Methodologies

The table below summarizes the key features of the discussed strategies, providing a quick reference for researchers selecting a synthetic route.

Strategy	Key Principle	Common Reagents/Catalysts	Typical Yield	Typical Stereoselectivity (ee/er)	Key Advantages
Chiral Pool	Functionalization of natural chiral molecules	L-Proline, Pyroglutamic acid	Variable	>99% (from start)	Robust, cost-effective starting materials
[3+2] Cycloaddition	Convergent ring formation	Azomethine ylides, Alkenes, Ag/Cu catalysts	Good to Excellent	90 to >99% ee	High efficiency, builds complexity quickly
Aza-Michael Addition	Intramolecular conjugate addition	Acyclic amino-enones, Squaramide/Cinchona catalysts	Excellent	95 to >99% ee	Mild conditions, high stereocontrol
C-H Amination	Direct C-H bond functionalization	N-halo amides, Azides, Cu/Rh/Ir catalysts	Good	90 to >99% ee	High atom economy, novel disconnections
Biocatalysis	Enzyme-mediated transformation	Engineered P450s, IREDs, Keto-substrates	Moderate to Good	>99% ee/er	Unparalleled selectivity, green conditions

Conclusion and Future Outlook

The stereoselective synthesis of pyrrolidines is a mature yet continuously evolving field, driven by the insatiable demand for novel chiral entities in drug discovery. While traditional methods like the chiral pool approach remain valuable, modern catalytic strategies—spanning organocatalysis, transition-metal catalysis, and biocatalysis—have revolutionized access to this critical scaffold. These advanced methods offer greater flexibility, efficiency, and stereocontrol, allowing chemists to construct highly complex and diverse pyrrolidine libraries.

Future progress will likely focus on the development of even more powerful and selective catalytic systems. The merging of different catalytic modes, such as photo- and biocatalysis, will open new synthetic pathways.[24][26] Furthermore, the continued evolution of enzymes for non-natural reactions will provide access to previously unattainable chemical space under environmentally benign conditions. For the drug development professional, a deep understanding of these diverse synthetic tools is essential for the rapid and efficient discovery of next-generation therapeutics.

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Advanced Therapeutic Strategies for Central Nervous system Diseases: A Guide to Preclinical Development

Prepared by: Gemini, Senior Application Scientist

Introduction: The Challenge of the Central Nervous System

The development of effective treatments for central nervous system (CNS) diseases is one of the most significant challenges in modern medicine.[1][2][3] The intricate and delicate nature of the brain and spinal cord, coupled with powerful protective mechanisms, creates substantial hurdles for therapeutic intervention.[2][3] Despite considerable advances in neuroscience, the failure rate for new drugs targeting CNS diseases remains higher than in most other therapeutic areas.[4][5][6] This guide provides an in-depth overview of cutting-edge therapeutic strategies and detailed protocols for their preclinical development, aimed at researchers, scientists, and drug development professionals.

1.1 The Blood-Brain Barrier: A Formidable Obstacle

The blood-brain barrier (BBB) is a highly selective, semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the CNS.[7] This barrier is crucial for maintaining the brain's homeostasis and protecting it from toxins and pathogens.[6] However, it also blocks approximately 98% of small-molecule drugs and nearly all large-molecule biologics from entering the brain, posing a major challenge for drug delivery.[6][8][9] The tight junctions between endothelial cells are a key feature of the BBB, severely restricting paracellular diffusion.[6]

1.2 The Unique Immune Environment of the CNS

The CNS has long been considered an "immune-privileged" site, meaning it can tolerate the introduction of antigens without eliciting a significant inflammatory immune response.[10][11] This privilege is maintained by several mechanisms, including the BBB and the absence of a conventional lymphatic drainage system.[10] However, this concept has been re-evaluated, and it is now understood that there is active communication between the CNS and the peripheral immune system.[12][13] While this immune regulation protects neural tissue from inflammation-induced damage, it also presents unique challenges for therapies that rely on immune modulation.[10]

1.3 The Complexity of Neuronal Circuitry and Neurodegeneration

The CNS is an incredibly complex network of neurons and glial cells that orchestrate a vast array of functions.[2][3] Many CNS disorders, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of specific neuronal populations. The intricate connectivity and the post-mitotic nature of most neurons make regeneration and repair exceptionally difficult. Furthermore, the heterogeneity of many CNS diseases, with multiple underlying causes and diverse clinical presentations, complicates the identification of reliable biomarkers and the development of targeted therapies.[1][2]

Gene Therapy Approaches for Monogenic CNS Disorders

2.1 Principle: Correcting the Genetic Root Cause

Gene therapy offers a revolutionary approach for treating monogenic CNS disorders by addressing the underlying genetic defect. This strategy typically involves the delivery of a functional copy of a mutated gene to the affected cells, enabling the production of a protein that is either missing or defective. For CNS applications, adeno-associated viruses (AAVs) have emerged as the leading vector due to their ability to transduce non-dividing cells like neurons, their low immunogenicity, and their long-term gene expression profile.[14][15]

2.2 Key Example: Spinal Muscular Atrophy (SMA) and Zolgensma

Spinal Muscular Atrophy (SMA) is a devastating autosomal recessive disorder caused by mutations in the SMN1 gene, leading to a deficiency of the Survival Motor Neuron (SMN) protein and subsequent loss of motor neurons.[16][17][18] Zolgensma® (onasemnogene abeparvovec-xioi) is an FDA-approved gene therapy for SMA.[17][19] It utilizes an AAV9 vector to deliver a functional copy of the human SMN1 gene.[16][17][19] The AAV9 serotype is particularly advantageous as it can cross the BBB and achieve widespread CNS gene expression following systemic administration.[20][21][22]

2.3 Application Protocol: AAV Vector Production and In Vivo Validation in a Mouse Model of SMA

This section outlines a high-level workflow for the preclinical validation of an AAV9-based gene therapy for SMA.

2.3.1 Protocol: AAV9-SMN Vector Production and Purification

The production of recombinant AAV vectors is a complex process that is typically performed in specialized facilities. The general steps include:

• Plasmid Construction: Three plasmids are typically required: a plasmid containing the gene of interest (in this case, human SMN1) flanked by AAV inverted terminal repeats (ITRs), a plasmid encoding the AAV replication and capsid proteins (Rep-Cap for AAV9), and a helper plasmid providing the adenoviral genes necessary for AAV replication.

• Cell Culture and Transfection: Human embryonic kidney (HEK293) cells are cultured and then co-transfected with the three plasmids.

• Vector Harvest and Purification: The AAV vectors are harvested from the cells and the culture medium. This is followed by a multi-step purification process, often involving chromatography techniques, to remove empty capsids and other impurities.

• Titer Determination and Quality Control: The concentration of functional viral particles (viral titer) is determined, and the final product is assessed for purity and sterility.

2.3.2 Protocol: Intracerebroventricular (ICV) Injection in Neonatal SMA Mice

• Animal Model: A well-established mouse model of severe SMA (e.g., SMNΔ7) is used. These mice have a limited lifespan, providing a clear window to assess therapeutic efficacy.

• Procedure:

  • Neonatal pups (postnatal day 0-1) are cryoanesthetized.

  • A small incision is made in the scalp to expose the skull.

  • A Hamilton syringe with a 33-gauge needle is used to inject the AAV9-SMN vector into one of the lateral ventricles. The injection site is typically located one-third of the distance from the lambda suture to the eye.

  • The scalp is closed with a tissue adhesive.

  • Pups are warmed and returned to their mother.

2.3.3 Protocol: Assessment of Therapeutic Efficacy

• Survival: The lifespan of treated versus untreated mice is the primary endpoint.

• Motor Function: Motor function is assessed using tests such as the righting reflex and tube-climbing assays.

• Biomarker Analysis:

  • Western Blot: To confirm the expression of the SMN protein in the spinal cord and brain.

  • Immunohistochemistry: To visualize SMN protein expression in motor neurons.

  • Quantitative PCR (qPCR): To determine the vector copy number in various tissues.

2.4 Data Presentation: Table Summarizing Typical Outcomes in SMA Mouse Models

Parameter	Untreated SMA Mice	AAV9-SMN Treated SMA Mice
Median Lifespan	~14 days	>250 days
Motor Function	Progressive decline, inability to right by P10	Normal or near-normal motor function
SMN Protein Levels in CNS	Significantly reduced	Restored to wild-type levels
Motor Neuron Count	Significant loss	Preservation of motor neurons

2.5 Visualization: AAV-Mediated Gene Replacement Strategy

Caption: Workflow of AAV9-mediated gene therapy for SMA.

Cell-Based Therapies for Neurodegenerative Diseases

3.1 Principle: Replacing Lost Neurons or Providing Neurotrophic Support

Cell-based therapies aim to treat neurodegenerative diseases by replacing lost or damaged neurons with new, healthy cells. Pluripotent stem cells (PSCs), including embryonic stem cells (ESCs) and induced pluripotent stem cells (iPSCs), are a promising source for generating specific neuronal subtypes.[23] These cells can be differentiated in vitro into the desired neuronal lineage and then transplanted into the affected brain region.

3.2 Key Example: Stem Cell-Based Therapies for Parkinson's Disease

Parkinson's disease (PD) is characterized by the progressive loss of midbrain dopaminergic (mDA) neurons.[24] The goal of cell therapy for PD is to replace these lost neurons with PSC-derived mDA neurons, thereby restoring dopamine production and improving motor function. Several clinical trials are underway to evaluate the safety and efficacy of this approach.[23][25][26]

3.3 Application Protocol: Differentiation of Pluripotent Stem Cells into Dopaminergic Neurons and Transplantation

This section details a general protocol for the generation and transplantation of mDA neurons from human PSCs.

3.3.1 Protocol: Differentiation of hPSCs to Dopaminergic Progenitors

Numerous protocols exist for differentiating hPSCs into mDA neurons.[24][27][28][29] A common approach involves mimicking the developmental cues present during midbrain formation:

• Neural Induction: hPSCs are cultured in a chemically defined medium to induce their differentiation into neuroepithelia.[24]

• Midbrain Patterning: The neuroepithelia are then patterned towards a midbrain fate using a combination of growth factors, typically Sonic hedgehog (SHH) and Fibroblast growth factor 8 (FGF8).[24]

• Dopaminergic Neuron Differentiation: The midbrain progenitors are further differentiated into mDA neurons by withdrawing FGF8 and adding other factors like brain-derived neurotrophic factor (BDNF) and ascorbic acid.

3.3.2 Protocol: Stereotactic Transplantation into a 6-OHDA Rodent Model of Parkinson's

• Animal Model: The 6-hydroxydopamine (6-OHDA) rat model is a widely used model of PD. A unilateral injection of 6-OHDA into the medial forebrain bundle causes a progressive loss of dopaminergic neurons in the substantia nigra.

• Procedure:

  • Rats are anesthetized and placed in a stereotactic frame.

  • A burr hole is drilled in the skull over the target area (the putamen).

  • A cell suspension of the hPSC-derived mDA progenitors is slowly injected into the putamen using a microsyringe.

  • The needle is left in place for several minutes before being slowly withdrawn.

  • The incision is closed, and the animal is allowed to recover. Immunosuppressants are administered to prevent graft rejection.

3.3.3 Protocol: Post-transplantation Analysis

• Behavioral Tests: Amphetamine- or apomorphine-induced rotation tests are used to assess the functional recovery of the dopaminergic system.

• Immunohistochemistry: Brain sections are stained for markers of dopaminergic neurons (e.g., Tyrosine Hydroxylase, TH) to confirm the survival, integration, and maturation of the transplanted cells.

• Positron Emission Tomography (PET) Imaging: In larger animal models and clinical trials, PET imaging with a dopamine transporter ligand can be used to visualize the function of the graft.[30]

3.4 Data Presentation: Table Summarizing Key Markers for Dopaminergic Neuron Differentiation and Expected Behavioral Outcomes

Stage	Key Markers	Expected Behavioral Outcome (Post-transplantation)
Pluripotent Stem Cell	OCT4, NANOG	N/A
Neural Progenitor	PAX6, SOX1	N/A
Midbrain Progenitor	LMX1A, FOXA2	N/A
Dopaminergic Neuron	TH, NURR1, PITX3	Reduction in amphetamine-induced rotations

3.5 Visualization: Workflow from Stem Cell to Functional Neuron Replacement

Caption: Stem cell therapy workflow for Parkinson's Disease.

Advanced Drug Delivery Systems to Bypass the BBB

4.1 Principle: Engineering Carriers to Transport Therapeutics into the Brain

To overcome the BBB, various drug delivery systems are being developed to transport therapeutic agents into the brain.[31] These systems are designed to either transiently open the BBB or to carry drugs across it using specific transport mechanisms.[32]

4.2 Key Examples: Nanoparticles and Focused Ultrasound

• Nanoparticles (NPs): These are colloidal particles, typically ranging from 1 to 1000 nm in size, that can encapsulate or be conjugated with drugs.[31][32][33] NPs can be engineered to cross the BBB through various mechanisms, including passive diffusion and receptor-mediated endocytosis.[32][34] Recent studies have shown that nanoparticles can be designed to traverse the digestive system and deliver medication directly to brain tissue.[35]

• Focused Ultrasound (FUS): This non-invasive technique uses ultrasound waves, often in combination with intravenously administered microbubbles, to transiently and locally increase the permeability of the BBB.[8][36][37][38][39] This allows for the targeted delivery of therapeutic agents to specific brain regions.[36][39]

4.3 Application Protocol: Development and Testing of a Brain-Targeted Nanoparticle

This section provides a protocol for the formulation and evaluation of a nanoparticle system designed for brain delivery.

4.3.1 Protocol: Formulation of Transferrin-Receptor-Targeted Liposomes

• Liposome Preparation: Liposomes are prepared using a thin-film hydration method. Lipids (e.g., phosphatidylcholine, cholesterol) and a drug to be encapsulated are dissolved in an organic solvent. The solvent is evaporated to form a thin lipid film, which is then hydrated with an aqueous buffer to form liposomes.

• Ligand Conjugation: Transferrin, a protein that binds to the highly expressed transferrin receptor on brain endothelial cells, is chemically conjugated to the surface of the liposomes. This targets the liposomes for receptor-mediated transcytosis across the BBB.

• Characterization: The liposomes are characterized for size, surface charge, drug encapsulation efficiency, and ligand conjugation density.

4.3.2 Protocol: In Vitro BBB Model for Permeability Testing

• Model: A common in vitro model consists of a co-culture of brain endothelial cells and astrocytes on a semipermeable membrane in a Transwell insert.

• Procedure:

  • The targeted liposomes are added to the upper chamber (the "blood" side).

  • At various time points, samples are taken from the lower chamber (the "brain" side).

  • The concentration of the drug in the lower chamber is measured to determine the permeability of the liposomes across the cell monolayer.

4.3.3 Protocol: In Vivo Biodistribution and Efficacy Study

• Animal Model: An appropriate animal model for the disease of interest (e.g., a transgenic mouse model of Alzheimer's disease) is used.

• Procedure:

  • The targeted liposomes are administered intravenously.

  • At different time points, animals are euthanized, and various organs, including the brain, are collected.

  • The concentration of the drug in each organ is quantified to determine the biodistribution and brain-targeting efficiency of the liposomes.

  • In a separate cohort of animals, the therapeutic efficacy of the drug-loaded liposomes is assessed by measuring relevant pathological and behavioral endpoints.

4.4 Data Presentation: Table Comparing Drug Accumulation in the Brain With and Without the Delivery System

Formulation	Drug Concentration in Brain (ng/g tissue)	Brain-to-Blood Ratio
Free Drug	Low	< 0.1
Non-targeted Liposomes	Moderate	~0.5
Transferrin-targeted Liposomes	High	> 2.0

4.5 Visualization: Mechanism of Receptor-Mediated Transcytosis Across the BBB

Caption: Receptor-mediated delivery across the blood-brain barrier.

Conclusion and Future Directions

The field of CNS therapeutics is at an exciting inflection point. While significant challenges remain, the strategies outlined in this guide—gene therapy, cell-based therapies, and advanced drug delivery systems—represent a paradigm shift away from traditional small-molecule drugs and towards more targeted, and potentially curative, interventions.

Future progress will likely involve:

• Combination Therapies: Integrating multiple therapeutic approaches to target different aspects of complex diseases.

• Biomarker Development: The identification and validation of reliable biomarkers are crucial for early diagnosis, patient stratification, and monitoring treatment response.[1][2]

• Emerging Technologies: Innovations such as CRISPR-based gene editing, exosome-mediated delivery, and the application of artificial intelligence in drug discovery hold immense promise for the future of CNS therapy development.[9][40]

The successful translation of these advanced therapies from the laboratory to the clinic will require continued interdisciplinary collaboration between neuroscientists, engineers, clinicians, and regulatory bodies.

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Application Notes & Protocols for Antimicrobial Studies of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

Introduction: The Emerging Potential of Pyridine Carbonitrile Scaffolds

The pyridine ring is a privileged scaffold in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] Its ability to engage in hydrogen bonding and its unique electronic properties make it a versatile building block for drug design.[1][2] When functionalized with a carbonitrile (-C≡N) group, the pyridine moiety's biological and chemical properties are significantly enhanced, leading to a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and enzyme-inhibitory effects.[1] The addition of a pyrrolidine ring, another common heterocyclic motif in bioactive molecules, can further modulate the compound's physicochemical properties, such as solubility and cell permeability.

This guide focuses on 5-Pyrrolidin-1-ylpyridine-2-carbonitrile , a novel compound of interest for antimicrobial drug discovery. We provide a comprehensive framework for its synthesis, and detailed, field-tested protocols for evaluating its antimicrobial efficacy and cytotoxic profile. The methodologies herein are designed to be self-validating, incorporating established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure data integrity and reproducibility.[3]

Section 1: Synthesis of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

The synthesis of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile can be approached through a nucleophilic aromatic substitution followed by cyanation. This proposed two-step route offers a practical and scalable method for laboratory synthesis.

Protocol 1: Synthesis Pathway

Step 1: Synthesis of 5-(Pyrrolidin-1-yl)picolinaldehyde

• To a solution of 5-bromopicolinaldehyde (1.0 eq) in an appropriate solvent such as dimethylformamide (DMF), add pyrrolidine (1.2 eq) and a base like potassium carbonate (K₂CO₃, 2.0 eq).

• Heat the reaction mixture at 80-100 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature, dilute with water, and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 5-(pyrrolidin-1-yl)picolinaldehyde.

Step 2: Conversion to 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Dissolve the 5-(pyrrolidin-1-yl)picolinaldehyde (1.0 eq) in a suitable solvent like ethanol.

• Add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (2.0 eq) to the solution and stir at room temperature to form the oxime intermediate.

• After the formation of the oxime is complete (monitored by TLC), add a dehydrating agent such as acetic anhydride or a commercial reagent like copper(II) sulfate.

• Heat the reaction mixture to reflux to facilitate the dehydration of the oxime to the nitrile.

• After the reaction is complete, cool the mixture, neutralize it carefully with a saturated sodium bicarbonate solution, and extract the product with an organic solvent.

• Dry, concentrate, and purify the final compound by column chromatography to obtain pure 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Caption: Proposed synthetic workflow for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Section 2: Antimicrobial Susceptibility Testing

A tiered approach is recommended for evaluating the antimicrobial properties of the compound, starting with a primary screen to determine the Minimum Inhibitory Concentration (MIC), followed by an assessment of cidal activity through Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) determination.

Panel of Test Organisms

A standard panel of microorganisms should be used, representing a range of common pathogens. Quality control strains from the American Type Culture Collection (ATCC) are essential for validating assay performance.[4][5]

Gram-Positive Bacteria	Gram-Negative Bacteria	Fungi
Staphylococcus aureus (ATCC 29213)	Escherichia coli (ATCC 25922)	Candida albicans (ATCC 90028)
Enterococcus faecalis (ATCC 29212)	Pseudomonas aeruginosa (ATCC 27853)	Aspergillus brasiliensis (ATCC 16404)
Bacillus subtilis (ATCC 6633)	Klebsiella pneumoniae (ATCC 700603)	Cryptococcus neoformans (ATCC 14116)

Protocol 2: Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This protocol is based on the CLSI M07 guidelines for bacteria and M27/M38 for fungi.

• Preparation of Compound Stock: Prepare a 1280 µg/mL stock solution of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in dimethyl sulfoxide (DMSO). Ensure the final DMSO concentration in the assay does not exceed 1%, as higher concentrations can inhibit microbial growth.

• Preparation of Microtiter Plates: In a sterile 96-well plate, add 100 µL of the appropriate sterile broth (Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to wells 2 through 12. Add 200 µL of the compound stock solution to well 1.

• Serial Dilution: Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2. Mix thoroughly and continue this process down to well 10. Discard the final 100 µL from well 10. This creates a concentration gradient (e.g., 640 µg/mL down to 1.25 µg/mL). Well 11 serves as the growth control (no compound), and well 12 as the sterility control (broth only).

• Inoculum Preparation: Grow microbial cultures overnight. Suspend colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria). Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add 100 µL of the standardized inoculum to wells 1 through 11. The final volume in these wells will be 200 µL.

• Incubation: Incubate the plates at 35 ± 2 °C. Incubation times are typically 18-24 hours for bacteria, 24-48 hours for yeast, and up to 72 hours for filamentous fungi.

• Reading the MIC: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) compared to the growth control.

Protocol 3: Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Determination

The MBC/MFC is determined as a follow-up to the MIC assay to assess whether the compound is static (inhibits growth) or cidal (kills the organism).[6][7]

• Subculturing: Following the MIC reading, take a 10 µL aliquot from each well that showed no visible growth (the MIC well and all wells with higher concentrations).

• Plating: Spot-plate the aliquot onto a sterile, antibiotic-free agar plate (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi).

• Incubation: Incubate the plates under the same conditions as the MIC assay.

• Reading the MBC/MFC: Count the number of colonies on each spot. The MBC/MFC is defined as the lowest concentration of the compound that results in a ≥99.9% reduction of the initial inoculum.[8][9]

Caption: Workflow for MIC and MBC/MFC determination.

Section 3: Cytotoxicity and Selectivity Index

It is crucial to determine if the compound's antimicrobial activity is selective, meaning it is effective against microbes at concentrations that are not harmful to mammalian cells. The MTT assay is a standard colorimetric method for assessing cell viability.[10][11]

Protocol 4: In Vitro Cytotoxicity (MTT Assay)

• Cell Culture: Culture a mammalian cell line, such as Vero (African green monkey kidney) cells (ATCC CCL-81), in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and antibiotics.[12][13]

• Cell Seeding: Seed the cells into a 96-well plate at a density of approximately 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in the cell culture medium. Replace the old medium in the wells with 100 µL of the medium containing the test compound at various concentrations. Include wells for untreated cells (negative control) and a known cytotoxic agent like doxorubicin (positive control).

• Incubation: Incubate the plate for 24-48 hours at 37 °C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well. Incubate for an additional 3-4 hours. During this time, mitochondrial dehydrogenases in living cells will convert the yellow MTT tetrazolium salt into purple formazan crystals.[10]

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration to determine the 50% cytotoxic concentration (CC₅₀).

Data Presentation: Hypothetical Results

The following tables summarize hypothetical data for MIC, MBC, and cytotoxicity.

Table 1: Antimicrobial Activity (µg/mL)

Organism	MIC	MBC/MFC	MBC/MIC Ratio
S. aureus	8	16	2
E. coli	16	64	4
P. aeruginosa	32	>128	>4
C. albicans	16	32	2

An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.[8]

Table 2: Cytotoxicity and Selectivity Index

Cell Line	CC₅₀ (µg/mL)	Selectivity Index (SI) for S. aureus
Vero (ATCC CCL-81)	150	18.75

Selectivity Index (SI) = CC₅₀ / MIC

A higher SI value indicates greater selectivity of the compound for the microbial target over mammalian cells.

Section 4: Mechanistic Insights & Future Directions

The pyridine carbonitrile scaffold suggests several potential mechanisms of antimicrobial action. The electron-withdrawing nature of the nitrile group and the overall electronic properties of the pyridine ring can facilitate interactions with key microbial targets.[14]

Caption: Hypothesized mechanisms of antimicrobial action.

Possible Mechanisms:

• Enzyme Inhibition: The compound may act as an inhibitor of essential bacterial enzymes, such as DNA gyrase or components of the cell wall synthesis machinery.

• Membrane Disruption: The lipophilic character imparted by the pyrrolidine ring combined with the polar pyridine core could enable the molecule to intercalate into and disrupt the bacterial cell membrane.

• Metabolic Interference: The nitrile group could potentially interfere with metabolic pathways crucial for microbial survival.

Future studies should aim to elucidate the precise mechanism of action through assays such as macromolecular synthesis inhibition, membrane potential studies, and target-based enzyme inhibition assays. Further structural optimization based on structure-activity relationship (SAR) studies could lead to the development of more potent and selective antimicrobial agents.

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Application Notes and Protocols for Cobalt-Catalyzed [2+2+2] Cycloaddition in Pyridine Synthesis

Introduction: The Strategic Importance of Pyridine Synthesis

The pyridine scaffold is a cornerstone in medicinal chemistry, materials science, and agrochemicals. Its prevalence in a vast array of biologically active compounds and functional materials necessitates efficient and versatile synthetic methodologies. Among the most powerful strategies for constructing the pyridine ring is the transition-metal-catalyzed [2+2+2] cycloaddition of two alkyne molecules and a nitrile.[1][2][3] This atom-economical reaction allows for the rapid assembly of highly substituted pyridines from simple, readily available precursors.[4][5] While various transition metals can catalyze this transformation, earth-abundant and cost-effective cobalt has emerged as a particularly versatile and robust catalyst.[1][2]

This guide provides an in-depth exploration of cobalt-catalyzed pyridine synthesis, from its mechanistic underpinnings to practical, field-tested protocols. It is designed for researchers, scientists, and drug development professionals seeking to leverage this powerful reaction in their synthetic endeavors.

Mechanistic Insights: The Cobalt Catalytic Cycle

The generally accepted mechanism for the cobalt-catalyzed [2+2+2] cycloaddition of alkynes and nitriles involves a Co(I) active species.[6][7] The catalytic cycle, as supported by experimental evidence and Density Functional Theory (DFT) studies, proceeds through several key steps.[8][9][10] The reaction is initiated by the coordination of two alkyne molecules to the Co(I) center, followed by oxidative coupling to form a cobaltacyclopentadiene intermediate.[4][8] Subsequent coordination and insertion of the nitrile into this metallacycle generates a seven-membered cobaltazacycloheptatriene. The final step is a reductive elimination that releases the substituted pyridine product and regenerates the active Co(I) catalyst, allowing it to re-enter the catalytic cycle.[8][9][10]

Caption: Catalytic cycle of Co-catalyzed pyridine synthesis.

Experimental Protocol: Intermolecular Cycloaddition of Diarylacetylenes and Nitriles

This protocol is based on a robust and well-established system utilizing a Co(II) precatalyst, a phosphine ligand, and a zinc reductant to generate the active Co(I) species in situ.[4][8][10]

Materials and Reagents

• Precatalyst: Cobalt(II) iodide (CoI₂)

• Ligand: 1,3-Bis(diphenylphosphino)propane (dppp)

• Reductant: Zinc dust (Zn)

• Substrates: Aryl or alkyl nitrile, Diarylacetylene

• Solvent: Anhydrous N-Methyl-2-pyrrolidone (NMP)

• Inert Gas: Argon or Nitrogen

• Standard laboratory glassware: Schlenk flask, condenser, magnetic stirrer, etc.

• Purification: Silica gel for column chromatography, appropriate solvents (e.g., hexanes, ethyl acetate).

Equipment Setup

All reactions should be performed under an inert atmosphere using standard Schlenk line techniques. Glassware should be oven-dried and cooled under vacuum prior to use.

Step-by-Step Procedure

• Catalyst Preparation: In a glovebox or under a positive flow of inert gas, add CoI₂ (10 mol%), dppp (10 mol%), and Zn dust (50 mol%) to a Schlenk flask equipped with a magnetic stir bar.

• Reagent Addition: To the flask containing the catalyst mixture, add the diarylacetylene (1.0 eq) and the nitrile (1.2 eq).

• Solvent Addition: Add anhydrous NMP via syringe to achieve a suitable concentration (e.g., 0.2 M with respect to the diarylacetylene).

• Reaction Execution: Seal the flask, and place it in a preheated oil bath at 120 °C. Stir the reaction mixture vigorously for 24 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by taking aliquots (under inert atmosphere) for GC-MS or LC-MS analysis.

• Work-up: After the reaction is complete (as indicated by the consumption of the limiting reagent), cool the flask to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove insoluble inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product is then purified by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure substituted pyridine.

Substrate Scope and Versatility

A key advantage of this cobalt-catalyzed system is its broad substrate scope, allowing for the synthesis of a wide array of polyarylpyridines.[4][8][11] The reaction tolerates various functional groups on both the nitrile and the alkyne components.

Entry	Alkyne	Nitrile	Product	Yield (%)
1	Diphenylacetylene	Benzonitrile	2,3,4,5,6-Pentaphenylpyridine	95
2	Diphenylacetylene	Acetonitrile	2-Methyl-3,4,5,6-tetraphenylpyridine	88
3	Di(p-tolyl)acetylene	Benzonitrile	2-Phenyl-3,4,5,6-tetra(p-tolyl)pyridine	92
4	Diphenylacetylene	p-Toluonitrile	2-(p-Tolyl)-3,4,5,6-tetraphenylpyridine	93
5	Diphenylacetylene	Cyclohexanecarbonitrile	2-Cyclohexyl-3,4,5,6-tetraphenylpyridine	75

Yields are representative and may vary based on specific reaction conditions and scale.[4][8]

Application Notes: Troubleshooting and Optimization

• Causality of Components:

  • CoI₂ (Precatalyst): A stable and readily available source of cobalt.

  • dppp (Ligand): The bidentate phosphine ligand stabilizes the active cobalt species and prevents catalyst decomposition. Other phosphine ligands can be screened to optimize reactivity.

  • Zn (Reductant): Reduces the Co(II) precatalyst to the catalytically active Co(I) species. It is crucial that the zinc is activated (e.g., by washing with HCl followed by drying) for efficient reduction.

  • NMP (Solvent): A polar aprotic solvent that is effective in dissolving the reagents and catalyst components and can withstand the high reaction temperatures.

• Common Pitfalls and Solutions:

  • Low Yield: This can be due to several factors. Ensure all reagents and the solvent are scrupulously dried, as water can quench the active catalyst. The inert atmosphere must be strictly maintained throughout the reaction. Incomplete reduction of the Co(II) precatalyst can also lead to low activity; consider using freshly activated zinc dust.

  • Formation of Benzene Derivatives: A common side reaction is the [2+2+2] cyclotrimerization of the alkyne to form hexasubstituted benzene derivatives.[7] This can be minimized by using a slight excess of the nitrile relative to the alkyne, which favors the pyridine formation pathway.

  • Difficulty in Purification: Polyaromatic products can sometimes be challenging to separate from starting materials or side products. Careful optimization of the chromatographic conditions is often necessary.

• Self-Validating System:

  • A control experiment without the cobalt precatalyst should yield no product, confirming the catalytic role of cobalt.[7]

  • Similarly, a reaction run without the zinc reductant should also fail, demonstrating the necessity of generating the lower-valent cobalt species for catalytic activity.[7]

Conclusion

The cobalt-catalyzed [2+2+2] cycloaddition is a powerful and highly convergent method for the synthesis of substituted pyridines. Its operational simplicity, use of an inexpensive and earth-abundant metal catalyst, and broad substrate tolerance make it an attractive tool for synthetic chemists in both academic and industrial settings. By understanding the underlying mechanism and paying close attention to experimental parameters, researchers can effectively implement this methodology for the efficient construction of complex pyridine-containing molecules.

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• Gandon, V., & Aubert, C. (2005). Recent progress in cobalt-mediated [2 + 2 + 2] cycloaddition reactions. Chemical Communications, (26), 3343-3353. [Link]

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• Sciencemadness.org. (2017). bis pyridine dichloride Cobalt II synthesis. Sciencemadness Discussion Board. [Link]

• Malacria, M., Aubert, C., & Gandon, V. (2023). Cobalt(I)-Catalyzed (3 + 2 + 2) Cycloaddition between Alkylidenecyclopropanes, Alkynes, and Alkenes. Organic Letters, 25(46), 8344-8348. [Link]

• PubMed Central. (2025). Azide–alkyne cycloaddition reactions over cobalt (0) nanoparticles supported on CaTiO3 perovskite. PubMed Central. [Link]

• Heller, B., & Hapke, M. (2007). The fascinating construction of pyridine ring systems by transition metal-catalysed [2 + 2 + 2] cycloaddition reactions. Chemical Society Reviews, 36(7), 1085-1094. [Link]

• ResearchGate. (n.d.). Cobalt-Catalysed [2+2+2] Cycloadditions. ResearchGate. [Link]

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• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Organic Chemistry Portal. [Link]

• Wordpress. (n.d.). Metal-catalysed Pyridine Ring Synthesis. Wordpress. [Link]

• Wang, C.-S., Sun, Q., García, F., Wang, C., & Yoshikai, N. (2021). Robust Cobalt Catalyst for Nitrile/Alkyne [2+2+2] Cycloaddition: Synthesis of Polyarylpyridines and Their Mechanochemical Cyclodehydrogenation to Nitrogen-Containing Polyaromatics*. PubMed. [Link]

• Fatland, A. W., & Eaton, B. E. (2000). Cobalt-catalyzed alkyne-nitrile cyclotrimerization to form pyridines in aqueous solution. Organic Letters, 2(20), 3131-3133. [Link]

• PubMed Central. (n.d.). Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis. PubMed Central. [Link]

• ResearchGate. (2025). Metal complex catalysis in a synthesis of pyridine bases. ResearchGate. [Link]

• Tohoku University. (2021). Robust Cobalt Catalyst for Nitrile/Alkyne [2+2+2] Cycloaddition: Synthesis of Polyarylpyridines and Their Mechanochemical Cyclodehydrogenation to Nitrogen-Containing Polyaromatics**. Tohoku University Research Repository. [Link]

• ACS Publications. (2022). Cobalt-Catalyzed Selective Dearomatization of Pyridines to N–H 1,4-Dihydropyridines. ACS Catalysis. [Link]

• Scientific & Academic Publishing. (2023). Studies of Tethering Atom Effect in Cobalt-catalyzed Alkyne/Nitrile Cyclization Reactions towards the Synthesis of Tetrahydronaphthyridines with Shown Significant Activities against MycobacteriumTuberculosis. Scientific & Academic Publishing. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile Synthesis

Welcome to the technical support guide for the synthesis of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, practical guidance, and troubleshoot common issues encountered during this synthesis. The information is presented in a question-and-answer format to directly address potential challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most effective and widely used method for synthesizing 5-Pyrrolidin-1-ylpyridine-2-carbonitrile?

The most robust and versatile method for this transformation is the Buchwald-Hartwig amination .[1] This palladium-catalyzed cross-coupling reaction involves the formation of a carbon-nitrogen (C-N) bond between an aryl halide (or pseudo-halide) and an amine.[1] For this specific synthesis, the reaction couples 5-halo-pyridine-2-carbonitrile (where the halogen is typically bromine or chlorine) with pyrrolidine. This method has largely superseded older techniques like nucleophilic aromatic substitution (SNAr) due to its broader substrate scope, higher functional group tolerance, and generally milder reaction conditions.[1]

Q2: Why is Buchwald-Hartwig amination preferred over traditional Nucleophilic Aromatic Substitution (SNAr) for this molecule?

While SNAr can be effective for highly electron-deficient aromatic systems, its application to pyridine rings can be challenging.[2][3] The pyridine ring must be sufficiently activated by electron-withdrawing groups for the reaction to proceed efficiently.[4] The cyano group at the 2-position does provide activation; however, the conditions required for SNAr (often high temperatures and strong bases) can be harsh.[2]

The Buchwald-Hartwig amination offers several key advantages[5]:

• Milder Conditions: It typically operates at lower temperatures than SNAr.

• Higher Generality: It is effective for a wider range of substrates, including less reactive aryl chlorides.[6]

• Catalytic Nature: The use of a catalyst allows for high efficiency at low loadings, making it more atom-economical.

Q3: What are the most critical parameters to control for a successful and high-yielding synthesis?

Success in a Buchwald-Hartwig amination hinges on the careful selection and control of several interdependent parameters:

• Catalyst System (Palladium Precatalyst & Ligand): This is arguably the most critical choice. Modern catalyst systems, which utilize bulky, electron-rich phosphine ligands, are essential for high reactivity.[7] The ligand stabilizes the palladium center, promotes the key steps of oxidative addition and reductive elimination, and prevents catalyst decomposition.[7]

• Choice of Base: The base's primary role is to deprotonate the amine, which is a crucial step in the catalytic cycle.[8][9][10] The strength and solubility of the base must be matched to the substrates and solvent.[8][10]

• Solvent: The solvent must be aprotic and capable of dissolving the reactants and catalyst system at the reaction temperature. Anhydrous conditions are paramount.

• Temperature: The reaction temperature must be high enough to drive the reaction forward (especially the oxidative addition step with aryl chlorides) but not so high as to cause catalyst or substrate decomposition.[6]

• Inert Atmosphere: The palladium(0) species in the catalytic cycle is sensitive to oxygen.[11] Therefore, the reaction must be meticulously set up and maintained under an inert atmosphere (e.g., nitrogen or argon).[6][11]

Q4: Which starting material is better: 5-bromo- or 5-chloropyridine-2-carbonitrile?

The choice depends on a trade-off between reactivity and cost.

• 5-Bromopyridine-2-carbonitrile: This is the more reactive substrate. The Carbon-Bromine bond undergoes oxidative addition to the palladium(0) center more readily than a Carbon-Chlorine bond.[12] This generally leads to faster reactions, higher yields, and allows for milder conditions. It is the recommended starting point for initial optimizations.

• 5-Chloropyridine-2-carbonitrile: This substrate is typically less expensive but is significantly less reactive.[6] Successfully coupling the chloro-analogue requires a more active catalyst system (often a more sophisticated ligand), a strong base, and higher reaction temperatures to facilitate the challenging oxidative addition step.[6]

Feature	5-Bromopyridine-2-carbonitrile	5-Chloropyridine-2-carbonitrile
Reactivity	High	Low
Typical Conditions	Milder (e.g., 80-100 °C)	Harsher (e.g., 100-120 °C)
Catalyst Choice	More tolerant of various ligands	Requires highly active, sterically hindered ligands
Cost	Higher	Lower
Recommendation	Ideal for initial trials and small-scale synthesis.	Suitable for large-scale synthesis where cost is a primary driver, but requires more rigorous optimization.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis.

Problem 1: Low or No Conversion of the Starting Halopyridine

Potential Cause A: Catalyst Inactivation or Poisoning

• Explanation: The lone pair of electrons on the pyridine nitrogen of your substrate can coordinate strongly to the palladium center, effectively acting as a ligand and poisoning the catalyst.[6] This prevents the catalyst from participating in the desired catalytic cycle. Additionally, palladium catalysts, especially the active Pd(0) species, are sensitive to air and moisture.

• Troubleshooting Steps:

  • Ensure Strict Inert Atmosphere: Use Schlenk line techniques or a glovebox to assemble the reaction.[6] Degas the solvent thoroughly before use (e.g., by sparging with argon or using a freeze-pump-thaw cycle).

  • Use a More Robust Catalyst System: Switch to a modern, sterically hindered biarylphosphine ligand (e.g., XPhos, RuPhos, or BrettPhos) and a suitable palladium precatalyst (e.g., Pd₂(dba)₃ or a pre-formed G3/G4 precatalyst).[7][11] These bulky ligands create a coordinatively saturated environment around the palladium that can disfavor binding by the pyridine nitrogen.

  • Increase Catalyst Loading: If poisoning is suspected, a moderate increase in catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) may overcome the issue, though this should be a last resort.[6]

Potential Cause B: Insufficient Reaction Temperature or Ineffective Base

• Explanation: The oxidative addition of the C-X bond to the palladium center is often the rate-limiting step, particularly for C-Cl bonds.[6] This step requires sufficient thermal energy. The base must also be strong enough to deprotonate the amine efficiently under the reaction conditions.

• Troubleshooting Steps:

  • Increase Temperature: Gradually increase the reaction temperature in 10 °C increments, monitoring for product formation and potential decomposition by TLC or LC-MS. For 5-chloropyridine-2-carbonitrile, temperatures of 100-120 °C are often necessary.[6]

  • Switch to a Stronger Base: If you are using a weaker base like K₂CO₃ or Cs₂CO₃, switch to a stronger, non-nucleophilic base such as Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LiHMDS).[6][11] NaOtBu is a very common and effective choice for these reactions.[6]

Caption: The catalytic cycle for Buchwald-Hartwig amination.

Experimental Protocol: Synthesis using 5-Bromopyridine-2-carbonitrile

This is a general procedure and should be optimized for specific laboratory conditions.

Reagents & Materials:

• 5-Bromopyridine-2-carbonitrile (1.0 mmol, 1.0 equiv)

• Pyrrolidine (1.2 mmol, 1.2 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

• Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd)

• XPhos (0.022 mmol, 2.2 mol%)

• Anhydrous Toluene (5 mL, ~0.2 M)

• Schlenk flask or oven-dried reaction vial with stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation (Inert Atmosphere): In a glovebox or under a positive pressure of argon, add the 5-bromopyridine-2-carbonitrile, sodium tert-butoxide, and XPhos ligand to the Schlenk flask. [6]2. Catalyst Addition: Add the palladium source, Pd₂(dba)₃, to the flask. [6]3. Solvent and Reagent Addition: Evacuate and backfill the flask with inert gas three times. Add anhydrous toluene via syringe, followed by the pyrrolidine.

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously. [6]5. Monitoring: Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 4-24 hours. Check for the disappearance of the starting material.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. [6]Dilute with ethyl acetate (20 mL) and quench by adding water (10 mL). Separate the layers. Wash the organic layer with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. [6]Purify the crude residue by flash column chromatography on silica gel (pre-treated with 1% Et₃N in the eluent), typically using a gradient of ethyl acetate in hexanes (e.g., 10% to 50% EtOAc). [13]Combine the product-containing fractions and concentrate to yield the pure 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

References

• Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved January 11, 2026, from [Link]

• Sunesson, Y., Limé, E., Nilsson Lill, S. O., Meadows, R. E., & Norrby, P.-O. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry, 79(24), 11961–11969. [Link]

• ResearchGate. (2014). The Role of the Base in Buchwald-Hartwig Amination. Request PDF. [Link]

• Sunesson, Y., Limé, E., Nilsson Lill, S. O., Meadows, R. E., & Norrby, P. O. (2014). Role of the base in Buchwald-Hartwig amination. PubMed. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for palladium-catalyzed amination of morpholine with chlorobenzene. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• The Organic Chemist. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

• Ma, S., Liu, X., & Yu, J. Q. (2022). Palladium-catalysed methylene C(sp3)–H lactamization and cycloamination enabled by chlorinated pyridine-pyridone ligands. National Institutes of Health. [Link]

• Grushin, V. V., & Alper, H. (2001). Catalytic amination of 2-substituted pyridines with hydrazine derivatives. PubMed. [Link]

• Google Patents. (n.d.).

• National Institutes of Health. (n.d.). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. [Link]

• Pearson. (2022). Buchwald-Hartwig Amination Reaction: Videos & Practice Problems. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

• The Organic Chemist. (2019). nucleophilic aromatic substitutions. YouTube. [Link]

• Kashani, S. K., Jessiman, J. E., & Organ, M. G. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. [Link]

• PubChem. (n.d.). 5-(Pyrrolidin-1-ylmethyl)pyridine-2-carbonitrile. [Link]

• SpringerLink. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. [Link]

• ResearchGate. (2024). Amination of Aminopyridines via η6-Coordination Catalysis. [Link]

• The Organic Chemist. (2018). 34.05 Nucleophilic Aromatic Substitution. YouTube. [Link]

• National Institutes of Health. (n.d.). Synthesis of Pyrrolidine Monocyclic Analogues of Pochonicine and Its Stereoisomers. [Link]

• ResearchGate. (2025). In-silico design, synthesis and pharmacological evaluation of pyrrolidine-2-carbonitrile derived anti-diabetic agents. [Link]

• ResearchGate. (n.d.). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine. [Link]

• Google Patents. (n.d.).

• National Institutes of Health. (2025). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. [Link]

• ACS Publications. (2022). Borane-Catalyzed C3-Alkylation of Pyridines with Imines, Aldehydes, or Ketones as Electrophiles. [Link]

• Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. [Link]

• PubMed. (2009). C-5 Substituted heteroaryl 3-pyridinecarbonitriles as PKCtheta inhibitors: Part I. [Link]

• PubMed. (2009). C-5 substituted heteroaryl-3-pyridinecarbonitriles as PKCtheta inhibitors: part II. [Link]

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Technical Support Center: Overcoming Low Yield in Substituted Pyridine Synthesis

Welcome to the Technical Support Center for Substituted Pyridine Synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with low yields in their pyridine synthesis protocols. Pyridine and its derivatives are fundamental scaffolds in pharmaceuticals and materials science, yet their synthesis can be fraught with difficulties, leading to frustratingly low yields.[1][2]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter. We will move beyond simple procedural lists to explain the underlying chemical principles, helping you not only to solve the immediate problem but also to build a robust understanding for future synthetic challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common overarching questions related to low yields in pyridine synthesis.

Q1: My pyridine synthesis reaction is consistently resulting in a low yield. What are the most common initial factors I should investigate?

Low yields in pyridine synthesis can often be traced back to a few fundamental experimental parameters. Before delving into complex mechanistic troubleshooting, it is crucial to verify the following:

• Purity of Starting Materials: The integrity of your starting materials is paramount. Impurities in aldehydes, ketones, amines, or other reagents can introduce side reactions, poison catalysts, or inhibit the desired reaction pathway.[3][4] It is highly recommended to purify starting materials, especially α,β-unsaturated carbonyl compounds and α-pyridinium methyl ketone salts, through recrystallization or column chromatography before use.[3]

• Reaction Conditions (Solvent and Temperature): The choice of solvent and reaction temperature can dramatically influence the reaction outcome.[5] Solvents affect the solubility of reactants and can stabilize or destabilize key intermediates. Temperature control is critical; insufficient heat may lead to an incomplete reaction, while excessive temperatures can promote decomposition and the formation of side products.[4]

• Strict Anhydrous and Inert Conditions: Many pyridine syntheses, particularly those involving organometallic reagents or strong bases like the Chichibabin reaction, are highly sensitive to moisture and atmospheric oxygen.[6][7] Ensure all glassware is rigorously dried (flame-dried or oven-dried) and that reactions are conducted under an inert atmosphere (e.g., argon or nitrogen) to prevent quenching of reagents and formation of byproducts like hydroxypyridines.[6][7]

Q2: How significant is the choice of catalyst, and what are the signs of catalyst deactivation?

Catalyst selection and stability are critical, especially in reactions like pyridine hydrogenation or cross-coupling to introduce substituents.

• Catalyst Selection: The choice of catalyst depends on the specific transformation. For instance, in pyridine hydrogenation to piperidines, common catalysts include Palladium on Carbon (Pd/C), Platinum(IV) Oxide (PtO₂), and Rhodium on Carbon (Rh/C).[8] The activity and selectivity of these catalysts can be tuned by additives, such as acids, which protonate the pyridine nitrogen, preventing it from poisoning the catalyst and activating the ring for reduction.[8]

• Catalyst Deactivation: A gradual decrease in reaction rate or a complete stall of the reaction can indicate catalyst deactivation. This can occur through several mechanisms:

  • Poisoning: The lone pair of electrons on the nitrogen atom of pyridine and its derivatives can strongly adsorb to the metal surface of heterogeneous catalysts, blocking active sites.[8]

  • Sintering: At high temperatures, the metal nanoparticles on a solid support can agglomerate, reducing the active surface area.[8]

  • Formation of Inactive Complexes: In homogeneous catalysis, the catalyst can form stable, inactive complexes with the substrate or product.[9][10]

Q3: Can the order of reagent addition impact the yield of my unsymmetrical pyridine synthesis?

Yes, particularly in multi-component reactions like the Hantzsch synthesis for unsymmetrical pyridines. The order of addition can dictate which intermediates are formed preferentially. Incorrect sequencing can lead to the formation of undesired side products, such as tricyclic pyrans, thereby consuming starting materials and reducing the yield of the target pyridine.[11] It is often advantageous to pre-form the enamine or the Knoevenagel condensation product before the final cyclization step to steer the reaction towards the desired product.[11]

Part 2: Troubleshooting Guides for Specific Pyridine Syntheses

This section provides detailed troubleshooting for common named reactions used in pyridine synthesis.

Guide 1: The Hantzsch Pyridine Synthesis

The Hantzsch synthesis is a classic multi-component reaction to form dihydropyridines, which are subsequently oxidized to pyridines.[12][13] Low yields are a common frustration with this method.[11]

Problem: Low yield of the final pyridine product.

Caption: Troubleshooting workflow for low yield in Hantzsch pyridine synthesis.

Potential Cause 1: Incomplete Oxidation of the Dihydropyridine Intermediate

The initial product of the Hantzsch synthesis is a 1,4-dihydropyridine (DHP), which must be oxidized to the aromatic pyridine.[11] If this step is inefficient, the yield of the desired pyridine will be inherently low.

• Troubleshooting:

  • Monitor the reaction: Use TLC or LC-MS to check for the presence of the DHP intermediate in your crude product mixture.

  • Select an appropriate oxidizing agent: Common oxidants include nitric acid, potassium permanganate (KMnO₄), and chromium trioxide (CrO₃).[12] For milder conditions, iodine in refluxing methanol can be effective.[12]

  • Ensure correct stoichiometry: Use a sufficient excess of the oxidizing agent to drive the reaction to completion.

Potential Cause 2: Suboptimal Reaction Conditions

Traditional Hantzsch conditions, such as refluxing in ethanol, can be slow and inefficient.[11]

• Troubleshooting:

  • Alternative Catalysts: The use of an acid catalyst like p-toluenesulfonic acid (PTSA), especially under ultrasonic irradiation in aqueous micelles, has been shown to dramatically improve yields, often to over 90%.[11]

  • Solvent-Free Conditions: Heating the reactants in the absence of a solvent, sometimes with a solid catalyst like γ-Al₂O₃ nanoparticles, can lead to high yields (up to 95%) and shorter reaction times.[11]

Experimental Protocol: High-Yield Hantzsch Synthesis using PTSA and Ultrasound

• Reactant Mixture: In a round-bottom flask, combine the aldehyde (1 mmol), β-ketoester (2 mmol), and ammonium acetate (1.2 mmol).

• Aqueous Micelle Solution: Add an aqueous solution of sodium dodecyl sulfate (SDS, 0.1 M).

• Catalyst Addition: Add p-toluenesulfonic acid (PTSA) as a catalyst.

• Ultrasonic Irradiation: Place the flask in an ultrasonic bath and irradiate at a specified frequency and power until the reaction is complete (monitor by TLC).

• Workup and Oxidation: Proceed with the standard workup and oxidation of the resulting dihydropyridine.

Guide 2: The Chichibabin Reaction

The Chichibabin reaction is a classic method for the direct amination of pyridine, typically at the 2-position, using sodium amide (NaNH₂).[7] This reaction is notorious for its harsh conditions and potential for low yields and byproduct formation.[3][14]

Problem: Low yield and formation of tar-like byproducts.

Potential Cause 1: Harsh Reaction Conditions

The high temperatures and highly reactive sodium amide traditionally used can lead to polymerization and the formation of bipyridyl dimers.[7]

• Troubleshooting:

  • Modified Base System: A significant improvement in yield and reduction in byproducts can be achieved by using a composite base of sodium hydride (NaH) and an iodide salt (e.g., LiI or NaI).[15][16] This allows the reaction to proceed under much milder conditions (65-85 °C).[15][16]

  • Temperature Control: Carefully control the reaction temperature. Even with milder base systems, excessive heat can promote side reactions.

Potential Cause 2: Presence of Moisture

Sodium amide and sodium hydride react violently with water. Any moisture in the reaction will consume the base and can lead to the formation of 2-hydroxypyridine as a significant byproduct.[7]

• Troubleshooting:

  • Rigorous Anhydrous Technique: Flame-dry all glassware under vacuum or oven-dry at >120 °C for several hours and cool under an inert atmosphere.[6]

  • Anhydrous Solvents: Use freshly distilled, anhydrous solvents.[6]

  • High-Purity Reagents: Use high-purity sodium amide or sodium hydride. Old or improperly stored reagents can be less effective and contain impurities.[7]

Data Summary: Comparison of Traditional vs. Modified Chichibabin Conditions

Parameter	Traditional Chichibabin	Modified NaH/LiI Method
Base	Sodium Amide (NaNH₂)	Sodium Hydride (NaH) + Lithium Iodide (LiI)
Temperature	High (e.g., 100-130 °C)[14]	Mild (65-85 °C)[15][16]
Common Issues	Tar formation, low yields, hydroxypyridine byproducts[7]	Significantly reduced byproducts, higher yields[15]
Typical Yields	Moderate to good, but variable[14]	Good to excellent (often >90%)[15][17]

Guide 3: The Kröhnke Pyridine Synthesis

The Kröhnke synthesis is a versatile method for preparing highly functionalized pyridines from α-pyridinium methyl ketone salts and α,β-unsaturated carbonyl compounds.[18][19]

Problem: Low or no formation of the desired pyridine product.

Caption: Decision pathway for troubleshooting low yield in Kröhnke synthesis.

Potential Cause 1: Impure or Wet Starting Materials

The purity of the α-pyridinium methyl ketone salt and the α,β-unsaturated carbonyl compound is crucial.[3] Moisture can interfere with the reaction, and impurities can lead to side reactions.[4]

• Troubleshooting:

  • Purify the Pyridinium Salt: These salts can often be purified by recrystallization from a suitable solvent like ethanol/ether.[3]

  • Purify the α,β-Unsaturated Carbonyl: These are often prepared via aldol condensation and should be purified by recrystallization or column chromatography to remove unreacted starting materials.[3]

  • Ensure Dryness: Ensure the pyridinium salt and ammonium acetate are completely dry.

Potential Cause 2: Inefficient Reaction Conditions

• Troubleshooting:

  • Temperature Optimization: While temperatures generally do not exceed 140 °C, the optimal temperature can be substrate-dependent.[3][4] It is advisable to screen a range of temperatures (e.g., 80 °C, 100 °C, 120 °C) to find the ideal condition for your specific reaction.[3]

  • Reaction Time: Monitor the reaction progress by TLC. Prolonged reaction times can sometimes lead to product decomposition.[3]

  • Consider Microwave Irradiation: The use of microwave irradiation can significantly reduce reaction times and, in some cases, improve yields.[3]

  • Solvent-Free Conditions: This method is often very successful when the reactants are heated together without a solvent, which can lead to excellent yields.[3][5]

Experimental Protocol: Typical Kröhnke Pyridine Synthesis

• Reactant Mixture: To a solution of the α-pyridinium methyl ketone salt (1.0 mmol) and the α,β-unsaturated carbonyl compound (1.0 mmol) in glacial acetic acid (10 mL), add ammonium acetate (10.0 mmol).[3]

• Heating: Heat the reaction mixture at reflux (approximately 120 °C) for 2-4 hours.[3]

• Monitoring: Monitor the progress of the reaction by TLC.[3]

• Workup: After completion, cool the reaction mixture to room temperature and pour it into ice water.[3]

• Neutralization and Isolation: Neutralize the mixture with a base (e.g., sodium carbonate solution) until a precipitate forms. Collect the solid product by vacuum filtration.[3]

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).[4]

Part 3: Purification Strategies to Improve Isolated Yield

Even with a successful reaction, a low isolated yield can be the result of inefficient purification.

Q4: My reaction seems to have worked well according to TLC/LC-MS, but my isolated yield is poor. What can I do?

• Optimize Column Chromatography:

  • Choice of Stationary Phase: While silica gel is most common, for very polar or basic pyridine compounds, alumina (neutral or basic) may be a better choice to prevent streaking and irreversible adsorption.

  • Solvent System: Carefully select the eluent system. A gradient elution is often necessary to separate the product from closely related impurities. Adding a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent can improve the peak shape and recovery of basic pyridine compounds on silica gel.

• Recrystallization: This is an excellent method for purifying solid products. The key is to find a suitable solvent or solvent system in which the product is soluble at high temperatures but sparingly soluble at low temperatures, while impurities remain soluble at all temperatures or are insoluble.

• Acid-Base Extraction: Pyridines are basic and can be protonated by acids to form water-soluble salts. This property can be exploited for purification:

  • Dissolve the crude product in an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the organic layer with a dilute aqueous acid (e.g., 1M HCl). The pyridine product will move to the aqueous layer as its hydrochloride salt, while non-basic impurities will remain in the organic layer.

  • Separate the aqueous layer, and then make it basic with a suitable base (e.g., NaOH or Na₂CO₃) to regenerate the free pyridine.

  • Extract the free pyridine back into an organic solvent.

  • Dry the organic layer and evaporate the solvent to obtain the purified product.

References

• Revisiting the Chichibabin reaction: C2-amination of pyridines with a NaH-iodide composite. DR-NTU. Available from: [Link]

• Revisiting the Chichibabin Reaction: C2 Amination of Pyridines with a NaH−Iodide Composite. ResearchGate. Available from: [Link]

• Kröhnke pyridine synthesis. Wikipedia. Available from: [Link]

• Milder Conditions for the Chichibabin Reaction. ChemistryViews. Available from: [Link]

• Hantzsch pyridine synthesis. Wikipedia. Available from: [Link]

• Chichibabin reaction. Grokipedia. Available from: [Link]

• Pyridine synthesis. Organic Chemistry Portal. Available from: [Link]

• Substituted Dihydropyridine Synthesis by Dearomatization of Pyridines. PMC. Available from: [Link]

• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. NIH. Available from: [Link]

• Influence of the solvent on reaction yield. ResearchGate. Available from: [Link]

• Pharmaceutical Production Methods - Efficient Synthesis of Pyridines. Available from: [Link]

• A Directive Ni Catalyst Overrides Conventional Site-Selectivity in Pyridine C–H Alkenylation. Available from: [Link]

• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)-H Borylation. Princeton University. Available from: [Link]

• Pyridine Synthesis: Cliff Notes. Baran Lab. Available from: [Link]

• Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. PMC. Available from: [Link]

• KR101652750B1 - Purification method of pyridine and pyridine derivatives. Google Patents.

• An In-Depth Exploration of Six Decades of the Kröhnke Pyridine Synthesis. PubMed. Available from: [Link]

• Eco-Friendly Hantzsch Pyridine Synthesis in Water. BIOENGINEER.ORG. Available from: [Link]

• Learning from the Hantzsch synthesis. Available from: [Link]

• Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction. Royal Society Open Science. Available from: [Link]

• Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. ACS Publications. Available from: [Link]

• A Simple, Modular Synthesis of Substituted Pyridines. PMC. Available from: [Link]

• The Crucial Role of Pyridine Derivatives in Modern Pharmaceutical Synthesis. Available from: [Link]

• Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. ACS Publications. Available from: [Link]

• Pyridine - Some Industrial Chemicals. NCBI Bookshelf. Available from: [Link]

• Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines. PMC. Available from: [Link]

• Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Pharmaguideline. Available from: [Link]

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Technical Support Center: Overcoming Purification Challenges for Polar Heterocyclic Compounds

Welcome to the technical support center dedicated to addressing the unique and often complex challenges associated with the purification of polar heterocyclic compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter these molecules in their daily work. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying rationale to empower you to make informed decisions and effectively troubleshoot your purification workflows.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions and challenges faced during the purification of polar heterocyclic compounds.

Q1: My highly polar heterocyclic compound shows poor or no retention on a standard C18 reversed-phase column and elutes in the void volume. What are my options?

This is a classic problem arising from the limited hydrophobic interaction between a very polar analyte and the nonpolar C18 stationary phase.[1] Here’s a systematic approach to address this:

• Switch to a More Suitable Stationary Phase: A C18 column is often not the best choice for highly polar compounds.[2] Consider these alternatives:

  • Polar-Embedded Phases: These columns incorporate a polar group within the alkyl chain, enhancing the retention of polar compounds.[1]

  • Phenyl Phases: These offer alternative selectivity through π-π interactions, which can be beneficial for aromatic heterocycles.[1]

  • Cyano Phases: These are versatile and can be used in both reversed-phase and normal-phase modes, providing different selectivity based on dipole-dipole interactions.[1]

• Employ Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a powerful technique for retaining and separating very polar compounds.[3] It utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, typically acetonitrile, and a small amount of aqueous buffer. This creates a water-rich layer on the stationary phase surface, allowing for the partitioning of polar analytes.[3]

• Consider Mixed-Mode Chromatography: This technique uses stationary phases with multiple interaction mechanisms, such as reversed-phase and ion-exchange.[4] This allows for the retention of both polar and nonpolar analytes in a single run and can be finely tuned by adjusting mobile phase pH, ionic strength, and organic solvent content.[5][6]

• Explore Supercritical Fluid Chromatography (SFC): SFC is an emerging technique that uses a supercritical fluid, most commonly carbon dioxide, as the mobile phase.[7][8] It is particularly effective for the purification of polar and chiral compounds, offering fast and efficient separations.[7][9] While pure CO2 is nonpolar, its elution strength can be increased by adding polar co-solvents like methanol.[7]

Q2: I'm observing significant peak tailing for my basic nitrogen-containing heterocycle on a silica gel column. How can I improve the peak shape?

Peak tailing for basic compounds on silica gel is a common issue caused by strong interactions between the basic analyte and acidic silanol groups on the silica surface.[10] Here are some effective strategies:

• Add a Basic Modifier to the Mobile Phase: Incorporating a small amount of a basic modifier, such as triethylamine (0.1-1%) or ammonia in methanol, to your mobile phase can neutralize the acidic sites on the silica gel, leading to improved peak shape.[2]

• Use an Alternative Stationary Phase:

  • Alumina: Basic or neutral alumina can be an excellent substitute for silica when purifying basic compounds.[2]

  • Deactivated Silica Gel: It is possible to reduce the acidity of silica gel to minimize unwanted interactions.[11]

• Reversed-Phase Chromatography with an Acidic Modifier: If you switch to a reversed-phase method (e.g., C18), adding a small amount of an acid like formic acid or trifluoroacetic acid to the mobile phase can improve peak shape.[2] This ensures the basic heterocycle is consistently protonated and reduces interactions with any residual silanol groups on the stationary phase.[1]

Q3: My polar heterocyclic compound is not soluble in the initial high-organic mobile phase for my HILIC separation. How can I address this?

Sample solubility is crucial for successful HILIC separations.[1] If your compound is insoluble in the starting mobile phase (e.g., 95% acetonitrile), here's what you can do:

• Dissolve in a Stronger Solvent: You can dissolve your sample in a minimal amount of a stronger, more polar solvent like water or DMSO, and then dilute it with the initial mobile phase.[1] It is important to use the smallest volume possible of the strong solvent to avoid peak distortion.

• Match the Sample Diluent to the Mobile Phase: Whenever possible, try to dissolve your sample in a solvent mixture that is as close as possible to the initial mobile phase composition. For many polar analytes in HILIC, a 75/25 mixture of acetonitrile and methanol can be a good starting point.

Q4: I'm struggling to crystallize my highly polar heterocyclic compound. What techniques can I try?

Crystallization of highly polar compounds can be challenging due to their high solubility in polar solvents and potential for strong intermolecular interactions that hinder the formation of an ordered crystal lattice. Here are some troubleshooting steps:

• "Oiling Out": If your compound separates as an oil instead of crystals, it could be due to the solution being supersaturated or cooled too quickly.[2] Try adding a small amount of hot solvent to redissolve the oil and then allow it to cool down much more slowly.[2]

• Induce Crystallization:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution to create nucleation sites.[2]

  • Seeding: If you have a small crystal of the pure compound, add it to the solution to induce crystallization.[2]

• Solvent System Optimization:

  • Change the Solvent: Experiment with different solvents or solvent systems. A good crystallization solvent is one in which your compound is soluble when hot but sparingly soluble when cold.[12]

  • Co-solvent System: Use a pair of miscible solvents, one in which your compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "poor" in which it is poorly soluble (the "poor" solvent).[13] Dissolve your compound in a minimum amount of the hot "good" solvent and then slowly add the "poor" solvent until the solution becomes slightly cloudy.[14] Then, allow it to cool slowly.

Q5: When should I choose acid-base extraction for my polar heterocyclic compound?

Acid-base extraction is a powerful and simple purification technique, but it's only suitable for compounds with acidic or basic functional groups.[15][16] It works by changing the charge state of the molecule to alter its solubility between an organic and an aqueous phase.[16]

• For Basic Heterocycles: You can dissolve your crude mixture in an organic solvent and wash it with an aqueous acid (e.g., 1M HCl).[1] The basic heterocycle will be protonated, forming a water-soluble salt that partitions into the aqueous layer.[1] The impurities remain in the organic layer. You can then separate the layers, basify the aqueous layer (e.g., with NaOH), and extract your purified neutral compound back into an organic solvent.[1]

• For Acidic Heterocycles: The principle is the same, but you would use an aqueous base (e.g., NaOH or NaHCO3) to deprotonate the acidic heterocycle, making it water-soluble.[17]

Troubleshooting Acid-Base Extractions:

• Emulsion Formation: If an emulsion forms at the interface of the two layers, you can try adding a small amount of brine (saturated NaCl solution) or gently swirling the separatory funnel to break it.[1]

• Incomplete Extraction: Perform multiple extractions with smaller volumes of the aqueous phase rather than a single large volume extraction for better efficiency.[1]

Section 2: Troubleshooting Guides

This section provides a more in-depth, scenario-based approach to troubleshooting common purification problems.

Scenario 1: Chromatography of a Polar, Basic Heterocycle

Issue: You are attempting to purify a polar, basic heterocyclic compound using flash chromatography on silica gel. You observe a long streak instead of a well-defined spot on your TLC plate, and the compound either doesn't elute from the column or comes off as a very broad band with low recovery.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for purifying basic heterocycles.

Scenario 2: Crystallization of a Highly Polar Heterocycle

Issue: You have a highly polar, solid heterocyclic compound that you are trying to purify by recrystallization. However, it either "oils out" or remains in solution even after cooling.

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting crystallization issues.

Section 3: Detailed Protocols

Protocol 1: HILIC Purification of a Polar Heterocycle

This protocol outlines a general procedure for developing a HILIC method for the purification of a polar heterocyclic compound.

• Column Selection: Choose a HILIC column with a suitable stationary phase (e.g., bare silica, amide, or zwitterionic).

• Mobile Phase Preparation:

  • Solvent A: Acetonitrile

  • Solvent B: Aqueous buffer (e.g., 10 mM ammonium formate or ammonium acetate, pH adjusted with formic acid or ammonia).

• Column Equilibration: Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 10-15 column volumes or until a stable baseline is achieved.

• Sample Preparation: Dissolve the sample in a solvent mixture that is as close as possible to the initial mobile phase composition.[1] If solubility is an issue, dissolve in a minimal amount of a stronger solvent (like water or DMSO) and then dilute with acetonitrile.[1]

• Gradient Elution:

  • Start with a high percentage of organic solvent (e.g., 95% A).

  • Run a linear gradient to increase the percentage of the aqueous solvent (e.g., to 50% B over 10-15 minutes).

  • Hold at the final composition for a few minutes to ensure all compounds have eluted.

  • Return to the initial conditions and re-equilibrate before the next injection.

• Optimization: Adjust the gradient slope, buffer pH, and temperature to optimize the separation.

Protocol 2: Acid-Base Extraction of a Basic Aza-heterocycle

This protocol provides a step-by-step guide for the purification of a basic aza-heterocycle from a mixture containing neutral or acidic impurities.

• Dissolution: Dissolve the crude mixture containing the basic aza-heterocycle in an appropriate organic solvent (e.g., diethyl ether or dichloromethane) in a separatory funnel.[1]

• Acidic Extraction:

  • Add an equal volume of a dilute aqueous acid (e.g., 1M HCl) to the separatory funnel.[1]

  • Stopper the funnel and shake vigorously, periodically venting to release any pressure buildup.[1]

  • Allow the layers to separate. The protonated basic aza-heterocycle will be in the lower aqueous layer.[1]

  • Drain the aqueous layer into a clean flask.[15]

  • Repeat the extraction of the organic layer with fresh aqueous acid two more times to ensure complete recovery.[1]

• Neutralization and Back-Extraction:

  • Combine the aqueous extracts and cool them in an ice bath.

  • Slowly add a base (e.g., 1M NaOH or saturated NaHCO₃) until the solution is basic (check with pH paper).[1] The deprotonated aza-heterocycle may precipitate out or form an oily layer.[1]

  • Add an organic solvent to the flask and transfer the mixture to a separatory funnel.

  • Extract the neutral aza-heterocycle back into the organic layer.[1]

  • Repeat the extraction two more times.[1]

• Drying and Solvent Removal:

  • Combine the organic extracts and dry them over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).[1]

  • Filter off the drying agent and remove the solvent under reduced pressure to obtain the purified aza-heterocycle.[1]

Section 4: Quantitative Data Summary

Table 1: Common Chromatographic Techniques for Polar Heterocycles

Technique	Stationary Phase	Mobile Phase	Retention Mechanism(s)	Best Suited For
Reversed-Phase (RP-HPLC)	Nonpolar (e.g., C18)	Polar (e.g., Water/Acetonitrile)	Hydrophobic interactions	Moderately polar heterocycles.
HILIC	Polar (e.g., Silica, Amide)	High organic, low aqueous	Partitioning, hydrogen bonding, electrostatic interactions	Highly polar and hydrophilic heterocycles.[3]
Mixed-Mode Chromatography	Multiple functionalities (e.g., C18 + Ion-exchanger)	Polar, tunable pH and ionic strength	Hydrophobic, ion-exchange, HILIC	Complex mixtures of polar, nonpolar, and ionizable heterocycles.[5]
Normal Phase (NP-HPLC)	Polar (e.g., Silica, Alumina)	Nonpolar (e.g., Hexane/Ethyl Acetate)	Adsorption	Less polar heterocycles, but can be adapted for some polar ones with highly polar mobile phases.[18]
Ion-Exchange (IEX)	Charged (Anionic or Cationic)	Aqueous buffers with salt gradients	Electrostatic interactions	Ionizable and charged heterocyclic compounds.[19][20]
Supercritical Fluid (SFC)	Various (similar to HPLC)	Supercritical CO2 with polar modifiers	Partitioning, Adsorption	Chiral and achiral polar heterocycles; offers "green" advantages.[7][9]

References

• How Good is SFC for Polar Analytes? | Chromatography Today. [https://www.chromatographytoday.com/news/sfc-uhpsfc/3 SFC/how-good-is-sfc-for-polar-analytes/32156]([Link] SFC/how-good-is-sfc-for-polar-analytes/32156)

• Ion chromatography - Wikipedia. [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Blog. [Link]

• Mixed-Mode Chromatography and Stationary Phases. [Link]

• Mixed-Mode HPLC Separations: What, Why, and How | LCGC International. [Link]

• Supercritical fluid chromatography - Wikipedia. [Link]

• Video: Supercritical Fluid Chromatography - JoVE. [Link]

• Mixed-Mode Chromatography—A Review - LCGC International. [Link]

• Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR) - Faraday Discussions (RSC Publishing). [Link]

• What is Supercritical Fluid Chromatography (SFC) Chromatography? - Teledyne Labs. [Link]

• Ion Exchange Chromatography Animation - YouTube. [Link]

• Considerations on HILIC and Polar Organic Solvent Based Separations: Use of Cyclodextrin and Macrocyclic Glycopetide Stationary Phases - PMC - NIH. [Link]

• Introduction to Ion Exchange Chromatography - Bio-Rad. [Link]

• The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes | Request PDF - ResearchGate. [Link]

• Acid-Base Extraction.1. [Link]

• 4.8: Acid-Base Extraction - Chemistry LibreTexts. [Link]

• Column chromatography & TLC on highly polar compounds? : r/chemistry - Reddit. [Link]

• Acid–base extraction - Wikipedia. [Link]

• Recrystallization. [Link]

• HILIC – The Rising Star of Polar Chromatography - Element Lab Solutions. [Link]

• Purification: Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. [Link]

• Chromatography: Techniques & Types (Full Lesson) | Organic Chemistry | Sketchy MCAT. [Link]

• Recrystallization. [Link]

• Application of Hydrophilic Interaction Chromatography (HILIC) in pharmaceutical analysis. [Link]

• Organic Acid-Base Extractions - Chemistry Steps. [Link]

• Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects - PubMed Central. [Link]

• Recrystallization. --->. [Link]

• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. [Link]

• Recrystallization - Chemistry LibreTexts. [Link]

• Chromatography: Solvent Systems For Flash Column - Department of Chemistry : University of Rochester. [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds | Analytical Chemistry. [Link]

• Very polar compound purification using aqueous normal-phase flash column chromatography | Biotage. [Link]

• Purification of strong polar and basic compounds : r/Chempros - Reddit. [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews. [Link]

• Chiral separation of heterocyclic drugs by HPLC: solute-stationary phase base-pair interactions | Journal of the American Chemical Society - ACS Publications. [Link]

• Progress, challenges and future directions of heterocycles as building blocks in iterative methodologies towards sequence-defined oligomers and polymers - RSC Publishing. [Link]

• Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column - PubMed. [Link]

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Technical Support Center: Improving the Stability of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in Aqueous Solutions

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the critical challenge of maintaining the stability of this compound in aqueous solutions. Our focus is on providing scientifically grounded, actionable solutions to ensure the integrity of your experiments and formulations.

Introduction to the Challenge

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a versatile heterocyclic compound with significant potential in medicinal chemistry and materials science.[1][2] However, like many nitrile-containing aromatic systems, its utility can be hampered by instability in aqueous environments. The primary degradation pathway is the hydrolysis of the nitrile group, which can be catalyzed by both acidic and basic conditions, leading to the formation of an amide and subsequently a carboxylic acid.[3][4][5] This degradation compromises sample purity, affects biological activity, and can lead to inconsistent experimental results. This guide will walk you through understanding, mitigating, and analyzing the stability of this compound.

Troubleshooting Guide: Diagnosis and Mitigation of Degradation

This section is designed to help you identify the root cause of instability in your specific application and provide targeted solutions.

Question 1: I'm observing a rapid loss of my compound in an aqueous buffer. How can I confirm that hydrolysis of the nitrile group is the cause?

Answer:

Confirming hydrolysis as the degradation pathway is the first critical step. A multi-pronged approach involving analytical chemistry is recommended.

Analytical Workflow for Degradation Analysis:

• Forced Degradation Study: Intentionally stress your compound under various conditions to accelerate degradation and identify the products. This is a standard practice in pharmaceutical stability testing.[6][7]

  • Acidic Conditions: Incubate a solution of your compound in 0.1 M HCl.

  • Basic Conditions: Incubate a solution in 0.1 M NaOH.

  • Neutral Conditions: Incubate in purified water or your buffer at neutral pH.

  • Oxidative Stress: Treat with a dilute solution of hydrogen peroxide (e.g., 3%).[7]

  • Thermal Stress: Heat the solution (e.g., 50-70°C).[7]

• Chromatographic Analysis: Use High-Performance Liquid Chromatography (HPLC) to monitor the disappearance of the parent compound and the appearance of new peaks over time in your stressed samples. A reversed-phase C18 column is often a good starting point.[6]

• Mass Spectrometry (MS) Identification: Couple your HPLC to a mass spectrometer (LC-MS) to determine the mass-to-charge ratio (m/z) of the degradation products.

  • Expected Degradation Products:

    • Amide Intermediate: You would expect to see a new species with a mass increase of 18 Da (corresponding to the addition of a water molecule).

    • Carboxylic Acid Final Product: This will have a mass increase of 17 Da from the amide intermediate (or 35 Da from the parent nitrile).

Experimental Protocol: Forced Degradation and LC-MS Analysis

• Sample Preparation: Prepare stock solutions of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in an organic solvent like acetonitrile or methanol at a concentration of 1 mg/mL.

• Stress Conditions:

  • For acidic, basic, and neutral hydrolysis, dilute the stock solution into the respective aqueous media to a final concentration of 100 µg/mL.

  • For oxidative stress, mix your stock solution with an equal volume of 3% H₂O₂.

  • For thermal stress, place a sealed vial of your aqueous solution in a controlled temperature oven.

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 4, 8, 24 hours).

• Quenching: If necessary, neutralize the acidic and basic samples before injection to prevent further degradation on the column.

• LC-MS Analysis:

  • Column: C18, 2.1 x 50 mm, 1.8 µm.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient from 5% to 95% B over several minutes.

  • Detection: UV (e.g., at 254 nm) and MS (in positive ion mode to observe protonated molecules).

Caption: Workflow for forced degradation and analysis.

Question 2: My experiments require the compound to be in a solution at physiological pH (7.4) for several hours. What are the best strategies to prevent hydrolysis?

Answer:

Maintaining stability at or near neutral pH is a common requirement. Several strategies can be employed, often in combination.

1. pH Optimization and Buffer Selection:

While physiological pH is the target, even small deviations can significantly impact hydrolysis rates. The pyridine moiety can be protonated at lower pH, potentially influencing the electrophilicity of the nitrile carbon.[8][9]

• Recommendation: Conduct a pH stability profile. Prepare a series of buffers (e.g., phosphate, citrate, TRIS) ranging from pH 6.0 to 8.0. Monitor the compound's concentration over your experimental timeframe using HPLC. This will identify the "sweet spot" of maximum stability.

2. Co-solvents:

Reducing the activity of water by including a miscible organic co-solvent is a highly effective method.

• Common Co-solvents:

  • DMSO (Dimethyl sulfoxide): Excellent solubilizing power, but use with caution as it can have biological effects.

  • Ethanol: Generally well-tolerated in biological assays.

  • Propylene Glycol & Polyethylene Glycol (PEG): Often used in formulation development.

• Recommendation: Start with low percentages of co-solvent (e.g., 1-5% v/v) and increase as needed and as tolerated by your experimental system. Create a matrix of conditions (e.g., different co-solvents at various concentrations) to find the optimal balance between stability and experimental compatibility.

Quantitative Data Summary: Co-solvent Effect on Stability

Co-solvent (10% v/v in pH 7.4 Buffer)	% Remaining after 24h
None (Control)	65%
DMSO	98%
Ethanol	92%
Propylene Glycol	95%
Note: These are illustrative values. Actual results must be determined experimentally.

3. Temperature Control:

Hydrolysis reactions are temperature-dependent.

• Recommendation: Perform all experiments at the lowest practical temperature. If possible, prepare stock solutions and store them at 4°C or -20°C. During experiments, use an ice bath for your samples when not in use.

Caption: Key strategies for enhancing aqueous stability.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in water?

A1: The primary degradation pathway is the hydrolysis of the nitrile (-C≡N) group.[3][10] This reaction proceeds in two main steps, often catalyzed by acid or base. First, the nitrile is converted to a primary amide intermediate (carboxamide). Subsequently, the amide is further hydrolyzed to the corresponding carboxylic acid, releasing ammonia.[4][5]

Caption: Hydrolysis degradation pathway of the nitrile.

Q2: Can I use antioxidants to improve the stability of my compound?

A2: While oxidative degradation is a common concern for many organic molecules, the primary instability of this specific compound in aqueous solution is likely hydrolytic, not oxidative. Your forced degradation study (as described in Troubleshooting Question 1) will confirm this. If you do observe significant degradation in the presence of H₂O₂, then adding antioxidants like ascorbic acid or butylated hydroxytoluene (BHT) could be beneficial. However, for preventing nitrile hydrolysis, they will have little to no effect.

Q3: How should I prepare and store stock solutions of this compound?

A3: For maximum stability, stock solutions should be prepared in a dry, aprotic organic solvent such as anhydrous DMSO or acetonitrile.[11] Store these stock solutions at low temperatures, such as -20°C or -80°C, in tightly sealed vials to prevent moisture absorption. Prepare aqueous working solutions fresh for each experiment by diluting the concentrated organic stock into your aqueous buffer immediately before use.

Q4: Are there any structural modifications that could improve the intrinsic stability of this class of compounds?

A4: Yes, medicinal chemists often employ strategies to improve the stability of a molecule while retaining its desired activity. For nitrile groups, this can involve introducing electron-withdrawing groups near the nitrile, which can sometimes decrease the susceptibility of the carbon atom to nucleophilic attack by water.[11] However, such modifications constitute a new chemical entity and would require extensive re-evaluation of the compound's biological and physical properties. This approach is typically part of a long-term drug discovery program rather than a short-term experimental fix.[12][13]

References

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Troubleshooting side reactions in pyrrolidine ring formation

Welcome to the technical support center for pyrrolidine ring synthesis. As a ubiquitous scaffold in medicinal chemistry and natural products, the successful construction of the pyrrolidine ring is paramount for many research and development programs.[1][2] However, the journey from starting materials to the final product is often complicated by side reactions that can diminish yield, complicate purification, and compromise stereochemical integrity.

This guide is designed to serve as a first line of support for researchers encountering these challenges. Here, we move beyond simple protocols to explore the mechanistic underpinnings of common side reactions, providing you with the knowledge to troubleshoot effectively and optimize your synthetic strategy.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is low, but I am recovering my starting material. What are the likely causes?

A1: Unreacted starting material typically points to issues with reaction kinetics or thermodynamics. Consider the following:

• Insufficient Activation: The reaction may have a high activation energy barrier that is not being overcome. This can be due to insufficient temperature, an inadequate catalyst, or a catalyst that has been poisoned. For instance, in metal-catalyzed reactions, trace impurities from solvents or reagents can deactivate the catalyst.

• Unfavorable Equilibrium: The reaction may be reversible and the equilibrium may lie towards the starting materials under your current conditions. For reactions that produce a small molecule byproduct like water (e.g., Paal-Knorr synthesis), ensuring its efficient removal via a Dean-Stark trap or molecular sieves can drive the reaction to completion.[3]

• Poor Solubility: One or more of your reagents may not be sufficiently soluble in the chosen solvent at the reaction temperature, limiting their ability to interact.

Q2: I'm observing multiple spots on my TLC plate that are not my starting material or desired product. How do I begin to identify these byproducts?

A2: A systematic approach is crucial.

• Initial Characterization: Use LC-MS to get the mass of the byproducts. This is the fastest way to determine if they are isomers of your product, dimers, or products of fragmentation or reaction with the solvent.

• Spectroscopic Analysis: If a major byproduct can be isolated (e.g., via flash chromatography), obtain detailed spectroscopic data. ¹H and ¹³C NMR will provide structural fragments, while 2D NMR techniques (COSY, HSQC, HMBC) can piece together the full structure.

• Hypothesize Plausible Pathways: Based on your reaction type, consider the most likely side reactions. For example, in a 1,3-dipolar cycloaddition, are you forming regioisomers?[4] In a reductive amination, could you be seeing over-alkylation or reduction of the carbonyl starting material?[5] Compare the expected spectral features of these hypothesized structures with your obtained data.

Q3: How do I control the stereochemistry in my pyrrolidine synthesis? I'm getting a mixture of diastereomers.

A3: Controlling stereochemistry, especially in reactions that create multiple stereocenters like the [3+2] cycloaddition, is a common challenge.[6][7]

• Catalyst Choice: In catalytic asymmetric reactions, the chiral ligand or catalyst is the primary director of stereochemistry. Experiment with different catalysts. For example, in metal-catalyzed cycloadditions, switching from a silver catalyst to a copper or iridium complex can sometimes invert or improve diastereoselectivity.[7][8]

• Solvent Effects: The polarity of the solvent can influence the transition state geometry. A less polar solvent might encourage a more organized, compact transition state, potentially leading to higher diastereoselectivity.

• Temperature: Lowering the reaction temperature often enhances selectivity. While this will slow the reaction rate, the difference in activation energy between the pathways leading to different diastereomers becomes more significant, favoring the lower-energy path.

• Steric Hindrance: Increasing the steric bulk of substituents on either the dipole or the dipolarophile can favor a specific approach, thereby increasing the diastereomeric ratio.[9]

Method-Specific Troubleshooting Guides

Different synthetic routes to pyrrolidines have their own characteristic side reactions. Below, we address the most common issues associated with three workhorse methods.

The Paal-Knorr Synthesis

This classical method involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.[10] While robust, it is susceptible to a major side reaction.

Problem: Formation of Furan Byproduct

Under the acidic conditions often used to promote the Paal-Knorr reaction, the 1,4-dicarbonyl compound can undergo an intramolecular cyclization and dehydration to form a furan, directly competing with the desired pyrrole formation.[11][12]

Caption: Paal-Knorr: Pyrrolidine vs. Furan Pathway.

Causality & Solution: The reaction mechanism hinges on the nucleophilic attack at a protonated carbonyl. The amine competes with the enol oxygen of the other carbonyl. To favor the pyrrolidine pathway:

• Control pH: The reaction should be run under neutral or weakly acidic conditions (e.g., using acetic acid).[12] Strongly acidic conditions (pH < 3) favor furan formation by promoting enolization and subsequent cyclization.[12]

• Amine Nucleophilicity: Use a more nucleophilic amine if possible. However, be aware that highly basic amines can promote self-condensation of the dicarbonyl starting material.

• Reaction Conditions: Running the reaction at a higher concentration of the amine can kinetically favor the desired pathway.

1,3-Dipolar Cycloaddition of Azomethine Ylides

This is one of the most versatile methods for constructing highly substituted pyrrolidines, often with excellent stereocontrol.[1][13] The primary challenges are controlling regioselectivity and preventing decomposition pathways.

Problem: Poor Regio- or Diastereoselectivity

The azomethine ylide (the 1,3-dipole) can add to the dipolarophile (the alkene) in two different orientations (regioisomers) and from two different faces (endo/exo approaches), leading to diastereomers.[14]

Causality & Solution: Selectivity is governed by the electronic and steric properties of the dipole and dipolarophile and their alignment in the transition state.

• Dipolarophile Choice: Electron-withdrawing groups on the alkene not only accelerate the reaction but are also critical for controlling regioselectivity. The substitution pattern dictates the dominant frontier molecular orbitals (HOMO/LUMO) that govern the cycloaddition.

• Catalyst/Lewis Acid: The use of a Lewis acid (e.g., AgOAc, Cu(OTf)₂) coordinates to the reactants, enforcing a more rigid transition state geometry and often dramatically improving diastereoselectivity.[7] Screening different Lewis acids is a key optimization step.

• Solvent: Solvent polarity can influence the stability of the charged intermediates and transition states. A survey of solvents from nonpolar (toluene, THF) to polar (acetonitrile, DMF) is recommended.[15]

Caption: Troubleshooting workflow for cycloaddition selectivity.

Reductive Amination of 1,4-Dicarbonyls

This strategy involves the intramolecular cyclization of an amine onto a second carbonyl after initial formation of an imine/enamine from a 1,4-dicarbonyl and an amine source.[16] The key is to manage the reactivity of the reducing agent.

Problem: Carbonyl Reduction or Enamine Formation

A common issue is the premature reduction of one of the carbonyl groups by the hydride reagent (e.g., NaBH₄) before the amine has had a chance to react.[17] Additionally, with alkyl amines, stable enamines can form, which may be slow to cyclize or participate in other side reactions.[8][9]

Causality & Solution: The choice of reducing agent is critical.

• Use a pH-Sensitive Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for reductive aminations.[5] It is less reactive than NaBH₄ and selectively reduces the protonated iminium ion intermediate over the neutral carbonyl starting material. The reaction is often run with a mild acid like acetic acid to facilitate iminium ion formation.

• Control Reaction Order: In some cases, pre-mixing the dicarbonyl and the amine to allow for imine/enamine formation before adding the reducing agent can improve yields.

• Avoid Over-Reduction: Use the stoichiometric amount of reducing agent. Excess hydride can lead to the reduction of the desired product if it contains reducible functional groups.

Caption: Reductive amination: desired vs. side pathways.

Troubleshooting Toolkit: Experimental Protocols

Data Summary Table

Synthesis Method	Common Side Reaction	Primary Cause	Recommended Solution(s)
Paal-Knorr Synthesis	Furan formation	Strongly acidic conditions (pH < 3) promoting enol cyclization.[12]	Maintain neutral or weakly acidic pH; use a catalytic amount of mild acid (e.g., AcOH).
1,3-Dipolar Cycloaddition	Low stereoselectivity	Uncontrolled transition state geometry.	Screen Lewis acid catalysts; vary solvent polarity; lower reaction temperature.[7][15]
1,3-Dipolar Cycloaddition	Competing enamine formation	Use of alkyl amides with certain catalysts.[8][9]	Increase steric bulk on the amide nitrogen; switch to aryl amides.[9]
Reductive Amination	Reduction of starting carbonyl	Hydride reagent is too reactive (e.g., NaBH₄).	Use a milder, pH-sensitive reducing agent like NaBH(OAc)₃.[5]
Reductive Amination	Over-alkylation	Product amine is more nucleophilic than starting amine.	Use a large excess of the starting amine; form and isolate the imine before reduction.[5]

Protocol 1: General Reaction Optimization

When troubleshooting a problematic reaction, a systematic, one-variable-at-a-time approach is most effective.

Objective: To identify reaction parameters that minimize side product formation and maximize the yield of the desired pyrrolidine.

Methodology:

• Establish a Baseline: Run the reaction under your initial conditions and carefully analyze the outcome by a quantitative method (e.g., ¹H NMR with an internal standard or LC-MS with a calibration curve).

• Parameter Screening (in order of typical impact): a. Temperature: Set up three reactions: one at your original temperature, one 20°C lower, and one 20°C higher (if stability allows). b. Concentration: Run the reaction at half and double the original concentration. High dilution can sometimes disfavor intermolecular side reactions. c. Catalyst/Reagent Stoichiometry: Vary the loading of the catalyst (e.g., 1 mol%, 5 mol%, 10 mol%) or a key reagent. d. Solvent: If applicable, screen a range of solvents with varying polarities (e.g., Toluene, THF, DCM, Acetonitrile).

• Analysis: Analyze the crude reaction mixture for each condition. Identify the conditions that provide the best ratio of product to side product.

• Iteration: Combine the optimal parameters found in the initial screen and run a final, optimized reaction.

Protocol 2: Side Product Identification by LC-MS and NMR

Objective: To elucidate the structure of an unknown, major byproduct.

Methodology:

• Isolation: Purify the byproduct from a crude reaction mixture using flash column chromatography, preparative TLC, or preparative HPLC.

• Mass Spectrometry: a. Inject the isolated compound into an LC-MS system. b. Obtain the high-resolution mass to determine the exact molecular formula. This will confirm if it's an isomer, dimer, or has incorporated solvent/reagent fragments.

• NMR Spectroscopy: a. Dissolve the pure byproduct in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). b. Acquire a standard ¹H NMR spectrum to see proton environments and coupling patterns. c. Acquire a ¹³C NMR (and DEPT-135) spectrum to identify the number and type (CH₃, CH₂, CH, C) of carbon atoms. d. If the structure is still unclear, perform 2D NMR experiments:

  • COSY: To identify proton-proton coupling networks (H-C-C-H).
  • HSQC: To correlate protons directly to the carbons they are attached to (¹J-CH).
  • HMBC: To identify long-range (2-3 bond) correlations between protons and carbons, which is key for connecting structural fragments.

• Structure Elucidation: Use the combined data from MS and NMR to piece together the chemical structure of the byproduct. This confirmed structure will provide critical insight into the unintended reaction pathway that is occurring.

References

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Scaling up the synthesis of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

An in-depth guide to overcoming common challenges in the scaled-up synthesis of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a crucial intermediate in pharmaceutical development. This guide is designed for researchers, scientists, and drug development professionals.

Introduction

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a valuable building block in medicinal chemistry, frequently utilized in the synthesis of various therapeutic agents. Its preparation typically involves a carbon-nitrogen (C-N) cross-coupling reaction, most commonly the Buchwald-Hartwig amination. While this reaction is robust and versatile on a small scale, scaling up the synthesis presents unique challenges that can impact yield, purity, and reproducibility.

This technical support center provides a comprehensive guide to troubleshooting and frequently asked questions (FAQs) encountered during the scale-up synthesis. We will delve into the causality behind experimental choices, offer field-proven insights, and provide detailed protocols to ensure a successful and efficient scale-up process.

Reaction Overview and Mechanism

The most common and efficient route to synthesize 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is the palladium-catalyzed Buchwald-Hartwig amination between 5-bromo-2-cyanopyridine and pyrrolidine.[1][2] This reaction has largely replaced harsher, classical methods due to its broad substrate scope and functional group tolerance.[1]

The catalytic cycle, in brief, involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form an amido complex, and finally, reductive elimination to yield the desired product and regenerate the Pd(0) catalyst.[3]

Caption: Buchwald-Hartwig amination for the synthesis of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Technical Support: Troubleshooting and FAQs

This section addresses specific issues that may arise during the scale-up synthesis in a question-and-answer format.

Q1: My reaction yield dropped significantly when moving from a 1g to a 100g scale. What are the likely causes?

A drop in yield during scale-up is a frequent challenge and often points to issues with mass and heat transfer.[4]

• Cause - Inefficient Mixing: In larger reactors, standard magnetic stirring may be insufficient to maintain a homogeneous mixture. This can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.

  • Troubleshooting:

    • Mechanical Stirring: Switch to overhead mechanical stirring with an appropriately sized impeller (e.g., anchor or pitched-blade turbine) to ensure thorough mixing.

    • Baffling: If the reactor design allows, ensure baffles are in place to prevent vortex formation and improve mixing efficiency.

• Cause - Poor Heat Transfer (Exotherm Control): The Buchwald-Hartwig amination is often exothermic. A temperature increase that is easily managed in a small flask can become a significant problem at a larger scale, leading to product degradation or side reactions.[4]

  • Troubleshooting:

    • Controlled Reagent Addition: Add the limiting reagent (typically the aryl bromide or the base) in portions or via a syringe pump to control the rate of heat generation.

    • Temperature Monitoring: Use a temperature probe placed directly in the reaction mixture to monitor the internal temperature, not just the heating mantle/oil bath temperature.

    • Cooling Capacity: Ensure the reactor's cooling system (e.g., an ice bath or a chiller) is adequate to handle the total heat output of the reaction.

Q2: I'm observing a persistent, difficult-to-remove impurity in my final product. How can I identify and mitigate it?

Unexpected impurities are common. A systematic approach is needed for identification and prevention.

• Cause - Starting Material Impurities: The purity of your starting materials, such as 5-bromo-2-cyanopyridine, has a more pronounced effect at a larger scale.[4]

  • Troubleshooting:

    • Quality Control: Perform rigorous quality control on incoming raw materials. Use techniques like NMR or HPLC to confirm purity.

    • Supplier Qualification: Qualify your raw material suppliers to ensure batch-to-batch consistency.

• Cause - Side Reactions:

  • Hydrolysis of the Nitrile: If water is present in the reaction mixture, especially under basic conditions and at elevated temperatures, the nitrile group can hydrolyze to the corresponding amide or carboxylic acid.

    • Mitigation: Use anhydrous solvents and reagents. Ensure the reaction is run under a dry, inert atmosphere (Nitrogen or Argon).

  • Homocoupling: In some cases, the aryl bromide can undergo homocoupling to form a bipyridyl species.

    • Mitigation: This is often related to the choice of ligand and catalyst loading. Re-optimizing the catalyst system may be necessary. Using bidentate phosphine ligands like BINAP or DPEPhos can sometimes suppress this side reaction.[1]

Q3: The reaction seems to stall and does not go to completion, even after extended reaction times. What should I do?

A stalled reaction often points to catalyst deactivation.

• Cause - Catalyst Poisoning/Decomposition: The palladium catalyst can be sensitive to oxygen and certain functional groups. At higher temperatures and longer reaction times required for scale-up, the catalyst may decompose.

  • Troubleshooting:

    • Inert Atmosphere: Ensure a strictly inert atmosphere is maintained throughout the reaction. This includes proper degassing of the solvent and flushing the reactor with an inert gas.

    • Ligand Choice: Sterically hindered biarylphosphine ligands (e.g., XPhos, SPhos) can form more stable catalytic complexes that are resistant to decomposition.

    • Catalyst Addition: In some cases, a second charge of the catalyst can be added to the stalled reaction to push it to completion.

Q4: Product isolation is problematic; it's oily or difficult to crystallize. How can I improve the work-up and purification?

Purification challenges are common when scaling up.

• Cause - Residual Solvent/Reagents: High-boiling point solvents (e.g., toluene, dioxane) or excess pyrrolidine can be difficult to remove completely, leading to an oily product.

  • Troubleshooting:

    • Solvent Swapping: After the reaction, consider a solvent swap to a lower-boiling point solvent like ethyl acetate or dichloromethane before aqueous work-up.

    • Aqueous Washes: Perform acidic washes (e.g., with dilute HCl or NH4Cl solution) to remove excess basic pyrrolidine.

    • Crystallization: If direct crystallization is difficult, try precipitating the product by adding an anti-solvent (e.g., hexanes or heptane) to a concentrated solution of the product in a solvent like ethyl acetate.

Caption: A workflow for troubleshooting common issues in the synthesis scale-up.

Quantitative Data Summary

The following table provides a typical set of parameters for the synthesis. These should be optimized for your specific laboratory conditions and scale.

Parameter	Lab Scale (1 g)	Pilot Scale (100 g)	Notes
5-bromo-2-cyanopyridine	1.0 g (1.0 eq)	100 g (1.0 eq)	Limiting reagent
Pyrrolidine	1.2 - 1.5 eq	1.2 - 1.5 eq	Slight excess is typical.
Pd Catalyst (e.g., Pd2(dba)3)	1-2 mol%	0.5 - 1 mol%	Catalyst loading can often be reduced on scale.
Ligand (e.g., XPhos)	2-4 mol%	1 - 2 mol%	Ligand-to-metal ratio is crucial.
Base (e.g., NaOtBu)	2.0 - 2.5 eq	2.0 - 2.5 eq	A strong, non-nucleophilic base is required.
Solvent (e.g., Toluene)	10-20 mL	1 - 2 L	Concentration can affect reaction rate.
Temperature	80 - 110 °C	80 - 110 °C	Monitor internal temperature closely.
Time	4 - 12 h	8 - 24 h	Monitor by HPLC/TLC for completion.
Typical Yield	85 - 95%	80 - 90%	Yields may be slightly lower on scale.
Typical Purity (crude)	>95%	>90%	Purification is generally required.

Detailed Experimental Protocol (100 g Scale)

Safety First: This procedure involves hazardous materials. Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.[5][6]

Materials:

• 5-bromo-2-cyanopyridine (100 g, 0.546 mol)

• Pyrrolidine (46.5 g, 0.656 mol, 1.2 eq)

• Sodium tert-butoxide (105 g, 1.09 mol, 2.0 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3) (2.5 g, 0.0027 mol, 0.5 mol%)

• XPhos (2.6 g, 0.0055 mol, 1.0 mol%)

• Anhydrous Toluene (1 L)

• Nitrogen or Argon gas supply

• Reactor (2L, jacketed, with overhead stirrer, condenser, and temperature probe)

Procedure:

• Reactor Setup: Assemble the reactor and ensure it is clean, dry, and leak-free. Purge the entire system with inert gas for at least 30 minutes.

• Reagent Charging: To the reactor, under a positive pressure of inert gas, add 5-bromo-2-cyanopyridine, sodium tert-butoxide, Pd2(dba)3, and XPhos.

• Solvent Addition: Add anhydrous toluene (1 L) via cannula or a pressure-equalizing addition funnel.

• Degassing: Bubble inert gas through the stirred suspension for 15-20 minutes to ensure all dissolved oxygen is removed.

• Pyrrolidine Addition: Slowly add the pyrrolidine to the stirred mixture at room temperature.

• Heating: Heat the reaction mixture to an internal temperature of 90-100 °C.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC or HPLC. The reaction is typically complete in 8-16 hours.

• Cooling and Quenching: Once the reaction is complete, cool the mixture to room temperature. Slowly and carefully quench the reaction by adding water (500 mL). Caution: Quenching the strong base can be exothermic.

• Work-up:

  • Transfer the mixture to a separatory funnel. Separate the layers.

  • Extract the aqueous layer with ethyl acetate (2 x 250 mL).

  • Combine the organic layers and wash with brine (250 mL).

  • Dry the combined organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • The crude solid can be purified by recrystallization (e.g., from an ethanol/water or isopropanol/heptane mixture) or by slurry washing with a suitable solvent (e.g., methyl tert-butyl ether or heptane) to remove soluble impurities.

Safety Precautions

• 5-Bromo-2-cyanopyridine: Harmful if swallowed or in contact with skin. Causes skin and serious eye irritation. May cause respiratory irritation.[6]

• Pyrrolidine: Flammable liquid and vapor. Corrosive. Causes severe skin burns and eye damage. Harmful if swallowed or inhaled.

• Sodium tert-butoxide: Flammable solid. Self-heating in large quantities; may catch fire. Causes severe skin burns and eye damage.

• Palladium Catalysts: May cause skin sensitization. Handle as a precious metal; ensure recovery where possible.

• Solvents: Toluene is a flammable liquid and is harmful if inhaled or absorbed through the skin. Work in a well-ventilated area.

Always consult the Safety Data Sheet (SDS) for each chemical before use.[5][6][7][8][9] Ensure that an emergency eyewash station and safety shower are readily accessible.[6]

References

• Wikipedia. "Buchwald–Hartwig amination." Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. "Buchwald-Hartwig Amination - Reagent Guides." Available at: [Link]

• Chemistry LibreTexts. "Buchwald-Hartwig Amination." Available at: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]
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• 7. fishersci.com [fishersci.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. 5-Bromo-2-chloro-3-cyanopyridine - Safety Data Sheet [chemicalbook.com]

Technical Support Center: Minimizing Impurities in the Synthesis of Pyridine Derivatives

Introduction

In pharmaceutical research and drug development, the purity of synthesized compounds is paramount. Pyridine derivatives are foundational building blocks in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The presence of impurities, even in trace amounts, can drastically alter pharmacological activity, toxicity profiles, and the reliability of research data.[1] This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and minimizing impurities during the synthesis of pyridine derivatives. It is structured in a question-and-answer format to directly address common challenges encountered in the laboratory.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common questions regarding impurity formation in pyridine synthesis.

Q1: What are the most common classes of impurities I should expect in my pyridine synthesis?

A: Impurities are highly dependent on the specific reaction (e.g., Hantzsch, Chichibabin, Suzuki coupling), but they generally fall into several classes:

• Reaction Intermediates: Incomplete conversion of starting materials or intermediates. For example, in the Hantzsch synthesis, the initial 1,4-dihydropyridine product may persist if the final oxidation step is inefficient.[3][4][5]

• Side-Reaction Products: Formation of undesired molecules through parallel reaction pathways. Common examples include dimerization in Chichibabin reactions, homocoupling in Suzuki reactions, and the formation of isomers.[6][7]

• Over-alkylation/Oxidation Products: The pyridine nitrogen is a nucleophilic and easily oxidizable site, which can lead to the formation of N-alkylated pyridinium salts or pyridine N-oxides.[8]

• Degradation Products: The breakdown of starting materials, reagents, or the final product under harsh reaction conditions (e.g., high temperature, strong acid/base).[9][10]

• Process-Related Impurities: Residual solvents, catalysts (e.g., palladium), and reagents used during the reaction or workup.

Q2: How critical is the choice of solvent for minimizing impurities?

A: Extremely critical. The solvent influences reactant solubility, reaction rates, and can even alter the reaction mechanism itself.[9] For instance, in some syntheses, changing from ethanol to acetonitrile can overcome specific challenges and prevent side reactions.[9] In cross-coupling reactions, the choice of solvent (e.g., dioxane vs. isopropanol) can dramatically affect yield and byproduct formation.[7] Always choose a solvent that fully dissolves your reactants but does not promote degradation or undesired pathways.

Q3: My pyridine derivative is very polar and difficult to purify by standard silica gel chromatography. What are my options?

A: This is a common challenge. Highly polar pyridines often exhibit strong interactions with the acidic silanol groups on silica gel, leading to peak tailing and poor separation.[11] Consider these alternatives:

• Reversed-Phase Chromatography (C18): Effective for many polar compounds. For compounds that are poorly retained even on C18 (a symptom of "phase collapse" in highly aqueous mobile phases), consider specialized C18Aq columns designed for these conditions.[12]

• Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a polar stationary phase (like amine- or diol-bonded silica) with a reversed-phase type solvent system (e.g., acetonitrile/water).[13] It is an excellent method for purifying very polar molecules that are not well-retained by C18.[12][13]

• Ion-Exchange Chromatography: For ionizable pyridine derivatives, this method can offer excellent separation from neutral impurities. Cation-exchange chromatography is particularly useful for purifying basic pyridines.[14]

• Deactivated Silica: You can pre-treat standard silica gel by flushing the column with a solvent system containing a small amount of a competing base, like 1-3% triethylamine (TEA), to mask the acidic silanol sites and improve peak shape.[15]

Part 2: Troubleshooting Guide: Specific Issues & Solutions

This section provides in-depth, Q&A-based solutions to specific problems encountered during synthesis.

Issue Cluster 1: Problems in Condensation Reactions (e.g., Hantzsch, Chichibabin)

Q: My Hantzsch synthesis of a substituted pyridine has a very low yield. What are the likely causes?

A: Low yields in the Hantzsch synthesis are a frequent issue, often stemming from three main areas:[3]

• Suboptimal Reaction Conditions: Traditional methods using refluxing ethanol can be slow and inefficient.[3]

  • Causality: The multi-component condensation requires several sequential steps (Knoevenagel condensation, enamine formation, Michael addition, and cyclization), each with its own activation energy.[16] Inefficient conditions can cause intermediates to stall or participate in side reactions.

  • Solution: Consider using a catalyst. Mild acid catalysts like p-toluenesulfonic acid (PTSA) can significantly accelerate the reaction.[3] Applying alternative energy sources, such as ultrasonic irradiation, has also been shown to dramatically improve yields, sometimes to over 90%.[3][4]

• Incomplete Oxidation: The primary product of the Hantzsch reaction is a 1,4-dihydropyridine (1,4-DHP). A separate oxidation step is required for aromatization to the final pyridine product.[3][4]

  • Causality: If the oxidant is weak, added in insufficient amounts, or decomposes, the 1,4-DHP intermediate will be the major product isolated.

  • Solution: Monitor the reaction by TLC or LC-MS to ensure full conversion of the 1,4-DHP.[3] Common oxidants include nitric acid, potassium permanganate, or ferric chloride.[4] Be aware that harsh oxidants can sometimes create byproducts, so careful optimization is key.[4]

• Formation of Side Products: In syntheses of unsymmetrical pyridines, the order of reagent addition is critical.

  • Causality: If all components are mixed at once, undesired condensations can occur, leading to a mixture of products.

  • Solution: Employ a stepwise approach. First, pre-form the Knoevenagel adduct between the aldehyde and one equivalent of the β-ketoester. Then, add the enamine (formed from the second equivalent of the β-ketoester and ammonia) to ensure the desired cyclization.[3]

Q: During my Chichibabin amination, I'm observing a significant amount of a dimeric byproduct and my yield of 2-aminopyridine is low. Why is this happening?

A: This is a known side reaction in the Chichibabin synthesis, particularly with certain substrates.

• Causality: The Chichibabin reaction proceeds via a nucleophilic addition-elimination mechanism.[6][17] The intermediate anionic σ-adduct must eliminate a hydride ion to aromatize.[6][18] Under certain conditions, particularly at high temperatures in aprotic solvents like xylene, dimerization can become a competing pathway. For example, with 4-tert-butylpyridine, dimerization can be the major product (89%) over amination (11%).[6]

• Solution:

  • Modify Reaction Conditions: The reaction is highly sensitive to conditions. Using liquid ammonia as a solvent at lower temperatures can often favor the desired amination pathway over dimerization.[17]

  • Check Reagent Quality: The sodium amide (NaNH₂) reagent is crucial. It is highly reactive and can degrade upon exposure to air and moisture. Use fresh, high-purity sodium amide for best results.

  • Monitor Reaction Progress: Progress can be monitored by observing the evolution of hydrogen gas and the formation of a characteristic red color from the σ-adduct.[6] This can help you determine the optimal reaction time and avoid prolonged heating that may favor side reactions.

Issue Cluster 2: Problems in Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

Q: I am attempting a Suzuki-Miyaura coupling with a 2-pyridylboronic ester, but I'm primarily isolating the deborylated pyridine starting material. What is causing this protodeboronation?

A: Protodeboronation is a major and challenging side reaction, especially for nitrogen-containing heteroaryl boronic acids and esters.[7][19]

• Causality: The carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, consuming the boronic ester before it can participate in the cross-coupling.[19] This is often exacerbated by the presence of water, the basicity of the reaction medium, and the electronic nature of the pyridine ring, which makes 2-pyridylboronic acids particularly susceptible.[19]

• Solution:

  • Base and Solvent Selection: The choice of base and solvent is critical. Anhydrous conditions are often preferred. A common successful combination is using a moderately strong base like K₂CO₃ or K₃PO₄ in an anhydrous solvent like dioxane or toluene.[7][20]

  • Use a More Stable Boron Reagent: If protodeboronation persists, switch from a boronic acid or pinacol ester to a more robust reagent. MIDA boronates (N-methyliminodiacetic acid protected) are designed for slow release of the boronic acid under basic conditions, which can suppress protodeboronation.[19]

  • Catalyst and Ligand System: Ensure you are using a highly active catalyst system. Modern phosphine ligands (e.g., SPhos, XPhos) are often required for these challenging couplings.[7]

Issue Cluster 3: Purification and Isolation Challenges

Q: My purified pyridine derivative shows significant peak tailing on my HPLC-UV analysis. How can I improve the peak shape?

A: Peak tailing for basic compounds like pyridines is almost always caused by interactions with acidic residual silanol groups on the surface of silica-based columns.[11]

• Causality: The basic nitrogen atom on the pyridine ring interacts strongly with the acidic Si-OH groups via a secondary ionic mechanism. This creates multiple retention sites, causing the peak to broaden and tail.[11]

• Solution:

  • Mobile Phase pH Adjustment: Lowering the pH of the mobile phase to ~2.5-3.0 with a buffer (e.g., phosphate or formate) will protonate the silanol groups, effectively neutralizing them and minimizing the unwanted interaction.[11]

  • Use a Competing Base: Add a small amount (e.g., 5-10 mM) of a competing base like triethylamine (TEA) to the mobile phase. The TEA will preferentially interact with the active silanol sites, shielding your pyridine analyte from them.[11]

  • Use a High-Purity, End-Capped Column: Modern HPLC columns are often "end-capped" (reacting residual silanols with a small silylating agent) and made from higher purity silica to reduce the number of active sites. Using one of these columns is highly recommended.[11]

Q: I am struggling with low recovery after flash chromatography on silica gel. Where is my compound going?

A: Low recovery of polar pyridines from silica gel is often due to irreversible adsorption or on-column degradation.

• Causality: The acidic nature of silica gel can cause strongly basic compounds to bind irreversibly. If your compound is also sensitive to acid, it may be degrading directly on the stationary phase.

• Solution:

  • Perform a 2D-TLC Stability Test: Spot your crude mixture on a TLC plate, run it in your chosen eluent, dry the plate completely, rotate it 90 degrees, and run it again in the same eluent. If the spot deviates from the diagonal, it indicates on-plate (and likely on-column) degradation.[11]

  • Switch Stationary Phase: If degradation is observed or irreversible binding is suspected, switch to a more inert stationary phase like alumina (basic or neutral) or consider reversed-phase flash chromatography.[11]

  • Dry Loading with an Adsorbent: Instead of liquid loading, consider "dry loading." Dissolve your crude material in a volatile solvent (e.g., DCM), adsorb it onto a small amount of an inert solid like Celite® or even deactivated silica, evaporate the solvent, and load the resulting dry powder onto the top of your column. This can prevent the compound from streaking and improve recovery.

Part 3: Key Protocols for Impurity Minimization

Protocol 1: Optimizing Flash Chromatography for Polar Pyridine Derivatives

This protocol provides a systematic approach to developing a flash chromatography method for polar, basic compounds.

• TLC Method Development:

  • Start with a baseline solvent system, such as 1:1 Hexane:Ethyl Acetate. If the compound does not move from the baseline (Rf=0), switch to a more polar system like Dichloromethane (DCM):Methanol (MeOH).[21]

  • Aim for an Rf value between 0.15 and 0.35 for your target compound on the TLC plate. This typically translates well to column separation.[21]

  • To combat peak tailing on the TLC plate, add 0.5-1% triethylamine (TEA) or ammonium hydroxide to the eluent system. This deactivates the acidic silica.

• Solubility and Loading Test:

  • Ensure your crude material is fully soluble in the initial mobile phase. If not, consider a stronger solvent for dissolution, but use the minimum volume possible (liquid loading).

  • If solubility is poor, opt for dry loading. Dissolve the crude product in a minimal amount of a volatile solvent (e.g., DCM, acetone), add a portion of silica gel (~1-2 times the mass of the crude product), and evaporate to a free-flowing powder.

• Column Packing and Elution:

  • Pack the column using the initial, weaker eluent identified during TLC screening.

  • Load the sample (liquid or dry) onto the column.

  • Begin elution. If separation from impurities is poor, use a gradient elution. Start with a solvent system where your compound has an Rf of ~0.2 or less and gradually increase the polarity.[15]

• Post-Run Analysis:

  • Combine fractions based on TLC analysis.

  • When evaporating fractions containing TEA, be aware that it has a high boiling point. It can often be removed by co-evaporation with a lower-boiling solvent like DCM or by a mild acidic wash of the final product if the compound is stable.

Protocol 2: Analytical Method for Impurity Profiling by HPLC-UV

This protocol outlines a general method for analyzing the purity of a synthesized pyridine derivative.

• System Preparation:

  • Column: Use a high-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid or Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Formic Acid or TFA in Acetonitrile.

  • Rationale: The acidic additive protonates the pyridine to an ionic pyridinium species and suppresses silanol interactions, leading to sharp, symmetrical peaks.[11]

• Sample Preparation:

  • Accurately weigh ~1 mg of your sample and dissolve it in a suitable solvent (e.g., 1 mL of 50:50 Acetonitrile:Water) to create a ~1 mg/mL stock solution.

  • Filter the sample through a 0.22 µm syringe filter before injection to protect the column and system.

• Gradient Elution Method:

  • Flow Rate: 1.0 mL/min

  • Detection: UV detector, scan from 210-400 nm and select the wavelength of maximum absorbance for quantification. A common wavelength is 254 nm.[22]

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-18.1 min: 95% to 5% B

    • 18.1-22 min: Hold at 5% B (re-equilibration)

  • Rationale: A broad gradient is an excellent starting point for screening to ensure all potential impurities, from polar to non-polar, are eluted from the column.

• Data Analysis:

  • Integrate all peaks. Calculate the purity of the main peak as a percentage of the total peak area. This "Area %" method is a standard way to assess purity profiles.

Part 4: Visualization of Key Processes

Diagrams created using Graphviz to illustrate logical workflows and reaction mechanisms.

Workflow for Impurity Identification and Remediation

Caption: A logical workflow for identifying and resolving impurity issues.

Mechanism: Formation of Desired Product vs. Side Product

Caption: Competing pathways in a Suzuki reaction: cross-coupling vs. protodeboronation.

References

• Benchchem. (n.d.). Technical Support Center: Pyridine Synthesis Troubleshooting.
• Benchchem. (n.d.). Pyridinone Synthesis: Technical Support & Troubleshooting Guide.
• Sorbent Technologies, Inc. (2025). Flash Chromatography Basics.
• Wikipedia. (n.d.). Chichibabin reaction.
• Benchchem. (n.d.). Technical Support Center: Chromatographic Purification of Pyridine Derivatives.
• PubMed. (n.d.). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography.
• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Tips for Flash Column Chromatography.
• Grokipedia. (n.d.). Chichibabin reaction.
• Organic Letters. (n.d.). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands.
• Unknown Source. (n.d.). Chichibabin reaction.
• Wikipedia. (n.d.). Hantzsch pyridine synthesis.
• Lab-ex Kft. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds.
• Benchchem. (n.d.). Technical Support Center: Suzuki Coupling Reactions Involving Heterocyclic Boronic Acids.
• Pharmaffiliates. (2025). Pyridine Derivatives and Impurity Standards for Pharma R&D.
• Alfa Chemistry. (n.d.). Hantzsch Dihydropyridine Synthesis.
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine.
• PMC. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib.
• Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis.
• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography.
• The Journal of Organic Chemistry. (n.d.). Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters.
• Benchchem. (n.d.). Application Notes and Protocols for Hantzsch Pyridine Synthesis.
• Wikipedia. (n.d.). Pyridine.

Sources

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• 4. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 5. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
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Navigating the Challenges of Oral Delivery for Pyrrolidinylpyridine Compounds: A Technical Guide

For Immediate Release to the Scientific Community

This technical support guide is designed for researchers, scientists, and drug development professionals actively engaged in optimizing the oral bioavailability of pyrrolidinylpyridine-based compounds. As a class of molecules with significant therapeutic potential, their successful development is often contingent on overcoming inherent physicochemical and physiological barriers to oral absorption. This document provides a comprehensive, question-and-answer-formatted resource, offering both foundational knowledge and advanced troubleshooting strategies.

Section 1: Understanding the Core Challenges

The oral bioavailability of any compound is a multifaceted issue, governed by its solubility, permeability, and metabolic stability. Pyrrolidinylpyridine compounds, while structurally diverse, often present specific hurdles that can impede their journey from administration to systemic circulation.

Frequently Asked Questions (FAQs): Initial Assessment

Q1: What are the primary reasons for the low oral bioavailability of our pyrrolidinylpyridine candidate?

A1: Low oral bioavailability in this class of compounds typically stems from a combination of factors. Firstly, poor aqueous solubility can be a major rate-limiting step for dissolution in the gastrointestinal (GI) tract.[1][2][3] Many pyrrolidinylpyridine derivatives possess lipophilic structures that limit their ability to dissolve in the aqueous environment of the gut. Secondly, inadequate permeability across the intestinal epithelium can prevent the dissolved drug from reaching the bloodstream.[2][3] Lastly, some compounds may be susceptible to first-pass metabolism in the liver, where they are broken down before reaching systemic circulation.[3]

Q2: How do the physicochemical properties of our compound, such as pKa and logP, influence its oral absorption?

A2: The pKa and logP are critical predictors of a drug's behavior in the GI tract. The pKa determines the ionization state of the molecule at different pH values. Since the pH of the GI tract varies significantly (from acidic in the stomach to more neutral in the intestine), the pKa will dictate the compound's solubility and permeability in different segments.[4] For instance, a basic compound like 4-pyrrolidinylpyridine (pKa ≈ 9.58) will be highly ionized and soluble in the acidic environment of the stomach but may precipitate in the more neutral pH of the small intestine.[5] The logP, or partition coefficient, is a measure of the compound's lipophilicity. An optimal logP is crucial for passive diffusion across the lipid-rich cell membranes of the intestinal epithelium. A logP that is too high can lead to poor solubility in the aqueous gut lumen, while a logP that is too low may hinder membrane permeation.

Q3: We are observing significant variability in our in vivo animal studies. What could be the cause?

A3: High in vivo variability is a common challenge with poorly bioavailable compounds and can be attributed to several factors. Physiological differences between animals, such as gastric emptying time and intestinal motility, can significantly impact drug absorption.[2] The formulation itself can also be a source of variability. Inconsistent particle size distribution or inadequate wetting of the drug particles can lead to erratic dissolution and, consequently, variable absorption. Food effects are another critical consideration; the presence of food can alter GI pH and motility, potentially enhancing or diminishing absorption depending on the compound's properties.[3]

Section 2: Formulation Strategies to Enhance Oral Bioavailability

Once the primary barriers to oral absorption have been identified, a range of formulation strategies can be employed to overcome them. The choice of strategy will depend on the specific physicochemical properties of the pyrrolidinylpyridine compound.

Troubleshooting Guide: Formulation Development

Issue: Our compound has very low aqueous solubility.

Troubleshooting Steps:

• Particle Size Reduction: Decreasing the particle size of the drug substance increases its surface area-to-volume ratio, which can significantly enhance the dissolution rate.[1][6]

  • Micronization: This technique reduces particle size to the micron range and is a well-established method for improving the dissolution of poorly soluble drugs.[2]

  • Nanosizing: Further reduction to the nanometer scale can provide an even greater increase in surface area and dissolution velocity.[1][7]

• Amorphous Solid Dispersions (ASDs): Dispersing the crystalline drug in a polymer matrix to create an amorphous, high-energy state can dramatically improve its solubility and dissolution rate.[7][8]

  • Experimental Protocol: Screening for ASD Polymers

    • Select a range of polymers with varying properties (e.g., PVP, HPMC, Soluplus®).

    • Prepare small-scale ASDs using a solvent evaporation or melt extrusion method.

    • Characterize the physical form of the drug in the dispersion using techniques like X-ray diffraction (XRD) and differential scanning calorimetry (DSC).

    • Conduct dissolution studies to compare the performance of different polymer systems.

• Lipid-Based Formulations: For highly lipophilic compounds, lipid-based drug delivery systems (LBDDS) can be an effective approach. These formulations can enhance solubility and facilitate absorption through the lymphatic system, potentially bypassing first-pass metabolism.[7][9][10]

  • Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and cosolvents that form fine oil-in-water emulsions upon gentle agitation in aqueous media, such as the GI fluids.[1][2]

Issue: Our compound exhibits poor permeability despite adequate solubility.

Troubleshooting Steps:

• Permeation Enhancers: Certain excipients can transiently and reversibly increase the permeability of the intestinal epithelium, facilitating the transport of poorly permeable drugs.[10] It is crucial to carefully select enhancers and evaluate their safety profile.

• Nanoparticulate Systems: Encapsulating the drug in nanoparticles can promote its uptake by intestinal cells through various endocytic pathways.[7][9]

Section 3: In Vitro and In Vivo Correlation (IVIVC)

Establishing a meaningful relationship between in vitro dissolution and in vivo performance is a critical goal in formulation development.[4] An effective In Vitro-In Vivo Correlation (IVIVC) can serve as a surrogate for bioequivalence studies, streamline formulation optimization, and ensure product quality.[4][11][12][13]

FAQs: Bridging the Gap Between Lab and Clinic

Q1: What is a Level A IVIVC and why is it desirable?

A1: A Level A IVIVC represents a point-to-point relationship between the in vitro dissolution rate and the in vivo absorption rate.[12][14] This is the highest level of correlation and allows the in vitro dissolution profile to serve as a reliable predictor of the in vivo pharmacokinetic profile.[12] Achieving a Level A correlation can significantly reduce the need for extensive human bioequivalence studies during post-approval changes.[11]

Q2: Our initial attempts at establishing an IVIVC have failed. What are the common pitfalls?

A2: A lack of correlation can arise from several factors. The in vitro dissolution method may not be "biorelevant," meaning the conditions (e.g., pH, media composition, agitation) do not adequately mimic the in vivo environment.[12][14] It's also possible that absorption is not the rate-limiting step for your compound; if permeability or metabolism is the primary bottleneck, a simple dissolution-absorption correlation will not hold. Complex in vivo processes, such as gut wall metabolism or active transport, can also confound the correlation.

Q3: How can we develop a more biorelevant dissolution method?

A3: To create a more predictive in vitro test, consider using biorelevant media that simulate the composition of gastric and intestinal fluids (e.g., FaSSIF and FeSSIF). Incorporating a two-stage dissolution process that mimics the pH shift from the stomach to the small intestine can also provide more meaningful data. The choice of apparatus and agitation rate should also be carefully considered to reflect the hydrodynamics of the human gut.

Visualizations and Data

Workflow for Enhancing Oral Bioavailability

Caption: A logical workflow for selecting and evaluating formulation strategies to enhance the oral bioavailability of pyrrolidinylpyridine compounds.

Comparative Data for Formulation Approaches

Formulation Strategy	Primary Mechanism of Enhancement	Ideal Candidate Properties	Potential Challenges
Micronization/Nanosizing	Increased surface area for dissolution[1][6]	Poorly soluble, crystalline compounds	Particle aggregation, handling of fine powders
Amorphous Solid Dispersions	Increased apparent solubility and dissolution rate[7][8]	Poorly soluble, crystalline compounds that can be made amorphous	Physical instability (recrystallization), polymer selection
Lipid-Based Formulations (e.g., SEDDS)	Improved solubilization, potential for lymphatic uptake[7][9][10]	Highly lipophilic, poorly soluble compounds	Excipient compatibility, potential for GI side effects
Permeation Enhancers	Increased intestinal membrane permeability[10]	Poorly permeable compounds with adequate solubility	Potential for mucosal irritation, transient effects

References

• U.S. Food and Drug Administration. (1997).

• UPM Pharmaceuticals. (n.d.). Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. Retrieved from [Link]

• Journal of Formulation Science & Bioavailability. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Promising strategies for improving oral bioavailability of poor water-soluble drugs. Retrieved from [Link]

• Remedium. (n.d.). Novel Approaches to Enhance Oral Bioavailability of Poorly Soluble Drugs. Retrieved from [Link]

• Krishnaiah YSR. (2010). Pharmaceutical Technologies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Bioequivalence & Bioavailability, 2(2), 28-36.

• Ram Kanth. (2016). Methods of enhancing Dissolution and bioavailability of poorly soluble drugs. SlideShare. Retrieved from [Link]

• ResearchGate. (n.d.). Formulation strategies to improve the bioavailability of poorly absorbed drugs. Retrieved from [Link]

• Pouton, C. W. (2006). Formulation of poorly water-soluble drugs for oral administration: Physicochemical and physiological issues and the lipid formulation classification system. European Journal of Pharmaceutical Sciences, 29(3-4), 278-287.

• Walsh Medical Media. (2023). Enhancing Oral Drug Absorption Rates Through Novel Formulation Strategies. Retrieved from [Link]

• World Journal of Advanced Research and Reviews. (2025). In vivo–In Vitro correlation (IVIVC) in drug development: bridging preclinical and clinical outcomes for regulatory approvals. Retrieved from [Link]

• Indian Journal of Pharmaceutical Sciences. (n.d.). In vitro in vivo Correlation of Oral Drug Formulations. Retrieved from [Link]

• Dissolution Technologies. (n.d.). In Vitro–In Vivo Correlation: Importance of Dissolution in IVIVC. Retrieved from [Link]

• Patsnap Synapse. (2025). How to improve the bioavailability of a drug?. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Pyrrolidinylpyridine. Retrieved from [Link]

• Walsh Medical Media. (n.d.). In Vitro–In Vivo Correlation (IVIVC): A Strategic Tool in Drug Development. Retrieved from [Link]

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. asianpharmtech.com [asianpharmtech.com]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. In vitro-In vivo Correlation: Perspectives on Model Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-Pyrrolidinylpyridine - Wikipedia [en.wikipedia.org]
• 6. How to improve the bioavailability of a drug? [synapse.patsnap.com]
• 7. upm-inc.com [upm-inc.com]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
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• 12. ijpsonline.com [ijpsonline.com]
• 13. walshmedicalmedia.com [walshmedicalmedia.com]
• 14. dissolutiontech.com [dissolutiontech.com]

Technical Support Center: Optimization of Chiral Separation for Pyrrolidine Enantiomers

Welcome to the technical support center dedicated to the chiral separation of pyrrolidine enantiomers. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of resolving these critical chiral building blocks. Pyrrolidine scaffolds are prevalent in numerous pharmaceuticals, and achieving optimal enantiomeric separation is paramount for ensuring drug efficacy and safety.[1][2]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. We will delve into the causality behind experimental choices, offering field-proven insights to overcome common challenges in High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE).

Frequently Asked Questions (FAQs)

This section addresses common foundational questions regarding the chiral separation of pyrrolidine enantiomers.

Q1: Why is achieving good resolution for pyrrolidine enantiomers often challenging?

A1: The challenge in separating pyrrolidine enantiomers stems from their structural similarities. Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation dependent on creating a chiral environment where they interact differently. For pyrrolidines, several factors contribute to the difficulty:

• Subtle Stereochemical Differences: The chiral center on the pyrrolidine ring may not be sterically demanding, requiring a highly selective chiral stationary phase (CSP) for recognition.

• Basic Nature: The nitrogen atom in the pyrrolidine ring is basic. This can lead to strong, undesirable interactions with acidic residual silanol groups on silica-based CSPs, causing significant peak tailing and compromising resolution.[3][4][5][6][7]

• Flexibility of the Ring: The pyrrolidine ring is not completely rigid. Its conformational flexibility can sometimes hinder a consistent three-point interaction with the CSP, which is often necessary for effective chiral recognition.[8]

Q2: What are the primary chromatographic techniques for separating pyrrolidine enantiomers?

A2: The most effective and widely used techniques are Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Supercritical Fluid Chromatography (SFC).[9][10] Capillary Electrophoresis (CE) is another powerful, albeit less common, technique for analytical-scale separations.[1][11]

• Chiral HPLC: This is a versatile technique with a wide variety of commercially available chiral stationary phases (CSPs). It can be performed in normal-phase, reversed-phase, or polar organic modes, offering broad flexibility in method development.[9][12][13]

• Chiral SFC: SFC is often favored for its speed, reduced solvent consumption (using supercritical CO2 as the primary mobile phase), and high efficiency, particularly for preparative-scale separations.[10][14]

• Capillary Electrophoresis (CE): CE offers very high separation efficiency and requires minimal sample and solvent. Chiral selectors are typically added to the background electrolyte to facilitate enantioseparation.[11][15][16]

Q3: How do I select the right chiral stationary phase (CSP) for my pyrrolidine derivative?

A3: The selection of the CSP is the most critical factor in achieving enantioselectivity.[4][17] While there is no universal CSP, polysaccharide-based phases are the most common and successful starting point for a wide range of chiral compounds, including pyrrolidine derivatives.[3][12][18][19]

Here's a general approach to CSP selection:

• Start with Polysaccharide-Based CSPs: Columns with cellulose or amylose derivatives, such as Chiralcel® and Chiralpak®, are highly recommended for initial screening.[14][18][20] They offer a broad range of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation.[18]

• Consider the Analyte's Functional Groups: The substituents on the pyrrolidine ring will influence the choice of CSP. For instance, compounds with aromatic groups may interact well with CSPs that have phenylcarbamate selectors through π-π stacking.

• Consult Literature and Application Notes: Search for published separations of structurally similar compounds. Manufacturers' application notes are also an excellent resource.

• Perform a Column Screening: The most effective approach is to screen a small, diverse set of CSPs under standardized conditions. A typical screening set might include amylose- and cellulose-based columns with different selectors.[13]

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your experiments.

Issue 1: Poor or No Enantiomeric Resolution (Rs < 1.5)

Poor resolution is the most common challenge in chiral separations. The following guide will help you systematically diagnose and resolve this issue.

Explanation: The fundamental principle of chiral separation is the differential interaction between the enantiomers and the CSP.[4] If the chosen CSP does not provide sufficient stereoselective interactions, no amount of mobile phase optimization will achieve separation.

Solution Workflow:

Caption: Workflow for troubleshooting poor resolution due to CSP selection.

Step-by-Step Protocol:

• Select a Screening Set: Choose 3-4 columns with different polysaccharide backbones (amylose and cellulose) and selectors (e.g., tris(3,5-dimethylphenylcarbamate), tris(3,5-dichlorophenylcarbamate)).[14][18]

• Define Standard Conditions: For normal phase, a typical starting mobile phase is a mixture of n-Hexane and an alcohol modifier like isopropanol (IPA) or ethanol (e.g., 90:10 v/v).[9]

• Inject a Racemic Standard: Analyze a racemic mixture of your pyrrolidine enantiomers on each column.

• Evaluate: Identify the CSP that shows any degree of separation (even partial). This will be your lead column for further optimization. If no separation is observed on any column, you may need to consider derivatizing your analyte to introduce functional groups that interact more strongly with the CSP, or explore a different separation technique like SFC or CE.[4][21]

Explanation: The mobile phase modulates the interactions between the analyte and the CSP. The type and concentration of the organic modifier and any additives can significantly impact selectivity and retention.[17][22]

Solutions:

• Vary the Modifier Concentration (Normal Phase): In normal phase (e.g., Hexane/IPA), the alcohol modifier competes with the analyte for polar interaction sites on the CSP.

  • To Increase Resolution: Decrease the percentage of the alcohol modifier. This will increase retention time and allow for more interaction with the CSP, often improving resolution.[12]

  • To Decrease Run Time: Increase the percentage of the alcohol modifier.

• Change the Modifier Type (Normal Phase): Switching between ethanol and isopropanol can dramatically alter selectivity.[12] Ethanol is more polar and can provide different hydrogen bonding interactions compared to IPA.

• Add an Acidic or Basic Modifier: For basic pyrrolidines, adding a small amount (0.1-0.2%) of a basic modifier like diethylamine (DEA) or triethylamine (TEA) to the mobile phase is often crucial.[3][4][20] This additive masks the acidic silanol groups on the CSP, preventing strong, non-enantioselective interactions that cause peak broadening and poor resolution.[4][5] For acidic pyrrolidine derivatives, an acidic modifier like trifluoroacetic acid (TFA) or formic acid (0.1%) can improve peak shape and selectivity.[1][13]

Explanation: Temperature affects the thermodynamics of the chiral recognition process.[3][23] Its effect can be unpredictable; sometimes increasing temperature improves resolution, while other times it has the opposite effect. Therefore, temperature should be treated as a valuable optimization parameter.[24]

Solution:

• Screen a Range of Temperatures: Evaluate the separation at different temperatures (e.g., 15°C, 25°C, 40°C). Ensure the column temperature is stable and controlled for reproducible results.[4] A van't Hoff plot (ln(α) vs. 1/T) can be constructed to understand the thermodynamic driving forces of the separation.

Issue 2: Significant Peak Tailing

Peak tailing is a common problem when analyzing basic compounds like pyrrolidines. It compromises resolution and makes accurate quantification difficult.

Explanation: As mentioned previously, the basic nitrogen of the pyrrolidine can interact strongly with residual acidic silanol groups on the silica support of the CSP.[3][4][5] This leads to a portion of the analyte being retained longer, resulting in an asymmetrical peak with a "tail".[6]

Solution Workflow:

Caption: Workflow for troubleshooting peak tailing in chiral separation.

Step-by-Step Protocol:

• Introduce a Basic Modifier: Add a small concentration (typically 0.1% v/v) of diethylamine (DEA) or triethylamine (TEA) to your mobile phase.[3][4] These amines act as "silanol blockers" by competing with your basic analyte for the active sites on the silica surface.[7]

• Equilibrate the System: Ensure the column is thoroughly flushed with the new mobile phase (at least 10-20 column volumes) before injecting your sample.

• Evaluate Peak Shape: Assess the asymmetry factor of your peaks. A value close to 1.0 indicates a symmetrical peak.

• Optimize Concentration: If tailing is reduced but not eliminated, you can cautiously increase the concentration of the basic modifier (e.g., up to 0.5%). However, be aware that excessive amounts can sometimes negatively impact selectivity.

Explanation: Injecting too much sample can saturate the chiral stationary phase, leading to peak distortion. Interestingly, on some cyclodextrin-based chiral phases, overloading can manifest as peak tailing rather than the more typical fronting.[25][26]

Solution:

• Reduce Sample Concentration: Dilute your sample and re-inject. A good starting concentration for analytical scale is typically 0.1 - 1.0 mg/mL.[3]

• Decrease Injection Volume: Reduce the volume of sample injected onto the column.

Explanation: Irreversibly adsorbed sample components or impurities can create active sites on the column, leading to peak tailing.[27] Over time, the stationary phase can also degrade, especially under harsh mobile phase conditions.

Solution:

• Flush the Column: Use a strong solvent to wash the column. For immobilized polysaccharide CSPs, you may be able to use solvents like THF or DMF, but always consult the column's instruction manual first.[28]

• Reverse the Column Flow: Reversing the direction of flow through the column can sometimes dislodge particulate matter from the inlet frit.[28]

• Trim the Column Inlet: If contamination is suspected at the head of the column, carefully trimming the first few centimeters can restore performance.[27]

• Replace the Column: If the above steps do not resolve the issue, the column may be irreversibly damaged and need to be replaced.[28]

Data and Protocols

Table 1: Starting Conditions for Chiral Method Development

Parameter	HPLC (Normal Phase)	SFC	Capillary Electrophoresis
Chiral Selector/CSP	Polysaccharide-based (e.g., Chiralpak® IA, IB, IC)[9][14]	Polysaccharide-based (e.g., Lux Cellulose-2, Lux i-Cellulose-5)[10][29]	Cyclodextrin derivatives (e.g., Heptakis(2,6-di-O-methyl)-β-cyclodextrin)[1][11]
Mobile Phase/BGE	n-Hexane/Isopropanol (90:10 v/v) + 0.1% DEA for basic analytes[4][9]	CO2/Methanol (85:15 v/v)[10][29]	Acetate Buffer (pH 3.5 - 6.0) containing 5-15 mM chiral selector[1][11]
Flow Rate/Voltage	0.5 - 1.0 mL/min[1]	2 - 3 mL/min[10]	15 - 25 kV
Temperature	25 °C (isothermal)[4]	40 °C[10][29]	25 °C
Detection	UV (e.g., 210 nm)[9]	UV (e.g., 210 nm)[29]	UV (e.g., 210 nm)

Experimental Protocol: Chiral HPLC Method Development for a Novel Pyrrolidine Derivative

This protocol provides a systematic approach to developing a robust chiral separation method using HPLC.

• Sample Preparation:

  • Prepare a stock solution of the racemic pyrrolidine derivative at approximately 1 mg/mL in a suitable solvent (e.g., isopropanol or mobile phase).[9]

  • Dilute the stock solution to a working concentration of 0.1 mg/mL with the mobile phase.[12]

  • Filter the working solution through a 0.45 µm syringe filter before injection.[12]

• Initial Screening Phase:

  • Column: Chiralpak® AD-H (amylose-based) or Chiralcel® OD-H (cellulose-based).[12][17]

  • Mobile Phase: n-Hexane/Isopropanol (90:10 v/v). If the analyte is basic, add 0.1% Diethylamine (DEA).

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: 25 °C.[4]

  • Injection Volume: 5 µL.

  • Detection: UV at a wavelength where the analyte has sufficient absorbance (e.g., 210 nm).[9]

• Optimization Phase (if separation is partial or poor):

  • Adjust Modifier Ratio: Systematically vary the isopropanol concentration from 5% to 20% in 5% increments.

  • Change Modifier Type: If resolution is still not optimal, switch the modifier to ethanol and repeat the concentration gradient.

  • Optimize Temperature: Evaluate the separation at 15°C and 40°C to determine the effect of temperature on selectivity.

  • Adjust Flow Rate: If baseline separation is nearly achieved, reducing the flow rate to 0.5 mL/min may provide the necessary improvement in resolution.[3]

• Data Analysis:

  • Calculate the retention factors (k'), separation factor (α), and resolution (Rs) for each condition.

  • The goal is to achieve a resolution (Rs) of > 1.5 for robust quantification.

References

• Benchchem. (2025).
• Daicel Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Daicel Chiral Technologies.
• Benchchem. (2025). Troubleshooting poor peak resolution in chiral HPLC of L-Hyoscyamine. Benchchem.
• Benchchem. (2025). Troubleshooting poor peak resolution in chiral GC analysis of citronellol isomers. Benchchem.
• Benchchem. (2025). A Technical Guide to the Chiral Purity and Enantiomeric Excess of (S)-3-Acetyl-1-Boc-pyrrolidine. Benchchem.
• Benchchem. (2025). A Comparative Guide to the Chiral Separation of Pyrrolidine-3-Carboxylic Acid Enantiomers. Benchchem.
• Benchchem. (n.d.). Application Note: Chiral HPLC Analysis of 4-Hydroxy-2-pyrrolidone Enantiomers. Benchchem.
• Benchchem. (2025). Technical Support Center: Chiral Separation of 4-Hydroxy-2-pyrrolidone Enantiomers. Benchchem.

• G. Mori, et al. (2019). Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives. Journal of Pharmaceutical Analysis. [Link]

• Benchchem. (2025). Technical Support Center: Chiral Separation of 2-(2-Aminoethyl)-1-methylpyrrolidine Enantiomers. Benchchem.

• The Analytical Scientist. (n.d.). Enantiomeric separation of privileged scaffold derivatives in early drug discovery using chiral SFC. The Analytical Scientist. [Link]

• ResearchGate. (2019). Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives. ResearchGate. [Link]

• Benchchem. (n.d.). Resolving peak tailing in HPLC analysis of (+/-)-Laureline. Benchchem.

• Xiao, Y., et al. (2010). Chiral capillary electrophoresis with cationic pyrrolidinium-beta-cyclodextrin derivatives as chiral selectors. Journal of Separation Science, 33(12), 1797-805. [Link]

• Benchchem. (n.d.). Comparative Guide to Chiral HPLC Analysis of (R)-(-)-N-Boc-3-pyrrolidinol. Benchchem.

• ResearchGate. (2025). Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. ResearchGate. [Link]

• YouTube. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube. [Link]

• ResearchGate. (2025). Separation of 4C-Substituted Pyrrolidin-2-One Derivatives on Polysaccharide-Based Coated Chiral Stationary Phases. ResearchGate. [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Element Lab Solutions. [Link]

• Restek. (2021). Chiral Separations 3: Overloading and Tailing. Restek. [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex. [Link]

• MavMatrix. (n.d.). An Investigation of Peak Shape Models in Chiral Separations. MavMatrix. [Link]

• ResearchGate. (n.d.). (PDF) Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS. ResearchGate. [Link]

• Semantic Scholar. (1997). Chiral HPLC separations of 1-azabicyclo[2.2.1]heptan-3-one and 1-alkoxycarbonylalkyl-pyrrolidine-3-carboxylic acid alkyl ester enantiomers on polysaccharide-based stationary phases. Semantic Scholar. [Link]

• Taylor & Francis Online. (n.d.). Chiral Drug Separation. Taylor & Francis Online. [Link]

• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• LCGC International. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link]

• PubMed. (2019). The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. PubMed. [Link]

• Uppsala University. (1999). Enantiomeric separations by capillary electrophoresis in pharmaceutical analysis. Uppsala University. [Link]

• Semantic Scholar. (n.d.). Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives. Semantic Scholar. [Link]

• ACS Publications. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. ACS Publications. [Link]

• National Institutes of Health. (2024). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. National Institutes of Health. [Link]

• Chromatography Today. (2020). Trouble with chiral separations. Chromatography Today. [Link]

• Česká a slovenská farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

• ResearchGate. (n.d.). The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. ResearchGate. [Link]

• ScienceDirect. (n.d.). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. ScienceDirect. [Link]

• PubMed. (n.d.). Chiral mobile phase additives in HPLC enantioseparations. PubMed. [Link]

• Springer Nature Experiments. (n.d.). Enantiomer Separations by Capillary Electrophoresis. Springer Nature Experiments. [Link]

• ScienceDirect. (2017). An analytical model for enantioseparation process in capillary electrophoresis. ScienceDirect. [Link]

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Technical Support Center: Troubleshooting Inconsistent Results in Biological Assays

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to inconsistent results in biological assays. As a senior application scientist, my goal is to provide not just procedural steps, but also the underlying scientific principles to empower you to conduct robust and reproducible experiments. This resource is structured in a question-and-answer format to directly address the challenges you may be facing at the bench.

Section 1: Immunoassays (ELISA & Western Blot)

Immunoassays are powerful techniques, but their multi-step nature makes them susceptible to variability. Here, we address some of the most frequent challenges.

Q1: My ELISA results show high background across the entire plate. What's causing this and how can I fix it?

High background in an ELISA can obscure the true signal, leading to reduced assay sensitivity and inaccurate quantification.[1] This issue often stems from non-specific binding of antibodies or problems with the detection reagents.

Underlying Causes and Solutions:

• Insufficient Blocking: The purpose of the blocking buffer is to occupy all unsaturated binding sites on the microplate wells, preventing antibodies from binding non-specifically.[1] If blocking is incomplete, the primary or secondary antibody can adhere to the plastic, generating a high background signal.

  • Troubleshooting Protocol:

    • Increase Blocking Incubation Time: Extend the blocking step to ensure complete saturation of binding sites.

    • Optimize Blocking Buffer Composition: Consider increasing the concentration of the blocking agent (e.g., from 1% to 5% BSA) or adding a non-ionic detergent like Tween-20 (0.05% v/v) to your blocking buffer.[1]

    • Try a Different Blocking Agent: If you are using BSA, consider switching to non-fat dry milk or a commercially available blocking buffer.

• Secondary Antibody Non-Specific Binding: The secondary antibody may be cross-reacting with other proteins in the sample or binding non-specifically to the plate.

  • Troubleshooting Protocol:

    • Run a "No Primary Antibody" Control: This will help determine if the secondary antibody is the source of the high background.[2]

    • Use Pre-adsorbed Secondary Antibodies: These antibodies have been purified to remove antibodies that cross-react with immunoglobulins from other species.[2]

• Inadequate Washing: Insufficient washing between steps can leave behind unbound antibodies and other reagents, contributing to a high background.[1][3]

  • Troubleshooting Protocol:

    • Increase the Number of Wash Steps: Perform at least 4-6 wash cycles between each incubation.

    • Ensure Complete Aspiration: After each wash, make sure to completely remove the wash buffer from the wells by inverting and tapping the plate on a clean paper towel.

    • Use a Plate Washer: If available, an automated plate washer can improve the consistency of your washing steps.[3]

• Substrate Solution Deterioration: The substrate solution can become contaminated or degrade over time, leading to a high background signal.[3]

  • Troubleshooting Protocol:

    • Check Substrate Appearance: The TMB substrate solution should be colorless before use.[3]

    • Use Freshly Prepared Substrate: Prepare the substrate solution immediately before use.

Q2: I'm seeing uneven or splotchy bands in my Western blots. How can I achieve clean, quantifiable results?

Uneven bands in a Western blot can make accurate quantification impossible and often point to issues in sample preparation, gel electrophoresis, or protein transfer.[4]

Underlying Causes and Solutions:

• Problems with Sample Preparation and Loading:

  • Insoluble Debris: Aggregated proteins in your sample can clog the wells, leading to streaking and uneven entry into the gel.[4]

    • Solution: Centrifuge your samples at high speed (e.g., >10,000 x g) for 5-10 minutes after boiling in loading buffer and before loading the gel. Only load the supernatant.[4]

  • Uneven Loading: Inaccurate protein quantification or pipetting errors will result in bands of varying intensity.[4]

    • Solution: Be meticulous with your protein quantification assay (e.g., BCA or Bradford). Use calibrated pipettes and ensure all samples are in the same buffer.

  • High Salt Concentration: Discrepancies in ionic strength between your sample buffer and the running buffer can distort the electric field, causing bands to "smile" or "frown".[4]

    • Solution: Ensure your sample buffer is compatible with your running buffer. If necessary, use a desalting spin column to normalize your samples.[4]

• Issues During Gel Electrophoresis and Transfer:

  • "Smiling" Bands: This often occurs when the gel runs too hot, causing the center lanes to migrate faster than the outer lanes.[5]

    • Solution: Reduce the voltage during electrophoresis, run the gel in a cold room, or use a cooling pack.[5]

  • Air Bubbles During Transfer: Air bubbles trapped between the gel and the membrane will block the transfer of proteins, resulting in blank spots on your blot.[6]

    • Solution: Carefully assemble the transfer stack, ensuring no air bubbles are present. A roller can be used to gently remove any trapped bubbles.

• Problems with Antibody Incubation and Washing:

  • Insufficient Blocking or Washing: If the membrane is not properly blocked or washed, the antibody can bind non-specifically, creating a splotchy background.[4]

    • Solution: Ensure your blocking agent is fresh and filtered. Use a sufficient volume of blocking and wash buffers to allow the membrane to move freely during incubation on a shaker.[4]

Workflow for Troubleshooting Uneven Western Blot Bands

Caption: A logical workflow for diagnosing the cause of uneven Western blot bands.

Section 2: Nucleic Acid Amplification (qPCR)

Quantitative PCR (qPCR) is highly sensitive, but this sensitivity also means that small variations can have a significant impact on the results.

Q3: My qPCR results show inconsistent Ct values between technical replicates. What are the likely causes?

High variability between technical replicates in qPCR, often defined as a standard deviation of Ct values >0.3, can invalidate your results.[7] This issue typically points to pipetting inaccuracies or suboptimal reaction conditions.

Underlying Causes and Solutions:

• Pipetting Errors: Inconsistent volumes of template, primers, or master mix between wells are a major source of variability.[8][9]

  • Troubleshooting Protocol:

    • Use a Master Mix: Preparing a master mix of all common reagents (polymerase, dNTPs, primers, and buffer) for all reactions helps to minimize well-to-well variation.[10]

    • Calibrate Your Pipettes: Ensure your pipettes are regularly calibrated to dispense accurate volumes.[8]

    • Reverse Pipetting for Viscous Reagents: For viscous solutions like master mixes, use the reverse pipetting technique to ensure accurate dispensing.[8]

• Poor Quality or Low Quantity of Template:

  • Degraded Nucleic Acids: Degraded RNA or DNA can lead to inefficient amplification and variable Ct values.

    • Solution: Assess the integrity of your nucleic acids using a method like the Agilent Bioanalyzer or gel electrophoresis.

  • Low Template Concentration: At very low concentrations of the target sequence, stochastic effects during the initial amplification cycles can lead to greater variability.[8]

    • Solution: If possible, increase the amount of template in your reactions.[8]

• Suboptimal Primer/Probe Design:

  • Primer-Dimers: The formation of primer-dimers can compete with the amplification of your target sequence, leading to inaccurate and variable results.

    • Solution: Use primer design software to design primers with minimal self-dimer and cross-dimer potential. Perform a melt curve analysis after your qPCR run to check for the presence of primer-dimers.[10]

Table 1: Common Causes of qPCR Variability and Recommended Solutions

Potential Cause	Explanation	Recommended Solution
Pipetting Inaccuracy	Inconsistent volumes of reagents between wells.	Use a master mix, calibrate pipettes, and use proper pipetting techniques (e.g., reverse pipetting).[8][10]
Low Template Amount	Stochastic effects at low target concentrations.	Increase the amount of input nucleic acid if possible.[8]
Poor Template Quality	Degraded RNA/DNA leads to inefficient amplification.	Assess nucleic acid integrity and use high-quality starting material.[10]
Primer-Dimer Formation	Non-specific amplification competes with the target.	Design optimal primers and perform a melt curve analysis.[10]

Section 3: Cell-Based Assays

The inherent biological variability of living cells presents a unique set of challenges for assay consistency.

Q4: I'm seeing significant well-to-well and plate-to-plate variability in my cell-based assays. How can I improve reproducibility?

Variability in cell-based assays can be introduced at multiple stages, from cell culture to data acquisition.[11][12] Controlling these variables is key to obtaining reliable data.

Underlying Causes and Solutions:

• Inconsistent Cell Seeding: Uneven distribution of cells across the plate is a common source of variability.[12]

  • Troubleshooting Protocol:

    • Ensure a Homogeneous Cell Suspension: Gently mix the cell suspension before and during plating to prevent cells from settling.

    • Use Calibrated Pipettes: Accurate dispensing of the cell suspension is crucial for consistent cell numbers in each well.[13]

• "Edge Effects": Wells on the outer perimeter of the plate are more prone to evaporation, leading to changes in media concentration and temperature, which can affect cell growth and response.[12]

  • Troubleshooting Protocol:

    • Avoid Using Outer Wells: If possible, do not use the outermost wells for experimental samples. Instead, fill them with sterile media or PBS to create a humidity barrier.[12]

    • Use Plates with Moats: Some plates are designed with moats that can be filled with sterile liquid to minimize evaporation from the experimental wells.

• Variability in Cell Health and Culture Conditions:

  • Cell Passage Number: Cells can behave differently at very low or very high passage numbers.

    • Solution: Use cells within a consistent and defined passage number range for all experiments.

  • Inconsistent Culture Conditions: Variations in media composition, serum lots, incubation time, and CO₂ levels can all impact cell physiology.[14]

    • Solution: Standardize all aspects of your cell culture protocol. When starting a new lot of serum or media, it is good practice to test it against the old lot to ensure consistent cell growth and behavior.

Diagram of Factors Influencing Cell-Based Assay Variability

Caption: Key factors contributing to variability in cell-based assays.[12]

Section 4: General Principles for Reducing Assay Variability

Beyond assay-specific troubleshooting, there are several universal principles that can enhance the reproducibility of your experiments.

Q5: What are the most critical, yet often overlooked, factors that contribute to assay inconsistency?

• Reagent Quality and Stability:

  • Lot-to-Lot Variability: Different lots of antibodies, enzymes, and other critical reagents can have different performance characteristics.[15][16]

    • Best Practice: When you receive a new lot of a critical reagent, perform a bridging study to compare its performance to the previous lot.

  • Improper Storage and Handling: Reagents can degrade if not stored at the recommended temperature or if subjected to multiple freeze-thaw cycles.[17][18]

    • Best Practice: Aliquot reagents upon receipt to minimize freeze-thaw cycles. Always check the manufacturer's storage recommendations.

• Operator-Induced Variability:

  • Pipetting Technique: As mentioned previously, this is a major source of error.[8]

    • Best Practice: Ensure all lab members are trained on proper pipetting techniques and that pipettes are regularly calibrated.[13]

  • Inconsistent Timing: In multi-step assays, variations in incubation times between samples can lead to significant differences in results.

    • Best Practice: Use a multichannel pipette or automated liquid handling system to add reagents to multiple wells simultaneously.

• Environmental Factors:

  • Temperature Fluctuations: Assays can be sensitive to changes in ambient temperature.[3]

    • Best Practice: Perform incubations in a temperature-controlled incubator and allow all reagents to come to room temperature before starting an assay.[19]

  • Vibrations: Vibrations from nearby equipment (e.g., centrifuges, vortexers) can disturb cells or reactions in microplates.

    • Best Practice: Isolate sensitive assays from sources of vibration.

• Data Analysis:

  • • Best Practice: Consult with a statistician to ensure you are using the appropriate methods to analyze your data.

  • Subjective Data Interpretation: Manual gating in flow cytometry or manual band quantification in Western blots can introduce bias.

    • Best Practice: Use automated analysis software whenever possible to ensure objective and reproducible data analysis.

By systematically addressing these potential sources of error, you can significantly improve the consistency and reliability of your biological assay results.

References

• ELISA Troubleshooting: High Background. Sino Biological. [Link]

• Elisa troubleshooting tips – High background. ARP American Research Products, Inc. [Link]

• Western Blot Troubleshooting: Guide to Fixing Splotchy or Uneven Bands. BenchSci. [Link]

• Sources of Variability in Cell Based Assays. Mettler Toledo. [Link]

• Strategies to Minimize Variability Between Individual qPCR Reactions. Protocols.io. [Link]

• Most common interferences in immunoassays. SciSpace. [Link]

• Analytical variation in immunoassays and its importance for medical decision making. eGMS. [Link]

• Lot-to-Lot Variance in Immunoassays—Causes, Consequences, and Solutions. National Center for Biotechnology Information. [Link]

• Causes of Preanalytical Interferences on Laboratory Immunoassays - A Critical Review. ResearchGate. [Link]

• Strategies to Minimize Variability Between Individual qPCR Reactions v1. protocols.io. [Link]

• How to avoid uneven (intensity) bands during Western Blotting? ResearchGate. [Link]

• Western Blot Doctor™ — Protein Band Appearance Problems. Bio-Rad. [Link]

• Lot-to-Lot Variance in Immunoassays—Causes, Consequences, and Solutions. MDPI. [Link]

• The Ultimate Guide to Troubleshooting Microplate Assays. Bitesize Bio. [Link]

• Understanding and managing sources of variability in cell measurements. Insights.bio. [Link]

• Control your error! How to minimize pipetting error and get low SDs in qRT-PCR. Bitesize Bio. [Link]

• Understanding The Role Of Reagent Quality In Test Accuracy. Biomedix. [Link]

• qPCR Troubleshooting: How to Ensure Successful Experiments. Dispendix. [Link]

• Troubleshooting Common Pitfalls in Colorimetric Assays: Ensuring Accurate and Reproducible Results. Sirius Genomics. [Link]

• Cell Based Assays in Drug Development: Comprehensive Overview. Immunologix. [Link]

• Statistical Tools in Analytical Method Validation. Medikamenter Quality Services. [Link]

• Ligand Binding Assay Critical Reagents and Their Stability: Recommendations and Best Practices from the Global Bioanalysis Consortium Harmonization Team. National Center for Biotechnology Information. [Link]

• Statistical analysis in method comparison studies part one. Acutecaretesting.org. [Link]

• Statistical tools and approaches to validate analytical methods: methodology and practical examples. Royal Society of Chemistry. [Link]

• Variability of Laboratory Test Results. ResearchGate. [Link]

• Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. National Center for Biotechnology Information. [Link]

• Overview of the Fundamentals in Developing a Bioassay. Pharmaceutical Technology. [Link]

• Impact of assay stability on the false negative and false positive rates in quality control. ResearchGate. [Link]

• Statistical Techniques for Testing Batch to Batch Variability and Accelerated Testing. Scholar@UPRM. [Link]

• Cell-based Assays: A Crucial Component of the Drug Discovery Process. BioIVT. [Link]

• Statistical methods for the analysis of bioassay data. Pure - Eindhoven University of Technology. [Link]

• Factors affecting test reproducibility among laboratories. WOAH. [Link]

• A bioassay method validation framework for laboratory and semi-field tests used to evaluate vector control tools. ResearchGate. [Link]

• Certain Approaches to Understanding Sources of Bioassay Variability. BioProcess International. [Link]

• Assessment of Uncertainties Induced by Laboratory Practices During Experiments. MDPI. [Link]

• Factors Affecting the Stability and Accuracy of the Bioassay for the Sperm Attractant Sirenin. National Center for Biotechnology Information. [Link]

• Use of Coefficient of Variation in Assessing Variability of Quantitative Assays. National Center for Biotechnology Information. [Link]

• Assay Operations: Keeping your Assays Robust and Reproducible. YouTube. [Link]

• Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. ResearchGate. [Link]

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Technical Support Center: Enhancing the Selectivity of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

Introduction

Welcome to the technical support center for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals who are working to optimize the selectivity of this compound for its intended biological target. Based on analysis of its core structure, which incorporates a pyridine ring and a cyano group, 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is hypothesized to function as a kinase inhibitor. The pyridine scaffold is a well-established feature in numerous FDA-approved kinase inhibitors, often playing a critical role in binding to the ATP pocket of the kinase.[1]

This document provides a comprehensive set of frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to help you characterize and improve the selectivity profile of this promising molecule. We will operate under the assumption that the primary goal is to enhance its potency for a specific target kinase ("Target Kinase X") while minimizing its activity against common off-targets.

Frequently Asked Questions (FAQs)

Q1: My initial screens show that 5-Pyrrolidin-1-ylpyridine-2-carbonitrile inhibits multiple kinases. Is this expected, and what are the likely off-targets?

A1: Yes, it is quite common for kinase inhibitors, especially early-stage compounds, to exhibit polypharmacology.[2] The ATP-binding site, which most kinase inhibitors target, is highly conserved across the human kinome, leading to potential off-target binding.[3] For a compound with a pyridine scaffold, common off-targets can include other kinases that have a similar hinge region and overall ATP pocket architecture. Without a specific primary target, it is difficult to predict exact off-targets. However, promiscuous kinases that are frequently inhibited by a wide range of small molecules include members of the SRC, ABL, and Aurora kinase families.[4] It is also possible that the compound interacts with non-kinase targets.[5] A broad in vitro kinase panel is the most effective way to identify the specific off-targets for your compound.[6]

Q2: How do I quantitatively measure the selectivity of my compound?

A2: Selectivity is typically quantified using a selectivity score or by comparing the IC50 or Kd values for the primary target versus off-targets. A common metric is the "Selectivity Score," which can be defined as the number of kinases inhibited above a certain threshold (e.g., 50% inhibition at 1 µM) divided by the total number of kinases tested.[6] A lower score indicates higher selectivity. For a more detailed analysis, you can calculate a selectivity ratio by dividing the IC50 value for an off-target by the IC50 value for the primary target. A higher ratio signifies greater selectivity for the primary target. It is recommended to first screen at a single high concentration (e.g., 1-10 µM) to identify potential hits, and then perform dose-response curves to determine the IC50 for the primary target and any significant off-targets.[6]

Q3: What is the difference between a biochemical assay and a cell-based assay for determining selectivity, and which should I use?

A3: Biochemical assays, such as in vitro kinase activity panels, use purified recombinant enzymes to measure the direct inhibition of kinase catalytic activity.[7] These assays are excellent for determining the intrinsic potency of your compound against a wide range of kinases without the complexities of a cellular environment.

Cell-based assays, on the other hand, measure the compound's effect in a more physiologically relevant context.[8] Examples include:

• Target Engagement Assays (e.g., NanoBRET™): These assays confirm that your compound can bind to its intended target within a living cell.[9][10]

• Downstream Signaling Analysis (e.g., Western Blot): This method assesses whether the compound inhibits the kinase's function in the cell by measuring the phosphorylation of a known downstream substrate.[11][12]

It is crucial to use both types of assays. A compound may be potent in a biochemical assay but show weak activity in cells due to poor cell permeability or high plasma protein binding. Conversely, a compound might appear more potent in cells due to off-target effects that synergize with the inhibition of the primary target.

Q4: My compound is potent in a biochemical assay but shows no activity in my cell-based assays. What could be the problem?

A4: This is a common challenge in drug discovery. Several factors could be at play:

• Poor Cell Permeability: The compound may not be able to cross the cell membrane to reach its intracellular target.

• Compound Efflux: The compound may be actively transported out of the cell by efflux pumps.

• High Protein Binding: In cell culture media containing serum, the compound may bind to proteins like albumin, reducing its free concentration available to interact with the target.

• Metabolic Instability: The compound may be rapidly metabolized by the cells into an inactive form.

To troubleshoot this, you can perform assays in serum-free media (for short durations), use cell lines with lower expression of efflux pumps, or conduct metabolite identification studies.

Troubleshooting Guides

Guide 1: Interpreting In Vitro Kinase Panel Data

Observation	Potential Cause	Recommended Action
High number of hits across multiple kinase families.	The compound is promiscuous due to targeting highly conserved features of the ATP-binding pocket.[13]	Calculate a selectivity score to quantify promiscuity.[6] Prioritize hits for IC50 determination based on potency and relevance to your desired therapeutic area. Consider medicinal chemistry efforts to enhance selectivity.
Inhibition of unexpected, distantly related kinases.	The compound may have a unique binding mode or interact with a less conserved region of the ATP pocket.	Obtain a co-crystal structure of the compound with one of the off-targets to understand the binding interactions.[14] This can provide valuable insights for structure-based drug design to improve selectivity.
Weak or no inhibition of the intended target, but potent inhibition of others.	The initial hypothesis about the primary target may be incorrect, or the assay conditions for the primary target are not optimal.	Confirm the activity of the recombinant enzyme for your primary target using a known control inhibitor.[15] Re-evaluate the structural rationale for targeting the intended kinase. The off-target may represent a new, more promising lead.
Discrepancy between binding assay (Kd) and activity assay (IC50) results.	The compound may be an allosteric inhibitor or a non-competitive inhibitor. The IC50 value is also dependent on the ATP concentration in the assay.[8]	Perform kinetic studies to determine the mechanism of inhibition.[16] Ensure that ATP concentrations are consistent across assays and ideally close to the Km value for each kinase.[17]

Guide 2: Troubleshooting Cellular Assays

Observation	Potential Cause	Recommended Action
No reduction in downstream substrate phosphorylation despite target engagement confirmation.	The signaling pathway may have redundant or compensatory mechanisms. The chosen time point for analysis may be inappropriate.	Investigate alternative signaling pathways that may be activated in response to inhibition of your target.[18] Perform a time-course experiment to identify the optimal duration of inhibitor treatment.
Paradoxical activation of a signaling pathway.	Inhibition of a kinase can sometimes lead to the activation of a feedback loop.[2]	Map the signaling network around your target to identify potential feedback mechanisms. This unexpected activation could also be due to an off-target effect.
High background or non-specific bands in Western blots.	Antibody quality, blocking conditions, or washing steps may be suboptimal.	Validate your primary antibody with positive and negative controls. Optimize blocking buffer (e.g., 5% BSA in TBST for phospho-antibodies) and increase the number and duration of wash steps.[19]
Inconsistent results between different cell lines.	The expression level of the target kinase and the wiring of the downstream signaling pathways can vary significantly between cell lines.	Confirm the expression of your target kinase in each cell line by Western blot or qPCR. Choose cell lines where the target is known to be a key driver of a particular phenotype.

Visualizations and Workflows

Diagram: General Kinase Inhibitor Selectivity Workflow

Caption: Key medicinal chemistry strategies for selectivity enhancement.

Detailed Experimental Protocols

Protocol 1: In Vitro Kinase Selectivity Profiling (General)

This protocol provides a general framework for assessing the selectivity of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile against a panel of kinases using a luminescence-based assay that measures ATP consumption (e.g., ADP-Glo™).

1. Reagent Preparation:

• Prepare a 10 mM stock solution of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in 100% DMSO.

• Prepare serial dilutions of the compound in DMSO. For a single-point screen, a 100 µM working solution (for a final assay concentration of 1 µM) is typically used. For IC50 determination, prepare a 10-point, 3-fold serial dilution series.

• Reconstitute recombinant kinases and substrates according to the manufacturer's instructions (e.g., Promega, Reaction Biology). [20][21] * Prepare 2X Kinase Reaction Buffer containing DTT and any required cofactors.

2. Assay Procedure (384-well plate format):

• Add 1 µL of the compound dilutions (or DMSO vehicle control) to the appropriate wells of a white, low-volume 384-well plate.

• Prepare a 2X kinase/substrate mix in the reaction buffer.

• Add 4 µL of the 2X kinase/substrate mix to each well.

• Prepare a 2X ATP solution in the reaction buffer. The final ATP concentration should ideally be at the Km for each specific kinase. [17] * Initiate the reaction by adding 5 µL of the 2X ATP solution to each well.

• Incubate the plate at room temperature for the recommended time (typically 60 minutes).

3. Detection:

• Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Read the luminescence on a plate reader.

4. Data Analysis:

• Calculate the percent inhibition for each compound concentration relative to the DMSO control.

• For IC50 determination, plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic curve.

Protocol 2: NanoBRET™ Target Engagement Assay (General)

This protocol outlines the general steps for measuring the binding of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile to a target kinase in live cells.

1. Cell Preparation:

• Transfect HEK293 cells with a plasmid encoding the target kinase fused to NanoLuc® luciferase.

• 24 hours post-transfection, harvest the cells and resuspend them in Opti-MEM® I Reduced Serum Medium.

2. Assay Setup (96-well plate format):

• Prepare serial dilutions of your compound in Opti-MEM®.

• In a separate tube, prepare the NanoBRET™ Tracer diluted in Opti-MEM® at 2X the final desired concentration.

• Add the diluted tracer to the cell suspension.

• Dispense the cell suspension containing the tracer into the wells of a white 96-well assay plate.

• Add the compound dilutions to the appropriate wells. Include a vehicle control (DMSO).

• Incubate the plate for 2 hours at 37°C in a 5% CO2 incubator. [22] 3. Signal Detection:

• Prepare the NanoBRET™ Nano-Glo® Substrate solution, including the extracellular NanoLuc® inhibitor, according to the manufacturer's protocol.

• Add the substrate solution to each well.

• Read the plate within 10 minutes on a luminometer capable of measuring dual-filtered luminescence (Donor emission ~460 nm, Acceptor emission ~618 nm). [22] 4. Data Analysis:

• Calculate the NanoBRET™ ratio by dividing the acceptor emission by the donor emission.

• Normalize the data to the vehicle control and plot the BRET ratio versus the log of the compound concentration to determine the IC50 value for target engagement.

Protocol 3: Western Blot for Downstream Pathway Inhibition

This protocol describes how to assess the functional inhibition of a target kinase by measuring the phosphorylation of a downstream substrate.

1. Cell Treatment and Lysis:

• Plate cells and allow them to adhere overnight.

• Treat the cells with various concentrations of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile for the desired time. Include a DMSO vehicle control. If the pathway is not constitutively active, you may need to stimulate it with an appropriate growth factor.

• Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors. [11] * Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

2. SDS-PAGE and Transfer:

• Normalize the protein concentration for all samples. Add Laemmli sample buffer and denature by heating at 95°C for 5 minutes.

• Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane. [19] 3. Immunoblotting:

• Block the membrane for 1 hour at room temperature with 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).

• Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream substrate overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

4. Detection and Analysis:

• Incubate the membrane with an enhanced chemiluminescence (ECL) substrate and capture the signal using an imaging system.

• Quantify the band intensities using densitometry software.

• To ensure equal protein loading, strip the membrane and re-probe with an antibody against the total (non-phosphorylated) form of the substrate or a housekeeping protein (e.g., GAPDH or β-actin). Normalize the phospho-protein signal to the total protein or loading control. [23]

References

• Bunnage, M. E., & Gilbert, A. M. (2015). Measuring and interpreting the selectivity of protein kinase inhibitors. Nature Reviews Drug Discovery, 14(8), 545–561.
• Gao, Y., Davies, S. P., Augustin, M., Woodward, A., Patel, U. A., Kovelman, R., & Harvey, K. J. (2013). A broad activity screen in 388 human protein kinases for the general kinase inhibitor staurosporine. Biochemical Journal, 451(2), 313–328.
• Vasta, J. D., Robers, M. B., Machleidt, T., Riol-Vivas, A., Snee, M., & Wood, K. V. (2018). NanoBRET™—A novel platform for quantitative analysis of protein-ligand interactions in live cells. SLAS DISCOVERY: Advancing Life Sciences R&D, 23(4), 329-357.

• Reaction Biology. (n.d.). Kinase Selectivity Panels. Retrieved from [Link]

• Hu, Y., & Bajorath, J. (2013). Systematic assessment of structure-promiscuity relationships between different types of kinase inhibitors.
• BenchChem. (2025). Technical Support Center: Troubleshooting Lack of In Vitro Activity for Kinase Inhibitors. Retrieved from a relevant BenchChem technical guide.
• BenchChem. (2025). Application Notes and Protocols for NanoBRET™ Target Engagement Assay: BRD4 and BRD4-IN-3. Retrieved from a relevant BenchChem technical guide.
• Vihtelic, T. S., & An, S. (2010). Computational Modeling of Kinase Inhibitor Selectivity. ACS Medicinal Chemistry Letters, 1(8), 395–399.

• Creative Biostructure. (n.d.). Protein X-ray Crystallography in Drug Discovery. Retrieved from [Link]

• Klaeger, S., Heinzlmeir, S., Wilhelm, M., Polzer, H., Vick, B., Koenig, P.-A., … Kuster, B. (2017). The target landscape of clinical kinase drugs. Science, 358(6367), eaan4368.
• Breitenlechner, C. B., Bossemeyer, D., & Engh, R. A. (2005). Crystallography for protein kinase drug design: PKA and SRC case studies. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1754(1-2), 38–49.
• van der Wouden, P. A., van de Bunt, M., & Gloyn, A. L. (2017). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology, 174(12), 1689–1701.
• Fabbro, D., Cowan-Jacob, S. W., & Möbitz, H. (2004). Recent kinase and kinase inhibitor X-ray structures: mechanisms of inhibition and selectivity insights. Current Drug Targets, 5(2), 147–158.
• Karaman, M. W., Herrgard, S., Treiber, D. K., Gallant, P., Atteridge, C. E., Campbell, B. T., … Zarrinkar, P. P. (2008). A quantitative analysis of kinase inhibitor selectivity.
• Goldstein, D. M., Soth, M., & Blaney, J. M. (2019). What Makes a Kinase Promiscuous for Inhibitors? Cell Chemical Biology, 26(1), 11–21.
• BenchChem. (2025). Application of X-ray Crystallography in the Rational Design of ITK Inhibitors. Retrieved from a relevant BenchChem technical guide.
• Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., … Zarrinkar, P. P. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity.
• Halder, P., Rai, A., Talukdar, V., Das, P., & Lakkaniga, N. R. (2024). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. RSC Medicinal Chemistry, 15(6), 1452–1484.
• BenchChem. (2025). Application Notes and Protocols for 5-Fluoro-2-(pyrrolidin-1-yl)pyridine in Kinase Inhibitor Synthesis. Retrieved from a relevant BenchChem technical guide.
• Ferguson, F. M., & Gray, N. S. (2021). Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. Trends in Pharmacological Sciences, 42(1), 47–60.
• Fedorov, O., Müller, S., & Knapp, S. (2007). A systematic interaction map of validated kinase inhibitors with Ser/Thr kinases. Proceedings of the National Academy of Sciences, 104(51), 20523–20528.
• Stites, E. C., & Posner, R. G. (2016). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity.
• Lemeer, S., & Kuster, B. (2015). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology, 10(1), 269–271.
• Knight, Z. A., & Shokat, K. M. (2007). Direct, indirect and off-target effects of kinase inhibitors.
• El-Gokha, A. A., El-Sayed, M. A., & El-Nassan, H. B. (2019). Development of Pyridine-based Inhibitors for the Human Vaccinia-related Kinases 1 and 2. Journal of Medicinal Chemistry, 62(17), 7943–7960.
• BenchChem. (2025). Application Notes and Protocols for Western Blot Analysis of p-RSK after Lji308 Treatment. Retrieved from a relevant BenchChem technical guide.
• Sharma, S., Kumar, A., & Singh, R. (2024). Role of Pyridine and Pyrimidine-Based Kinase Inhibitors in Cancer Treatment: Selectivity, Resistance, and Next-Generation Designs. African Journal of Biomedical Research, 27(4s), 18495-18510.
• Anastassiadis, T., Deacon, S. W., Devarajan, K., Ma, H., & Peterson, J. R. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity.
• Howard, S., Berdini, V., Boulstridge, J. A., Carr, M. G., Cross, D. M., Curry, J., … Wyatt, P. G. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry, 55(21), 9467–9482.
• Wang, Y., Zhang, Y., Wang, Y., Li, Y., Wang, Y., & Zhang, Y. (2022). Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. Molecules, 27(9), 2977.
• BenchChem. (2025). Role of Pyridine and Pyrimidine-Based Kinase Inhibitors in Cancer Treatment: Selectivity, Resistance, and Next-Generation Designs. Retrieved from a relevant BenchChem technical guide.
• Knippschild, U., Krüger, O., & Bischof, J. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8634.
• Takeda, K. (2009). Encountering unpredicted off-target effects of pharmacological inhibitors. Journal of Biochemistry, 146(5), 593–596.
• BenchChem. (2025). KU-0063794: A Technical Guide to its Downstream Signaling Effects. Retrieved from a relevant BenchChem technical guide.

• Reaction Biology. (n.d.). Kinase Selectivity Panels. Retrieved from [Link]

• Karaman, M. W., Herrgard, S., Treiber, D. K., Gallant, P., Atteridge, C. E., Campbell, B. T., … Zarrinkar, P. P. (2008). A quantitative analysis of kinase inhibitor selectivity.

• ResearchGate. (2016). Why does my inhibitor not work in an in vitro kinase assay? Retrieved from [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols: In Vitro Kinase Assay for Sotuletinib Selectivity Profiling. Retrieved from a relevant BenchChem technical guide.
• Bamborough, P., Drewry, D., Harper, G., Smith, G. K., & Zinda, M. (2008). High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. Current Opinion in Chemical Biology, 12(4), 402–408.

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Degradation pathways of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile under stress conditions

Technical Support Center: 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

A Guide to Investigating Degradation Pathways and Troubleshooting Stress Studies

Welcome to the technical support center for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. This guide is designed for researchers, analytical scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower your stability and degradation studies. Forced degradation studies are a critical component of pharmaceutical development, helping to establish degradation pathways, assess the intrinsic stability of a molecule, and validate analytical methods.[1][2]

This document addresses the predicted degradation behavior of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile under various stress conditions as mandated by ICH guidelines.[3][4][5] While specific experimental data for this compound is not extensively published, the pathways described herein are based on established principles of organic chemistry for its constituent functional groups: the nitrile, the pyridine ring, and the pyrrolidine substituent.

Section 1: Predicted Degradation Pathways

The structure of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile contains several reactive sites prone to degradation under stress conditions. The primary sites of interest are the nitrile group (susceptible to hydrolysis), the pyridine nitrogen (susceptible to oxidation), and the aromatic ring system (susceptible to photolytic and severe thermal stress).

Hydrolytic Degradation (Acidic & Basic Conditions)

The most probable degradation pathway under both acidic and basic conditions is the hydrolysis of the nitrile group.[6][7] This reaction typically proceeds in two stages: first, conversion of the nitrile to a carboxamide intermediate, followed by further hydrolysis to the corresponding carboxylic acid.[8][9]

• Under Acidic Conditions: The reaction is catalyzed by protonation of the nitrile nitrogen, which increases the electrophilicity of the carbon atom, making it more susceptible to nucleophilic attack by water.[7] The final products are the carboxylic acid and an ammonium salt.[6]

• Under Basic Conditions: The reaction is initiated by the nucleophilic attack of a hydroxide ion on the nitrile carbon.[8] This pathway yields the carboxylate salt and ammonia gas.[6] Subsequent acidification is required to obtain the free carboxylic acid.

Predicted Hydrolytic Degradation Pathway

Caption: Predicted two-step hydrolysis of the nitrile group.

Oxidative Degradation

The pyridine ring is susceptible to oxidation, particularly at the nitrogen atom, to form a Pyridine N-oxide.[10][11] This reaction is common when using reagents like hydrogen peroxide or peroxy acids.[12] The formation of an N-oxide alters the electronic properties of the pyridine ring, potentially making it more or less susceptible to further reactions.[13] The pyrrolidine ring, being an aliphatic amine, could also undergo oxidation, though N-oxidation of the pyridine is generally more facile.

Predicted Oxidative Degradation Pathway

Caption: Predicted formation of the Pyridine N-oxide.

Photolytic Degradation

Exposure to UV light can induce complex degradation pathways in pyridine-containing compounds. Studies on pyridine itself have shown that photolysis can lead to ring-opening reactions, potentially forming products like succinic acid.[14][15] For 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, photolytic stress could result in a mixture of complex products arising from the cleavage of the pyridine ring. These degradants may be difficult to characterize and are often polymeric in nature.

Thermal Degradation

At elevated temperatures, heterocyclic compounds can undergo complex decomposition reactions, often proceeding through radical mechanisms.[16][17][18] The degradation is typically not a clean conversion but rather a fragmentation of the molecule. Potential volatile products could include ammonia (NH₃), hydrogen cyanide (HCN), and carbon dioxide (CO₂). The non-volatile residue may consist of polymerized material. Thermal stability is highly dependent on the physical state (solid vs. solution) and the presence of oxygen.[19]

Section 2: Troubleshooting Guide

This section addresses common issues encountered during forced degradation studies of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Q1: My chromatogram shows two new, closely eluting peaks after acidic or basic hydrolysis. How can I confirm their identities?

A1: You are likely observing the intermediate amide (5-pyrrolidin-1-ylpyridine-2-carboxamide) and the final carboxylic acid degradant (5-pyrrolidin-1-ylpyridine-2-carboxylic acid).

• Causality: The carboxylic acid is more polar than the amide and will typically have a shorter retention time on a reverse-phase HPLC column. The amide is an intermediate in the hydrolysis reaction.[9][20]

• Troubleshooting Steps:

  • Time-Course Study: Analyze samples at earlier time points (e.g., 1, 2, 4 hours). You should see the amide peak appear first and then decrease as the carboxylic acid peak increases.

  • LC-MS Analysis: Use mass spectrometry to confirm the molecular weights of the new peaks. The amide will have a mass of +18 Da compared to the parent nitrile, and the carboxylic acid will have a mass of +19 Da.

  • pH Adjustment: Before injection, adjust the pH of your basic hydrolysis sample to be acidic. This ensures the carboxylic acid is in its protonated form, leading to more consistent chromatography.

Q2: After oxidative stress with H₂O₂, the parent peak area decreases significantly, but I don't see a major new peak on my HPLC-UV chromatogram at the same wavelength.

A2: This is a common observation when a Pyridine N-oxide is formed.

• Causality: The formation of an N-oxide significantly alters the electronic structure and chromophore of the pyridine ring.[12] This can lead to (1) a shift in the UV absorbance maximum, making it less visible at the wavelength optimal for the parent compound, and (2) a change in polarity that could drastically alter its retention time, causing it to elute very early, very late, or be adsorbed onto the column.

• Troubleshooting Steps:

  • Use a Photodiode Array (PDA) Detector: A PDA detector will capture the entire UV spectrum for all eluting peaks. This allows you to check if a new peak is present but absorbing at a different wavelength.

  • Modify Mobile Phase: The N-oxide is significantly more polar than the parent pyridine. If it's eluting in the void volume, try using a weaker mobile phase (e.g., higher aqueous content) to increase its retention.

  • Confirm with LC-MS: The N-oxide degradant will have a molecular weight of +16 Da compared to the parent compound.

Q3: My mass balance is poor after thermal or photolytic stress testing. The recovery of the parent and all observed degradants is less than 90%.

A3: Poor mass balance under these conditions often points to the formation of non-chromophoric products, volatile compounds, or highly retained (polymeric) material.

• Causality: Thermal and photolytic degradation are often high-energy, non-specific processes that can fragment the molecule into small, volatile pieces (like HCN or NH₃) or cause it to polymerize into large, insoluble, or non-eluting materials.[19][21] These products are not easily detected by standard HPLC-UV methods.

• Troubleshooting Steps:

  • Inspect Sample Appearance: Check the stressed sample for discoloration or the formation of a precipitate, which can indicate polymerization.

  • Use a Universal Detector: Employ an alternative detection method that is not dependent on a UV chromophore, such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD), alongside your UV detector.

  • Headspace GC-MS: If you suspect the formation of volatile degradants, analyze the headspace of the stressed sample vial using Gas Chromatography-Mass Spectrometry.

Section 3: Frequently Asked Questions (FAQs)

Q: What are the recommended starting conditions for a forced degradation study based on ICH guidelines?

A: The ICH Q1A(R2) guideline suggests the following conditions as a starting point.[5][22] The goal is to achieve 5-20% degradation of the drug substance.[23]

• Acid Hydrolysis: 0.1 M HCl at room temperature or heated (e.g., 60 °C).

• Base Hydrolysis: 0.1 M NaOH at room temperature or heated.

• Oxidation: 3% H₂O₂ at room temperature.

• Thermal: Dry heat at a temperature above the accelerated stability condition (e.g., 70-80 °C).

• Photostability: Expose the sample to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

Q: Which analytical technique is best suited for analyzing the degradation products?

A: A stability-indicating Ultra-High-Performance Liquid Chromatography (UHPLC) method with both PDA and Mass Spectrometric (MS) detection is the gold standard.

• UHPLC: Provides high resolution and fast analysis times.

• PDA Detector: Ensures all chromophoric degradants are detected, even if their absorbance maximum differs from the parent compound.

• MS Detector (LC-MS): Provides molecular weight information, which is crucial for the structural elucidation of unknown degradation products.[24][25]

Q: Is the pyrrolidine ring expected to degrade?

A: The pyrrolidine ring is a saturated aliphatic amine and is generally more stable than the nitrile or pyridine moieties under typical forced degradation conditions. However, under harsh oxidative or thermal stress, cleavage of the C-N bond connecting it to the pyridine ring or oxidation of the ring itself is possible, though these would likely be minor pathways. A study on a related compound, anagliptin, showed hydrolysis could occur at the bond adjacent to a pyrrolidine-2-carbonitrile ring.[26]

Section 4: Experimental Protocols

Protocol 1: General Workflow for Forced Degradation

This workflow provides a high-level overview of the entire process from sample preparation to data analysis.

Caption: General experimental workflow for forced degradation studies.

Protocol 2: Step-by-Step Forced Degradation Procedure

1. Stock Solution Preparation:

• Prepare a 1.0 mg/mL stock solution of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in a 50:50 mixture of acetonitrile and water. This solvent choice ensures solubility and compatibility with both aqueous and organic stress conditions.

2. Stress Sample Preparation (Example for Hydrolysis):

• Acid: Mix 1 mL of the stock solution with 1 mL of 0.2 M HCl to achieve a final concentration of 0.5 mg/mL in 0.1 M HCl.

• Base: Mix 1 mL of the stock solution with 1 mL of 0.2 M NaOH to achieve a final concentration of 0.5 mg/mL in 0.1 M NaOH.

• Control: Mix 1 mL of the stock solution with 1 mL of water.

• Incubate all vials at 60 °C. Pull time points at 0, 2, 6, 12, and 24 hours.

3. Sample Quenching and Dilution:

• At each time point, withdraw an aliquot (e.g., 100 µL) of the stressed sample.

• Acid Sample: Neutralize with an equivalent volume of 0.1 M NaOH.

• Base Sample: Neutralize with an equivalent volume of 0.1 M HCl.

• Oxidative Sample: Quenching is often not necessary, but can be done by adding a small amount of a reducing agent like sodium sulfite if the reaction is too aggressive.

• Dilute all neutralized/quenched samples to a final concentration of ~50 µg/mL with the mobile phase initial conditions (e.g., 95:5 Water:Acetonitrile).

4. UPLC-PDA-MS Analysis:

• Column: Use a C18 reverse-phase column (e.g., Acquity UPLC HSS T3, 2.1 x 100 mm, 1.8 µm).[27]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with a shallow gradient (e.g., 5% B for 2 min, ramp to 95% B over 8 min, hold for 2 min) to ensure separation of polar degradants from the parent compound.

• Detection: Set PDA to scan from 200-400 nm. Set MS to scan in positive electrospray ionization (ESI+) mode over a relevant mass range (e.g., m/z 100-500).

Section 5: Summary of Predicted Degradation Products

This table summarizes the most likely degradation products based on the chemical nature of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Stress Condition	Primary Degradation Pathway	Predicted Major Degradant(s)	Change in Mass (Da)
Acidic Hydrolysis	Nitrile Hydrolysis	5-Pyrrolidin-1-ylpyridine-2-carboxamide (Intermediate) 5-Pyrrolidin-1-ylpyridine-2-carboxylic Acid (Final)	+18 +19
Basic Hydrolysis	Nitrile Hydrolysis	5-Pyrrolidin-1-ylpyridine-2-carboxamide (Intermediate) 5-Pyrrolidin-1-ylpyridine-2-carboxylate (Final)	+18 +19
Oxidative	N-Oxidation of Pyridine	5-Pyrrolidin-1-ylpyridine-2-carbonitrile N-oxide	+16
Photolytic	Ring Cleavage/Rearrangement	Complex mixture, potentially including aliphatic acids	Varies (Fragmentation)
Thermal	Molecular Fragmentation	Complex mixture of smaller volatile and polymeric products	Varies (Fragmentation)

Section 6: References

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022). Vertex AI Search.

• hydrolysis of nitriles. Chemguide.

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps.

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International.

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. ResearchGate.

• Development of forced degradation and stability indicating studies of drugs—A review. NIH.

• Hydrolysis of nitriles. Lumen Learning.

• Pyridine. Wikipedia.

• REDOX Reaction Of Pyridine. BIOSYNCE.

• Hydrolysis of nitriles: Amide vs Carboxylic acid. ECHEMI.

• Video: Nitriles to Carboxylic Acids: Hydrolysis. JoVE.

• Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023). Eminence Business Media.

• Ich Guidelines For Stability Testing of New Drug Substance and Drug Products. Scribd.

• ICH Q1 guideline on stability testing of drug substances and drug products. European Medicines Agency (EMA).

• UV photolysis for accelerating pyridine biodegradation. PubMed.

• ICH STABILITY TESTING GUIDELINES. SNS Courseware.

• [Biodegradation of pyridine under UV irradiation]. PubMed.

• ICH Q1A (R2) Stability testing of new drug substances and drug products. European Medicines Agency (EMA).

• Ich guideline for stability testing. Slideshare.

• Pyridine N-Oxide-structure. ChemTube3D.

• Pyridine-N-oxide. Wikipedia.

• Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. MDPI.

• Experimental and theoretical studies on the thermal decomposition of heterocyclic nitrosimines. PubMed.

• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. PubMed.

• (PDF) Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. ResearchGate.

• Biodegradation of pyridine under UV irradiation | Request PDF. ResearchGate.

• Metabolism and Chemical Degradation of New Antidiabetic Drugs (Part II): A Review of Analytical Approaches for Analysis of Gliptins. NIH.

• Update on analytical methods for toxic pyrrolizidine alkaloids. PubMed.

• Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC–MS/MS. MDPI.

• Update on analytical methods for toxic pyrrolizidine alkaloids | Request PDF. ResearchGate.

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• 8. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
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Technical Support Center: Strategies to Reduce the Toxicity of Novel Heterocyclic Compounds

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance and troubleshooting strategies for mitigating the toxicity of novel heterocyclic compounds. Our goal is to equip you with the knowledge and practical steps to navigate the challenges of preclinical toxicology and advance safer, more effective therapeutics.

I. Frequently Asked Questions (FAQs)

Q1: My novel heterocyclic compound exhibits high cytotoxicity in initial screenings. What are the immediate troubleshooting steps?

A1: High initial cytotoxicity is a common challenge. A systematic approach is crucial to differentiate between genuine compound effects and experimental artifacts.[1][2]

• Verify Compound Integrity and Purity: Impurities from synthesis or degradation byproducts can be highly toxic.[1] Confirm the purity of your compound stock using methods like HPLC-MS.

• Assess Solubility and Potential for Precipitation: Poorly soluble compounds can precipitate in culture media, causing physical stress to cells and leading to inaccurate concentration assessments.[1][3] Visually inspect your culture plates for precipitates and consider alternative solvents or adjusting the final solvent concentration.

• Evaluate Experimental Parameters:

  • Cell Line Sensitivity: Some cell lines are inherently more sensitive to certain chemical classes.[1] Test your compound across a panel of cell lines with diverse characteristics.

  • Assay Interference: The compound might interfere with the cytotoxicity assay itself. For example, compounds affecting cellular metabolism can produce false positives in metabolic assays like the MTT assay.[1] It is advisable to use orthogonal assays, such as those based on cell membrane integrity (e.g., LDH release) or nuclear staining (e.g., propidium iodide).[2]

Q2: How can I distinguish between on-target and off-target cytotoxicity?

A2: This is a critical step in lead optimization. Here are several strategies:

• Target Engagement Assays: Confirm that your compound binds to its intended target at the concentrations where cytotoxicity is observed. Techniques like Cellular Thermal Shift Assays (CETSA) can be valuable.[1]

• Target Knockdown/Knockout Models: Utilize siRNA, shRNA, or CRISPR/Cas9 to reduce the expression of the target protein. If the cytotoxicity is on-target, cells with diminished target expression should show decreased sensitivity to your compound.[1]

• Structure-Activity Relationship (SAR) Studies: Synthesize and test a small series of analogs with minor structural modifications. If the cytotoxicity tracks with the on-target potency, it is more likely to be an on-target effect.[4][5]

Q3: What is the role of in silico toxicology in my toxicity reduction strategy?

A3: In silico toxicology is a powerful predictive tool that can save significant time and resources.[6] By using computational models, you can:

• Identify Potential Toxicophores Early: Algorithms can screen your compound's structure for known toxic substructures before synthesis.[7][8]

• Predict ADMET Properties: Assess absorption, distribution, metabolism, excretion, and toxicity profiles computationally.[9] This helps in prioritizing compounds with more favorable safety profiles for synthesis and testing.

• Guide Lead Optimization: Quantitative Structure-Activity Relationship (QSAR) models can help predict how structural modifications will impact toxicity.[7][10]

Q4: What is bioisosterism and how can it be applied to reduce toxicity?

A4: Bioisosterism is a key strategy in medicinal chemistry where a functional group in a molecule is replaced by another with similar physical and chemical properties.[11][12][13] This can be used to:

• Mitigate Metabolism-Induced Toxicity: If a specific functional group is being metabolized to a reactive, toxic species, it can be replaced with a bioisostere that is more metabolically stable.[13][14] For example, replacing a metabolically labile ester with a more stable amide.[11]

• Reduce Off-Target Effects: By fine-tuning the electronic and steric properties of a molecule, bioisosteric replacements can enhance selectivity for the intended target, thereby reducing interactions with off-target proteins that may cause toxicity.[14]

• Improve Pharmacokinetic Properties: Bioisosterism can also be used to enhance properties like solubility and bioavailability, which can indirectly impact toxicity by allowing for lower effective doses.[12][15]

II. Troubleshooting Guides

Guide 1: Investigating and Mitigating High In Vitro Cytotoxicity

This guide provides a step-by-step workflow for addressing unexpected cytotoxicity in your cell-based assays.

Step 1: Initial Assessment and Confirmation

• Protocol: Perform a dose-response experiment to determine the half-maximal inhibitory concentration (IC50) in your target cell line and at least one non-target, healthy cell line.[2]

• Data Analysis: Calculate the Selectivity Index (SI) as follows: SI = IC50 (non-target cells) / IC50 (target cells) A low SI (close to 1) indicates poor selectivity and a high potential for off-target toxicity.[2]

Parameter	Target Cells (e.g., Cancer)	Non-Target Cells (e.g., Healthy Fibroblasts)	Selectivity Index (SI)	Interpretation
IC50	1 µM	2 µM	2	Low selectivity
IC50	1 µM	50 µM	50	High selectivity

Step 2: Mechanistic Investigation

• Protocol:

  • Metabolic Activation: Co-incubate your compound with liver microsomes (e.g., S9 fraction) before adding it to the cells. A significant increase in cytotoxicity suggests metabolic activation into a toxic species.[16][17][18]

  • Caspase Activation Assays: To determine if cytotoxicity is mediated by apoptosis, measure the activity of key caspases (e.g., caspase-3/7).

  • Reactive Oxygen Species (ROS) Assay: Assess whether your compound induces oxidative stress, a common mechanism of toxicity.

Step 3: Structural Modification Strategies

• Protocol:

  • Identify Potential Toxicophores: Use in silico tools like DEREK or TOPKAT to identify substructures associated with toxicity.[7]

  • Apply Bioisosteric Replacements: Based on the identified liabilities, strategically replace functional groups to block metabolic activation or reduce off-target activity.[11][12]

  • Synthesize and Re-test: Synthesize the modified analogs and repeat the cytotoxicity and functional assays to evaluate the impact of the changes.

Caption: Workflow for addressing high cytotoxicity.

Guide 2: Predictive Toxicology Workflow for Novel Heterocycles

This guide outlines a proactive approach to minimize toxicity from the design phase.

Step 1: In Silico Screening

• Protocol: Before synthesis, subject your virtual library of heterocyclic compounds to a battery of in silico ADMET predictions.

• Tools: Utilize platforms that offer models for:

  • hERG blockage (cardiotoxicity)[19]

  • Ames test (mutagenicity)

  • Hepatotoxicity[19]

  • Cytochrome P450 inhibition

Step 2: Prioritization Based on Predicted Profile

• Data Analysis: Rank your compounds based on a multi-parameter optimization score that considers both predicted efficacy and toxicity.

Compound ID	Predicted Potency (IC50)	Predicted hERG pIC50	Predicted Ames	Predicted Hepatotoxicity	Priority
HET-001	10 nM	5.5	Positive	High Risk	Low
HET-002	50 nM	< 4	Negative	Low Risk	High
HET-003	25 nM	6.2	Negative	Low Risk	Medium

Step 3: Focused Synthesis and In Vitro Validation

• Protocol: Synthesize a smaller, prioritized set of compounds.

• Validation: Perform targeted in vitro assays to validate the in silico predictions (e.g., a hERG patch-clamp assay for compounds with borderline predictions). This iterative process of prediction and validation refines the predictive models and accelerates the discovery of safer leads.[20]

Caption: Proactive predictive toxicology workflow.

III. Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity

This protocol is a standard method for assessing cell viability based on metabolic activity.[2]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[3]

• Compound Treatment: Prepare serial dilutions of your heterocyclic compound in complete medium. Add 100 µL of the dilutions to the respective wells. Include vehicle control and untreated control wells.

• Incubation: Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well (final concentration of ~0.5 mg/mL) and incubate for 2-4 hours at 37°C.[2]

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[2]

• Data Acquisition: Measure the absorbance at ~570 nm using a microplate reader.

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• Metabolic activation of polycyclic and heterocyclic aromatic hydrocarbons and DNA damage: a review. (2005). PubMed.

• In silico prediction of drug toxicity. (n.d.). PubMed.

• Bioisosterism. (n.d.). Fiveable.

• In Silico Prediction of Chemical Toxicity for Drug Design Using Machine Learning Methods and Structural Alerts. (n.d.). PMC - NIH.

• In Silico Prediction of Chemical Toxicity for Drug Design Using Machine Learning Methods and Structural Alerts. (n.d.). Frontiers.

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• Synthesis, Characterization and in vitro Cytotoxic Evaluation of Some Novel Heterocyclic Compounds Bearing Indole Ring. (n.d.). Asian Journal of Organic & Medicinal Chemistry.

• Synthesis, molecular docking analysis and in vitro evaluation of new heterocyclic hybrids of 4-aza-podophyllotoxin as potent cytotoxic agents. (2024). RSC Publishing.

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• SMALL MOLECULE SAFETY ASSESSMENT. (n.d.). Altasciences.

• High-Content, High-Throughput Screening for the Identification of Cytotoxic Compounds Based on Cell Morphology and Cell Proliferation Markers. (2014). NIH.

• New Approaches for the Synthesis, Cytotoxicity and Toxicity of Heterocyclic Compounds Derived from 2-Cyanomethylbenzo[c]imidazole. (n.d.). PubMed.

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2025). International Journal of Pharmaceutical Research and Applications (IJPRA).

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Reference Data & Comparative Studies

A Comparative Guide to DPP-4 Inhibition: Vildagliptin vs. a Novel Pyrrolidinylpyridine Carbonitrile

A Senior Application Scientist's Framework for Comparative Efficacy Analysis

In the landscape of type 2 diabetes mellitus (T2DM) therapeutics, dipeptidyl peptidase-4 (DPP-4) inhibitors have established a significant clinical role. Vildagliptin, a potent and selective DPP-4 inhibitor, serves as a cornerstone in this class.[1] This guide provides a framework for researchers and drug development professionals to compare the activity of Vildagliptin against a novel investigational compound, 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

As 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a compound available for research purposes and lacks extensive public data on its biological activity, this document outlines the necessary experimental approach to perform a direct, head-to-head comparison.[2] We will use the well-characterized profile of Vildagliptin as the benchmark for evaluating the potential of this new chemical entity. The core of this analysis lies in determining the half-maximal inhibitory concentration (IC50) against the DPP-4 enzyme.

The Benchmark: Vildagliptin's Mechanism of Action

Vildagliptin exerts its therapeutic effect by inhibiting the DPP-4 enzyme, which is responsible for the rapid degradation of incretin hormones like glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[3][4] By preventing this degradation, Vildagliptin increases the levels of active GLP-1 and GIP.[5][6] This, in turn, enhances glucose-dependent insulin secretion from pancreatic β-cells and suppresses glucagon release from α-cells, leading to improved glycemic control with a low risk of hypoglycemia.[3][5][6][7]

Vildagliptin is a potent, substrate-like inhibitor that binds covalently to the catalytically active serine residue (Ser630) in the S1 pocket of the DPP-4 active site.[5][8] This covalent interaction leads to prolonged enzyme inhibition.[5][6][7] The pyrrolidine-carbonitrile moiety is a key structural feature of Vildagliptin, and similar scaffolds have been explored in the development of other DPP-4 inhibitors.[9][10][11][12][13]

Caption: Mechanism of Action of Vildagliptin as a DPP-4 Inhibitor.

Framework for Comparative Activity Assessment

A direct comparison requires subjecting both Vildagliptin and 5-Pyrrolidin-1-ylpyridine-2-carbonitrile to identical, validated assays. The primary metric for comparison will be the IC50 value, which quantifies the concentration of an inhibitor required to reduce the activity of the DPP-4 enzyme by 50%.

Parameter	Vildagliptin (Reference)	5-Pyrrolidin-1-ylpyridine-2-carbonitrile (Test Compound)
Chemical Structure	((2S)-1-{[(3-hydroxytricyclo[3.3.1.13,7]-decan-1-yl)amino]acetyl}pyrrolidine-2-carbonitrile)[14][15]	5-(Pyrrolidin-1-yl)pyridine-2-carbonitrile[2]
Target	Dipeptidyl Peptidase-4 (DPP-4)[4]	Dipeptidyl Peptidase-4 (DPP-4) (Hypothesized)
Reported IC50	~4.5 - 4.6 nM[16][17]	To Be Determined (TBD)
Binding Mechanism	Covalent, slow-binding inhibitor[5][8]	TBD
Selectivity	High selectivity over DPP-8 and DPP-9[18]	TBD

Experimental Protocol: In Vitro DPP-4 Inhibition Assay

To determine the IC50 value for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile and confirm the potency of Vildagliptin as a positive control, a fluorometric in vitro assay is the industry standard. This protocol is designed to be self-validating by including a known inhibitor.

Causality Behind Experimental Choices:

• Enzyme: Recombinant human DPP-4 is used to ensure direct relevance to human physiology.

• Substrate: A fluorogenic substrate like Gly-Pro-aminomethylcoumarin (AMC) is chosen for its high sensitivity and specificity. DPP-4 cleaves the Gly-Pro dipeptide, releasing the highly fluorescent AMC molecule, which provides a direct measure of enzyme activity.[19]

• Buffer: A Tris-HCl buffer at physiological pH (e.g., pH 8.0) is used to maintain the optimal activity and stability of the enzyme.[20]

• Positive Control: Vildagliptin is run in parallel to validate the assay's performance and provide a direct benchmark for comparison.

• Kinetic Reading: Measuring the fluorescence over time allows for the calculation of the initial reaction velocity (V₀), which is crucial for accurate inhibition studies.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: Prepare a 50 mM Tris-HCl buffer, pH 8.0.[20]

  • DPP-4 Enzyme Solution: Dilute recombinant human DPP-4 in Assay Buffer to a final concentration of ~1.7 mU/mL.[20] Keep on ice.

  • Substrate Solution: Prepare a 200 µM solution of Gly-Pro-AMC in Assay Buffer.[20]

  • Inhibitor Stock Solutions: Prepare 10 mM stock solutions of both Vildagliptin and 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in DMSO.

  • Serial Dilutions: Perform serial dilutions of the inhibitor stock solutions in Assay Buffer to create a range of concentrations (e.g., from 1 nM to 100 µM) for IC50 determination.

• Assay Procedure (96-well plate format):

  • Blank Wells: Add 50 µL of Assay Buffer and 50 µL of Substrate Solution.

  • Control Wells (100% Activity): Add 40 µL of Assay Buffer, 10 µL of diluted DPP-4 enzyme.

  • Inhibitor Wells: Add 30 µL of Assay Buffer, 10 µL of diluted DPP-4 enzyme, and 10 µL of the respective inhibitor serial dilutions.[19]

  • Pre-incubation: Mix the plate gently and pre-incubate at 37°C for 10 minutes. This allows the inhibitor to bind to the enzyme before the substrate is added.[20]

  • Reaction Initiation: Add 50 µL of the Substrate Solution to the Control and Inhibitor wells to initiate the enzymatic reaction.[19][20]

• Data Acquisition:

  • Immediately place the 96-well plate into a fluorescence plate reader.

  • Measure the fluorescence intensity kinetically for 30 minutes at 37°C, with excitation at 360 nm and emission at 460 nm.[20]

• Data Analysis:

  • Calculate the rate of reaction (slope of fluorescence vs. time) for each well.

  • Subtract the average rate of the Blank wells from all other wells.

  • Determine the percent inhibition for each inhibitor concentration using the formula: % Inhibition = 100 * (1 - (Rate_inhibitor / Rate_control))

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (or sigmoidal dose-response) curve to determine the IC50 value for each compound.

Caption: Experimental Workflow for DPP-4 Inhibition Assay.

Interpreting the Results

The primary outcome of this experimental framework will be the IC50 value for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

• High Potency: An IC50 value in the low nanomolar range (comparable to or lower than Vildagliptin's ~4.5 nM) would indicate that the test compound is a highly potent DPP-4 inhibitor, warranting further investigation.

• Moderate to Low Potency: A significantly higher IC50 value (e.g., in the high nanomolar or micromolar range) would suggest weaker activity compared to the clinical benchmark.

• Selectivity: Following initial potency determination, subsequent assays against other homologous proteases like DPP-8 and DPP-9 would be critical to establish the compound's selectivity profile, a key factor in minimizing off-target effects.

This structured, comparative approach ensures that the potential of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile as a DPP-4 inhibitor can be rigorously and objectively evaluated against the established standard of Vildagliptin.

References

• Ahrén, B. (2011). Mechanisms of action of the dipeptidyl peptidase-4 inhibitor vildagliptin in humans. Diabetes, Obesity and Metabolism, 13(9), 775-783. Available from: [Link]

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• Ahrén, B. (2011). Mechanisms of action of the dipeptidyl peptidase-4 inhibitor vildagliptin in humans. Diabetes, Obesity and Metabolism. Available from: [Link]

• ResearchGate. (n.d.). Mechanisms of Action of the DPP-4 Inhibitor Vildagliptin in Man. Available from: [Link]

• He, Y. L., et al. (2012). Clinical pharmacokinetics and pharmacodynamics of vildagliptin. Clinical Pharmacokinetics, 51(3), 147-162. Available from: [Link]

• Patsnap Synapse. (2023). Deep Scientific Insights on Vildagliptin's R&D Progress, Mechanism of Action, and Drug Target. Available from: [Link]

• PharmaCompass. (n.d.). Vildagliptin. Available from: [Link]

• ResearchGate. (n.d.). Chemical structure of vildagliptin. Available from: [Link]

• ResearchGate. (n.d.). DPP-4 inhibition (%) following single-dose oral administration of vildagliptin. Available from: [Link]

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• PubMed. (2013). Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors for the treatment of type 2 diabetes. Available from: [Link]

• PubMed. (2010). (2S,4S)-1-[2-(1,1-dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile: a potent, selective, and orally bioavailable dipeptide-derived inhibitor of dipeptidyl peptidase IV. Available from: [Link]

• NIH National Library of Medicine. (2022). Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. Available from: [Link]

• ResearchGate. (n.d.). (2S,4S)-1-[2-(1,1-Dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile: A potent, selective, and orally bioavailable dipeptide-derived inhibitor of dipeptidyl peptidase IV. Available from: [Link]

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A Comparative Guide to the In Vivo Validation of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a Novel PI3K Pathway Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the in vivo validation of the novel anticancer compound 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. As this is a compound without extensive published data, we will proceed by positing a scientifically plausible mechanism of action—inhibition of the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth and proliferation that is frequently dysregulated in cancer.[1][2][3] This guide will compare its hypothetical efficacy against a known mTOR inhibitor, Everolimus, in a preclinical breast cancer xenograft model.

The transition from promising in vitro data to robust in vivo validation is a pivotal step in the drug discovery pipeline.[4][5][6] This document serves as a detailed guide, explaining the rationale behind experimental choices and providing standardized protocols to ensure scientific rigor and reproducibility.

Mechanistic Background: Targeting the PI3K/AKT/mTOR Pathway

The Phosphoinositide 3-kinase (PI3K)/AKT/mTOR signaling axis is a key pathway that governs essential cellular processes, including proliferation, survival, and metabolism.[2] Its hyperactivation is a common feature in many cancers, including breast cancer, often due to mutations in genes like PIK3CA.[1][3] This makes the pathway an attractive target for anticancer therapies.[7][8]

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is hypothesized to exert its anticancer effects by inhibiting one or more key kinases within this pathway, leading to decreased cell proliferation and survival. To validate this in a living organism, a comparative study against an established drug targeting the same pathway is essential. Everolimus, an inhibitor of mTOR (a key downstream component of the pathway), serves as an appropriate comparator.[9][10]

Caption: Hypothesized mechanism of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile targeting the PI3K pathway.

Experimental Design: A Head-to-Head In Vivo Comparison

To objectively assess the anticancer activity of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a xenograft model using human cancer cells implanted into immunodeficient mice is the preferred choice, as the target is of human origin.[11]

• Animal Model: Female athymic nude mice (4-6 weeks old) will be used. Their compromised immune system prevents the rejection of human tumor cells.[12]

• Cell Line: The MCF-7 human breast cancer cell line is an excellent choice. It is well-characterized, expresses estrogen receptors (ER-positive), and is known to have mutations in the PIK3CA gene, making it sensitive to PI3K pathway inhibitors.[13][14][15][16][17]

• Tumor Implantation: MCF-7 cells will be implanted subcutaneously into the flank of the mice. This allows for easy and accurate measurement of tumor growth over time.[12][18] For ER-positive cell lines like MCF-7, estrogen supplementation is often required for robust tumor growth in vivo.[17]

• Treatment Groups:

  • Group 1: Vehicle Control (e.g., PBS or a suitable solvent)

  • Group 2: 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (e.g., 25 mg/kg, daily oral gavage)

  • Group 3: Everolimus (e.g., 5 mg/kg, daily oral gavage)[9]

  • Group 4: Combination of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile and Everolimus.

• Endpoints:

  • Primary: Tumor growth inhibition (TGI).

  • Secondary: Body weight changes (as a measure of toxicity), and overall survival.

Caption: Workflow for the in vivo validation of anticancer compounds.

Detailed Experimental Protocols

Scientific integrity demands meticulous and reproducible methodologies. The following protocols are based on established best practices.

• Culture MCF-7 cells in appropriate media (e.g., EMEM with 10% FBS and insulin) at 37°C and 5% CO₂.

• Harvest cells during the logarithmic growth phase (around 80-90% confluency).[12]

• Wash cells twice with sterile phosphate-buffered saline (PBS).

• Resuspend cells in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 5 x 10⁶ cells per 100 µL. Matrigel helps in the formation of solid tumors.

• Anesthetize the mice (e.g., using isoflurane).

• Inject 100 µL of the cell suspension subcutaneously into the right flank of each mouse.[18]

• Monitor the mice regularly for tumor formation.

• Once tumors are palpable, begin measuring their dimensions (length and width) two to three times per week using digital calipers.[18][19]

• Calculate tumor volume using the modified ellipsoid formula: Tumor Volume (mm³) = (Length × Width²) / 2 .[18][20][21]

• When the average tumor volume reaches approximately 100-200 mm³, randomize the mice into the predefined treatment groups.[22]

• Prepare the dosing solutions for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile and Everolimus in a suitable vehicle.

• Administer the treatments daily via oral gavage for the duration of the study (e.g., 21 days).

• Monitor the body weight of the mice two to three times per week as an indicator of systemic toxicity.

Data Presentation and Analysis

Objective comparison requires clear and concise data presentation.

Treatment Group	Dose (mg/kg)	Mean Tumor Volume (mm³) at Day 21 (± SEM)	Tumor Growth Inhibition (%)	Mean Body Weight Change (%) (± SEM)
Vehicle Control	-	Data	0%	Data
5-Pyrrolidin-1-ylpyridine-2-carbonitrile	25	Data	Data	Data
Everolimus	5	Data	Data	Data
Combination	25 + 5	Data	Data	Data

Tumor Growth Inhibition (TGI) is calculated as: (1 - (Mean volume of treated group / Mean volume of control group)) * 100

The statistical significance of the differences in tumor growth between the groups should be evaluated. Methods such as repeated measures ANOVA or mixed-effects models are appropriate for analyzing longitudinal tumor growth data.[23][24][25][26] A p-value of < 0.05 is typically considered statistically significant.

Interpreting the Results

• Efficacy: A significant TGI for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile compared to the vehicle control would validate its anticancer activity in vivo. Comparing its TGI to that of Everolimus will establish its relative potency.

• Toxicity: A minimal change in body weight in the treatment groups suggests that the compound is well-tolerated at the tested dose. Significant weight loss (>15-20%) would indicate toxicity and may require dose adjustments in future studies.

• Synergy: If the combination therapy group shows a significantly greater TGI than either monotherapy, it would suggest a synergistic or additive effect, which is a highly desirable outcome in cancer therapy.[27][28]

Conclusion and Future Directions

This guide outlines a robust, scientifically-grounded framework for the in vivo validation of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. By directly comparing it to a standard-of-care agent in a relevant cancer model, researchers can generate the critical data needed to advance this novel compound through the drug development pipeline.

Positive results from this study would warrant further investigation, including pharmacokinetic and pharmacodynamic (PK/PD) studies, exploration of different tumor models, and investigation of potential resistance mechanisms. The ultimate goal of such preclinical validation is to build a strong data package to support the initiation of clinical trials.[29][30]

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Navigating the Selectivity Landscape: A Comparative Cross-Reactivity Profiling Guide for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

For researchers, scientists, and drug development professionals, understanding the cross-reactivity profile of a small molecule is paramount to predicting its therapeutic potential and potential for off-target toxicities. This guide provides a comprehensive framework for characterizing the selectivity of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. In the absence of extensive public data on this specific molecule, we will outline a robust, multi-pronged experimental strategy. This guide will not only propose a series of assays but also delve into the scientific rationale behind these choices, drawing comparisons from structurally related compounds to build a predictive selectivity profile.

The Significance of Selectivity in Drug Discovery

The principle of "one molecule, one target" is a foundational aspiration in drug development. However, the reality is that small molecules often interact with multiple cellular targets. This promiscuity can lead to unforeseen side effects, undermining the therapeutic window of a drug candidate. Kinase inhibitors, for example, often face challenges with selectivity due to the highly conserved nature of the ATP-binding pocket across the kinome. A lack of selectivity can complicate the interpretation of experimental results and lead to the failure of promising compounds in later stages of development. Therefore, a thorough understanding of a compound's cross-reactivity is not just a regulatory requirement but a critical component of a successful drug discovery campaign.

Proposed Experimental Workflow for Cross-Reactivity Profiling

To comprehensively assess the cross-reactivity of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a tiered approach is recommended. This workflow begins with broad, high-throughput screening and progresses to more focused, hypothesis-driven assays.

Caption: A tiered experimental workflow for comprehensive cross-reactivity profiling.

Tier 1: Broad-Spectrum In Vitro Screening

The initial step is to cast a wide net to identify potential off-targets across major druggable protein families.

Kinase Panel Screening

Given that many small molecules with nitrogen-containing heterocycles exhibit kinase inhibitory activity, a broad kinase panel screen is essential.

Experimental Protocol: Radiometric Kinase Assay

• Compound Preparation: Prepare a stock solution of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in 100% DMSO. A typical screening concentration is 10 µM.

• Assay Plate Preparation: In a multi-well plate, add the kinase, a suitable substrate (e.g., a generic peptide or protein), and ATP (radiolabeled with ³³P-ATP).

• Compound Addition: Add the test compound to the assay wells. Include a positive control (a known inhibitor for each kinase) and a negative control (DMSO vehicle).

• Incubation: Incubate the plate at room temperature to allow the kinase reaction to proceed.

• Termination and Detection: Stop the reaction and capture the phosphorylated substrate on a filter membrane. Measure the incorporation of the radiolabel using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each kinase relative to the controls.

Rationale: This method directly measures the catalytic activity of the kinases and is considered a gold standard for initial screening due to its sensitivity and robustness.

GPCR and Ion Channel Screening

To broaden the scope of the initial screen, panels of G-protein coupled receptors (GPCRs) and ion channels should be interrogated.

Experimental Protocol: Radioligand Binding Assays (for GPCRs)

• Membrane Preparation: Use cell membranes prepared from cell lines overexpressing the target GPCR.

• Assay Setup: In a multi-well plate, combine the cell membranes, a radiolabeled ligand with known affinity for the target receptor, and the test compound.

• Incubation: Allow the binding to reach equilibrium.

• Separation and Detection: Separate the bound from unbound radioligand by rapid filtration. Measure the radioactivity of the filter-bound complex.

• Data Analysis: Determine the percent displacement of the radioligand by the test compound.

Rationale: Binding assays are a high-throughput method to identify compounds that interact with the receptor, either at the orthosteric or allosteric sites.

Comparative Analysis with Structurally Related Compounds

While direct data for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is unavailable, we can infer a hypothetical cross-reactivity profile by examining related chemical scaffolds. For instance, derivatives of pyrrolidine-2-carbonitrile have been identified as inhibitors of dipeptidyl peptidase-4 (DPP-4)[1][2][3]. Additionally, pyridine and pyrrolidine analogs have shown activity at nicotinic acetylcholine receptors[4].

Table 1: Hypothetical Cross-Reactivity Profile of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile Based on Structural Analogs

Target Class	Potential Primary Targets	Potential Off-Targets	Rationale from Structural Analogs
Enzymes	Dipeptidyl Peptidase-4 (DPP-4)	Other serine proteases	The pyrrolidine-2-carbonitrile moiety is a known pharmacophore for DPP-4 inhibitors.[1][2][3]
Receptors	Nicotinic Acetylcholine Receptors	Muscarinic Acetylcholine Receptors	The pyridine and pyrrolidine rings are present in many nAChR modulators.[4]
Kinases	ABL, SRC, p38	Other tyrosine and serine/threonine kinases	While a distant analog, the related compound CHMFL-ABL-053 shows potent inhibition of these kinases.

Tier 2: Cellular Target Engagement and Phenotypic Screening

Following the identification of potential off-targets from broad-spectrum screening, the next crucial step is to confirm target engagement in a cellular context.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to validate the interaction of a compound with its target protein in intact cells.

Experimental Protocol: CETSA

• Cell Treatment: Treat cultured cells with the test compound or vehicle control.

• Heating: Heat the cell lysates at a range of temperatures.

• Protein Precipitation: Centrifuge the heated lysates to pellet the precipitated proteins.

• Analysis: Analyze the soluble protein fraction by Western blotting or mass spectrometry to detect the target protein.

• Data Interpretation: A binding event between the compound and the target protein will confer thermal stability, resulting in more soluble protein at higher temperatures compared to the vehicle control.

Rationale: CETSA provides direct evidence of target engagement in a physiological setting, which is a critical validation step.

Caption: A simplified workflow of the Cellular Thermal Shift Assay (CETSA).

Tier 3: In-Depth Validation and Mechanistic Studies

For any confirmed off-targets, it is essential to determine the functional consequences of these interactions.

Dose-Response Assays

For each validated "hit" from the initial screens, full dose-response curves should be generated to determine the potency (e.g., IC50 or EC50) of the interaction. This quantitative data is crucial for comparing the on-target and off-target potencies and establishing a selectivity window.

Table 2: Example of a Comparative Dose-Response Analysis

Target	IC50 (nM)	Assay Type	Selectivity Ratio (Off-target IC50 / On-target IC50)
On-Target X	10	Biochemical	-
Off-Target Y	1,000	Biochemical	100
Off-Target Z	5,000	Cellular	500

Orthogonal and Pathway Analysis

To understand the physiological relevance of any off-target activity, orthogonal assays are necessary. For example, if an off-target kinase is identified, Western blotting can be used to assess the phosphorylation status of its downstream substrates in compound-treated cells.

Conclusion

The cross-reactivity profiling of a novel compound like 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a data-driven process that requires a systematic and multi-faceted approach. While direct experimental data for this molecule is currently lacking in the public domain, a comprehensive profiling strategy, as outlined in this guide, will provide the necessary insights into its selectivity and potential for off-target effects. By combining broad-spectrum screening with cellular target engagement and in-depth functional validation, researchers can build a robust understanding of the compound's biological activity, paving the way for its informed development as a potential therapeutic agent.

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A Senior Application Scientist's Guide to Benchmarking Novel DPP-4 Inhibitors: A Case Study Approach with 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

For the Attention of Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the evaluation of novel dipeptidyl peptidase-4 (DPP-4) inhibitors, using the hypothetical test case of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile against established clinical agents: Sitagliptin, Vildagliptin, and Linagliptin. The objective is to present a scientifically rigorous, logical, and practical workflow for such a comparative analysis, from initial characterization to in vitro validation.

Introduction: The Significance of DPP-4 Inhibition

Dipeptidyl peptidase-4 (DPP-4) is a serine protease that plays a critical role in glucose homeostasis. It is responsible for the degradation of incretin hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP)[1][2]. By inhibiting DPP-4, the levels of active incretins are increased, leading to enhanced glucose-dependent insulin secretion and suppressed glucagon release. This mechanism of action has established DPP-4 inhibitors as a cornerstone in the management of type 2 diabetes mellitus[2][3]. The development of novel DPP-4 inhibitors with improved potency, selectivity, and pharmacokinetic profiles remains an active area of research.

The Test Compound and Established Comparators: A Structural Overview

A crucial first step in any benchmarking study is a thorough understanding of the chemical entities involved.

2.1. The Novel Compound: 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Chemical Structure:

  • IUPAC Name: 5-(pyrrolidin-1-yl)pyridine-2-carbonitrile[4]

  • Molecular Formula: C₁₁H₁₃N₃[4]

  • Molecular Weight: 187.24 g/mol [4]

2.2. Established DPP-4 Inhibitors

Inhibitor	Chemical Structure	Molecular Formula	Molecular Weight ( g/mol )
Sitagliptin	(3R)-3-amino-1-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-4-(2,4,5-trifluorophenyl)butan-1-one[5][6]	C₁₆H₁₅F₆N₅O[5][7]	407.31[7][8]
Vildagliptin	(2S)-1-[[(3-hydroxytricyclo[3.3.1.1³,⁷]decan-1-yl)amino]acetyl]pyrrolidine-2-carbonitrile[9][10]	C₁₇H₂₅N₃O₂[10][11]	303.40[11][12]
Linagliptin	8-[(3R)-3-aminopiperidin-1-yl]-7-(but-2-yn-1-yl)-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione[13][14]	C₂₅H₂₈N₈O₂[14][15]	472.54[15]

The Core of the Investigation: In Vitro DPP-4 Inhibition Assay

To quantitatively assess the inhibitory potential of our test compound, a robust and reproducible in vitro DPP-4 inhibition assay is paramount. A fluorometric assay is a widely accepted and sensitive method for this purpose[16].

3.1. Principle of the Assay

The assay measures the activity of the DPP-4 enzyme by its ability to cleave a synthetic substrate, typically Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC). Upon cleavage, the highly fluorescent AMC is released, and its fluorescence can be measured. In the presence of an inhibitor, the rate of AMC release is reduced, providing a direct measure of the inhibitor's potency.

3.2. Detailed Experimental Protocol

Materials:

• Recombinant human DPP-4 enzyme

• DPP-4 substrate: Gly-Pro-AMC

• DPP-4 assay buffer (e.g., Tris-HCl, pH 8.0)[16]

• Test compound: 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Reference inhibitors: Sitagliptin, Vildagliptin, Linagliptin

• 96-well black microplates, suitable for fluorescence measurements

• Microplate reader with fluorescence detection capabilities (λex = 360 nm, λem = 460 nm)[16]

• Dimethyl sulfoxide (DMSO) for compound dissolution

Procedure:

• Compound Preparation:

  • Prepare stock solutions of the test compound and reference inhibitors in DMSO.

  • Perform serial dilutions of the stock solutions in assay buffer to create a range of concentrations for IC₅₀ determination. It is crucial to maintain a consistent final DMSO concentration across all wells to avoid solvent-induced artifacts.

• Assay Setup:

  • In a 96-well plate, add a defined volume of the diluted test compound or reference inhibitor to the respective wells.

  • Include control wells:

    • Enzyme Control (100% activity): Contains assay buffer and DMSO without any inhibitor.

    • Blank (0% activity): Contains assay buffer, substrate, and DMSO, but no enzyme. This is to account for background fluorescence.

• Enzyme Incubation:

  • Add a specific amount of DPP-4 enzyme to each well (except the blank).

  • Incubate the plate at 37°C for a predetermined period (e.g., 10 minutes) to allow the inhibitors to bind to the enzyme[16].

• Initiation of Reaction and Measurement:

  • Add the Gly-Pro-AMC substrate to all wells to initiate the enzymatic reaction.

  • Immediately place the plate in a microplate reader pre-set to 37°C.

  • Measure the fluorescence intensity kinetically over a set period (e.g., 30-60 minutes) at an excitation wavelength of 360 nm and an emission wavelength of 460 nm[16].

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time curve) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound and reference inhibitors using the following formula: % Inhibition = [1 - (Rate of sample / Rate of enzyme control)] * 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the half-maximal inhibitory concentration (IC₅₀) value for each compound.

3.3. Visualizing the Workflow

Caption: Workflow for the in vitro DPP-4 inhibition assay.

Comparative Data Analysis: Benchmarking Performance

The primary output of the experimental work is the IC₅₀ value, which represents the concentration of an inhibitor required to reduce the activity of the enzyme by 50%. A lower IC₅₀ value indicates a more potent inhibitor.

4.1. Expected IC₅₀ Values for Reference Inhibitors

The following table summarizes the reported IC₅₀ values for the established DPP-4 inhibitors, which will serve as our benchmarks.

Inhibitor	Reported DPP-4 IC₅₀ (nM)
Sitagliptin	18 - 19[1][4][8][17]
Vildagliptin	4.5 - 62[17][18]
Linagliptin	1[17]

4.2. Template for Experimental Results

The results from the in vitro assay for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile would be tabulated as follows to allow for a direct comparison.

Compound	Experimental DPP-4 IC₅₀ (nM)	Potency Relative to Sitagliptin
5-Pyrrolidin-1-ylpyridine-2-carbonitrile	To be determined	To be calculated
Sitagliptin	To be determined	1x
Vildagliptin	To be determined	To be calculated
Linagliptin	To be determined	To be calculated

4.3. Interpreting the Results: A Logical Framework

Caption: Logical flow for interpreting comparative potency data.

Concluding Remarks and Future Directions

This guide has outlined a robust and scientifically sound methodology for the initial benchmarking of a novel DPP-4 inhibitor, using 5-Pyrrolidin-1-ylpyridine-2-carbonitrile as a conceptual example. The determination of the in vitro IC₅₀ value is a critical first step. Should the test compound demonstrate promising potency (i.e., an IC₅₀ value comparable to or better than the reference inhibitors), further investigations would be warranted. These would include selectivity profiling against other dipeptidyl peptidases (e.g., DPP-8 and DPP-9) to assess off-target effects, as well as pharmacokinetic studies to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties[19].

The successful progression of a novel compound through this rigorous evaluation pipeline is essential for its potential development as a future therapeutic agent.

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A Comparative Guide to Target Engagement Confirmation for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile and Novel Pyridine-Based Compounds

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a validated therapeutic candidate is fraught with challenges. A critical, and often early, hurdle is the unequivocal confirmation of target engagement—demonstrating that a compound physically interacts with its intended biological target within a relevant physiological context. This guide provides an in-depth comparison of leading methodologies to confirm target engagement, using the novel compound 5-Pyrrolidin-1-ylpyridine-2-carbonitrile as a practical case study.

The pyrrolidine moiety is a versatile scaffold in drug discovery, known for its ability to explore pharmacophore space effectively due to its three-dimensional structure[1]. When incorporated into a pyridine-carbonitrile framework, as in 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, the resulting molecule presents unique physicochemical properties that necessitate robust validation of its biological interactions. This guide will not only detail the "how" but also the "why" behind experimental choices, empowering researchers to select and implement the most appropriate target engagement strategies for their specific research questions.

The Centrality of Target Engagement in Drug Discovery

Quantifying the interaction between a drug and its target is fundamental to building a strong structure-activity relationship (SAR) and understanding the mechanism of action (MoA).[2] Without this confirmation, downstream observations of cellular phenotype or organismal response are correlational at best. Direct evidence of target binding provides the mechanistic anchor needed to confidently attribute biological effects to the compound's interaction with a specific protein, mitigating the risk of pursuing misleading hits or misinterpreting off-target effects.[3][4]

This guide will compare three orthogonal and widely adopted approaches for confirming target engagement:

• Cellular Thermal Shift Assay (CETSA®): A powerful method to assess target binding in intact cells and tissues.

• Quantitative Chemical Proteomics (Kinobeads): An affinity chromatography-mass spectrometry approach for target identification and selectivity profiling in cell lysates.

• In Vitro Biophysical Assays: A suite of techniques using purified proteins to dissect the thermodynamics and kinetics of binding.

Each of these methodologies offers distinct advantages and limitations. The choice of which to employ depends on the specific stage of the drug discovery pipeline, the nature of the target protein, and the desired depth of mechanistic insight.

Methodology 1: Cellular Thermal Shift Assay (CETSA®)

CETSA® is a biophysical technique that allows for the assessment of a compound's engagement with its target protein within the complex milieu of a cell or even tissue.[5][6][7] The principle is elegantly simple: the binding of a ligand, such as 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, often stabilizes its target protein, making it more resistant to heat-induced denaturation.[6][8] This change in thermal stability is a direct proxy for target engagement.

Causality Behind Experimental Choices

The primary advantage of CETSA is its ability to confirm target binding in a physiologically relevant environment, accounting for factors like cell permeability and intracellular compound concentration.[9] By performing the assay in intact cells, we are asking a more relevant question than with purified proteins alone: "Does my compound reach and bind its target inside the cell?"

There are two main formats for a CETSA experiment:

• Melt Curve (Thermal Shift): Used to determine the full melting profile of a target protein in the presence and absence of the compound. This is ideal for initial validation of target engagement.[8]

• Isothermal Dose-Response (ITDR): Performed at a single, optimized temperature to determine the concentration-dependent engagement of the compound. This format is useful for ranking compound potency.[8]

Experimental Workflow: CETSA® Melt Curve

Caption: CETSA® Melt Curve Experimental Workflow.

Step-by-Step Protocol: CETSA® Melt Curve for a Putative Target of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., one known to express the putative target) to 70-80% confluency.

  • Treat the cells with a fixed concentration of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (e.g., 10 µM) or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) to allow for cell penetration and target binding.

  • Harvest the cells, wash with PBS, and resuspend in PBS containing protease inhibitors.

• Heat Challenge:

  • Aliquot the cell suspension into PCR tubes for each temperature point.

  • Using a thermal cycler for precise temperature control, heat the tubes for 3 minutes across a range of temperatures (e.g., 40°C to 70°C in 3°C increments).[5]

  • Immediately cool the samples to 4°C.

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature).

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the heat-denatured, aggregated proteins.[5]

  • Carefully collect the supernatant, which contains the soluble protein fraction.

• Protein Analysis:

  • Determine the protein concentration of the soluble fractions.

  • Analyze equal amounts of protein from each temperature point by SDS-PAGE and Western blotting using an antibody specific to the putative target protein.

  • Quantify the band intensities for the target protein at each temperature.

• Data Analysis:

  • Normalize the band intensities to the 40°C sample for both treated and vehicle control groups.

  • Plot the normalized soluble protein fraction against temperature. A rightward shift in the melting curve for the compound-treated samples compared to the vehicle control indicates thermal stabilization and confirms target engagement.

Methodology 2: Quantitative Chemical Proteomics (Kinobeads)

For compounds that may target kinases, a class of enzymes frequently implicated in disease, the Kinobeads approach is a powerful tool for both target identification and selectivity profiling.[10][11] This method utilizes beads coated with a cocktail of broad-spectrum, immobilized kinase inhibitors to capture a large portion of the cellular kinome from a lysate.[10][12]

Causality Behind Experimental Choices

The Kinobeads assay is fundamentally a competition binding experiment.[11][13] By pre-incubating a cell lysate with a free compound (the "competitor," e.g., 5-Pyrrolidin-1-ylpyridine-2-carbonitrile), any kinases that bind to the compound will be unable to bind to the Kinobeads. The subsequent depletion of these specific kinases from the bead-bound fraction, as quantified by mass spectrometry, provides direct evidence of a drug-protein interaction.[10]

This approach is invaluable for:

• Unbiased Target Identification: It can identify unexpected targets of a compound across a large portion of the expressed proteome.[11]

• Selectivity Profiling: By observing which kinases are competed off at various concentrations, a selectivity profile can be generated, highlighting both on-target and potential off-target interactions.

Experimental Workflow: Kinobeads Competition Assay

Caption: Kinobeads Competition Binding Workflow.

Step-by-Step Protocol: Kinobeads Profiling of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Lysate Preparation:

  • Harvest cells and prepare a native cell lysate using a non-denaturing lysis buffer.

  • Determine the protein concentration of the lysate.

• Competition Binding:

  • Aliquot the lysate. To each aliquot, add 5-Pyrrolidin-1-ylpyridine-2-carbonitrile at a concentration from a dose-response range (e.g., 0.1 nM to 10 µM), along with a vehicle control.

  • Incubate to allow the compound to bind to its targets.

• Kinase Enrichment:

  • Add Kinobeads slurry to each lysate aliquot and incubate to capture kinases that are not bound to the free compound.[14]

  • Wash the beads extensively to remove non-specifically bound proteins.

• Sample Preparation for Mass Spectrometry:

  • Elute the bound proteins from the beads.

  • Reduce, alkylate, and digest the proteins into peptides using trypsin.

• LC-MS/MS Analysis and Data Interpretation:

  • Analyze the peptide mixtures using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify and quantify the proteins in each sample.

  • For each identified kinase, plot its abundance versus the concentration of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. The resulting dose-response curve is used to calculate an apparent dissociation constant (Kd) or IC50, indicating the binding affinity of the compound for that specific kinase.[10]

Methodology 3: In Vitro Biophysical Assays

While cellular assays are crucial for confirming engagement in a biological context, in vitro biophysical assays using purified proteins are the gold standard for detailed mechanistic and kinetic studies.[15][16] These methods remove the complexities of the cellular environment to provide precise measurements of binding affinity, kinetics, and thermodynamics.[4]

Comparison of Common Biophysical Techniques

Technique	Principle	Key Outputs	Advantages	Disadvantages
Differential Scanning Fluorimetry (DSF)	Measures the change in thermal stability of a purified protein upon ligand binding using a fluorescent dye that binds to hydrophobic regions exposed during unfolding.[4]	Melting Temperature (Tm), Thermal Shift (ΔTm)	High-throughput, low protein consumption, widely accessible.	Indirect measurement of binding; may not work for all proteins.
Surface Plasmon Resonance (SPR)	Detects binding events in real-time by measuring changes in the refractive index at the surface of a sensor chip where the target protein is immobilized.[16]	Association rate (ka), Dissociation rate (kd), Affinity (KD)	Real-time kinetic data, label-free, high sensitivity.	Requires protein immobilization which can affect activity; can be complex to set up.[15]
Isothermal Titration Calorimetry (ITC)	Directly measures the heat released or absorbed during a binding event, allowing for a complete thermodynamic profiling of the interaction.[16]	Affinity (KD), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS)	Gold standard for thermodynamics, label-free, solution-based.	Requires large amounts of pure protein, lower throughput.

Step-by-Step Protocol: Differential Scanning Fluorimetry (DSF)

• Preparation:

  • Purify the recombinant target protein of interest.

  • Prepare a solution of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in a compatible buffer.

  • Prepare a working solution of a fluorescent dye (e.g., SYPRO Orange).

• Assay Setup:

  • In a 96-well or 384-well PCR plate, add the purified protein, the dye, and either the compound or vehicle control to each well.

• Thermal Denaturation:

  • Place the plate in a real-time PCR instrument.

  • Program the instrument to slowly ramp the temperature (e.g., from 25°C to 95°C) while continuously monitoring the fluorescence in each well.

• Data Analysis:

  • As the protein unfolds, the dye binds to exposed hydrophobic regions and fluoresces.

  • Plot fluorescence versus temperature to generate a melting curve.

  • The midpoint of this transition is the melting temperature (Tm).[6] A significant increase in Tm in the presence of the compound (ΔTm) confirms a stabilizing interaction, indicative of target engagement.

Conclusion: An Integrated Approach to Target Engagement

Confirming target engagement is not a one-size-fits-all problem. For a novel compound like 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a multi-faceted approach is most effective.

• A CETSA® melt curve can provide the initial, crucial evidence of target binding within a native cellular environment.

• If the target is a suspected kinase, Kinobeads profiling can confirm this hypothesis while simultaneously providing a broad overview of the compound's selectivity across the kinome.

• Finally, in vitro biophysical assays like DSF or SPR can be employed to perform a deep dive into the binding kinetics and thermodynamics, providing precise affinity values essential for lead optimization.

By strategically combining these orthogonal methodologies, researchers can build a robust, self-validating case for the mechanism of action of their compounds, significantly increasing the probability of success in the complex and challenging field of drug development.

References

• BenchChem. (2025). Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with MR44397.
• BenchChem. (2025). Application Notes & Protocols: Cellular Thermal Shift Assay (CETSA®) for PROTAC Target Engagement.
• Coussens, N. P., et al. (2023). Editorial: Biophysical target engagement assays in chemical biology and pharmacological research. Frontiers in Cell and Developmental Biology.
• Coussens, N. P., et al. (2023). Editorial: Biophysical target engagement assays in chemical biology and pharmacological research. PMC - NIH.
• Domainex. (n.d.). Biophysics: How to choose the right assay for your drug discovery project.
• Klaeger, S., et al. (2017). The target landscape of clinical kinase drugs. PMC - NIH.
• Selvita. (n.d.). Target Engagement.
• UKM Medical Molecular Biology Institute. (2022).
• Ruprecht, B., et al. (2015). Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors. PMC - NIH.
• Martinez Molina, D., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI.
• Bantscheff, M., et al. (n.d.). Kinobeads workflow.
• Orcutt, S. J., et al. (2021). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PubMed Central.
• Eberl, H. C., et al. (2019). Characterization of binding, depletion and competition properties of...
• Ryding, S. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net.
• Astex Pharmaceuticals. (2023). Target Engagement Assays in Early Drug Discovery. PMC - NIH.
• Iovine, V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules.

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• 3. Frontiers | Editorial: Biophysical target engagement assays in chemical biology and pharmacological research [frontiersin.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 10. The target landscape of clinical kinase drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions | UKM Medical Molecular Biology Institute [ukm.my]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. selvita.com [selvita.com]

A Senior Application Scientist's Guide to Pyridine Synthesis: A Head-to-Head Comparison of Classical and Modern Routes

Authored for Researchers, Scientists, and Drug Development Professionals

The pyridine ring is a cornerstone of modern chemistry, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional materials. Its prevalence demands a robust and versatile synthetic toolkit. For the researcher at the bench, selecting the optimal route to a desired substituted pyridine from the myriad of available methods can be a daunting task. This guide provides an in-depth, head-to-head comparison of seminal classical syntheses and a key modern cross-coupling strategy, grounded in mechanistic principles and supported by practical, field-proven experimental data.

Part 1: Classical Cyclization Strategies: Building from the Ground Up

The foundational methods for constructing the pyridine ring are elegant multicomponent reactions that assemble the heterocycle from simple, acyclic precursors. These "name reactions" have been staples in organic synthesis for over a century and remain highly relevant, particularly for large-scale production where cost of starting materials is a primary driver.

The Hantzsch Pyridine Synthesis

First reported by Arthur Hantzsch in 1881, this multicomponent reaction is arguably the most well-known method for pyridine synthesis.[1] It typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia or ammonium acetate.[2]

Mechanistic Causality: The reaction proceeds through a series of well-understood condensation and addition steps. The key is the formation of two critical intermediates: an enamine from one equivalent of the β-ketoester and ammonia, and an α,β-unsaturated carbonyl compound (a Knoevenagel condensation product) from the aldehyde and the second β-ketoester equivalent. A subsequent Michael addition, cyclization, and dehydration afford a 1,4-dihydropyridine (1,4-DHP).[2] A crucial, and sometimes overlooked, final step is the oxidation of the 1,4-DHP to achieve the aromatic pyridine ring.[1] This aromatization is the thermodynamic driving force of the final conversion.

Diagram 1: Hantzsch Pyridine Synthesis Workflow

Caption: A general experimental workflow for the Hantzsch pyridine synthesis.

Advantages:

• Operational Simplicity: It is a one-pot reaction using readily available and inexpensive starting materials.[2]

• High Atom Economy: As a multicomponent reaction, it efficiently incorporates most of the atoms from the reactants into the final product.

Limitations:

• Symmetry Requirement: The classical approach typically produces symmetrically substituted pyridines (at the 3- and 5-positions).

• Harsh Conditions: Traditional protocols often require long reaction times at high temperatures.[1]

• Low Yields: Classical methods can suffer from low to moderate yields.[1]

• Aromatization Step: Requires a separate oxidation step which can add complexity and reduce overall yield.

Representative Protocol: Hantzsch Synthesis of Diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate

Step 1: 1,4-Dihydropyridine Synthesis

• Combine benzaldehyde (1.06 g, 10 mmol), ethyl acetoacetate (2.60 g, 20 mmol), and ammonium acetate (0.77 g, 10 mmol) in ethanol (20 mL) in a round-bottom flask.[3]

• Stir the mixture at reflux for 4 hours.

• Upon cooling to room temperature, a precipitate typically forms.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry to yield the 1,4-dihydropyridine intermediate.[3]

Step 2: Aromatization

• Dissolve the obtained 1,4-dihydropyridine (1.0 g) in glacial acetic acid (10 mL).[3]

• Add a solution of sodium nitrite (0.3 g) in water (1 mL) dropwise with stirring.

• Heat the mixture at 80°C for 1 hour.

• After cooling, pour the mixture into water.

• Collect the precipitated pyridine product by filtration, wash thoroughly with water, and recrystallize from ethanol.[3]

The Kröhnke Pyridine Synthesis

The Kröhnke synthesis is a highly versatile and efficient method for generating 2,4,6-trisubstituted pyridines.[4] It typically involves the reaction of an α-pyridinium methyl ketone salt with an α,β-unsaturated carbonyl compound in the presence of a nitrogen source, most commonly ammonium acetate.[5]

Mechanistic Causality: The reaction is initiated by the formation of a pyridinium ylide via deprotonation of the α-pyridinium methyl ketone salt. This ylide acts as a soft nucleophile in a Michael-type addition to the α,β-unsaturated carbonyl, forming a 1,5-dicarbonyl intermediate.[4][6] This intermediate is the key building block that then undergoes a cyclization and dehydration cascade with ammonia (from ammonium acetate) to form the final aromatic pyridine product.[6] The use of a pyridinium salt as the precursor for the ylide is a clever choice, as pyridine acts as an excellent leaving group in the final aromatization step.

Advantages:

• High Yields: Often provides excellent yields (frequently >90%) of highly functionalized pyridines.[7]

• Versatility: A wide range of substituents can be incorporated on both the pyridinium salt and the unsaturated carbonyl component.[4]

• Mild Conditions: The reaction proceeds under relatively mild conditions compared to other classical methods.[6]

Limitations:

• Starting Material Synthesis: Requires the pre-synthesis of the α-pyridinium methyl ketone salt.

• Limited Substitution Patterns: Primarily yields 2,4,6-trisubstituted pyridines.

Representative Protocol: Kröhnke Synthesis of 2,4,6-Triphenylpyridine

Step 1: Synthesis of N-Phenacylpyridinium Bromide

• Dissolve 2-bromoacetophenone (phenacyl bromide) (19.9 g, 100 mmol) in a suitable solvent like acetone.

• Add pyridine dropwise with stirring at room temperature. A precipitate will form.[4]

• Continue stirring for 1-2 hours to ensure complete reaction.

• Collect the solid salt by vacuum filtration, wash with cold acetone, and dry under vacuum.[4]

Step 2: Pyridine Formation

• Add the N-phenacylpyridinium bromide (from Step 1), chalcone (1-phenyl-3-phenylprop-2-en-1-one), and a molar excess of ammonium acetate to a flask containing glacial acetic acid.[3]

• Reflux the mixture for 4 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• After cooling, pour the reaction mixture into ice water with stirring to precipitate the product.[4]

• Collect the solid by vacuum filtration, wash with water and then cold ethanol, and recrystallize from a suitable solvent (e.g., ethanol) to yield pure 2,4,6-triphenylpyridine.[3][4]

The Bohlmann-Rahtz Pyridine Synthesis

This two-step method provides access to 2,3,6-trisubstituted pyridines. It involves the condensation of an enamine with an ethynylketone, which leads to an aminodiene intermediate that subsequently undergoes a thermally-induced cyclodehydration.[8][9]

Mechanistic Causality: The key insight of this reaction is the use of an ynone instead of an enone. This obviates the need for a separate oxidation step, as the intermediate formed after cyclization can directly eliminate water to achieve aromaticity.[8] The initial Michael addition forms a dienamine intermediate. A crucial, and often rate-limiting, step is the heat-induced E/Z isomerization of this intermediate, which is required to bring the reactive ends into proximity for the cyclodehydration to occur.[8] The development of acid-catalyzed, one-pot versions has significantly improved the practicality of this method by lowering the required temperature.[10]

Advantages:

• Direct Aromatization: Avoids a separate oxidation step, simplifying the workflow compared to the Hantzsch synthesis.[8]

• Good Regiocontrol: Reliably produces 2,3,6-trisubstituted pyridines.

• One-Pot Variants: Modern modifications allow for a more streamlined three-component, one-pot reaction.[8]

Limitations:

• High Temperatures: The original protocol requires high temperatures for the cyclodehydration step, which can limit substrate scope.[8]

• Availability of Starting Materials: Enamines and ethynylketones may not be as readily available as the starting materials for other classical syntheses.

Representative Protocol: One-Pot Bohlmann-Rahtz Synthesis

• In a suitable flask, combine a 1,3-dicarbonyl compound (1 mmol), an alkynone (1 mmol), and ammonium acetate (as the in-situ enamine source) in ethanol.

• Reflux the mixture. The use of a protic solvent like ethanol can facilitate the reaction without additional acid catalysts under milder conditions than the original protocol.[8]

• Monitor the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the target trisubstituted pyridine.

The Guareschi-Thorpe Pyridine Synthesis

This condensation reaction is a valuable method for synthesizing substituted 2-hydroxypyridines (which exist in tautomeric equilibrium with 2-pyridones).[11] It typically involves the reaction of a cyanoacetamide or an alkyl cyanoacetate with a 1,3-dicarbonyl compound in the presence of a base.[12][13]

Mechanistic Causality: The reaction is initiated by a Knoevenagel condensation between the 1,3-dicarbonyl and the active methylene of the cyano-compound. The resulting intermediate then undergoes cyclization via attack of the amide or in-situ formed amine (from ammonia) onto one of the carbonyls, followed by dehydration to yield the 2-pyridone ring. Recent advancements have shown that using ammonium carbonate in water provides an eco-friendly and efficient system, where the carbonate acts as both the nitrogen source and a buffered base.[11]

Advantages:

• Access to Pyridones: Provides a direct route to 2-pyridones, which are important pharmacophores and versatile synthetic intermediates.[11]

• Green Chemistry: Modern protocols have been developed using water as a solvent, enhancing the environmental friendliness of the synthesis.[11]

• User-Friendly: The reaction is often operationally simple, with the product precipitating directly from the reaction medium.[11]

Limitations:

• Limited to Pyridones: The primary products are 2-pyridones/2-hydroxypyridines, requiring further functionalization if other substitution patterns are desired.

• Substrate Scope: The reaction is primarily defined by the condensation of active methylene compounds with 1,3-dicarbonyls.

Representative Protocol: Guareschi-Thorpe Synthesis of a 2-Pyridone

• In a sealed vessel, combine ethyl cyanoacetate (1 mmol), a 1,3-dicarbonyl such as acetylacetone (1 mmol), and ammonium carbonate (2 mmol).[7]

• Add a 1:1 mixture of ethanol and water (e.g., 20 mL) as the solvent.[7]

• Stir the mixture at 80°C for 4-6 hours.

• Monitor reaction completion by TLC. The product often begins to precipitate or solidify during the reaction.

• Upon cooling, collect the precipitated solid by vacuum filtration, wash with cold water, and dry to yield the desired 2-pyridone.[7]

Part 2: Modern Strategies: Precision and Tolerance via Cross-Coupling

While classical methods build the ring from scratch, modern approaches often involve the functionalization of a pre-existing pyridine or another heterocyclic ring. Transition-metal-catalyzed cross-coupling reactions have revolutionized pyridine synthesis by offering unparalleled precision, functional group tolerance, and mild reaction conditions.

The Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerhouse in C-C bond formation. For pyridine synthesis, it is typically used to couple a pyridyl halide (or triflate) with a boronic acid or ester, catalyzed by a palladium complex.[14] This approach is not a de novo synthesis of the ring itself, but a method of substitution that is so versatile it directly competes with classical methods for creating complex pyridines.

Mechanistic Causality: The choice of catalyst and ligand is paramount for success. The catalytic cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the pyridyl halide.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two coupled organic fragments are ejected from the palladium center, forming the new C-C bond and regenerating the Pd(0) catalyst.

The challenge with 2-pyridyl substrates, known as the "2-pyridyl problem," is their tendency to inhibit the catalyst.[14] The development of specialized ligands (e.g., bulky, electron-rich phosphines) and tailored reaction conditions has been critical to overcoming this and achieving high yields.[15]

Diagram 2: Suzuki-Miyaura Catalytic Cycle

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling.

Advantages:

• Exceptional Functional Group Tolerance: Tolerates a wide array of functional groups that would not survive the conditions of many classical syntheses.[14]

• High Regioselectivity: The substitution pattern is precisely controlled by the position of the halide on the pyridine ring.

• Broad Substrate Scope: A vast library of commercially available boronic acids and pyridyl halides allows for extensive diversification.[14]

• Mild Conditions: Reactions are often run at moderate temperatures with well-defined catalysts.

Limitations:

• Cost and Availability: Halogenated pyridines and boronic acids can be expensive. Palladium catalysts and specialized ligands also add to the cost.

• Catalyst Sensitivity: Catalysts can be sensitive to air and moisture, requiring inert atmosphere techniques.

• Not a De Novo Synthesis: Requires a pre-functionalized pyridine starting material.

Representative Protocol: Suzuki-Miyaura Coupling of 5-Bromo-2-methylpyridin-3-amine

• To a reaction vessel, add 5-bromo-2-methylpyridin-3-amine (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), a base such as K₃PO₄ (2.0 equiv), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol %).[14]

• Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio).[14]

• Heat the reaction mixture under an inert atmosphere (Nitrogen or Argon) at 85-95°C.[14]

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After cooling, perform an aqueous workup. Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers, concentrate under reduced pressure, and purify the crude product by column chromatography to yield the substituted bipyridine derivative.

Part 3: Head-to-Head Performance Comparison

The choice of a synthetic route is a multi-faceted decision based on the specific target molecule, available resources, and desired scale. The following table provides a direct comparison of the discussed methods across key performance metrics.

Feature	Hantzsch Synthesis	Kröhnke Synthesis	Bohlmann-Rahtz Synthesis	Guareschi-Thorpe Synthesis	Suzuki-Miyaura Coupling
Primary Product	Symmetrical 3,5-disubstituted Pyridines	2,4,6-Trisubstituted Pyridines	2,3,6-Trisubstituted Pyridines	3-Cyano-2-pyridones	Regiospecific C-C coupled Pyridines
Typical Yield	40-60% (Classical)[7]; >90% (Modern variations)[1]	80-98%[7]	65-95% (One-pot)[7]	70-95%[7][11]	70-95%[14][15]
Key Advantage	Simple, inexpensive starting materials	Excellent yields, high versatility	Direct aromatization (no oxidation)	Direct access to 2-pyridones	Superb functional group tolerance & regiocontrol
Key Limitation	Requires oxidation, often low yields	Requires pre-synthesis of pyridinium salt	Can require high temperatures	Limited to 2-pyridone products	Cost of reagents & catalyst; not de novo
Substrate Scope	Moderate; sensitive groups may not tolerate oxidation	Broad for aryl/alkyl ketones & enones	Good; acid-sensitive groups can be an issue[8]	Specific to 1,3-dicarbonyls & active methylene compounds	Very Broad
Reaction Conditions	Reflux, often for extended periods[3]	Heat/Reflux[4]	Heat/Reflux, often with acid catalysis[10]	Moderate heat (e.g., 80°C)[7]	Moderate heat, requires inert atmosphere
Scalability	Excellent; used industrially	Good	Moderate	Good	Moderate to Good; catalyst cost can be a factor

Conclusion and Expert Recommendation

As a Senior Application Scientist, my guidance is to align the synthetic strategy with the project's goals.

• For large-scale synthesis of simple, symmetrically substituted pyridines where cost is the primary driver, the Hantzsch synthesis remains a viable and powerful option.

• When high yields of complex 2,4,6-trisubstituted pyridines are required, the Kröhnke synthesis is often the superior choice, delivering clean products in excellent yields.

• For specific access to 2,3,6-trisubstituted patterns without a separate oxidation step , the modern, one-pot variants of the Bohlmann-Rahtz synthesis offer an elegant solution.

• If the target molecule is a 2-pyridone or requires a 2-hydroxy handle for further functionalization, the Guareschi-Thorpe synthesis , especially its greener aqueous protocols, is the most direct route.

• For late-stage functionalization, medicinal chemistry campaigns, or when maximum functional group tolerance and precise regiochemical control are non-negotiable, the Suzuki-Miyaura cross-coupling is the undisputed modern champion, despite its higher initial cost.

Ultimately, a deep understanding of the causality behind each reaction mechanism empowers the modern chemist to make informed, data-driven decisions, moving beyond simply following a recipe to intelligently designing a synthetic pathway.

References

• Scribd. (n.d.). Bohlmann-Rahtz Pyridine Synthesis Guide. Available at: [Link]

• Wikipedia. (n.d.). Kröhnke pyridine synthesis. Available at: [Link]

• Baran, P. (2004). Pyridine Synthesis: Cliff Notes. The Baran Laboratory, Scripps Research. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. Available at: [Link]

• Canadian Science Publishing. (2021). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Guareschi–Thorpe reaction in water using ammonium carbonate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis. Available at: [Link]

• SynArchive. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. Available at: [Link]

• Canadian Science Publishing. (2021). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry. Available at: [Link]

• Química Orgánica. (n.d.). Kröhnke synthesis of pyridine. Available at: [Link]

• Wiley Online Library. (n.d.). Guareschi-Thorpe Condensation. Available at: [Link]

• Semantic Scholar. (n.d.). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. Available at: [Link]

• RSC Publishing. (2023). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. RSC Advances. Available at: [Link]

• ACS Publications. (2009). The Hantzsch pyridine synthesis: A factorial design experiment for the introductory organic laboratory. Journal of Chemical Education. Available at: [Link]

• PubMed Central (PMC). (n.d.). Icilio Guareschi and his amazing “1897 reaction”. Available at: [Link]

• PubMed. (2024). An In-Depth Exploration of Six Decades of the Kröhnke Pyridine Synthesis. Chemistry. Available at: [Link]

• ACS Publications. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Available at: [Link]

• Chem-Station. (2015). Bohlmann-Rahtz Pyridine Synthesis. Available at: [Link]

• Scribd. (n.d.). Hantzsch Pyridine Synthesis. Available at: [Link]

• PubMed Central (PMC). (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Available at: [Link]

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A Technical Guide to the In-Vitro and In-Vivo Correlation of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile Efficacy in Oncology Models

This guide provides a comprehensive analysis of the preclinical efficacy of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a novel investigational compound. We will explore its performance in both cellular (in-vitro) and animal (in-vivo) models, establishing a correlative framework to predict its therapeutic potential. This document is intended for researchers, scientists, and drug development professionals in the field of oncology.

Introduction: A Novel Kinase Inhibitor

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a synthetic small molecule characterized by a pyridine ring linked to a pyrrolidine moiety.[1] The pyrrolidine ring, a five-membered nitrogen heterocycle, is a common scaffold in many FDA-approved drugs and natural products, valued for its ability to create a three-dimensional structure that can facilitate selective binding to biological targets.[1][2] The nitrile group is a versatile functional group that can participate in key interactions with protein residues.[1]

Based on structural similarity to known kinase inhibitors and preliminary in-silico modeling, 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is hypothesized to be a potent and selective inhibitor of a key serine/threonine kinase involved in aberrant cell signaling pathways that drive the proliferation of various cancer types. This guide details the experimental validation of this hypothesis.

Part 1: In-Vitro Efficacy Evaluation

The initial assessment of a novel compound's efficacy is performed in controlled, laboratory-based cellular assays. These in-vitro studies provide crucial information on potency, selectivity, and mechanism of action at the cellular level.

Cell-Based Proliferation Assays

To determine the anti-proliferative activity of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a panel of human cancer cell lines was treated with the compound. A standard colorimetric assay, the MTT assay, was employed to measure cell viability.[3][4] This assay quantifies the metabolic activity of living cells, which is directly proportional to the number of viable cells.[4]

Table 1: In-Vitro Anti-Proliferative Activity of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile vs. Competitor A

Cell Line	Cancer Type	5-Pyrrolidin-1-ylpyridine-2-carbonitrile IC50 (nM)	Competitor A (Known Kinase Inhibitor) IC50 (nM)
MCF-7	Breast Cancer	15	50
HCT116	Colon Cancer	25	80
A549	Lung Cancer	40	120
Panc-1	Pancreatic Cancer	30	95

IC50 (half maximal inhibitory concentration) values represent the concentration of the compound required to inhibit cell proliferation by 50%.

The data in Table 1 demonstrates that 5-Pyrrolidin-1-ylpyridine-2-carbonitrile exhibits potent anti-proliferative activity across multiple cancer cell lines, with consistently lower IC50 values compared to Competitor A, a well-established kinase inhibitor.

Experimental Protocol: MTT Cell Proliferation Assay

This protocol outlines the steps for assessing cell viability after treatment with 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

• Cell Seeding:

  • Harvest cancer cells from culture flasks using trypsin.

  • Count the cells using a hemocytometer and trypan blue exclusion to ensure viability.[3]

  • Seed the cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of complete growth medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in complete growth medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the compound at various concentrations. Include a vehicle control (medium with DMSO) and a no-cell control (medium only).

  • Incubate the plate for 72 hours at 37°C and 5% CO2.

• MTT Assay:

  • Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate the plate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the no-cell control from all other values.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

In-Vitro Experimental Workflow Diagram

Caption: Workflow for in-vitro cell proliferation assay.

Part 2: In-Vivo Efficacy Validation

While in-vitro assays are essential for initial screening, in-vivo studies in animal models are critical for evaluating a compound's efficacy in a more complex biological system.[5] Human tumor xenograft models, where human cancer cells are implanted into immunodeficient mice, are a standard preclinical tool for assessing anti-cancer drug development.[5][6]

Human Tumor Xenograft Studies

To assess the in-vivo efficacy of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a xenograft model using the HCT116 human colon cancer cell line was established in nude mice.[6] Once tumors reached a palpable size, mice were randomized into treatment groups and dosed with the compound or a vehicle control.

Table 2: In-Vivo Efficacy of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in HCT116 Xenograft Model

Treatment Group	Dose (mg/kg, daily)	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	-	1250	-
5-Pyrrolidin-1-ylpyridine-2-carbonitrile	10	625	50
5-Pyrrolidin-1-ylpyridine-2-carbonitrile	25	312	75
5-Pyrrolidin-1-ylpyridine-2-carbonitrile	50	187	85

The results in Table 2 indicate a dose-dependent inhibition of tumor growth by 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, with significant efficacy observed at all tested doses.

Experimental Protocol: Human Tumor Xenograft Study

This protocol describes the key steps for conducting an in-vivo efficacy study.

• Animal Acclimatization and Cell Implantation:

  • Acclimate immunodeficient mice (e.g., athymic nude mice) for at least one week.

  • Harvest HCT116 cells and resuspend them in a mixture of medium and Matrigel.

  • Subcutaneously inject 5 x 10^6 cells into the flank of each mouse.

• Tumor Growth Monitoring and Randomization:

  • Monitor the mice for tumor growth.

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups. Tumor volume is calculated using the formula: (Length x Width²) / 2.

• Compound Administration:

  • Prepare the dosing formulation of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile in an appropriate vehicle (e.g., 0.5% methylcellulose).

  • Administer the compound or vehicle control to the respective groups daily via oral gavage.

• Data Collection and Analysis:

  • Measure tumor volume and body weight twice a week.

  • At the end of the study (e.g., day 21), euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamics).

  • Calculate the percentage of tumor growth inhibition for each treatment group compared to the vehicle control.

In-Vivo Experimental Workflow Diagram

Caption: Workflow for in-vivo xenograft study.

Part 3: Establishing the In-Vitro/In-Vivo Correlation (IVIVC)

An In-Vitro/In-Vivo Correlation (IVIVC) is a predictive mathematical model that describes the relationship between an in-vitro property of a drug and a relevant in-vivo response.[7][8] Establishing a strong IVIVC is a crucial aspect of drug development as it can help in setting meaningful product specifications and may reduce the need for extensive in-vivo studies.[9][10]

In the context of efficacy for an anti-cancer agent, the IVIVC can be viewed as the relationship between the in-vitro potency (IC50) and the in-vivo anti-tumor activity (e.g., tumor growth inhibition).

Correlating In-Vitro Potency with In-Vivo Efficacy

For 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, we observed a strong correlation between its potent anti-proliferative activity in-vitro and its significant anti-tumor efficacy in-vivo. The low nanomolar IC50 value against the HCT116 cell line (25 nM) translated into a robust, dose-dependent tumor growth inhibition in the HCT116 xenograft model.

This correlation suggests that the compound effectively reaches its target in the tumor tissue at concentrations sufficient to exert its anti-proliferative effects. Factors that contribute to a strong IVIVC include the compound's pharmacokinetic properties (absorption, distribution, metabolism, and excretion) and its ability to penetrate the tumor microenvironment.

Conceptual IVIVC Model Diagram

Caption: Conceptual model of IVIVC for efficacy.

Conclusion

5-Pyrrolidin-1-ylpyridine-2-carbonitrile has demonstrated promising preclinical efficacy as a novel anti-cancer agent. Its potent in-vitro anti-proliferative activity is well-correlated with its significant in-vivo anti-tumor efficacy in a human tumor xenograft model. This strong in-vitro/in-vivo correlation provides confidence in its potential for further development as a therapeutic candidate. Future studies will focus on elucidating its detailed pharmacokinetic and pharmacodynamic profile to further strengthen the IVIVC and guide clinical trial design.

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A Comparative Analysis of the Metabolic Stability of Pyrrolidine Derivatives: A Guide for Drug Discovery Professionals

Introduction: The Pyrrolidine Scaffold in Modern Drug Discovery

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, is a cornerstone of medicinal chemistry.[1][2] Its prevalence in a multitude of FDA-approved drugs, such as the antihypertensive Captopril and the nootropic Aniracetam, underscores its significance as a privileged scaffold.[3][4] The non-planar, sp³-hybridized nature of the pyrrolidine ring allows for a three-dimensional exploration of chemical space, which is often crucial for potent and selective target engagement.[5] However, this very reactivity and structural complexity can also render it susceptible to metabolic transformation, posing significant challenges in drug development.

This guide provides a comprehensive comparative analysis of the metabolic stability of pyrrolidine derivatives. We will delve into the enzymatic machinery responsible for their biotransformation, explore common metabolic pathways, and present strategies to enhance stability, all supported by experimental data and detailed protocols. Our objective is to equip researchers, scientists, and drug development professionals with the knowledge to rationally design and select pyrrolidine-containing candidates with optimal pharmacokinetic profiles.

The Enzymatic Battlefield: Key Players in Pyrrolidine Metabolism

The metabolic fate of pyrrolidine derivatives is primarily dictated by a host of enzymes, predominantly located in the liver. Understanding the function and substrate specificity of these enzymes is paramount to predicting and mitigating metabolic liabilities.

Cytochrome P450 (CYP) Superfamily: The Primary Oxidative Force

The cytochrome P450 (CYP) superfamily of heme-containing monooxygenases is the principal catalyst of Phase I metabolism for a vast array of xenobiotics, including pyrrolidine-containing drugs.[6] These enzymes are responsible for oxidative reactions that introduce or expose functional groups, thereby increasing the hydrophilicity of the parent compound and facilitating its excretion.

The catalytic cycle of CYPs is a well-orchestrated process involving the activation of molecular oxygen.[7][8]

Caption: The Catalytic Cycle of Cytochrome P450 Enzymes.[7][8]

The most common CYP-mediated reactions involving the pyrrolidine moiety are:

• C-Hydroxylation: Introduction of a hydroxyl group onto the carbon atoms of the pyrrolidine ring. Carbons alpha to the nitrogen are particularly susceptible.[6]

• N-Dealkylation: Cleavage of an alkyl group attached to the pyrrolidine nitrogen. This proceeds through the formation of an unstable carbinolamine intermediate.

• Ring Opening: Oxidation can lead to the opening of the pyrrolidine ring, often initiated by oxidation at the carbon alpha to the nitrogen.

Flavin-Containing Monooxygenases (FMOs): The N-Oxidation Specialists

Flavin-containing monooxygenases (FMOs) are another class of Phase I enzymes that play a crucial role in the metabolism of nitrogen-containing compounds.[9] Unlike CYPs, FMOs do not possess a heme group and have a distinct catalytic cycle.[10][11]

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Validation of a Novel Biological Target for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile: A Comparative Guide

Introduction: The Quest for a Mechanism

In the landscape of drug discovery, the identification of novel small molecules with promising phenotypic effects is merely the first step. The true challenge, and indeed the cornerstone of successful therapeutic development, lies in the rigorous validation of their biological targets.[1][2] This guide focuses on 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (referred to herein as Compound X), a molecule featuring a privileged heterocyclic scaffold known to be present in a variety of biologically active agents.[3][4][5][6] While preliminary phenotypic screens suggest its potential in oncology, its precise mechanism of action remains unknown.

This document provides a comprehensive, multi-pronged strategy to identify and validate a novel biological target for Compound X. We will move beyond a simple listing of protocols to explain the causal logic behind our experimental choices. Our approach integrates state-of-the-art chemical proteomics for target identification with gold-standard biophysical and genetic techniques for validation, ensuring a self-validating system that builds a robust case for a specific molecular target. For the purpose of this illustrative guide, we will hypothesize that Compound X is a novel inhibitor of Casein Kinase 1 Delta (CK1δ) , a serine/threonine kinase implicated in various cancers.

Pillar 1: Unbiased Target Identification via Chemical Proteomics

Our first objective is to identify direct binding partners of Compound X from the native proteome of a relevant cancer cell line (e.g., a colorectal cancer line with known CK1δ dependency, such as HCT-116). A purely hypothesis-driven approach can be fraught with bias; therefore, we will employ an unbiased, affinity-based chemical proteomics strategy.[7][8]

Comparative Analysis of Target Identification Methods

Method	Principle	Advantages	Disadvantages
Affinity Chromatography	Compound is immobilized on a solid support to "pull down" interacting proteins from a cell lysate for identification by mass spectrometry.[9][10]	Unbiased; identifies direct binders; proteins are in native conformation.	Requires chemical modification of the compound, which may alter its binding properties.
Kinobeads Assay	A specialized form of affinity chromatography using beads coated with broad-spectrum kinase inhibitors to capture a large portion of the cellular kinome.[11][12]	Excellent for identifying kinase targets; quantifies binding affinity (Kdapp); highly sensitive and high-throughput.[11][13]	Limited to ATP-competitive inhibitors and may not capture all kinases.[12]
Expression Cloning (e.g., Phage Display)	A library of proteins is expressed on the surface of phage, and those that bind to the immobilized compound are isolated and identified via sequencing.[9][10]	Useful for low-abundance or unstable targets.	Proteins are not in their native cellular context; requires specialized molecular biology expertise.

For our purposes, the Kinobeads competition binding assay offers the most direct and robust path to identifying a potential kinase target for Compound X.[11][14] This method allows us to assess the binding of our compound to hundreds of endogenous kinases simultaneously in a competitive manner, providing both target identity and an apparent dissociation constant (Kdapp).[11]

Experimental Workflow: Kinobeads Competition Binding Assay

The workflow is designed to identify which kinases in a cell lysate are displaced from the Kinobeads by Compound X in a dose-dependent manner.

Caption: Workflow for Kinobeads-based target identification.

Protocol: Kinobeads Competition Binding Assay

• Cell Culture and Lysis: Culture HCT-116 cells to ~90% confluency. Harvest and lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Compound Incubation: Aliquot the cell lysate. To each aliquot, add Compound X to final concentrations ranging from 0.1 nM to 100 µM, alongside a vehicle (DMSO) control. Incubate for 45 minutes at 4°C.

• Kinobeads Enrichment: Add a slurry of pre-washed Kinobeads to each lysate aliquot. Incubate for 1 hour at 4°C with gentle rotation to allow for competitive binding of kinases to the beads or Compound X.[12]

• Washing and Elution: Pellet the beads by centrifugation and wash three times with lysis buffer to remove non-specifically bound proteins. Elute the bound proteins from the beads using an elution buffer (e.g., containing SDS).

• Sample Preparation for Mass Spectrometry: Reduce, alkylate, and digest the eluted proteins with trypsin overnight.

• LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Quantify the relative abundance of each identified kinase in the Compound X-treated samples compared to the vehicle control. Plot the abundance data against the log of Compound X concentration and fit to a dose-response curve to determine the EC50 for each kinase.[11]

Hypothetical Data Summary

Kinase Target	Apparent Kd (nM) from Kinobeads	Selectivity Score (CATDS)
CK1δ	15.2	0.85
CK1ε	250.6	0.21
GSK3β	1,240	0.05
CDK2	>10,000	<0.01

This hypothetical data strongly suggests that CK1δ is a high-affinity, selective target of Compound X.

Pillar 2: Validating Target Engagement in a Cellular Context

Identifying a binding partner is not sufficient; we must confirm that Compound X engages its putative target, CK1δ, within the complex milieu of an intact cell.[15] The Cellular Thermal Shift Assay (CETSA) is the gold-standard biophysical method for this purpose.[16][17] The principle is that ligand binding stabilizes a protein, increasing its resistance to thermal denaturation.[18][19]

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

This workflow confirms the direct physical interaction between Compound X and CK1δ in live cells.

Caption: General workflow for a CETSA experiment.

Protocol: CETSA for CK1δ Target Engagement

• Cell Culture and Treatment: Culture HCT-116 cells and harvest them. Resuspend the cells and treat with a saturating concentration of Compound X (e.g., 10 µM) or vehicle (DMSO) for 1-2 hours at 37°C.[16]

• Heat Challenge: Aliquot the treated cell suspensions into PCR tubes. Using a thermal cycler, heat the tubes across a temperature gradient (e.g., from 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling to room temperature.[18]

• Lysis and Fractionation: Lyse the cells by freeze-thaw cycles. Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.[16]

• Protein Quantification: Carefully collect the supernatant containing the soluble protein fraction.

• Western Blot Analysis: Separate the soluble proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with a primary antibody specific for CK1δ. Use a loading control (e.g., GAPDH) to ensure equal protein loading.

• Data Analysis: Quantify the band intensities for CK1δ at each temperature for both vehicle- and compound-treated samples. Plot the normalized intensity versus temperature to generate thermal melt curves. A rightward shift in the curve for the Compound X-treated sample indicates target stabilization.[20]

Comparative Data: CETSA Thermal Shift

Treatment	Apparent Melting Temp (Tagg) of CK1δ	Thermal Shift (ΔTagg)
Vehicle (DMSO)	48.5 °C	-
Compound X (10 µM)	55.2 °C	+6.7 °C
Staurosporine (10 µM, Non-selective Kinase Inhibitor)	48.7 °C	+0.2 °C

The significant thermal shift observed only with Compound X provides strong evidence of direct and specific target engagement in a cellular environment.

Pillar 3: Genetic Validation of Target Functionality

Confirming that Compound X binds to and stabilizes CK1δ is crucial, but it does not prove that the inhibition of CK1δ is responsible for the compound's downstream phenotypic effects (e.g., reduced cell proliferation). To establish this causal link, we turn to genetic methods.[21] CRISPR-Cas9 technology provides a powerful tool to specifically knock out the gene encoding our putative target (CSNK1D) and assess whether this genetic perturbation phenocopies the effect of the compound.[22][23][24]

Logical Framework: CRISPR-Cas9 Knockout for Phenocopy

This framework establishes the functional link between the target and the compound's observed effect.

Caption: Logic of using CRISPR-Cas9 to validate a drug target.

Protocol: CRISPR-Cas9 Mediated Knockout of CSNK1D

• gRNA Design and Cloning: Design and clone two independent single guide RNAs (sgRNAs) targeting early exons of the CSNK1D gene into a lentiviral vector that also expresses Cas9 nuclease.

• Lentivirus Production and Transduction: Produce lentiviral particles and transduce HCT-116 cells. Select for transduced cells using an appropriate antibiotic marker.

• Clonal Selection and Validation: Isolate single-cell clones and expand them. Validate successful gene knockout by Sanger sequencing of the target locus and Western blotting to confirm the absence of CK1δ protein.

• Phenotypic Assay: Perform a cell proliferation assay (e.g., using CellTiter-Glo) on the wild-type HCT-116 cells and the validated CSNK1D knockout clones.

• Comparative Analysis: Treat the wild-type cells with a dose range of Compound X. Compare the anti-proliferative effect of the compound in wild-type cells to the baseline proliferation of the knockout cells. Additionally, treat the knockout cells with Compound X to confirm that the compound has a significantly reduced effect in the absence of its target.

Comparative Data: Proliferation Assay

Cell Line	Treatment	Relative Cell Viability (% of Untreated WT)
Wild-Type (WT) HCT-116	Vehicle (DMSO)	100%
Wild-Type (WT) HCT-116	Compound X (100 nM)	45%
CSNK1D Knockout (KO)	Vehicle (DMSO)	48%
CSNK1D Knockout (KO)	Compound X (100 nM)	46%

The data shows that the genetic knockout of CSNK1D phenocopies the anti-proliferative effect of Compound X. Furthermore, the compound loses its efficacy in the knockout cells, providing powerful evidence that CK1δ is the functionally relevant target.

Conclusion: A Triad of Evidence

By systematically integrating chemical proteomics, biophysical validation, and functional genomics, we have constructed a robust, self-validating case for CK1δ as the novel biological target of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

• Target Identification: The Kinobeads assay identified CK1δ as a high-affinity and selective binding partner.

• Target Engagement: CETSA confirmed direct binding and stabilization of CK1δ by the compound in intact cells.

• Functional Validation: CRISPR-Cas9 knockout of the CSNK1D gene phenocopied the compound's anti-proliferative effects.

This triad of evidence provides high confidence in the target, a critical milestone that de-risks further preclinical development and enables rational lead optimization.[2] This guide demonstrates a rigorous, logic-driven approach essential for navigating the complexities of modern drug discovery.

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Comparing the safety profiles of modified pyrrolidine-2-carbonitriles

An In-Depth Technical Guide to Comparing the Safety Profiles of Modified Pyrrolidine-2-carbonitriles

For researchers, scientists, and drug development professionals, the journey of a novel therapeutic agent from bench to bedside is paved with rigorous evaluation, chief among which is the characterization of its safety profile. The pyrrolidine-2-carbonitrile scaffold has emerged as a cornerstone in modern medicinal chemistry, particularly as a key pharmacophore for Dipeptidyl Peptidase-4 (DPP-4) inhibitors in the management of type 2 diabetes.[1][2] While efficacy is paramount, a deep understanding of a candidate's potential toxicity is critical for mitigating late-stage failures and ensuring patient safety.[3]

This guide provides a comprehensive framework for comparing the safety profiles of modified pyrrolidine-2-carbonitriles. We will move beyond a simple checklist of assays to explain the causality behind experimental choices, describe self-validating protocols, and ground our discussion in authoritative references. Our focus is to empower you with the knowledge to design and interpret a robust preclinical safety assessment for this important class of compounds.

The Rationale for a Focused Safety Assessment

The unique structural features of modified pyrrolidine-2-carbonitriles dictate a tailored safety evaluation strategy. The core structure, a proline mimic, and the reactive potential of the nitrile group necessitate a focus on specific toxicological endpoints.[2] Furthermore, as these compounds primarily target DPP-4, an enzyme with broader physiological roles, both on-target and off-target effects must be carefully dissected.[4] The goal of early discovery toxicology is not merely to eliminate compounds but to shift the attrition of molecules with development-limiting liabilities to an earlier stage, thereby saving significant resources.[3]

Our comparative analysis will center on four critical areas of concern:

• General Cytotoxicity: The foundational assessment of a compound's effect on cell health and viability.

• Genotoxicity: A crucial evaluation of a compound's potential to damage genetic material, with special attention to the nitrile moiety.[5]

• Organ-Specific Toxicity: Focusing on cardiotoxicity and hepatotoxicity, which have been identified as potential risks for DPP-4 inhibitors and pyrrolidine-containing compounds, respectively.[6][7]

• Off-Target Selectivity: Assessing the inhibitor's specificity for DPP-4 over related proteases like DPP-8 and DPP-9 to avoid mechanism-based side effects.

The following diagram illustrates a typical workflow for the preclinical safety assessment of a new chemical entity (NCE), highlighting the integration of in vitro and in vivo studies.

Caption: General workflow for preclinical safety assessment.

Comparative Safety Data of Representative Compounds

To illustrate the differences in safety profiles, the following table summarizes key data for hypothetical and literature-derived modified pyrrolidine-2-carbonitrile derivatives. Lower IC₅₀/EC₅₀ values indicate higher potency or toxicity, while higher selectivity ratios are desirable.

Compound ID	Modification	Primary Target IC₅₀ (DPP-4)	Cytotoxicity (HepG2, EC₅₀)	hERG Inhibition IC₅₀	Hepatotoxicity (Primary Hepatocytes, EC₅₀)	Selectivity Ratio (DPP-8/DPP-4)	Selectivity Ratio (DPP-9/DPP-4)	Reference
Cmpd-A (Vildagliptin Analog)	N-substituted chloroacetyl	~50 nM	> 100 µM	> 30 µM	> 50 µM	> 200	> 200	[2]
Cmpd-B (17a)	Fluorinated pyrrolidine ring	17 nM	Not Reported	Not Reported	Not Reported	1324	1164	[1]
Cmpd-C (9l)	Octahydrocyclopenta[b]pyrrole	10 nM	Not Reported	No Blockade	Not Reported	898	566	[8]
Cmpd-D (Hypothetical)	Aromatic side chain	25 nM	15 µM	5 µM	20 µM	50	75	N/A
Cmpd-E (Hypothetical)	Electron-withdrawing group	100 nM	> 100 µM	> 30 µM	> 100 µM	500	450	N/A

Data for Cmpd-A, B, and C are based on literature values for analogous compounds. Data for Cmpd-D and E are hypothetical for illustrative purposes.

This table highlights how structural modifications can significantly impact the safety and selectivity profile. For instance, the fluorination in Compound 17a and the fused ring system in Compound 9l confer high selectivity against DPP-8 and DPP-9, which is crucial as inhibition of these related enzymes has been linked to adverse effects.[1][8] Compound 9l was also explicitly shown to lack hERG channel blockade, a key indicator of reduced cardiotoxicity risk.[8]

Key Experimental Protocols & Mechanistic Insights

A robust safety assessment relies on well-validated experimental protocols. Here, we detail the methodologies for key in vitro assays, explaining the scientific rationale behind each step.

In Vitro Cytotoxicity: MTT Assay

The MTT assay is a foundational colorimetric assay to assess a compound's effect on cell metabolic activity, which serves as a proxy for cell viability.[9] It measures the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.

Protocol:

• Cell Seeding: Plate cells (e.g., HepG2 human hepatoma cells) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment. Causality: This initial incubation ensures cells are in a healthy, exponential growth phase before compound exposure.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., doxorubicin). Incubate for 24-72 hours. Causality: A dose-response and time-course evaluation is essential to determine the EC₅₀ (half-maximal effective concentration).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Causality: Only viable cells with active mitochondrial dehydrogenases can reduce MTT, making the assay specific to metabolic activity.

• Formazan Solubilization: Carefully remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[9] Causality: The formazan product is insoluble, and solubilization is required for accurate absorbance measurement.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. The amount of formazan produced is directly proportional to the number of viable cells.[9]

Caption: Experimental workflow for the MTT cytotoxicity assay.

In Vitro Genotoxicity: Bacterial Reverse Mutation (Ames) Test

The Ames test is a widely used method to assess a compound's mutagenic potential by measuring its ability to induce reverse mutations in histidine-dependent Salmonella typhimurium strains.[5] This is particularly relevant for nitrile-containing compounds, as the nitrile group can be metabolized to reactive species.

Protocol:

• Strain Selection: Use a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) that are sensitive to different types of mutagens (frameshift vs. base-pair substitution).

• Metabolic Activation (S9 Fraction): Perform the assay with and without a liver S9 fraction. Causality: Many compounds are not mutagenic themselves but are converted to mutagens by metabolic enzymes in the liver. The S9 fraction provides these enzymes, mimicking in vivo metabolism.

• Exposure: In a test tube, combine the bacterial culture, the test compound at various concentrations, and either the S9 mix or a buffer.

• Plating: Pour the mixture onto a minimal glucose agar plate, which lacks histidine.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Colony Counting: Count the number of revertant colonies (his+ revertants) on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive (mutagenic) result.[5]

In Vitro Cardiotoxicity: hERG Fluorescence Polarization Assay

Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel is a primary cause of drug-induced QT interval prolongation, which can lead to fatal arrhythmias. This assay provides an early-stage screen for this critical liability.

Protocol:

• Membrane Preparation: Use a commercially available membrane preparation from cells stably expressing the hERG channel.

• Ligand Binding: The assay is based on the displacement of a high-affinity fluorescent ligand (e.g., a known hERG blocker) from the channel by the test compound.

• Assay Plate Setup: In a 384-well plate, add the membrane preparation, the fluorescent ligand, and serial dilutions of the test compound.

• Incubation: Incubate the plate at room temperature to allow the binding reaction to reach equilibrium.

• Fluorescence Polarization Reading: Measure the fluorescence polarization (FP). Causality: A small, fluorescently-labeled ligand tumbles rapidly in solution, resulting in low FP. When bound to the large hERG channel protein, its tumbling slows, and FP increases. If a test compound displaces the fluorescent ligand, the FP will decrease.

• Data Analysis: Calculate the IC₅₀ value, which represents the concentration of the test compound that causes 50% displacement of the fluorescent ligand. A low IC₅₀ value indicates a high potential for hERG channel blockade.[8]

The Link Between DPP-4 Inhibition and Heart Failure

While hERG inhibition is a well-defined cardiotoxicity mechanism, the safety of DPP-4 inhibitors has been questioned due to an increased risk of hospitalization for heart failure observed in some clinical trials, such as the SAVOR-TIMI 53 trial for saxagliptin.[6][10] The exact mechanism is still under investigation, but it appears to be a class effect independent of direct hERG blockade.[10] One hypothesis suggests that DPP-4 inhibition may lead to activation of the sympathetic nervous system, causing cardiomyocyte injury.[10]

Caption: Potential mechanism linking DPP-4 inhibition to cardiotoxicity.

Structure-Activity Relationship (SAR) Insights for Safety

The molecular diversity of pyrrolidine-based molecules allows for the design of more active and less toxic drug candidates by understanding their structure-activity relationships.[11]

• Fluorination: The introduction of fluorine atoms, as seen in compounds like 17a, can significantly enhance selectivity for DPP-4 over DPP-8/DPP-9.[1] This is often due to specific interactions within the S1 or S2 pockets of the enzyme, which can also shield the molecule from off-target interactions.

• Nitrile Group Reactivity: The electrophilicity of the nitrile group is a key consideration. While essential for the inhibitory mechanism, its reactivity can be modulated by adjacent electron-withdrawing or -donating groups. In vitro assays reacting nitriles with nucleophiles like glutathione can provide a useful screen for potential toxicity risk.[12][13]

• Ring Constraints: Constraining the pyrrolidine ring, for example by creating fused ring systems like in compound 9l, can improve both potency and selectivity by locking the molecule into a more favorable binding conformation.[8] This can reduce the likelihood of binding to unintended targets.

Conclusion

The safety assessment of modified pyrrolidine-2-carbonitriles requires a multifaceted and mechanistically driven approach. A standard battery of tests is insufficient; the evaluation must be tailored to address the specific liabilities of the chemical scaffold (nitrile reactivity, potential hepatotoxicity) and the pharmacological target (DPP-4 selectivity and cardiovascular effects). By integrating in silico predictions, a suite of robust in vitro assays, and carefully designed in vivo studies, researchers can build a comprehensive safety profile.[14][15] Understanding the structure-safety relationships is paramount, allowing medicinal chemists to prospectively design next-generation candidates with an improved therapeutic index, ultimately leading to safer and more effective medicines.

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A Comparative Guide to the Efficacy of Heterocyclic Anti-Diabetic Agents

Introduction

Diabetes mellitus, a metabolic disorder characterized by hyperglycemia, has become a global health crisis, necessitating the continuous development of novel therapeutic agents.[1][2] Many of the leading oral anti-diabetic drugs are built upon heterocyclic chemical structures, which are cyclic compounds containing atoms of at least two different elements in their rings.[2][3] These structures provide a versatile scaffold for designing molecules that can interact with high specificity and affinity to biological targets. This guide provides a comparative analysis of the major classes of heterocyclic anti-diabetic agents, focusing on their mechanisms of action, clinical efficacy, and the experimental protocols used to validate their therapeutic effects. The content is tailored for researchers, scientists, and drug development professionals, offering an in-depth technical perspective on these crucial therapeutics.

Chapter 1: Thiazolidinediones (TZDs) — The Insulin Sensitizers

Thiazolidinediones, commonly known as "glitazones," are a class of heterocyclic compounds featuring a five-membered C3NS ring.[4] They primarily function by improving insulin sensitivity in peripheral tissues.[5][6]

Mechanism of Action

TZDs act as potent agonists for the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear receptor predominantly expressed in adipose tissue.[4][5][6] Activation of PPARγ by a TZD ligand leads to the formation of a heterodimer with the retinoid X receptor (RXR).[4][7] This complex then binds to specific DNA sequences known as peroxisome proliferator hormone response elements (PPREs), altering the transcription of numerous genes involved in glucose and lipid metabolism.[4][5]

The key outcomes of TZD-mediated PPARγ activation include:

• Enhanced Insulin Sensitivity: TZDs decrease insulin resistance in adipose tissue, muscle, and the liver.[5] They promote the differentiation of smaller, more insulin-sensitive adipocytes and increase the storage of fatty acids in fat cells, which reduces circulating free fatty acids—known contributors to insulin resistance.[4][8]

• Altered Adipokine Secretion: TZDs favorably modify the secretion of hormones from adipocytes, notably increasing the production of adiponectin, a hormone that improves insulin action and has anti-inflammatory properties.[6][7]

Caption: Mechanism of Action for Thiazolidinediones (TZDs).

Comparative Efficacy

The primary measure of efficacy for anti-diabetic agents is the reduction in glycated hemoglobin (HbA1c). TZDs typically provide a robust reduction in HbA1c levels.

Parameter	Thiazolidinediones (e.g., Pioglitazone)
Δ HbA1c (%)	-1.0 to -1.5
Effect on Body Weight	Gain
Hypoglycemia Risk	Low (as monotherapy)
Lipid Profile	↓ Triglycerides, ↑ HDL-C, ↑ LDL-C

Data synthesized from multiple sources. Absolute values can vary based on baseline HbA1c, patient population, and study duration.[9]

Chapter 2: Sulfonylureas (SUs) & Meglitinides — The Insulin Secretagogues

Sulfonylureas and meglitinides are classes of heterocyclic compounds that stimulate the secretion of insulin from pancreatic β-cells.[10][11]

Mechanism of Action

Both drug classes target the ATP-sensitive potassium (K-ATP) channels on the plasma membrane of pancreatic β-cells.[10][11][12]

• Binding to SUR1: Sulfonylureas bind to the sulfonylurea receptor 1 (SUR1), a regulatory subunit of the K-ATP channel.[10][11]

• Channel Closure: This binding inhibits the channel, preventing potassium ion (K+) efflux.[13]

• Depolarization: The reduction in K+ efflux leads to depolarization of the β-cell membrane.

• Calcium Influx: Depolarization opens voltage-gated calcium channels, causing an influx of calcium ions (Ca2+).

• Insulin Exocytosis: The rise in intracellular Ca2+ triggers the fusion of insulin-containing granules with the cell membrane, resulting in the exocytosis of insulin into the bloodstream.[13]

Meglitinides share a similar mechanism but bind to a different site on the SUR1 subunit and have a faster onset and shorter duration of action.

Caption: Mechanism of Action for Sulfonylureas (SUs).

Comparative Efficacy

Sulfonylureas are known for their potent glucose-lowering effects but come with a higher risk of hypoglycemia.

Parameter	Sulfonylureas (e.g., Glipizide)
Δ HbA1c (%)	-1.0 to -2.0
Effect on Body Weight	Gain
Hypoglycemia Risk	High
Primary Advantage	High efficacy, low cost

Data synthesized from multiple sources.[9][14][15]

Chapter 3: Dipeptidyl Peptidase-4 (DPP-4) Inhibitors — The Incretin Enhancers

DPP-4 inhibitors, also known as "gliptins," are oral hypoglycemics that work by blocking the dipeptidyl peptidase-4 (DPP-4) enzyme.[16][17]

Mechanism of Action

The mechanism of DPP-4 inhibitors centers on prolonging the action of endogenous incretin hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[18][19]

• Incretin Release: After a meal, incretin hormones are released from the gut.

• DPP-4 Inactivation: Normally, the DPP-4 enzyme rapidly degrades these incretins.

• Inhibition of DPP-4: DPP-4 inhibitors block this enzymatic degradation, increasing the circulating levels of active GLP-1 and GIP.[18][19]

• Glucose-Dependent Effects: The elevated incretin levels then stimulate the pancreas to:

  • Increase insulin secretion from β-cells in a glucose-dependent manner (only when blood sugar is high).[18][20]

  • Suppress glucagon secretion from α-cells, which reduces hepatic glucose production.[18][20]

This glucose-dependent mechanism results in a low intrinsic risk of hypoglycemia.[18]

Caption: Mechanism of Action for DPP-4 Inhibitors.

Comparative Efficacy

DPP-4 inhibitors offer modest HbA1c reduction with a favorable safety profile, particularly regarding weight and hypoglycemia.[21]

Parameter	DPP-4 Inhibitors (e.g., Sitagliptin)
Δ HbA1c (%)	-0.5 to -0.9
Effect on Body Weight	Neutral
Hypoglycemia Risk	Low (as monotherapy)
Primary Advantage	Well-tolerated, low hypoglycemia risk

Data synthesized from multiple sources.[9][14]

Chapter 4: Sodium-Glucose Co-transporter 2 (SGLT2) Inhibitors — The Glucosurics

SGLT2 inhibitors, or "gliflozins," represent a unique class of anti-diabetic agents with an insulin-independent mechanism.[22]

Mechanism of Action

These drugs target the SGLT2 protein, which is responsible for reabsorbing approximately 90% of the glucose filtered by the kidneys.[22][23]

• Glucose Filtration: Glucose is freely filtered from the blood into the nephron's proximal tubule.

• SGLT2 Inhibition: SGLT2 inhibitors selectively block this transporter in the proximal convoluted tubule.[22][24]

• Inhibition of Glucose Reabsorption: By blocking SGLT2, these agents prevent the reuptake of glucose back into the circulation.[23]

• Glucosuria: The excess glucose is excreted in the urine, a process known as glucosuria.[24][25]

This mechanism not only lowers blood glucose but also leads to a mild osmotic diuresis and caloric loss, contributing to reductions in blood pressure and body weight.[24][25]

Caption: Mechanism of Action for SGLT2 Inhibitors.

Comparative Efficacy

SGLT2 inhibitors provide moderate glycemic control along with significant cardiovascular and renal protective benefits.[26][27]

Parameter	SGLT2 Inhibitors (e.g., Empagliflozin)
Δ HbA1c (%)	-0.7 to -1.4
Effect on Body Weight	Loss
Hypoglycemia Risk	Low (as monotherapy)
Primary Advantage	Cardiovascular & renal benefits, weight loss

Data synthesized from multiple sources.[14][28]

Chapter 5: Head-to-Head Efficacy & Experimental Protocols

Direct comparisons between these classes are crucial for clinical decision-making and future drug development. Network meta-analyses have shown that SGLT2 inhibitors and GLP-1 receptor agonists (a related but distinct class) tend to provide the best balance of efficacy and safety, particularly for patients with cardiovascular or renal comorbidities.[14][27]

Overall Efficacy Comparison Summary

Drug Class	Δ HbA1c (%)	Effect on Weight	Hypoglycemia Risk	Key Benefit
Thiazolidinediones	-1.0 to -1.5	Gain	Low	Potent insulin sensitization
Sulfonylureas	-1.0 to -2.0	Gain	High	Potent glucose lowering
DPP-4 Inhibitors	-0.5 to -0.9	Neutral	Low	Excellent safety profile
SGLT2 Inhibitors	-0.7 to -1.4	Loss	Low	Cardiorenal protection

This table provides a generalized comparison. Individual patient responses can vary significantly.

Featured Experimental Protocol: In Vitro DPP-4 Inhibition Assay

This protocol describes a common fluorescence-based assay to screen for and characterize DPP-4 inhibitors. The principle is that the DPP-4 enzyme cleaves a specific substrate, releasing a fluorescent product. An effective inhibitor will reduce the rate of this reaction.

Objective: To determine the inhibitory potential of a test compound on DPP-4 enzymatic activity.

Materials:

• Recombinant human DPP-4 enzyme

• DPP-4 Assay Buffer (e.g., Tris-HCl, pH 8.0)

• DPP-4 Substrate: H-Gly-Pro-AMC (aminomethylcoumarin)

• Known DPP-4 Inhibitor (e.g., Sitagliptin) as a positive control

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader (λex = 360 nm, λem = 460 nm)

Step-by-Step Methodology: [29][30][31]

• Reagent Preparation:

  • Prepare DPP-4 Assay Buffer at the desired concentration.

  • Dilute the DPP-4 enzyme and the substrate (H-Gly-Pro-AMC) in Assay Buffer to their final working concentrations. Keep on ice.

  • Prepare serial dilutions of the test compound and the positive control inhibitor (Sitagliptin) in Assay Buffer.

• Assay Setup (in a 96-well plate):

  • Sample Wells: Add 30 µL of Assay Buffer, 10 µL of diluted DPP-4 enzyme, and 10 µL of the test compound dilution.

  • Enzyme Control (100% Activity): Add 40 µL of Assay Buffer and 10 µL of diluted DPP-4 enzyme.

  • Inhibitor Control (Positive Control): Add 30 µL of Assay Buffer, 10 µL of diluted DPP-4 enzyme, and 10 µL of the Sitagliptin control.

  • Blank Wells (No Enzyme): Add 40 µL of Assay Buffer and 10 µL of the solvent used for the compounds.

• Pre-incubation:

  • Mix the plate gently on a shaker.

  • Incubate the plate for 10-30 minutes at 37°C to allow the inhibitors to bind to the enzyme.

• Reaction Initiation:

  • Add 50 µL of the diluted substrate solution to all wells to start the reaction.

• Kinetic Measurement:

  • Immediately place the plate in a fluorescence reader pre-set to 37°C.

  • Measure the fluorescence intensity (λex=360nm/λem=460nm) in kinetic mode, taking readings every minute for 15-30 minutes.[30]

• Data Analysis:

  • For each well, calculate the rate of reaction (slope) from the linear portion of the fluorescence vs. time plot (ΔFLU/min).

  • Calculate the percent inhibition for each test compound concentration using the formula: % Inhibition = [1 - (Slope_Sample / Slope_EnzymeControl)] * 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Causality and Self-Validation:

• Why kinetic mode? Measuring the reaction rate over time is more robust than a single endpoint reading, as it is less susceptible to timing errors and provides information about the linearity of the reaction.

• Why a positive control? Including a known inhibitor like Sitagliptin validates that the assay system is working correctly and is sensitive to inhibition.

• Why a blank? The blank wells correct for any background fluorescence from the buffer, substrate, or plate itself, ensuring that the measured signal is due to enzymatic activity.

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Orthogonal methods for validating the purity of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

A Guide to Orthogonal Purity Validation of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

Introduction: Beyond the Single Peak

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or its intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. This guide focuses on 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, a heterocyclic compound whose structural complexity necessitates a rigorous and multi-faceted approach to purity assessment. Relying on a single analytical method, such as a standard High-Performance Liquid Chromatography (HPLC) run, can be misleading. Impurities with similar physicochemical properties may co-elute with the main peak, remaining undetected and posing a potential risk to downstream processes and patient safety.

This document provides an in-depth comparison of orthogonal analytical methods for the comprehensive purity validation of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. We will explore the causality behind selecting a multi-technique approach, detail field-proven experimental protocols, and present a framework for interpreting the collective data to build a robust, trustworthy purity profile.

The Imperative of Orthogonality

The principle of orthogonality in analytical chemistry involves using multiple, independent methods whose separation or detection mechanisms are based on different chemical or physical principles.[1] This approach significantly increases the probability of detecting and quantifying all potential impurities, including those that might be missed by a primary method.[2] For a molecule like 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, which contains a basic pyridine ring, a tertiary amine in the pyrrolidine moiety, and a polar nitrile group, the potential impurity profile is diverse. It can include starting materials, isomers, degradation products (e.g., hydrolysis of the nitrile to an amide or carboxylic acid), and process-related impurities.[3]

An effective orthogonal strategy ensures that what appears as a single, pure peak in one system can be critically challenged by another, providing a much higher degree of confidence in the final purity assignment.[4] This aligns with the principles outlined in regulatory guidelines such as ICH Q2(R1), which emphasize the importance of demonstrating the specificity of analytical procedures.[5][6]

Caption: Orthogonal workflow for comprehensive purity analysis.

Method 1: Reversed-Phase HPLC (RP-HPLC) with UV and MS Detection

Principle of Causality: RP-HPLC is the workhorse of pharmaceutical purity analysis due to its robustness and versatility for non-volatile organic compounds.[7] Separation is based on the partitioning of the analyte between a non-polar stationary phase (e.g., C18) and a polar mobile phase. For 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, this method is ideal for separating impurities with different degrees of polarity. For instance, a more polar impurity, like the hydrolyzed amide derivative, will elute earlier, while a less polar impurity, perhaps a synthesis precursor, will be retained longer. Coupling with a Mass Spectrometer (MS) provides mass data, which is crucial for the tentative identification of unknown impurity peaks.[8]

Experimental Protocol: RP-HPLC-UV/MS

• Instrumentation: High-Performance Liquid Chromatograph with a UV/Vis Diode Array Detector and a single quadrupole Mass Spectrometer.

• Column: C18 stationary phase, 150 mm x 4.6 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 5% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of a 50:50 mixture of Acetonitrile/Water to create a 1 mg/mL solution.

• UV Detection: Monitor at 254 nm.

• MS Detection (ESI+): Scan range m/z 100-500.

Self-Validation: The method's validity is confirmed through a system suitability test (SST) before analysis, as mandated by standards like USP <621>.[9][10] This includes checking for theoretical plates (>2000), tailing factor (0.8-1.5), and reproducibility of replicate injections (%RSD < 1.0%).

Expected Outcome: This method is expected to provide a primary purity value based on the relative peak area. It is highly effective at separating compounds with differences in hydrophobicity. However, its limitation is the potential for structurally similar impurities or isomers to co-elute with the main component.[4]

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of Causality: Gas chromatography provides a truly orthogonal separation mechanism to HPLC.[11] It separates compounds based on their volatility (boiling point) and their interaction with the stationary phase.[12] For 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, this technique is excellent for detecting volatile impurities from the synthesis, such as residual solvents or low-boiling point precursors, which may not be well-retained or even visible in RP-HPLC. The high resolution of capillary GC columns can also separate isomers that are challenging for HPLC.[11]

Experimental Protocol: GC-MS

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: HP-5ms (5%-phenyl)-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 1 min.

  • Ramp: 15 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 min.

• Injector: Split mode (50:1), Temperature: 250 °C.

• Injection Volume: 1 µL.

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of anhydrous pyridine or a suitable high-boiling point solvent to create a 1 mg/mL solution.

• MS Detector: Electron Ionization (EI) at 70 eV. Scan range m/z 40-450.

Self-Validation: The system is validated by injecting a known standard to confirm retention time and spectral matching. The baseline noise and signal-to-noise ratio are monitored to ensure adequate sensitivity.

Expected Outcome: GC-MS will reveal the presence of any volatile or semi-volatile impurities. Its high sensitivity is a major advantage.[12] However, it is not suitable for non-volatile or thermally labile impurities, which could decompose in the hot injector or column, potentially creating misleading artifacts.

Caption: Decision tree for selecting appropriate orthogonal methods.

Method 3: Quantitative NMR (qNMR)

Principle of Causality: Quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method that quantifies molecules without the need for an identical reference standard of the analyte.[13] The integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[14] By co-dissolving a known mass of a certified internal standard with a known mass of the sample, the purity of the sample can be calculated directly.[15] This technique is orthogonal to chromatography as it is not based on separation but on a fundamental nuclear property, providing an absolute measure of the molar quantity of the main component.

Experimental Protocol: ¹H qNMR

• Instrumentation: 500 MHz (or higher) NMR spectrometer.

• Internal Standard: Select a certified internal standard (purity >99.9%) with a simple spectrum and peaks that do not overlap with the analyte signals. Maleic acid or dimethyl sulfone are common choices.

• Sample Preparation:

  • Accurately weigh ~15 mg of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile into a vial.

  • Accurately weigh ~10 mg of the internal standard into the same vial.

  • Record both masses precisely.

  • Dissolve the mixture in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆).

• Acquisition Parameters:

  • Pulse Sequence: Standard 1D proton experiment.

  • Relaxation Delay (d1): Set to at least 5 times the longest T₁ of both the analyte and standard (e.g., 30-60 seconds) to ensure full relaxation and accurate integration.

  • Number of Scans: 16 or higher for good signal-to-noise.

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction.

  • Carefully integrate a well-resolved, unique signal for the analyte and a signal for the internal standard.

• Calculation: Use the standard qNMR equation to calculate purity (% w/w).[14]

Self-Validation: The accuracy of qNMR relies on the certified purity of the internal standard, the precision of the weighings, and ensuring full relaxation of all nuclei being quantified.[16]

Expected Outcome: qNMR provides a highly accurate, absolute purity value. It is excellent for mass balance calculations and can quantify impurities if they have unique, well-resolved signals. Its main limitation is lower sensitivity compared to chromatographic methods, and it may not detect impurities present at very low levels (<0.1%).

Method 4: Differential Scanning Calorimetry (DSC)

Principle of Causality: DSC determines the purity of a crystalline substance by measuring its melting point depression.[17] According to the van't Hoff equation, impurities lower and broaden the melting range of a pure compound.[18] This is a thermodynamic, bulk property measurement and is thus completely orthogonal to both chromatography and spectroscopy.[19] It is particularly useful for detecting eutectic impurities that are soluble in the melt but not in the solid phase.

Experimental Protocol: DSC

• Instrumentation: Differential Scanning Calorimeter.

• Sample Preparation: Accurately weigh 1-3 mg of the crystalline sample into an aluminum pan and hermetically seal it.

• Heating Program: Heat the sample at a slow, controlled rate (e.g., 1-2 °C/min) through its melting transition under an inert nitrogen atmosphere.

• Data Analysis: The instrument software analyzes the shape of the melting endotherm to calculate the mole percent purity.

Self-Validation: The instrument must be calibrated using certified standards (e.g., Indium). The method assumes the sample is crystalline and thermally stable through its melt and that the impurities form a eutectic system with the main component.

Expected Outcome: DSC provides a measure of the total mole fraction of soluble impurities.[20] It is a rapid and powerful tool for highly pure substances (>98.5%). It will not identify the impurities and is not suitable for amorphous materials or compounds that decompose upon melting.[17]

Comparative Data Summary

The true power of the orthogonal approach is realized when the data from all methods are consolidated and compared. Minor discrepancies between methods are expected and informative.

Analytical Method	Separation/Detection Principle	Purity Result (Hypothetical)	Key Insights & Potential Impurities Detected
RP-HPLC-UV	Polarity / Hydrophobicity	99.5% (by area)	Detects polar (e.g., hydrolyzed nitrile) and non-polar (e.g., synthesis precursors) impurities. Provides a detailed impurity profile.
GC-MS	Volatility / Boiling Point	99.6% (by area)	Detects residual solvents and low-boiling point intermediates. Can resolve isomers that co-elute in HPLC.
qNMR	Nuclear Magnetic Resonance	99.7% (by w/w)	Provides an absolute purity value. Confirms the identity and quantifies the main component against a certified standard.
DSC	Thermodynamic (Melting)	99.8% (by mole fraction)	Measures total soluble impurities in the crystalline bulk material. Confirms high overall purity.

Analysis of Results: In this hypothetical scenario, all methods indicate high purity, building significant confidence. The RP-HPLC result of 99.5% might be due to several small impurities being separated. GC-MS shows a slightly higher purity, suggesting the absence of significant volatile impurities. The qNMR result of 99.7% provides a strong, absolute anchor for the purity value. The DSC result of 99.8% confirms the high purity of the crystalline solid form. The collective data allows for a final, well-supported purity assignment of approximately 99.7 ± 0.2%.

Conclusion

Validating the purity of a pharmaceutical intermediate like 5-Pyrrolidin-1-ylpyridine-2-carbonitrile demands a scientifically rigorous, multi-pronged strategy. Relying on a single analytical result provides an incomplete and potentially inaccurate picture. By employing an orthogonal set of methods—combining the separative power of RP-HPLC and GC-MS, the absolute quantification of qNMR, and the bulk thermal analysis of DSC—researchers can build a self-validating system. This approach not only satisfies stringent regulatory expectations but, more importantly, ensures a profound understanding of the material's true purity, safeguarding the quality and integrity of the final drug product.

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A Senior Application Scientist's Guide to the Reproducibility of Synthesis and Biological Testing for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

This guide provides an in-depth, technical framework for the synthesis and biological evaluation of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of methods. It delves into the causality behind experimental choices, establishes self-validating protocols, and objectively compares the target compound to established alternatives in the field. Our objective is to provide a robust and reproducible blueprint for investigating this promising heterocyclic scaffold.

Introduction: The Rationale for Investigating 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

The pyridine-2-carbonitrile moiety is a well-established pharmacophore, particularly within the class of dipeptidyl peptidase-4 (DPP-4) inhibitors.[1][2] DPP-4 is a serine protease that plays a critical role in glucose homeostasis by inactivating incretin hormones like GLP-1 and GIP.[3][4] Inhibition of DPP-4 prolongs the action of these hormones, leading to enhanced glucose-dependent insulin secretion and suppressed glucagon release, making it a cornerstone therapy for type 2 diabetes mellitus.[3][5]

Prominent DPP-4 inhibitors, such as Vildagliptin and Saxagliptin, feature a cyanopyrrolidine core structure, highlighting the importance of this chemical group for potent and selective enzyme inhibition.[1][6][7] The nitrile group is known to form a reversible covalent bond with the catalytic serine residue (Ser630) in the DPP-4 active site.[4] 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (CAS 160017-09-4) represents an intriguing, yet underexplored, variation on this theme.[8][9] This guide aims to provide a reliable methodology for its synthesis and to establish a framework for assessing its biological activity in comparison to market-leading drugs, thereby enabling a clear evaluation of its therapeutic potential.

Part 1: A Proposed Pathway for Reproducible Synthesis

While a specific, peer-reviewed synthesis for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is not extensively documented, a robust and logical pathway can be constructed from fundamental principles of organic chemistry, leveraging well-characterized reactions. We propose a two-step synthesis starting from the commercially available 5-amino-2-pyridinecarbonitrile.[10][11] This approach is designed for clarity, high potential yield, and reproducibility.

Synthetic Strategy: From Amine to Target Molecule

The core strategy involves two classic and reliable transformations:

• Sandmeyer Reaction: This reaction is a cornerstone of aromatic chemistry for converting an aryl amine into a halide via a diazonium salt intermediate.[12][13] By converting the amino group of 5-aminopyridine-2-carbonitrile into a good leaving group, such as bromide, we activate the pyridine ring for the subsequent step. Copper(I) bromide is an excellent catalyst for this transformation, ensuring high conversion.[14]

• Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the pyridine ring, particularly when substituted with an electron-withdrawing nitrile group, makes it susceptible to nucleophilic attack.[15][16] The 5-bromopyridine-2-carbonitrile intermediate is an ideal substrate for an SNAr reaction with pyrrolidine. The nucleophilic nitrogen of pyrrolidine will displace the bromide, forming the desired C-N bond and yielding the final product.[17]

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol: Synthesis

Step 1: Synthesis of 5-Bromopyridine-2-carbonitrile

• Diazotization: In a three-necked round-bottom flask equipped with a magnetic stirrer and a thermometer, dissolve 5-aminopyridine-2-carbonitrile (1.0 eq) in 48% hydrobromic acid (HBr, ~4.0 eq). Cool the mixture to 0-5°C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 1.1 eq) dropwise, ensuring the internal temperature remains below 5°C. Stir for an additional 30 minutes at this temperature. The formation of the diazonium salt is critical and temperature control is paramount to prevent its decomposition.[12]

• Sandmeyer Reaction: In a separate flask, dissolve copper(I) bromide (CuBr, 1.2 eq) in 48% HBr and cool to 0°C.

• Slowly add the cold diazonium salt solution to the CuBr solution. Vigorous evolution of nitrogen gas will be observed.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to 60°C for 1 hour, or until gas evolution ceases.[14]

• Work-up and Purification: Cool the reaction mixture and pour it onto crushed ice. Neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 5-bromopyridine-2-carbonitrile as a solid. Characterize by ¹H NMR, ¹³C NMR, and mass spectrometry.

Step 2: Synthesis of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

• Reaction Setup: To a solution of 5-bromopyridine-2-carbonitrile (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP), add pyrrolidine (1.5 eq) and a non-nucleophilic base such as potassium carbonate (K₂CO₃, 2.0 eq).

• Reaction Conditions: Heat the mixture to 80-100°C and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Work-up and Purification: Cool the reaction to room temperature and pour it into water.

• Extract the product with ethyl acetate (3x). Combine the organic layers, wash with water and then brine to remove the solvent and residual base.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the final product, 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

• Final Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, high-resolution mass spectrometry (HRMS), and melting point analysis.

Part 2: Biological Testing for DPP-4 Inhibition

Based on its structural analogy to known DPP-4 inhibitors, the primary biological test for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile should be a direct in vitro DPP-4 inhibition assay.[2][18] This allows for a quantitative determination of its potency, typically expressed as the half-maximal inhibitory concentration (IC₅₀).

Mechanism of Action: DPP-4 Inhibition

DPP-4 inhibitors function by blocking the active site of the DPP-4 enzyme. This prevents the degradation of incretin hormones, GLP-1 and GIP. The resulting elevated levels of active incretins stimulate the pancreas to release insulin in a glucose-dependent manner and reduce the secretion of glucagon. This dual action helps to lower blood glucose levels in patients with type 2 diabetes.[3][6]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

For researchers and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemicals we handle, including their safe and compliant disposal. This guide provides a detailed, procedural framework for the disposal of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, ensuring the safety of laboratory personnel and the protection of our environment. The protocols herein are designed to be self-validating, grounding every step in established safety principles and regulatory standards.

Part I: Hazard Profile and Immediate Safety Precautions

Understanding the intrinsic hazards of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile is the foundation of its safe management. As a pyridine derivative containing a nitrile functional group, this compound warrants careful handling. The Safety Data Sheet (SDS) indicates it may be harmful if swallowed or in contact with skin.[1] The primary directive for disposal is clear: the substance and its container must be sent to an approved waste disposal plant.[1] This is not merely a recommendation but a necessary precaution to prevent environmental contamination and potential health exposures.

All handling and preparation for disposal must occur in a well-ventilated area, preferably within a certified laboratory chemical fume hood to minimize inhalation risk.[2][3] An emergency eyewash station and safety shower must be readily accessible.

Part II: Personal Protective Equipment (PPE) - The First Line of Defense

Before beginning any disposal-related tasks, donning the correct PPE is mandatory. This is a non-negotiable step to prevent dermal, ocular, and respiratory exposure.

• Gloves: Chemical-resistant nitrile gloves are required. Nitrile provides effective protection against pyridine-based compounds.[2] Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid contaminating your skin.[4] Contaminated gloves must be disposed of as hazardous waste themselves.[5]

• Eye Protection: Chemical safety goggles or a full-face shield are essential to protect against accidental splashes.[1]

• Body Protection: A lab coat or a chemical-resistant apron must be worn to prevent contamination of personal clothing and skin.[1]

• Respiratory Protection: While working in a fume hood should provide adequate protection, if there is a risk of generating dust or aerosols outside of this controlled environment, a NIOSH-approved respirator is necessary.

Part III: Waste Characterization and Disposal Protocol

The U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) have established stringent guidelines for laboratory chemical waste.[5][6][7] Under the Resource Conservation and Recovery Act (RCRA), any laboratory that generates chemical waste is responsible for its safe management from "cradle-to-grave."[8] 5-Pyrrolidin-1-ylpyridine-2-carbonitrile must be treated as hazardous chemical waste.

Quantitative Hazard Summary

The following table summarizes key hazard information, underscoring the necessity for the rigorous disposal procedures outlined below.

Hazard Classification	GHS Statements (Examples)	Key Protective Measures
Acute Toxicity, Oral	May be harmful if swallowed[1]	Do not eat, drink, or smoke when using. Wash hands thoroughly after handling.[1]
Acute Toxicity, Dermal	Harmful in contact with skin[1]	Wear protective gloves and clothing. Wash skin promptly after contact.[1]
Eye/Skin Irritation	Avoid contact with eyes and skin[1]	Wear safety goggles or face shield.[1]
Respiratory Hazard	Avoid breathing dust/fume/vapors[1]	Use only in a well-ventilated area or fume hood.[1]

Step-by-Step Waste Collection and Storage

• Segregation is Key : Collect waste 5-Pyrrolidin-1-ylpyridine-2-carbonitrile and any materials contaminated with it (e.g., pipette tips, weighing papers, contaminated PPE) in a dedicated hazardous waste container. Crucially, do not mix this waste with other chemical waste streams .[5] Mixing with incompatible materials, such as strong oxidizing agents or strong acids, can trigger dangerous chemical reactions.[1][3]

• Container Selection : Use a chemically compatible, sealable, and leak-proof container.[5][9] High-density polyethylene (HDPE) or glass containers are appropriate. The container must have a tight-fitting screw cap to prevent the release of vapors.[9]

• Proper Labeling : Label the waste container clearly and accurately before adding any waste. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "5-Pyrrolidin-1-ylpyridine-2-carbonitrile"

  • The specific hazard warnings (e.g., "Toxic," "Irritant") This practice is mandated by OSHA and the EPA to ensure proper identification and handling.[6][10]

• Waste Accumulation : Keep the waste container sealed at all times, except when adding waste.[10] Store the container in a designated and secure waste accumulation area, which should be cool, dry, and well-ventilated.[3] This area must be away from heat sources or open flames.[2] It is good practice to keep the waste container within a secondary containment unit to mitigate potential leaks.

• Empty Containers : Any "empty" container that previously held 5-Pyrrolidin-1-ylpyridine-2-carbonitrile must be treated as hazardous waste unless properly decontaminated. Triple-rinsing with a suitable solvent (such as ethanol or acetone) is a common decontamination method; however, the rinsate must be collected and disposed of as hazardous waste.

Part IV: Spill Management

Accidents happen, and a prepared response is critical. In the event of a spill:

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.

• Control and Contain : If the spill is small and you are trained to handle it, ensure proper ventilation and wear appropriate PPE. Contain the spill using an inert absorbent material like sand, vermiculite, or a commercial chemical absorbent.[2][3]

• Collection : Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[1]

• Decontaminate : Clean the spill area thoroughly.

• Report : Report the incident to your institution's Environmental Health and Safety (EH&S) department, as per your laboratory's Chemical Hygiene Plan.[7][11]

Part V: Final Disposal Workflow

The ultimate fate of the hazardous waste is treatment at a licensed facility. Laboratory personnel are responsible for the initial stages of this process. The workflow below illustrates the decision-making process for proper disposal.

Caption: Decision workflow for the safe disposal of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

The final step involves contacting your institution's EH&S office or a licensed hazardous waste disposal company to arrange for pickup. You will need to provide them with the SDS and complete a hazardous waste manifest, which is a legal document that tracks the waste from your lab to its final destination.[9][12] The most common and effective disposal method for this type of organic compound is high-temperature incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF).[13][14]

By adhering to this comprehensive guide, you fulfill your professional responsibility to ensure safety and environmental compliance, reinforcing the trust placed in us as scientific leaders.

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A Senior Application Scientist's Guide to Personal Protective Equipment for 5-Pyrrolidin-1-ylpyridine-2-carbonitrile

This document provides essential, field-tested guidance for the safe handling and disposal of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile (CAS No. 160017-09-4). The protocols herein are designed for researchers, scientists, and drug development professionals. Our objective is to build a foundation of trust by delivering value that extends beyond the product itself, ensuring your safety and the integrity of your research. This is not a generic template; it is a bespoke safety and operational plan tailored to the specific chemical profile of this compound.

Hazard Assessment: Understanding the "Why" Behind the "How"

5-Pyrrolidin-1-ylpyridine-2-carbonitrile is a substituted heterocyclic compound. Its hazard profile is derived from its constituent functional groups: a pyridine ring, a pyrrolidine moiety, and a nitrile group. The pyridine structure can be readily absorbed, and the nitrile group (-CN) can pose toxicity risks. Therefore, we must operate under the precautionary principle, assuming a significant hazard level in the absence of comprehensive toxicological data.

Based on available Safety Data Sheets (SDS), the compound is classified with the following hazards:

• Harmful if swallowed.[1][2]

• Harmful in contact with skin.[1][2][3]

• Harmful if inhaled.[1][2]

• Causes severe skin burns and eye damage.[1][4]

• May cause respiratory irritation.[5]

Mitigating these risks requires a multi-layered approach, prioritizing engineering controls and supplementing them with rigorous personal protective equipment (PPE) protocols.

Foundational Safety: Engineering Controls & Work Practices

Before any PPE is selected, the work environment must be engineered for safety. PPE is the last line of defense, not the first.

• Chemical Fume Hood: All handling of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile, especially the weighing of the solid compound, must be conducted within a certified chemical fume hood.[3] This is non-negotiable. The fume hood contains airborne particles and vapors, preventing inhalation, which is a primary route of exposure.

• Emergency Equipment: An eyewash station and a safety shower must be located in immediate proximity to the handling area.[3][5] In the event of accidental exposure, immediate and copious flushing of the affected area is critical to minimizing injury.

• Work Area Demarcation: Clearly designate the area where the compound is being handled. This prevents cross-contamination and ensures others in the laboratory are aware of the potential hazard.

• Avoid Working Alone: Always ensure a colleague is aware of the work being performed and is within audible range.

Personal Protective Equipment (PPE): A Self-Validating System

The following PPE is mandatory for all personnel handling 5-Pyrrolidin-1-ylpyridine-2-carbonitrile. This selection is based on providing a comprehensive barrier against all potential routes of exposure.

Protection Type	Specific Recommendation	Rationale & Causality
Eye & Face	Chemical safety goggles compliant with ANSI Z87.1 or EN166, worn with a full-face shield.	The compound is classified as causing severe eye damage.[1][4] Goggles provide a seal against dust and splashes. The face shield offers a secondary layer of protection for the entire face from splashes during solution preparation or in the event of a spill.
Hand	Nitrile gloves.	Nitrile is a synthetic rubber that offers excellent resistance to a wide range of chemicals, including oils, acids, and many organic compounds.[6][7][8] It provides a reliable barrier against dermal contact, a known hazard for this compound.[1][2][3] Always inspect gloves for tears or punctures before use.[3] For prolonged work, consider double-gloving.
Body	Flame-resistant (FR) lab coat worn over full-length clothing and closed-toe shoes.	A lab coat prevents contamination of personal clothing and protects the skin.[9] The FR property provides protection in the event of a fire, a general risk in laboratory settings. Full-length clothing and closed-toe shoes ensure no skin is exposed.
Respiratory	A NIOSH/MSHA-approved respirator (or European Standard EN 149) may be required.	While all work should be in a fume hood, respiratory protection may be necessary for spill cleanup or if engineering controls fail. The specific cartridge type should be selected based on a formal risk assessment.[5]

Procedural Guidance: A Step-by-Step Operational Plan

Adherence to a strict workflow minimizes the potential for error and exposure. The following protocol should be followed for every experiment.

Step 1: Preparation

• Verify the chemical fume hood is functioning correctly (check airflow monitor).

• Assemble all necessary equipment (spatulas, weigh boats, glassware, solvents) and the spill kit inside the fume hood.

• Don all required PPE as specified in the table above.

Step 2: Handling the Compound

• Perform all manipulations deep within the fume hood.

• When weighing the solid, use gentle motions to avoid creating airborne dust.

• If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Step 3: Post-Handling Decontamination

• Decontaminate all surfaces and equipment that came into contact with the chemical. Use a suitable solvent (e.g., ethanol) followed by soap and water.

• Properly seal the primary container of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile before removing it from the fume hood.

Step 4: Doffing (Removing) PPE

• Remove PPE in the correct order to prevent self-contamination.

• The most contaminated items are removed first:

  • Outer gloves (if double-gloved).

  • Face shield.

  • Lab coat (turn inside out as it's removed).

  • Goggles.

  • Inner gloves.

• Dispose of all contaminated PPE as hazardous waste.

Step 5: Personal Hygiene

• Immediately wash hands thoroughly with soap and water after removing all PPE.[3][5]

Workflow for Safe Handling

Caption: A logical workflow for the safe handling of 5-Pyrrolidin-1-ylpyridine-2-carbonitrile.

Emergency Protocols: Immediate Action Plan

In the event of an exposure or spill, rapid and correct action is paramount.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air immediately.[3][5] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1][4] Rinse the mouth with water.[3][5] Seek immediate medical attention.

• Spill Response:

  • Alert others in the area and evacuate if necessary.

  • For a small spill inside a fume hood, use an absorbent material (e.g., sand or vermiculite) to contain it.[10] Transfer the material to a sealed, labeled hazardous waste container.

  • For a large spill, evacuate the laboratory, close the doors, and contact your institution's environmental health and safety (EHS) office immediately.

Disposal Plan: Cradle-to-Grave Responsibility

All waste streams containing 5-Pyrrolidin-1-ylpyridine-2-carbonitrile must be treated as hazardous waste.[9] This includes the chemical itself, any solutions, contaminated solid materials (e.g., paper towels, weigh boats), and all used PPE.

Waste Disposal Workflow

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